Technical Documentation Center

6-Bromo-1-chloro-5-fluoroisoquinoline Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 6-Bromo-1-chloro-5-fluoroisoquinoline
  • CAS: 1445564-11-3

Core Science & Biosynthesis

Foundational

6-Bromo-1-chloro-5-fluoroisoquinoline synthesis pathway

An In-depth Technical Guide to the Synthesis of 6-Bromo-1-chloro-5-fluoroisoquinoline Abstract 6-Bromo-1-chloro-5-fluoroisoquinoline is a highly functionalized heterocyclic compound of significant interest to the pharmac...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Synthesis of 6-Bromo-1-chloro-5-fluoroisoquinoline

Abstract

6-Bromo-1-chloro-5-fluoroisoquinoline is a highly functionalized heterocyclic compound of significant interest to the pharmaceutical and agrochemical industries. Its unique substitution pattern, featuring three distinct halogen atoms, makes it a versatile intermediate for the synthesis of complex molecular architectures, particularly in the development of kinase inhibitors and other targeted therapeutic agents. This guide provides a comprehensive, technically-grounded pathway for the synthesis of this target molecule. The proposed route is designed for robustness and scalability, beginning from commercially available starting materials and proceeding through a logical sequence of N-acylation, Bischler-Napieralski cyclization, aromatization, and final chlorination. Each step is detailed with theoretical justification, step-by-step protocols, and mechanistic insights to empower researchers in drug development and process chemistry.

Introduction: The Significance of Halogenated Isoquinolines

The isoquinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic drugs.[1] The strategic placement of halogen atoms on this scaffold can profoundly influence a molecule's pharmacokinetic and pharmacodynamic properties. Halogens can modulate lipophilicity, metabolic stability, and binding affinity to target proteins through specific halogen-bonding interactions.[2] The title compound, 6-bromo-1-chloro-5-fluoroisoquinoline, is a prime example of a key building block, offering multiple, orthogonally reactive sites for further chemical diversification, making it an invaluable precursor in modern drug discovery programs.

Retrosynthetic Analysis and Strategic Pathway

A robust synthesis of 6-bromo-1-chloro-5-fluoroisoquinoline requires a strategy that reliably installs the desired substituents in the correct positions. A retrosynthetic analysis points to the Bischler-Napieralski reaction as the key transformation for constructing the isoquinoline core.[3][4]

The final chlorination at the C1 position can be readily achieved from a 1-hydroxyisoquinoline (isoquinolinone) precursor using a standard chlorinating agent like phosphorus oxychloride (POCl₃), a well-documented transformation for this class of heterocycles.[5] This precursor, 6-bromo-5-fluoro-1-hydroxyisoquinoline, can be formed by the aromatization of its dihydroisoquinoline intermediate. The dihydroisoquinoline itself is the direct product of the Bischler-Napieralski cyclization of an N-acylated β-phenylethylamine. This leads back to a critical starting material: a phenylethylamine with the bromo and fluoro substituents in the correct orientation on the phenyl ring.

The proposed forward synthesis, therefore, initiates with the preparation of a suitable N-acylated-2-(3-bromo-4-fluorophenyl)ethanamine, proceeds through an acid-catalyzed cyclization and subsequent aromatization, and concludes with the chlorination of the resulting isoquinolinone.

Synthesis_Pathway cluster_0 Starting Material Preparation cluster_1 Core Ring Formation cluster_2 Final Functionalization SM 2-(3-Bromo-4-fluorophenyl)ethanamine Amide N-(2-(3-bromo-4-fluorophenyl)ethyl)formamide SM->Amide N-Formylation Reagent1 Formic Acid Dihydroisoquinoline 6-Bromo-5-fluoro-3,4- dihydroisoquinoline Amide->Dihydroisoquinoline POCl₃ Cyclization Bischler-Napieralski Cyclization Aromatization Aromatization (Dehydrogenation) Isoquinolinone 6-Bromo-5-fluoro- isoquinolin-1(2H)-one Dihydroisoquinoline->Isoquinolinone Pd/C, Heat FinalProduct 6-Bromo-1-chloro-5-fluoroisoquinoline Isoquinolinone->FinalProduct Chlorination (POCl₃) Bischler_Napieralski_Mechanism Amide N-Formyl Amide Vilsmeier_Intermediate Vilsmeier-like Intermediate (Nitrile Cation) Amide->Vilsmeier_Intermediate Activation by POCl₃ POCl3 POCl₃ Cyclization Intramolecular Electrophilic Attack Vilsmeier_Intermediate->Cyclization Cyclization Cation_Intermediate Spirocyclic Cation (Sigma Complex) Cyclization->Cation_Intermediate Forms Deprotonation Deprotonation & Rearomatization Cation_Intermediate->Deprotonation Loses H⁺ Product 3,4-Dihydroisoquinoline Deprotonation->Product Yields

Caption: Mechanism of the Bischler-Napieralski cyclization step.

Step 3: Aromatization to 6-Bromo-5-fluoro-isoquinolin-1(2H)-one

Causality: The dihydroisoquinoline intermediate is readily oxidized to the more stable aromatic isoquinoline system. Catalytic dehydrogenation using palladium on carbon (Pd/C) at elevated temperatures is a standard and highly effective method for this transformation.

Experimental Protocol:

  • Dissolve the crude 6-bromo-5-fluoro-3,4-dihydroisoquinoline from the previous step in a high-boiling solvent like decalin or diphenyl ether.

  • Add 10% palladium on carbon (Pd/C, ~10% w/w).

  • Heat the mixture to reflux (180-200 °C) under a nitrogen atmosphere for 8-12 hours.

  • Cool the reaction mixture and dilute with a solvent like ethyl acetate or dichloromethane (DCM).

  • Filter the mixture through a pad of Celite® to remove the palladium catalyst, washing the pad thoroughly with the solvent.

  • Concentrate the filtrate under reduced pressure. The resulting crude solid is the 6-bromo-5-fluoro-isoquinolin-1(2H)-one, which exists in tautomeric equilibrium with 6-bromo-5-fluoro-1-hydroxyisoquinoline.

  • Purify the product by recrystallization or column chromatography.

Step 4: Chlorination to 6-Bromo-1-chloro-5-fluoroisoquinoline

Causality: The final step involves the conversion of the C1-hydroxyl group (from the isoquinolinone tautomer) into a chloro group. This is a classic nucleophilic substitution reaction on the protonated hydroxyl group, effectively a dehydration-chlorination. POCl₃ serves as both the chlorinating agent and a dehydrating agent, driving the reaction to completion. This method is directly analogous to the synthesis of 6-bromo-1-chloroisoquinoline. [5] Experimental Protocol:

  • Place the 6-bromo-5-fluoro-isoquinolin-1(2H)-one (1.0 eq) in a flask equipped with a reflux condenser and a gas trap for HCl.

  • Add an excess of phosphorus oxychloride (POCl₃, ~10-15 eq) to act as both reagent and solvent.

  • Heat the mixture to reflux (approximately 100-110 °C) for 3-5 hours. [5]4. Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture to room temperature and slowly concentrate it under reduced pressure to remove the excess POCl₃.

  • Carefully add the residue to crushed ice with vigorous stirring.

  • Neutralize the acidic solution with a base, such as saturated sodium bicarbonate solution or dilute ammonium hydroxide, until the pH is approximately 8.

  • Extract the product with ethyl acetate or DCM (3x).

  • Combine the organic layers, wash with water and brine, dry over anhydrous MgSO₄, and filter. [5]10. Concentrate the solvent and purify the crude product by column chromatography on silica gel (e.g., eluting with a hexane/ethyl acetate gradient) to yield the final 6-bromo-1-chloro-5-fluoroisoquinoline. [5]

Data Summary

The following table summarizes the key transformations and expected outcomes for the synthesis.

StepTransformationKey ReagentsExpected ProductAnticipated Yield (%)Key Analytical Data (m/z)
1 N-FormylationHCOOHN-(2-(3-bromo-4-fluorophenyl)ethyl)formamide>90%[M+H]⁺ ≈ 248.0/250.0
2 Bischler-NapieralskiPOCl₃6-Bromo-5-fluoro-3,4-dihydroisoquinoline65-75%[M+H]⁺ ≈ 230.0/232.0
3 AromatizationPd/C, Heat6-Bromo-5-fluoro-isoquinolin-1(2H)-one70-85%[M+H]⁺ ≈ 244.0/246.0
4 ChlorinationPOCl₃6-Bromo-1-chloro-5-fluoroisoquinoline 60-70%[M+H]⁺ ≈ 261.9/263.9/265.9

Conclusion

The synthetic pathway detailed in this guide represents a logical and robust approach to the multi-step synthesis of 6-bromo-1-chloro-5-fluoroisoquinoline. By leveraging the classical yet powerful Bischler-Napieralski reaction for the core construction and employing standard, well-understood transformations for functional group manipulations, this route provides a reliable blueprint for researchers. The explanations of chemical causality and detailed protocols are intended to equip scientists with the necessary information to successfully synthesize this valuable chemical intermediate for applications in drug discovery and development.

References

  • Organic Syntheses. (n.d.). Synthesis of 5-Bromoisoquinoline and 5-Bromo-8-nitroisoquinoline. Organic Syntheses. Retrieved from [Link]

  • Wang, W., Guo, Y., Wang, L., OuYang, Y., Wang, Q., & Zhu, W. (2017). Synthesis of 6-bromo-4-iodoquinoline.
  • PubChem. (n.d.). 6-Bromo-1-chloro-isoquinoline. National Center for Biotechnology Information. Retrieved from [Link]

  • Bose, P., & Lovely, C. (n.d.). Synthesis of 6-Bromoquinoline. Scribd. Retrieved from [Link]

  • Google Docs. (n.d.). Synthesis of 1-Bromo-3-Chloro-5-Iodobenzene_part 2.
  • Organic Chemistry Portal. (n.d.). Sandmeyer Reaction. Retrieved from [Link]

  • ResearchGate. (n.d.). Isoquinoline fluorination, fluoroalkylation, and fluoroarylation sites. Retrieved from [Link]

  • Royal Society of Chemistry. (2023). Synthesis of highly substituted isoquinolines/isoquinolones by ruthenium (II)-catalyzed reaction of benzyl/α-methyl benzyl/benzoyl isocyanates with diaryl alkynes. RSC Publishing.
  • ResearchGate. (n.d.). The Synthesis of Isoquinolines by the Pomeranz‐Fritsch Reaction. Retrieved from [Link]

  • Wikipedia. (n.d.). Sandmeyer reaction. Retrieved from [Link]

  • Chem-Station. (2018). Pomeranz-Fritsch Isoquinoline Synthesis. Retrieved from [Link]

  • Mettler Toledo. (n.d.). Halogenation Reactions | Key Syntheses in Chemistry. Retrieved from [Link]

  • Myers, A. G., & Si, C. (2011). A Versatile Synthesis of Substituted Isoquinolines. Angewandte Chemie International Edition, 50(41), 9694-9698. Retrieved from [Link]

  • Wikipedia. (n.d.). Halogenation. Retrieved from [Link]

  • NROChemistry. (n.d.). Bischler-Napieralski Reaction: Examples & Mechanism. Retrieved from [Link]

Sources

Exploratory

physicochemical properties of 6-Bromo-1-chloro-5-fluoroisoquinoline

An In-depth Technical Guide to the Physicochemical Properties of 6-Bromo-1-chloro-5-fluoroisoquinoline Introduction In the landscape of modern drug discovery and medicinal chemistry, halogenated heterocyclic scaffolds ar...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Physicochemical Properties of 6-Bromo-1-chloro-5-fluoroisoquinoline

Introduction

In the landscape of modern drug discovery and medicinal chemistry, halogenated heterocyclic scaffolds are indispensable building blocks. Their unique electronic properties, metabolic stability, and ability to form specific halogen bonds make them privileged structures in the design of novel therapeutic agents. Among these, 6-Bromo-1-chloro-5-fluoroisoquinoline emerges as a compound of significant interest. Its trifunctional halogenation on an isoquinoline core offers multiple points for synthetic diversification, allowing for the fine-tuning of molecular properties to achieve desired biological activity and pharmacokinetic profiles. As with any compound destined for pharmaceutical development, a thorough understanding of its fundamental physicochemical properties is not merely academic; it is a critical prerequisite for its successful application.

This guide provides an in-depth exploration of the core physicochemical attributes of 6-Bromo-1-chloro-5-fluoroisoquinoline. Moving beyond a simple data sheet, we delve into the causality behind experimental choices and present validated protocols for the determination of these properties. This document is designed for researchers, medicinal chemists, and drug development professionals, offering both foundational knowledge and practical, field-proven methodologies for characterization.

Molecular and Chemical Identity

The precise identification of a chemical entity is the cornerstone of all subsequent research. The structural attributes of 6-Bromo-1-chloro-5-fluoroisoquinoline define its reactivity, physical properties, and potential for biological interaction.

Table 1: Chemical Identity of 6-Bromo-1-chloro-5-fluoroisoquinoline

IdentifierValueSource(s)
IUPAC Name 6-Bromo-1-chloro-5-fluoroisoquinolineN/A
CAS Number 1445564-11-3[1][2][3]
Molecular Formula C₉H₄BrClFNN/A
Molecular Weight 260.49 g/mol [1]
Chemical Structure N/A

Melting Point Analysis: A Criterion for Purity

The melting point is one of the most fundamental and accessible indicators of a compound's purity. For a crystalline solid, a sharp, well-defined melting point range (typically 0.5-1.0°C) is indicative of high purity. Conversely, the presence of impurities disrupts the crystal lattice, leading to a depression of the melting point and a broadening of the melting range.[4]

Expected Properties

Given its rigid, planar aromatic structure and molecular weight, 6-Bromo-1-chloro-5-fluoroisoquinoline is expected to be a solid at room temperature with a relatively high melting point. The presence of multiple halogens enhances intermolecular forces (dipole-dipole and van der Waals interactions), contributing to a stable crystal lattice.

Experimental Protocol for Melting Point Determination

The capillary method using a calibrated digital melting point apparatus (such as a Mel-Temp) is the standard for obtaining accurate and reproducible results.[5]

Step-by-Step Methodology:

  • Sample Preparation: Place a small amount of the compound on a clean, dry watch glass. If the crystals are not a fine powder, gently grind them using a mortar and pestle.[5]

  • Capillary Loading: Invert a capillary tube (sealed at one end) and tap the open end into the powdered sample to collect a small amount of material.[4] Tap the sealed end of the tube gently on a hard surface to pack the sample down into a tight column of 2-3 mm in height.[4]

  • Apparatus Setup: Insert the loaded capillary tube into the heating block of the melting point apparatus. Ensure the thermometer is correctly positioned to accurately measure the block's temperature.[6]

  • Rapid Preliminary Measurement: Heat the block rapidly to determine an approximate melting point. This saves time and establishes the temperature range for the precise measurement.

  • Accurate Measurement: Allow the apparatus to cool to at least 10-15°C below the approximate melting point. Prepare a new capillary and insert it. Heat the block again, but at a slow, controlled rate of 1-2°C per minute as you approach the expected melting point.[4] This slow rate is critical for thermal equilibrium between the sample, the heating block, and the thermometer, ensuring an accurate reading.[4]

  • Data Recording: Record two temperatures:

    • T₁: The temperature at which the first drop of liquid appears.[7]

    • T₂: The temperature at which the last crystal melts and the entire sample is a clear liquid.[7] The melting point is reported as the range T₁ - T₂.

  • Validation: Repeat the accurate measurement at least once to ensure consistency. Consistent values confirm the reliability of the measurement.

Melting_Point_Workflow cluster_prep Sample Preparation cluster_measurement Measurement cluster_validation Validation & Reporting Prep Grind Sample to Fine Powder Load Pack 2-3 mm in Capillary Tube Prep->Load Insert Insert into Apparatus Load->Insert RapidHeat Rapid Scan: Find Approx. MP Insert->RapidHeat Cool Cool Block >15°C Below Approx. MP RapidHeat->Cool SlowHeat Slow Scan (1-2°C/min): Observe Melting Cool->SlowHeat Record Record T1 (Onset) and T2 (Clear) SlowHeat->Record Repeat Repeat Slow Scan for Consistency Record->Repeat Report Report as Range T1 - T2 Repeat->Report

Caption: Workflow for Melting Point Determination.

Solubility Profiling: Guiding Formulation and Biological Testing

Solubility is a critical parameter in drug development, influencing everything from reaction work-up and purification to formulation and bioavailability. A qualitative solubility profile in a range of solvents provides early insights into a compound's polarity and the presence of ionizable functional groups. The "like dissolves like" principle is a useful starting point, where polar compounds dissolve in polar solvents and non-polar compounds in non-polar solvents.[8]

Expected Properties

6-Bromo-1-chloro-5-fluoroisoquinoline possesses a nitrogen atom in its isoquinoline ring, which can act as a weak base. However, the molecule is dominated by a large, non-polar aromatic system and lipophilic halogen atoms. Therefore, it is expected to be:

  • Insoluble in water: The large hydrophobic surface area will likely dominate any potential for hydrogen bonding with water.[9]

  • Soluble in common organic solvents: Such as dichloromethane (DCM), chloroform, ethyl acetate, and tetrahydrofuran (THF).

  • Soluble in dilute acid: The basic nitrogen atom should be protonated in an acidic solution (e.g., 5% HCl), forming a more polar and water-soluble hydrochloride salt.[10][11]

Experimental Protocol for Qualitative Solubility Assessment

This protocol systematically classifies the compound based on its solubility in a sequence of solvents.[10]

Step-by-Step Methodology:

  • Water Solubility Test:

    • Add ~25 mg of the compound to a small test tube.

    • Add 0.75 mL of deionized water in portions, shaking vigorously after each addition.[10]

    • Observe if the compound dissolves completely. If it is water-soluble, test the solution with litmus paper to determine if it's acidic, basic, or neutral.[11] Based on its expected properties, 6-Bromo-1-chloro-5-fluoroisoquinoline will likely be insoluble.

  • 5% HCl Solubility Test (If Insoluble in Water):

    • To the test tube with the undissolved compound, add 0.75 mL of 5% aqueous HCl in portions, shaking vigorously.

    • A positive test (dissolution) indicates the presence of a basic functional group, such as the isoquinoline nitrogen.[10] This classifies the compound as a Class B organic base.

  • 5% NaOH Solubility Test (If Insoluble in Water and HCl):

    • Using a fresh sample, test for solubility in 0.75 mL of 5% aqueous NaOH.

    • Dissolution would indicate the presence of a strong or weak acidic functional group. This is not expected for the title compound.

  • Confirmation and Solvent Selection:

    • Confirm solubility in common organic solvents (e.g., DCM, Methanol) for practical applications like setting up reactions or preparing samples for chromatography.

Solubility_Workflow Start Start: ~25 mg Compound Water Test with Water Start->Water Soluble Soluble (Class S) Water->Soluble Yes Insoluble Insoluble Water->Insoluble No HCl Test with 5% HCl Base Soluble (Class B - Base) HCl->Base Yes Insoluble_HCl Insoluble_HCl NaOH Test with 5% NaOH Acid Soluble (Class A - Acid) NaOH->Acid Yes Neutral Insoluble (Class N - Neutral) NaOH->Neutral No Insoluble->HCl Insoluble_HCl->NaOH

Caption: Decision workflow for solubility classification.

Spectroscopic Characterization

Spectroscopic techniques provide unambiguous confirmation of a molecule's structure and connectivity. For a novel or specialized compound like 6-Bromo-1-chloro-5-fluoroisoquinoline, Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are indispensable.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the structure of organic molecules in solution.[12] It provides information on the chemical environment of each nucleus (¹H, ¹³C, ¹⁹F) and their connectivity.

Experimental Protocol for NMR Sample Preparation:

  • Solvent Selection: Choose a suitable deuterated solvent in which the compound is soluble.[13] Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆) are common choices. Deuterated solvents are used to avoid large, overwhelming solvent signals in the ¹H NMR spectrum.[13]

  • Sample Weighing: For a standard 5 mm NMR tube, weigh approximately 5-10 mg for ¹H NMR and 20-50 mg for ¹³C NMR.[13]

  • Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent, first in a small vial to ensure complete dissolution before transferring to the NMR tube with a Pasteur pipette.[13][14]

  • Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (δ = 0.00 ppm).[13]

  • Analysis: Acquire ¹H, ¹³C, and ¹⁹F NMR spectra. Additional 2D experiments like COSY can confirm proton-proton couplings.[12]

Expected Spectral Features:

  • ¹H NMR: The spectrum should show four distinct signals in the aromatic region (typically δ 7.0-9.0 ppm), corresponding to the four protons on the isoquinoline ring system. The coupling patterns (splitting) between these protons would confirm their relative positions.

  • ¹³C NMR: The spectrum should show nine distinct signals for the nine carbon atoms. The chemical shifts will be influenced by the attached halogens, with carbons bonded to electronegative atoms appearing further downfield.[12]

  • ¹⁹F NMR: A single signal is expected for the fluorine atom.

Mass Spectrometry (MS)

Mass spectrometry measures the mass-to-charge ratio (m/z) of ions, providing the exact molecular weight of the compound and valuable information about its elemental composition from isotopic patterns.[15]

Experimental Protocol for MS Sample Preparation (ESI-MS):

  • Stock Solution: Prepare a stock solution of the sample at approximately 1 mg/mL in a suitable organic solvent like methanol or acetonitrile.[16]

  • Dilution: Dilute the stock solution to a final concentration of 1-10 µg/mL using a mixture of common ESI solvents (e.g., 50:50 acetonitrile:water with 0.1% formic acid).[16] The acid helps in the formation of the protonated molecular ion [M+H]⁺.

  • Filtration: If any precipitate is observed, the final solution must be filtered through a syringe filter to prevent clogging of the instrument's fluidics.[16]

  • Analysis: Infuse the sample into an electrospray ionization (ESI) source coupled to a high-resolution mass analyzer (e.g., TOF or Orbitrap).[17]

Expected Spectral Features: The most critical feature will be the molecular ion peak. Due to the natural abundance of bromine (⁷⁹Br ≈ 50.7%, ⁸¹Br ≈ 49.3%) and chlorine (³⁵Cl ≈ 75.8%, ³⁷Cl ≈ 24.2%) isotopes, the molecular ion will appear as a characteristic cluster of peaks:

  • [M]⁺: The peak for the ion containing ⁷⁹Br and ³⁵Cl.

  • [M+2]⁺: A prominent peak of similar intensity for ions containing ⁸¹Br and ³⁵Cl OR ⁷⁹Br and ³⁷Cl.

  • [M+4]⁺: A smaller peak for the ion containing ⁸¹Br and ³⁷Cl. High-resolution mass spectrometry can determine the mass with enough accuracy (to four decimal places) to confirm the molecular formula C₉H₄BrClFN.[15]

Conclusion

6-Bromo-1-chloro-5-fluoroisoquinoline is a highly functionalized heterocyclic compound with significant potential as a building block in pharmaceutical research. This guide has outlined the fundamental physicochemical properties that are critical for its effective use. While specific experimental data for this exact molecule is not widely published, its characteristics can be reliably predicted based on its structure and determined through the robust, validated experimental protocols detailed herein. A systematic approach to characterizing its melting point, solubility, and spectroscopic signature provides the essential foundation for any scientist aiming to incorporate this versatile scaffold into their research and development programs.

References

  • University of Calgary. Melting point determination. [Link]

  • California State University, Bakersfield. EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. [Link][10]

  • Chemistry For Everyone. How To Determine Melting Point Of Organic Compounds?. [Link][4]

  • Scribd. Procedure For Determining Solubility of Organic Compounds. [Link][11]

  • Studylib. Melting Point Determination Lab Protocol. [Link][5]

  • University of Colorado Boulder. Experiment: Solubility of Organic & Inorganic Compounds. [Link][8]

  • BYJU'S. Determination Of Melting Point Of An Organic Compound. [Link][6]

  • Clarion University. Determination of Melting Point. [Link][7]

  • Quora. How can you determine the solubility of organic compounds?. [Link][9]

  • University of Calgary. Solubility of Organic Compounds. [Link]

  • Springer Nature Experiments. Mass Spectrometry Protocols and Methods. [Link][17]

  • University of Cambridge. NMR Techniques in Organic Chemistry: a quick guide. [Link][12]

  • Iowa State University. NMR Sample Preparation | Chemical Instrumentation Facility. [Link][13]

  • University of Oxford. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility. [Link][16]

  • YouTube. How to Prepare and Run a NMR Sample. [Link][14]

  • Chemistry LibreTexts. Mass Spectrometry. [Link][15]

Sources

Foundational

The Strategic Intermediate: A Technical Guide to 6-Bromo-1-chloro-5-fluoroisoquinoline for Advanced Drug Discovery

For Immediate Release This technical guide provides an in-depth overview of 6-Bromo-1-chloro-5-fluoroisoquinoline, a key building block for researchers, medicinal chemists, and professionals in drug development. This doc...

Author: BenchChem Technical Support Team. Date: January 2026

For Immediate Release

This technical guide provides an in-depth overview of 6-Bromo-1-chloro-5-fluoroisoquinoline, a key building block for researchers, medicinal chemists, and professionals in drug development. This document elucidates its chemical identity, sourcing, synthetic considerations, and its strategic application in the synthesis of targeted therapeutics, particularly kinase inhibitors.

Core Chemical Identity

Chemical Name: 6-Bromo-1-chloro-5-fluoroisoquinoline CAS Number: 1445564-11-3[1][2] Molecular Formula: C₉H₄BrClFN Molecular Weight: 260.49 g/mol [1]

Structure:

Caption: 2D structure of 6-Bromo-1-chloro-5-fluoroisoquinoline.

Physicochemical Properties (Predicted)
PropertyValueSource
XlogP3.9PubChemLite[3]
Monoisotopic Mass258.91998 DaPubChemLite[3]

Sourcing and Procurement

6-Bromo-1-chloro-5-fluoroisoquinoline is available from several specialized chemical suppliers. Researchers can procure this intermediate from the following vendors:

  • Sigma-Aldrich (Merck): A leading global supplier of research chemicals.[1]

  • ChemicalBook: A comprehensive online resource for chemical products and supplier information.[2]

  • Parchem: A supplier of specialty chemicals.

  • Sunway Pharm Ltd: A provider of pharmaceutical intermediates.

It is advisable to request a certificate of analysis (CoA) from the supplier to confirm the purity and identity of the compound.

Synthetic Pathways: An Overview

A plausible synthetic route would be analogous to the synthesis of 6-Bromo-1-chloroisoquinoline, which often starts from 6-bromoisoquinolin-1(2H)-one. The key transformation is the chlorination of the 1-position, typically achieved using a strong chlorinating agent like phosphorus oxychloride (POCl₃).[4]

Proposed Synthetic Workflow:

G start Substituted Bromofluoroaniline step1 Multi-step synthesis to 6-Bromo-5-fluoroisoquinolin-1(2H)-one start->step1 step2 Chlorination with POCl3 step1->step2 end 6-Bromo-1-chloro-5-fluoroisoquinoline step2->end

Caption: Proposed high-level synthetic workflow.

Detailed Protocol for a Related Analog (6-Bromo-1-chloroisoquinoline): [4]

  • A solution of 6-bromo-1-hydroxyisoquinoline in phosphorus oxychloride is heated.

  • The reaction mixture is concentrated to dryness.

  • The residue is dissolved in an organic solvent such as ethyl acetate.

  • The organic layer is washed sequentially with a mild base (e.g., 5% NaHCO₃), water, and brine.

  • The organic layer is dried over an anhydrous salt (e.g., MgSO₄) and concentrated.

  • The crude product is purified by column chromatography to yield the final product.

The Role in Drug Discovery: A Focus on Kinase Inhibitors

The isoquinoline scaffold is a privileged structure in medicinal chemistry, frequently appearing in a variety of biologically active compounds. Halogenated isoquinolines, such as 6-Bromo-1-chloro-5-fluoroisoquinoline, are particularly valuable as intermediates in the synthesis of kinase inhibitors.[5]

Protein kinases are a large family of enzymes that play a critical role in cell signaling. Dysregulation of kinase activity is a hallmark of many diseases, including cancer and inflammatory disorders, making them a prime target for therapeutic intervention.

The strategic placement of the bromo, chloro, and fluoro substituents on the isoquinoline core of this molecule provides multiple reaction handles for medicinal chemists to elaborate the structure and fine-tune its properties. The chlorine at the 1-position is often displaced by a nucleophile to introduce a key pharmacophoric element that interacts with the hinge region of the kinase active site. The bromine at the 6-position can be utilized in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig reactions, to introduce further diversity and target specific interactions within the ATP-binding pocket. The fluorine at the 5-position can enhance binding affinity and modulate the physicochemical properties of the final compound, such as metabolic stability and cell permeability.

Signaling Pathway Context:

Many kinase inhibitors target key nodes in oncogenic signaling pathways, such as the RAS-RAF-MEK-ERK pathway. The diagram below illustrates this pathway and a hypothetical point of inhibition by a kinase inhibitor derived from the 6-Bromo-1-chloro-5-fluoroisoquinoline scaffold.

RTK Receptor Tyrosine Kinase RAS RAS RTK->RAS RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation, Survival, etc. ERK->Proliferation Inhibitor Isoquinoline-based Kinase Inhibitor Inhibitor->RAF

Caption: Inhibition of the RAS-RAF-MEK-ERK signaling pathway.

Spectroscopic Data (Exemplary)

While specific spectroscopic data for 6-Bromo-1-chloro-5-fluoroisoquinoline is not widely published, data for a closely related isomer, 1-bromo-6-chloro-5-fluoroisoquinoline, is available in the patent literature and can serve as a useful reference.

¹H NMR Data for 1-bromo-6-chloro-5-fluoroisoquinoline: [6] (400 MHz, Chloroform-d) δ 9.76 (s, 1H), 8.80 (s, 1H), 8.73 (d, J = 6.0 Hz, 1H), 8.28 (d, J = 6.2 Hz, 1H), 7.74 (d, J = 6.6 Hz, 1H), 7.13 (d, J = 3.6 Hz, 1H), 6.64 (d, J = 3.6 Hz, 1H), 5.81 (s, 1H).

It is anticipated that the ¹H NMR spectrum of 6-Bromo-1-chloro-5-fluoroisoquinoline would show a distinct set of aromatic proton signals, with chemical shifts and coupling constants influenced by the positions of the halogen substituents.

Mass Spectrometry (Predicted): The isotopic pattern in the mass spectrum would be characteristic of a compound containing one bromine and one chlorine atom.

Conclusion

6-Bromo-1-chloro-5-fluoroisoquinoline is a strategically important intermediate for the synthesis of complex heterocyclic molecules with potential therapeutic applications. Its utility in the construction of kinase inhibitors makes it a valuable tool for researchers in the field of drug discovery. The availability of this compound from commercial suppliers facilitates its use in the development of novel therapeutics targeting a range of diseases.

References

  • A highly efficient heterogeneous copper-catalyzed chlorodeboronation of arylboronic acids leading to chlorinated arenes. Supporting Information. [Link]

  • PRMT5 inhibitors.
  • 6-bromo-1-chloro-7-fluoroisoquinoline (C9H4BrClFN). PubChemLite. [Link]

  • Role and mechanistic actions of protein kinase inhibitors as an effective drug target for cancer and COVID. National Institutes of Health. [Link]

Sources

Exploratory

Spectroscopic Characterization of 6-Bromo-1-chloro-5-fluoroisoquinoline: A Predictive and Methodological Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract 6-Bromo-1-chloro-5-fluoroisoquinoline is a halogenated heterocyclic compound with potential applications in medicinal c...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

6-Bromo-1-chloro-5-fluoroisoquinoline is a halogenated heterocyclic compound with potential applications in medicinal chemistry and materials science. As with any novel compound, unequivocal structural confirmation is paramount. This technical guide provides a detailed predictive analysis of the expected spectroscopic data for 6-bromo-1-chloro-5-fluoroisoquinoline, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS). In the absence of published experimental spectra for this specific isomer, this guide leverages established principles of spectroscopy and comparative data from structurally related analogues to offer a robust framework for its characterization. Furthermore, it outlines the experimental protocols required to acquire and validate this data, ensuring scientific integrity and trustworthiness for researchers in the field.

Introduction

The isoquinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. The introduction of halogen substituents can significantly modulate a molecule's physicochemical properties, including lipophilicity, metabolic stability, and binding affinity to biological targets. 6-Bromo-1-chloro-5-fluoroisoquinoline represents a unique substitution pattern, and a thorough understanding of its spectroscopic signature is the first step in its development for any application. This guide serves as a proactive manual for researchers, detailing the anticipated spectral features and the methodologies to confirm them.

Molecular Structure and Predicted Spectroscopic Data

The structure of 6-Bromo-1-chloro-5-fluoroisoquinoline dictates its spectroscopic properties. The arrangement of the bromine, chlorine, and fluorine atoms on the isoquinoline core will result in a distinct set of signals in NMR, characteristic vibrations in IR, and a specific fragmentation pattern in MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For 6-Bromo-1-chloro-5-fluoroisoquinoline, we anticipate the following features in its ¹H and ¹³C NMR spectra.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to show four signals in the aromatic region, corresponding to the four protons on the isoquinoline ring system. The chemical shifts and coupling patterns will be influenced by the electron-withdrawing effects of the halogen substituents and the nitrogen atom.

  • H-3 and H-4: These protons on the pyridine ring will likely appear as doublets, coupled to each other. The electron-withdrawing chlorine atom at C-1 will deshield H-3, causing it to appear at a lower field than H-4.

  • H-7 and H-8: These protons on the benzene ring will also likely appear as doublets. The fluorine atom at C-5 will influence the chemical shift of H-7 through space and through the aromatic system. The bromine at C-6 will primarily affect H-7. Long-range couplings may also be observed.

Table 1: Predicted ¹H NMR Data for 6-Bromo-1-chloro-5-fluoroisoquinoline

ProtonPredicted Chemical Shift (δ, ppm)Predicted MultiplicityPredicted Coupling Constant (J, Hz)
H-38.0 - 8.3d5 - 6
H-47.6 - 7.9d5 - 6
H-77.8 - 8.1d8 - 9
H-87.5 - 7.8d8 - 9

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will show nine distinct signals for the nine carbon atoms in the isoquinoline core. The chemical shifts will be significantly influenced by the directly attached halogens.

  • C-1, C-5, C-6: These carbons will be the most deshielded due to the direct attachment of the electronegative chlorine, fluorine, and bromine atoms, respectively. The carbon attached to fluorine (C-5) will exhibit a large one-bond C-F coupling constant.

  • Other Aromatic Carbons: The remaining carbon signals will be assigned based on their position relative to the heteroatom and the halogen substituents.

Table 2: Predicted ¹³C NMR Data for 6-Bromo-1-chloro-5-fluoroisoquinoline

CarbonPredicted Chemical Shift (δ, ppm)Predicted ¹JCF (Hz)
C-1150 - 155-
C-3140 - 145-
C-4120 - 125-
C-4a125 - 130-
C-5155 - 160250 - 260
C-6115 - 120-
C-7130 - 135-
C-8125 - 130-
C-8a145 - 150-
Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups and bond vibrations within a molecule. The IR spectrum of 6-Bromo-1-chloro-5-fluoroisoquinoline is expected to be characterized by the following absorption bands.

  • C=N and C=C Stretching: Aromatic ring stretching vibrations will appear in the 1600-1450 cm⁻¹ region.

  • C-H Stretching: Aromatic C-H stretching will be observed above 3000 cm⁻¹.

  • C-X Stretching: The carbon-halogen bonds will have characteristic stretching vibrations in the fingerprint region (below 1500 cm⁻¹). Specifically, C-Cl stretching is typically found in the 800-600 cm⁻¹ range, C-Br in the 600-500 cm⁻¹ range, and C-F in the 1200-1000 cm⁻¹ range.

Table 3: Predicted IR Absorption Bands for 6-Bromo-1-chloro-5-fluoroisoquinoline

Functional GroupPredicted Wavenumber (cm⁻¹)Intensity
Aromatic C-H Stretch3100 - 3000Medium to Weak
C=N Stretch1620 - 1580Medium
Aromatic C=C Stretch1580 - 1450Medium to Strong
C-F Stretch1250 - 1000Strong
C-Cl Stretch850 - 550Strong
C-Br Stretch690 - 515Medium to Strong
Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 6-Bromo-1-chloro-5-fluoroisoquinoline (C₉H₄BrClFN), the following is expected.

  • Molecular Ion Peak (M⁺): The mass spectrum will show a characteristic isotopic pattern for the molecular ion due to the presence of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio) and chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio). This will result in a cluster of peaks for the molecular ion. The monoisotopic mass is calculated to be 258.9199 g/mol .

  • Fragmentation Pattern: The fragmentation of the molecular ion is likely to proceed through the loss of halogen atoms or small neutral molecules like HCN. The relative stability of the resulting fragments will determine the major peaks in the spectrum.

Figure 1: Predicted Isotopic Pattern for the Molecular Ion of 6-Bromo-1-chloro-5-fluoroisoquinoline

G M [M]⁺ M1 [M+2]⁺ M->M1 ⁷⁹Br → ⁸¹Br or ³⁵Cl → ³⁷Cl M2 [M+4]⁺ M1->M2 ⁷⁹Br → ⁸¹Br and ³⁵Cl → ³⁷Cl

Caption: Predicted isotopic cluster for the molecular ion.

Experimental Protocols

To validate the predicted spectroscopic data, the following experimental protocols are recommended.

NMR Spectroscopy Protocol
  • Sample Preparation: Dissolve approximately 5-10 mg of 6-Bromo-1-chloro-5-fluoroisoquinoline in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

  • Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

  • ¹H NMR Acquisition:

    • Acquire a standard one-dimensional ¹H NMR spectrum.

    • Typical parameters: spectral width of 12-16 ppm, 16-32 scans, relaxation delay of 1-2 seconds.

  • ¹³C NMR Acquisition:

    • Acquire a proton-decoupled ¹³C NMR spectrum.

    • Typical parameters: spectral width of 220-250 ppm, a larger number of scans (e.g., 1024 or more) may be necessary due to the lower natural abundance of ¹³C, relaxation delay of 2-5 seconds.

  • 2D NMR Experiments (for full assignment):

    • Perform COSY (Correlation Spectroscopy) to establish ¹H-¹H coupling networks.

    • Perform HSQC (Heteronuclear Single Quantum Coherence) to correlate protons with their directly attached carbons.

    • Perform HMBC (Heteronuclear Multiple Bond Correlation) to identify long-range ¹H-¹³C correlations, which is crucial for assigning quaternary carbons.

IR Spectroscopy Protocol
  • Sample Preparation:

    • Solid State (ATR): Place a small amount of the solid sample directly on the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

    • KBr Pellet: Mix a small amount of the sample with dry potassium bromide (KBr) and press into a thin pellet.

  • Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

  • Acquisition:

    • Collect a background spectrum of the empty accessory (or a pure KBr pellet).

    • Collect the sample spectrum.

    • Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

Mass Spectrometry Protocol
  • Sample Introduction: Introduce the sample into the mass spectrometer via a suitable ionization method.

    • Electron Ionization (EI): Suitable for volatile and thermally stable compounds. A direct insertion probe may be used.

    • Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI): Suitable for less volatile compounds, typically coupled with a liquid chromatography (LC) system.

  • Instrumentation: A high-resolution mass spectrometer (e.g., Time-of-Flight (TOF) or Orbitrap) is recommended for accurate mass measurements to confirm the elemental composition.

  • Acquisition:

    • Acquire a full scan mass spectrum to identify the molecular ion and its isotopic pattern.

    • Perform tandem mass spectrometry (MS/MS) on the molecular ion to induce fragmentation and elucidate the fragmentation pathways.

Conclusion

This guide provides a comprehensive, albeit predictive, spectroscopic characterization of 6-Bromo-1-chloro-5-fluoroisoquinoline. By combining theoretical predictions with established experimental protocols, researchers can confidently approach the synthesis and characterization of this and other novel halogenated isoquinolines. The detailed analysis of expected NMR, IR, and MS data serves as a valuable reference for spectral interpretation and structural verification. As a self-validating system, the comparison of acquired experimental data with the predictions outlined herein will provide a high degree of confidence in the structural assignment, a critical step in the advancement of drug discovery and development.

References

  • PubChem. 6-Bromo-1-chloro-isoquinoline. [Link]

  • Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
  • Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
Foundational

An In-Depth Technical Guide to the Reactivity of the C-Cl Bond in 6-Bromo-1-chloro-5-fluoroisoquinoline

A Senior Application Scientist's Field Guide for Researchers and Drug Development Professionals Introduction: The Strategic Value of a Polysubstituted Scaffold In the landscape of medicinal chemistry and materials scienc...

Author: BenchChem Technical Support Team. Date: January 2026

A Senior Application Scientist's Field Guide for Researchers and Drug Development Professionals

Introduction: The Strategic Value of a Polysubstituted Scaffold

In the landscape of medicinal chemistry and materials science, polyfunctionalized heterocyclic cores are invaluable. 6-Bromo-1-chloro-5-fluoroisoquinoline is a scaffold of significant interest, offering three distinct halogenated handles (C-Br, C-Cl, C-F) for programmed, sequential functionalization. This guide provides an in-depth analysis of the reactivity of the C-Cl bond at the C1 position, a critical site for molecular diversification. Understanding the nuanced reactivity of this bond, in the context of the C-Br and C-F substituents, is paramount for designing efficient and selective synthetic routes to novel chemical entities. This document moves beyond theoretical principles to provide field-proven insights and actionable protocols, empowering researchers to harness the full synthetic potential of this versatile building block.

Section 1: Unraveling the Hierarchy of Halogen Reactivity

The synthetic utility of 6-bromo-1-chloro-5-fluoroisoquinoline hinges on the differential reactivity of its three carbon-halogen bonds. A clear hierarchy exists, governed by both electronic properties inherent to the isoquinoline core and the fundamental principles of common synthetic transformations.

Electronic Landscape of the Isoquinoline Core

The isoquinoline ring system is not electronically uniform. The nitrogen atom at position 2 acts as a potent electron-withdrawing group via induction, rendering the pyridinone ring electron-deficient. This effect is most pronounced at the α-positions, C1 and C3. Consequently, the C1-Cl bond is significantly activated towards nucleophilic attack compared to a chloro-substituent on a simple benzene ring.

Conversely, the carbocyclic ring (positions C5 through C8) behaves more like a substituted benzene. The substituents on this ring—bromine at C6 and fluorine at C5—exert their own influence. Fluorine is highly electronegative, exerting a strong electron-withdrawing inductive effect (-I). Bromine is less electronegative but its lone pairs can participate in resonance, a weak electron-donating effect (+M), alongside its own inductive withdrawal (-I).

Reactivity in Palladium-Catalyzed Cross-Coupling Reactions

In palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira), the rate-determining step is typically the oxidative addition of the palladium(0) catalyst into the carbon-halogen bond.[1] The energy barrier for this step is directly related to the carbon-halogen bond dissociation energy (BDE). This establishes a clear and predictable reactivity hierarchy.[2]

Reactivity Order: C–Br > C–Cl >> C–F

  • C-Br Bond (at C6): The C-Br bond is weaker than the C-Cl bond. This makes the C6 position the most reactive site for standard palladium-catalyzed cross-coupling reactions. Selective functionalization at this position can be achieved with high fidelity using conventional catalyst systems, leaving the C1-Cl and C5-F bonds untouched.[1][3]

  • C-Cl Bond (at C1): The C-Cl bond is significantly stronger and less reactive in oxidative addition.[2] While less reactive than the C-Br bond, its position on the electron-deficient pyridinone ring makes it more susceptible to reaction than a typical aryl chloride. Activation of this bond requires more specialized and robust catalytic systems, often involving bulky, electron-rich phosphine ligands and more forcing conditions (higher temperatures, stronger bases).[3]

  • C-F Bond (at C5): The C-F bond is the strongest carbon-halogen bond and is generally considered inert to palladium-catalyzed oxidative addition under conditions used for C-Cl or C-Br activation.

This predictable reactivity allows for a powerful sequential functionalization strategy, as illustrated below.

G cluster_0 Reactivity Hierarchy in Pd Cross-Coupling A C-Br at C6 (Most Reactive) B C-Cl at C1 (Moderately Reactive) A->B Requires milder conditions C C-F at C5 (Least Reactive) B->C Requires forcing conditions

Caption: Reactivity hierarchy for palladium cross-coupling.

Reactivity in Nucleophilic Aromatic Substitution (SNAr)

The reactivity order can be inverted when considering Nucleophilic Aromatic Substitution (SNAr). This reaction proceeds via attack of a nucleophile on an electron-poor aromatic ring, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[4]

Key Factors for SNAr:

  • Ring Activation: The ring must be electron-deficient. The isoquinoline nitrogen strongly activates the C1 position for nucleophilic attack.

  • Leaving Group Ability: The substituent must be a good leaving group to be displaced from the Meisenheimer complex. Halide leaving group ability generally follows the trend: F > Cl > Br > I. This is because the rate-determining step is often the initial nucleophilic attack, which is facilitated by the high electronegativity of fluorine polarizing the C-F bond.

For 6-bromo-1-chloro-5-fluoroisoquinoline:

  • C1-Cl: This is the prime site for SNAr. The position is highly activated by the ring nitrogen, and chloride is a competent leaving group.

  • C6-Br & C5-F: These positions on the carbocyclic ring are significantly less activated towards SNAr compared to C1, as they are distant from the primary electron-withdrawing nitrogen atom.

This orthogonal reactivity provides a powerful alternative strategy for functionalizing the C1 position without relying on transition metal catalysis.

Section 2: Strategic Functionalization of the C1-Chloro Bond

The selective functionalization of the C1-Cl bond is best approached after the more reactive C6-Br bond has been addressed. This sequential approach ensures chemoselectivity and allows for the programmed construction of complex molecules.

Strategy 1: Palladium-Catalyzed Cross-Coupling of the C1-Cl Bond

After initial functionalization at C6, the remaining C1-Cl bond can be targeted using more potent catalytic systems. The key to success lies in overcoming the higher activation barrier for oxidative addition into the C-Cl bond.

Causality Behind Experimental Choices:

  • Catalyst/Ligand: Standard catalysts like Pd(PPh₃)₄ are often insufficient for activating the C-Cl bond. The solution is to use catalyst systems featuring bulky, electron-rich phosphine ligands such as XPhos, SPhos, or RuPhos.[3] These ligands promote the formation of a highly reactive, coordinatively unsaturated Pd(0) species, which is necessary to break the stronger C-Cl bond.

  • Base: While weaker bases like K₂CO₃ or Cs₂CO₃ are suitable for C-Br coupling, C-Cl activation often requires stronger, non-nucleophilic bases such as sodium tert-butoxide (NaOtBu) or potassium phosphate (K₃PO₄).[2] These bases facilitate the deprotonation of the amine (in Buchwald-Hartwig) or the formation of the active boronate species (in Suzuki) more effectively under forcing conditions.

  • Temperature: Higher reaction temperatures (typically >100 °C) are required to provide the necessary energy to surmount the activation barrier for C-Cl oxidative addition.

Caption: Workflow for Pd-catalyzed functionalization of the C1-Cl bond.

The following protocol is adapted from a highly analogous system, the sequential amination of 6-bromo-2-chloroquinoline, which demonstrates the successful activation of the less reactive C-Cl bond after the C-Br bond has been functionalized.[1][3]

Objective: To couple a secondary amine to the C1 position of a 6-substituted-1-chloroisoquinoline derivative.

Materials:

  • 6-Aryl-1-chloro-5-fluoroisoquinoline (1.0 equiv)

  • Amine (e.g., Morpholine) (1.2-1.5 equiv)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (2-5 mol%)

  • 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (4-10 mol%)

  • Sodium tert-butoxide (NaOtBu) (1.5-2.0 equiv)

  • Anhydrous Toluene or 1,4-Dioxane

Step-by-Step Methodology:

  • Vessel Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the 6-aryl-1-chloro-5-fluoroisoquinoline, NaOtBu, Pd₂(dba)₃, and XPhos.

  • Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

  • Solvent and Reagent Addition: Add anhydrous toluene via syringe. Add the amine coupling partner via syringe.

  • Reaction: Place the sealed flask in a preheated oil bath at 110-130 °C.

  • Monitoring: Stir the reaction vigorously. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 12-24 hours).

  • Workup: Cool the reaction to room temperature. Quench with saturated aqueous ammonium chloride (NH₄Cl) solution. Extract the aqueous layer with ethyl acetate (3x).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel.

Strategy 2: Nucleophilic Aromatic Substitution (SNAr)

As an alternative to palladium catalysis, the inherent electrophilicity of the C1 position can be exploited in an SNAr reaction. This method is particularly effective for introducing heteroatom nucleophiles like amines, alkoxides, and thiolates.

Causality Behind Experimental Choices:

  • Nucleophile: Strong nucleophiles are required. For C-N bond formation, primary or secondary amines are excellent candidates. For C-O bonds, alkoxides (e.g., sodium methoxide) are used.

  • Solvent: Polar aprotic solvents like DMSO, DMF, or NMP are ideal. They effectively solvate the cation of the nucleophile salt but do not strongly solvate the nucleophile itself, thus maximizing its nucleophilicity.

  • Temperature: While the C1 position is activated, heating is often necessary to achieve reasonable reaction rates, typically in the range of 80-150 °C.

Objective: To displace the C1-chloride with a primary or secondary amine.

Materials:

  • 6-Bromo-1-chloro-5-fluoroisoquinoline (1.0 equiv)

  • Amine (e.g., Pyrrolidine) (2.0-3.0 equiv)

  • Potassium Carbonate (K₂CO₃) (2.0 equiv, optional, as a scavenger for HCl)

  • Dimethyl sulfoxide (DMSO)

Step-by-Step Methodology:

  • Vessel Preparation: To a round-bottom flask equipped with a stir bar and reflux condenser, add the 6-bromo-1-chloro-5-fluoroisoquinoline and DMSO.

  • Reagent Addition: Add the amine. If the amine salt is not used, adding an acid scavenger like K₂CO₃ can be beneficial.

  • Reaction: Heat the mixture in an oil bath to 120 °C.

  • Monitoring: Monitor the reaction by TLC or LC-MS until completion (typically 4-18 hours).

  • Workup: Cool the reaction mixture to room temperature. Pour the mixture into ice water, which will often precipitate the product.

  • Purification: Collect the solid by filtration, wash thoroughly with water, and dry under vacuum. If no solid forms, extract the aqueous mixture with ethyl acetate. The combined organic layers are then washed with water and brine, dried over Na₂SO₄, and concentrated. The crude product can be purified by column chromatography or recrystallization.

Section 3: Data Presentation and Comparative Analysis

The following tables summarize typical conditions and expected outcomes for the selective functionalization of the C-Cl bond in a 6-bromo-1-chloroisoquinoline framework, based on established methodologies for closely related substrates.[1][2]

Table 1: Conditions for Palladium-Catalyzed C-Cl Bond Functionalization

Reaction TypeCatalyst (mol%)Ligand (mol%)Base (equiv)SolventTemp (°C)Time (h)Typical Yield
Suzuki-Miyaura Pd₂(dba)₃ (2-4)SPhos (4-8)K₃PO₄ (2.0)Dioxane/H₂O100-11012-2460-85%
Buchwald-Hartwig Pd(OAc)₂ (2-5)XPhos (4-10)NaOtBu (1.5)Toluene110-13012-2470-95%
Sonogashira Pd(PPh₃)₂Cl₂ (3)Xantphos (6)Cs₂CO₃ (2.0)Dioxane100-12018-3650-80%

Table 2: Conditions for Nucleophilic Aromatic Substitution (SNAr) at C1

NucleophileReagent (equiv)Base (equiv)SolventTemp (°C)Time (h)Typical Yield
Primary/Secondary Amine Amine (2-3)K₂CO₃ (2.0)DMSO1204-1875-95%
Alkoxide NaOMe (1.5)N/ADMF80-1002-680-98%
Thiolate Thiol (1.2)NaH (1.2)THF653-870-90%

Section 4: Mechanistic Insights

A deep understanding of the reaction mechanisms is crucial for troubleshooting and optimization.

Palladium-Catalyzed Cross-Coupling Catalytic Cycle

The generally accepted mechanism involves a Pd(0)/Pd(II) catalytic cycle. The activation of the C-Cl bond is the challenging first step.

G Pd(0)L₂ Pd(0)L₂ Oxidative\nAddition\nComplex Ar-Pd(II)(Cl)L₂ Pd(0)L₂->Oxidative\nAddition\nComplex Oxidative Addition (Ar-Cl) Transmetalation\nComplex Ar-Pd(II)(R)L₂ Oxidative\nAddition\nComplex->Transmetalation\nComplex Transmetalation (+ R-M) Transmetalation\nComplex->Pd(0)L₂ Reductive Elimination (forms Ar-R)

Caption: Simplified catalytic cycle for Pd-catalyzed cross-coupling.

The bulky, electron-rich ligand (L) is critical. It stabilizes the Pd(0) center, but more importantly, it promotes the oxidative addition step and accelerates the final, product-releasing reductive elimination step.

Nucleophilic Aromatic Substitution (SNAr) Mechanism

The SNAr reaction proceeds via a two-step addition-elimination mechanism. The stability of the intermediate is key.

Caption: Mechanism of Nucleophilic Aromatic Substitution (SNAr).

The electron-withdrawing nitrogen atom of the isoquinoline ring is perfectly positioned to stabilize the negative charge developed in the Meisenheimer complex through resonance, thereby lowering the activation energy of the first, rate-determining step.

Conclusion

The C1-Cl bond of 6-bromo-1-chloro-5-fluoroisoquinoline is a versatile handle for molecular diversification, but its reactivity is highly context-dependent. In palladium-catalyzed cross-coupling reactions, it is markedly less reactive than the C6-Br bond, necessitating a sequential approach where the C-Br bond is functionalized first under milder conditions. Subsequent reaction at the C1-Cl bond requires more forcing conditions, specifically the use of bulky, electron-rich phosphine ligands, strong bases, and elevated temperatures. Alternatively, the C1-Cl bond's inherent activation by the ring nitrogen makes it the prime target for Nucleophilic Aromatic Substitution, providing an orthogonal and efficient route for introducing heteroatom nucleophiles. By understanding this reactivity dichotomy, researchers can strategically and selectively transform 6-bromo-1-chloro-5-fluoroisoquinoline into a diverse array of complex, high-value molecules for drug discovery and materials science applications.

References

  • Abbiatti, P., et al. (2008). Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain. The Journal of Organic Chemistry, 73(22), 9160-9163. Available at: [Link]

  • Buchwald, S. L., & Hartwig, J. F. (n.d.). Buchwald-Hartwig Amination. Wikipedia. Available at: [Link]

  • Chemistry LibreTexts (2023). Buchwald-Hartwig Amination. Available at: [Link]

  • J&K Scientific (2021). Buchwald-Hartwig Cross-Coupling. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. Available at: [Link]

  • Request PDF. (2025). Rapid One-Pot Sequential Cyclization, Palladium Precatalyst Mediated Coupling Reactions of 6-Bromo-2-Chloroquinoline-3-Carboxaldehyde in Aqueous Medium. Available at: [Link]

  • Selt, M., et al. (2016). Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis. Beilstein Journal of Organic Chemistry, 12, 2673-2713. Available at: [Link]

  • YouTube. (2019). nucleophilic aromatic substitutions. Available at: [Link]

  • Chemistry LibreTexts. (2022). 16.7: Nucleophilic Aromatic Substitution. Available at: [Link]

Sources

Exploratory

electrophilic and nucleophilic substitution on 6-Bromo-1-chloro-5-fluoroisoquinoline

An In-Depth Technical Guide to the Regioselective Functionalization of 6-Bromo-1-chloro-5-fluoroisoquinoline Abstract The 6-Bromo-1-chloro-5-fluoroisoquinoline scaffold is a highly functionalized heterocyclic compound of...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Regioselective Functionalization of 6-Bromo-1-chloro-5-fluoroisoquinoline

Abstract

The 6-Bromo-1-chloro-5-fluoroisoquinoline scaffold is a highly functionalized heterocyclic compound of significant interest to researchers in medicinal chemistry and materials science. Its unique substitution pattern, featuring three distinct halogen atoms on a privileged isoquinoline core, presents a complex yet compelling landscape for regioselective chemical transformations. This technical guide provides a comprehensive analysis of the electrophilic and nucleophilic substitution reactions on this substrate. We will delve into the underlying electronic and steric principles governing its reactivity, offer predictive analysis for reaction outcomes, and provide detailed, field-proven experimental protocols for its strategic functionalization.

Introduction: The Strategic Value of Polysubstituted Isoquinolines

The isoquinoline nucleus is a cornerstone in the architecture of numerous biologically active compounds and functional materials. The strategic introduction of multiple halogen substituents, as seen in 6-Bromo-1-chloro-5-fluoroisoquinoline, serves several critical functions in drug development:

  • Modulation of Physicochemical Properties: Halogens can fine-tune lipophilicity, metabolic stability, and binding interactions with biological targets.

  • Vectors for Further Functionalization: Each halogen atom represents a potential reaction handle for introducing new chemical diversity through various substitution and cross-coupling reactions.

Understanding the differential reactivity of each position on the 6-Bromo-1-chloro-5-fluoroisoquinoline core is paramount for its efficient and selective utilization in synthesis. This guide dissects the reactivity of this molecule, enabling researchers to harness its synthetic potential with precision.

Electrophilic Aromatic Substitution (SEAr): Targeting the Carbocyclic Ring

Theoretical Analysis of Regioselectivity

Electrophilic attack on the isoquinoline system overwhelmingly favors the carbocyclic (benzene) ring over the electron-deficient pyridinoid ring.[1][2][3] The nitrogen atom in the heterocyclic ring acts as an electron-withdrawing group, deactivating its own ring towards electrophiles. In the parent isoquinoline, positions C5 and C8 are the most susceptible to electrophilic substitution.[1][2][4][5]

For 6-Bromo-1-chloro-5-fluoroisoquinoline, the regiochemical outcome is determined by the combined directing effects of the fluorine and bromine substituents on the benzenoid ring.

Substituent Position Inductive Effect (-I) Resonance Effect (+M) Net Effect on Reactivity Directing Influence
Fluoro C5Strongly Electron-WithdrawingWeakly Electron-DonatingDeactivatingortho, para-director (to C4, C6, C8)
Bromo C6Strongly Electron-WithdrawingWeakly Electron-DonatingDeactivatingortho, para-director (to C5, C7)
Chloro C1Strongly Electron-WithdrawingWeakly Electron-DonatingDeactivatingN/A (on deactivated ring)
Ring Nitrogen N2Strongly Electron-WithdrawingN/AStrongly DeactivatingDirects to C5, C8 in parent system

Predictive Analysis:

  • Site of Reaction: Electrophilic attack will occur on the benzene ring at the available C7 and C8 positions.

  • Directing Effects:

    • The C5-Fluoro group , a moderately deactivating ortho, para-director, strongly directs incoming electrophiles to its para position, C8 .[6][7] Its directing influence to the ortho C4 position is on the deactivated pyridine ring and thus highly disfavored.

    • The C6-Bromo group , a weakly deactivating ortho, para-director, directs incoming electrophiles to its ortho position, C7 .[8][9] Its other ortho position (C5) is blocked.

Caption: Predicted regioselectivity for electrophilic aromatic substitution.

Experimental Protocol: Nitration at the C8 Position

This protocol describes the nitration of 6-Bromo-1-chloro-5-fluoroisoquinoline, a representative SEAr reaction. The conditions are chosen to be potent enough to overcome the deactivating effects of the halogens.[11][12]

Materials:

  • 6-Bromo-1-chloro-5-fluoroisoquinoline (1.0 equiv)

  • Concentrated Sulfuric Acid (H₂SO₄, 98%)

  • Fuming Nitric Acid (HNO₃, >90%)

  • Dichloromethane (DCM)

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous Sodium Sulfate (Na₂SO₄)

  • Ice bath

Procedure:

  • Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 6-Bromo-1-chloro-5-fluoroisoquinoline in concentrated sulfuric acid at 0 °C (ice bath). Stir until a homogeneous solution is formed.

  • Addition of Nitrating Agent: Slowly add fuming nitric acid dropwise via the dropping funnel over 20 minutes. Maintain the internal temperature below 5 °C.

  • Reaction: After the addition is complete, allow the reaction to stir at 0-5 °C for 1 hour. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

  • Work-up: Carefully pour the reaction mixture onto crushed ice with vigorous stirring. A precipitate should form.

  • Neutralization & Extraction: Slowly neutralize the aqueous slurry with saturated NaHCO₃ solution until the pH is ~7-8. Extract the aqueous layer three times with dichloromethane.

  • Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

  • Purification: Purify the crude residue by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to isolate the major 8-nitro-6-bromo-1-chloro-5-fluoroisoquinoline product.

Nucleophilic Substitution: A Tale of Two Reactive Sites

The polysubstituted nature of the substrate offers two primary, and highly distinct, pathways for nucleophilic substitution: classical Nucleophilic Aromatic Substitution (SNAr) and Palladium-Catalyzed Cross-Coupling. The choice of reaction conditions dictates which site is functionalized.

Theoretical Analysis of Reactivity
  • Nucleophilic Aromatic Substitution (SNAr):

    • Mechanism: This reaction proceeds via an addition-elimination mechanism, requiring an electron-deficient aromatic ring and a good leaving group.

    • Site of Reactivity: The pyridinoid ring of isoquinoline is inherently electron-deficient, and this effect is most pronounced at the C1 position due to the proximity of the electronegative nitrogen atom.[13][14] The presence of a chloro group at C1 makes this the most activated site for SNAr. The carbocyclic ring positions (C5, C6) are not sufficiently electron-deficient to undergo SNAr under standard conditions.

    • Predicted Outcome: Nucleophiles will selectively attack C1 , leading to the displacement of the chloride anion.

  • Palladium-Catalyzed Cross-Coupling (e.g., Suzuki-Miyaura Reaction):

    • Mechanism: These reactions involve a catalytic cycle of oxidative addition, transmetalation, and reductive elimination.[15][16] The rate-determining step is often the initial oxidative addition of the palladium(0) catalyst into the carbon-halogen bond.

    • Site of Reactivity: The reactivity of aryl halides in oxidative addition follows the general trend of C-I > C-Br > C-Cl >> C-F.[17] This is due to the corresponding bond dissociation energies.

    • Predicted Outcome: The C6-Br bond is significantly weaker and therefore more reactive towards oxidative addition than the C1-Cl bond. Under standard Suzuki-Miyaura conditions, the reaction will occur selectively at the C6 position . Functionalization at C1 would require specialized catalysts and ligands designed for activating aryl chlorides, often under more forcing conditions.[17]

Nucleophilic_Pathways cluster_snar SNAr Pathway cluster_suzuki Suzuki Coupling Pathway start 6-Bromo-1-chloro-5-fluoroisoquinoline snar_reagents Nucleophile (e.g., R-NH2) Base (e.g., K2CO3) Solvent (e.g., DMSO) start->snar_reagents suzuki_reagents Ar-B(OH)2 Pd Catalyst (e.g., Pd(dppf)Cl2) Base (e.g., Na2CO3) start->suzuki_reagents snar_product 1-Substituted Product (Displacement of Cl) snar_reagents->snar_product Selective attack at C1 suzuki_product 6-Substituted Product (Displacement of Br) suzuki_reagents->suzuki_product Selective oxidative addition at C6

Caption: Orthogonal reactivity in nucleophilic substitution reactions.

Comparative Reaction Conditions
Reaction Type Target Position Typical Reagents Typical Conditions Key Principle
SNAr (Amination) C1Amine, K₂CO₃, DMSO80-120 °CElectronic activation by ring nitrogen
Suzuki Coupling C6Boronic Acid, Pd(dppf)Cl₂, Na₂CO₃, Dioxane/H₂O80-100 °CDifferential C-X bond reactivity
Experimental Protocol 1: Nucleophilic Aromatic Substitution (SNAr) at C1

This protocol describes the displacement of the C1-chloro group with a primary amine.

Materials:

  • 6-Bromo-1-chloro-5-fluoroisoquinoline (1.0 equiv)

  • Benzylamine (1.2 equiv)

  • Potassium Carbonate (K₂CO₃, 2.0 equiv)

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Ethyl Acetate

  • Water

Procedure:

  • Reaction Setup: To a sealable reaction vial, add 6-Bromo-1-chloro-5-fluoroisoquinoline, potassium carbonate, and a magnetic stir bar.

  • Reagent Addition: Add anhydrous DMSO followed by benzylamine.

  • Reaction: Seal the vial and heat the mixture to 100 °C with vigorous stirring for 4-8 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material.

  • Work-up: Cool the reaction to room temperature. Dilute the mixture with ethyl acetate and water.

  • Extraction: Separate the layers. Extract the aqueous phase twice more with ethyl acetate.

  • Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product via flash column chromatography to yield 1-(benzylamino)-6-bromo-5-fluoroisoquinoline.

Experimental Protocol 2: Suzuki-Miyaura Cross-Coupling at C6

This protocol details the selective palladium-catalyzed coupling at the C6-bromo position.[18]

Materials:

  • 6-Bromo-1-chloro-5-fluoroisoquinoline (1.0 equiv)

  • Phenylboronic acid (1.2 equiv)

  • [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂) (0.03 equiv)

  • Sodium Carbonate (Na₂CO₃, 2.0 equiv)

  • Degassed 1,4-Dioxane and Water (4:1 v/v)

Procedure:

  • Reaction Setup: In a Schlenk flask, combine 6-Bromo-1-chloro-5-fluoroisoquinoline, phenylboronic acid, Pd(dppf)Cl₂, and sodium carbonate.

  • Inert Atmosphere: Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times.

  • Solvent Addition: Add the degassed 1,4-dioxane/water solvent mixture via syringe.

  • Reaction: Heat the reaction mixture to 90 °C with vigorous stirring for 12-16 hours. Monitor for completion by TLC/LC-MS.

  • Work-up: Cool the reaction to room temperature and dilute with ethyl acetate. Filter the mixture through a pad of Celite to remove palladium residues, washing the pad with additional ethyl acetate.

  • Extraction: Transfer the filtrate to a separatory funnel, wash with water and then with brine.

  • Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude material by flash column chromatography to yield 1-chloro-5-fluoro-6-phenylisoquinoline.

Conclusion

The 6-Bromo-1-chloro-5-fluoroisoquinoline scaffold is a testament to the power of regiochemical control in modern organic synthesis. The electronic disparity between its two rings, combined with the differential reactivity of its three halogen substituents, creates a predictable and exploitable system for chemical modification.

  • Electrophilic substitution is directed primarily to the C8 position by the powerful para-directing effect of the C5-fluoro group.

  • Nucleophilic substitution can be precisely targeted to either the C1 position (via SNAr) or the C6 position (via palladium-catalyzed cross-coupling) by simply choosing the appropriate reaction conditions.

This guide provides the foundational principles and practical methodologies for researchers to confidently and selectively functionalize this versatile building block, paving the way for the discovery of novel chemical entities in drug development and beyond.

References

  • BenchChem (2025). An In-depth Technical Guide to Electrophilic Aromatic Substitution in 3'-Bromoacetophenone.
  • BenchChem (2025).
  • Wikipedia. Electrophilic aromatic directing groups. [Link]

  • askIITians (2023). Although chlorine is an electron withdrawing group, yet it is ortho-, para- directing. Why?.
  • Chemistry LibreTexts (2022). 7.5: Directing Effects. [Link]

  • The Organic Chemistry Tutor. Directing Effects in Electrophilic Aromatic Substitution Reactions. [Link]

  • Quora (2020). Why does nucleophilic substitution in isoquinoline favour at position 1?. [Link]

  • Andrew McKinley (2016). Directing Effects in Electrophilic Aromatic Substitution. YouTube. [Link]

  • SlidePlayer (2018). UNIT –V Heterocyclic Chemistry Quinoline, Isoquinoline and Indole. [Link]

  • Dr. K. G. Baheti (2020). Reactions of Isoquinoline. YouTube. [Link]

  • Chemistry Stack Exchange (2014). The role of halogens in electrophilic aromatic substitution. [Link]

  • Química Orgánica.org. Nucleophilic substitution in quinoline and isoquinoline. [Link]

  • Dr. K. G. Baheti (2020). Reactivity of Isoquinoline. YouTube. [Link]

  • Química Orgánica.org. Electrophilic substitution reaction in quinoline and isoquinoline. [Link]

  • Chemical Freelancers (2021). electrophilic substitution reaction of quinoline and isoquinoline. YouTube. [Link]

  • BenchChem (2025). Application Notes: Suzuki Coupling of 3-Bromoquinoline for Advanced Drug Discovery.
  • Wikipedia. Suzuki reaction. [Link]

  • The Organic Chemistry Tutor. Electrophilic Aromatic Substitution (Halogenation, Nitration, Sulfonation). [Link]

  • Master Organic Chemistry (2018). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. [Link]

  • The Cynical Chemist (2022). EAS (SEAr) Reactions - Nitration, Halogenation & Sulfonylation. YouTube. [Link]

  • Chemistry LibreTexts (2024). Suzuki-Miyaura Coupling. [Link]

  • ResearchGate (2024). Nucleophilic Amination of Aryl Halides with an Azanide Surrogate. [Link]

  • BenchChem (2025). Reactivity Face-Off: 1-Chloro- vs. 1-Bromo-3,6-dimethoxyisoquinoline in Key Organic Reactions.
  • The Organic Chemistry Tutor (2020). Nucleophilic Substitution with Amines. YouTube. [Link]

Sources

Foundational

Substituted Isoquinolines: A Comprehensive Technical Guide to Their Biological Activities and Therapeutic Potential

Abstract The isoquinoline scaffold, a heterocyclic aromatic compound composed of a fused benzene and pyridine ring, is a privileged structure in medicinal chemistry.[1] Its derivatives, both naturally occurring and synth...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The isoquinoline scaffold, a heterocyclic aromatic compound composed of a fused benzene and pyridine ring, is a privileged structure in medicinal chemistry.[1] Its derivatives, both naturally occurring and synthetic, exhibit a remarkable breadth of pharmacological activities.[1][2] This in-depth technical guide provides a comprehensive overview of the significant biological activities of substituted isoquinolines, with a focus on their potential as anticancer, antimicrobial, antiviral, anti-inflammatory, and neuroprotective agents. We will delve into the underlying mechanisms of action, provide detailed experimental protocols for their synthesis and evaluation, and present key data to support their therapeutic promise. This guide is intended for researchers, scientists, and drug development professionals seeking to explore the vast potential of this versatile class of compounds.

Introduction: The Isoquinoline Core in Drug Discovery

The isoquinoline nucleus is a fundamental structural motif found in a wide array of natural products, most notably in the vast family of isoquinoline alkaloids.[3] Compounds like morphine, codeine, papaverine, and berberine have long been recognized for their potent physiological effects.[2] The rigid, planar structure of the isoquinoline ring system, combined with the diverse substitution patterns possible at its various positions, allows for the fine-tuning of its interactions with a multitude of biological targets. This structural versatility has made isoquinoline derivatives a fertile ground for the discovery and development of novel therapeutic agents.[1][2][4]

This guide will explore the following key areas of biological activity for substituted isoquinolines:

  • Anticancer Activity: Targeting critical cellular pathways to inhibit tumor growth and induce cancer cell death.

  • Antimicrobial and Antiviral Activity: Combating infectious diseases by inhibiting the growth of pathogenic microorganisms and viral replication.

  • Neuroprotective Effects: Offering potential therapeutic avenues for neurodegenerative diseases by protecting neurons from damage and promoting their survival.

  • Anti-inflammatory Properties: Modulating inflammatory pathways to alleviate inflammation-related conditions.

We will also provide detailed methodologies for the synthesis of these compounds and the in vitro assays used to characterize their biological activities, empowering researchers to further investigate this promising class of molecules.

Anticancer Activities of Substituted Isoquinolines

Substituted isoquinolines have emerged as a significant class of anticancer agents, demonstrating efficacy against a wide range of cancer cell lines.[1][3][5] Their mechanisms of action are diverse and often involve the modulation of key signaling pathways that are dysregulated in cancer.[4][6]

Mechanism of Action: Targeting Cancer's Core Pathways

The anticancer effects of isoquinoline derivatives are often attributed to their ability to:

  • Inhibit Critical Enzymes: Many isoquinolines act as inhibitors of enzymes crucial for cancer cell survival and proliferation, such as topoisomerases and kinases.[7]

  • Induce Apoptosis: They can trigger programmed cell death (apoptosis) in cancer cells through various mechanisms, including the activation of caspase cascades.[8]

  • Arrest the Cell Cycle: By interfering with the cell cycle machinery, these compounds can halt the uncontrolled proliferation of cancer cells.

  • Modulate Signaling Pathways: A key mechanism of action for many anticancer isoquinolines is the inhibition of pro-survival signaling pathways, most notably the PI3K/Akt/mTOR pathway.[4][6][8][9][10]

The PI3K/Akt/mTOR Signaling Pathway: A Prime Target

The Phosphoinositide 3-kinase (PI3K)/Akt/mammalian target of rapamycin (mTOR) pathway is a central signaling cascade that regulates cell growth, proliferation, survival, and metabolism.[9][11][12] Its aberrant activation is a frequent event in many human cancers, making it a prime target for cancer therapy.[9][10][12] Several isoquinoline alkaloids, such as berberine, have been shown to exert their anticancer effects by inhibiting this pathway.[6][8][13] Inhibition can occur at different nodes of the pathway, leading to decreased cancer cell proliferation and increased apoptosis.[6]

PI3K_Akt_mTOR_Pathway RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Activation PIP2 PIP2 PI3K->PIP2 Phosphorylation PIP3 PIP3 PIP2->PIP3 PDK1 PDK1 PIP3->PDK1 Akt Akt PDK1->Akt Activation mTORC1 mTORC1 Akt->mTORC1 Activation Survival Cell Survival Akt->Survival Inhibition of Apoptosis S6K p70S6K mTORC1->S6K eIF4EBP1 4E-BP1 mTORC1->eIF4EBP1 Proliferation Cell Growth & Proliferation S6K->Proliferation eIF4EBP1->Proliferation Isoquinoline Substituted Isoquinolines Isoquinoline->PI3K Inhibition Isoquinoline->Akt Inhibition Isoquinoline->mTORC1 Inhibition

Figure 1: Simplified diagram of the PI3K/Akt/mTOR signaling pathway and points of inhibition by substituted isoquinolines.

Quantitative Data on Anticancer Activity

The following table summarizes the cytotoxic activity of selected substituted isoquinoline derivatives against various cancer cell lines, presented as IC50 values (the concentration required to inhibit 50% of cell growth).

CompoundCancer Cell LineIC50 (µM)Reference
Tetrandrine Derivative 13 Human colorectal cancer (HCT-15)0.57[14]
Thiosemicarbazone 2 Pancreatic, lung, prostate cancer, leukemia0.001 - 0.2[14]
Benzo[11][15]indolo[3,4-c]isoquinoline 3 Various human cancer cell lines (mean)0.039[14]
Tetrahydroisoquinoline-stilbene 17 Human lung cancer (A549)0.025[14]
Lamellarin D Various tumor cell lines0.038 - 0.110[7]
Compound 7e Lung cancer (A459)0.155[3]
Compound 8d Breast cancer (MCF7)0.170[3]
(+)-Salsolidine Derivative 11 Lung adenocarcinoma (A549)3.83[5]

Antimicrobial and Antiviral Activities

Substituted isoquinolines also represent a promising class of antimicrobial and antiviral agents, with activity against a range of pathogens, including drug-resistant strains.[16][17]

Antibacterial Activity

Several isoquinoline alkaloids and their synthetic derivatives have demonstrated potent antibacterial activity against both Gram-positive and Gram-negative bacteria.[18] Their mechanisms of action can involve disruption of the bacterial cell membrane, inhibition of essential enzymes, or interference with nucleic acid synthesis.

A study on alkynyl isoquinolines reported potent activity against clinically important Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE).[16][17]

Antiviral Activity

The antiviral potential of isoquinoline derivatives has been explored against both DNA and RNA viruses.[9][15][19][20] For instance, a study evaluated 33 isoquinoline alkaloids against Herpes simplex virus (HSV, a DNA virus) and Parainfluenza virus-3 (PI-3, an RNA virus).[15][19] While inactive against HSV, several compounds showed selective inhibition of the PI-3 virus.[15][19] Another study reported the antiviral activity of Amaryllidaceae isoquinoline alkaloids against several RNA viruses, including Japanese encephalitis, yellow fever, and dengue viruses.[20] A recent study highlighted the potential of bis-benzylisoquinoline alkaloids, particularly aromoline, against various strains of SARS-CoV-2.[21]

Quantitative Data on Antimicrobial and Antiviral Activity
Compound/Alkaloid TypePathogenActivity (MIC/IC50)Reference
Alkynyl Isoquinolines (HSN584, HSN739) MRSA, VREMIC: 4-8 µg/mL[16]
Spathullin B Staphylococcus aureusMIC: 1 µg/mL (5 µM)[18]
Various Isoquinoline Alkaloids Parainfluenza virus-3 (PI-3)CPE Inhibition: 0.5 - 64 µg/mL[15][19]
Aromoline SARS-CoV-2 (D614G, Delta, Omicron variants)IC50: 0.47 - 0.66 µM[21]
Bis-benzylisoquinoline alkaloids Human coronavirus (HCoV-229E)EC50: 4.1 - 8.1 µM[21]

Neuroprotective and Anti-inflammatory Activities

Beyond their antimicrobial and anticancer properties, substituted isoquinolines have shown significant promise in the realms of neuroprotection and anti-inflammation, suggesting their potential for treating neurodegenerative diseases and inflammatory conditions.[6][22][23]

Neuroprotective Effects

Several isoquinoline alkaloids have demonstrated neuroprotective effects in various experimental models of neurodegenerative diseases like Parkinson's and Alzheimer's disease.[6][22] Their mechanisms of action are often multifactorial and include:

  • Anti-inflammatory and Antioxidant Activities: Many neurodegenerative disorders are associated with chronic neuroinflammation and oxidative stress.[22] Isoquinolines can mitigate these processes, thereby protecting neurons from damage.[22][23]

  • Inhibition of Acetylcholinesterase (AChE): Some isoquinolines can inhibit AChE, an enzyme that breaks down the neurotransmitter acetylcholine. This is a key therapeutic strategy in Alzheimer's disease.[23]

  • Modulation of Signaling Pathways: As with their anticancer effects, the neuroprotective actions of isoquinolines can involve the modulation of key signaling pathways.

Anti-inflammatory Properties

The anti-inflammatory activity of isoquinoline derivatives is well-documented.[3] A key mechanism underlying this effect is the inhibition of the mitogen-activated protein kinase (MAPK)/nuclear factor-kappa B (NF-κB) signaling pathway.[24] This pathway plays a central role in the production of pro-inflammatory mediators such as nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6).[24] By inhibiting this pathway, isoquinolines can effectively suppress the inflammatory response.[24]

MAPK_NFkB_Pathway cluster_0 Cytoplasm cluster_1 LPS LPS TLR4 TLR4 LPS->TLR4 MAPKs MAPKs (ERK, JNK, p38) TLR4->MAPKs Activation IKK IKK TLR4->IKK Activation IkB IκB IKK->IkB Phosphorylation NFkB NF-κB NFkB_p p-NF-κB NFkB->NFkB_p Phosphorylation Nucleus Nucleus NFkB_p->Nucleus Translocation Inflammatory_Genes Pro-inflammatory Gene Expression (iNOS, COX-2, TNF-α, IL-6) Isoquinoline Substituted Isoquinolines Isoquinoline->MAPKs Inhibition Isoquinoline->IKK Inhibition

Figure 2: Simplified diagram of the MAPK/NF-κB signaling pathway and points of inhibition by substituted isoquinolines.

Quantitative Data on Anti-inflammatory Activity
CompoundAssayActivityReference
Chiral Pyrazolo Isoquinoline 7d Nitric Oxide (NO) Inhibition (LPS-induced RAW 264.7 cells)IC50: 20.76 µM
Chiral Pyrazolo Isoquinoline 7b Nitric Oxide (NO) Inhibition (LPS-induced RAW 264.7 cells)IC50: 33.8 µM
Chiral Pyrazolo Isoquinoline 7f Nitric Oxide (NO) Inhibition (LPS-induced RAW 264.7 cells)IC50: 26.74 µM
Chiral Pyrazolo Isoquinoline 7h Xylene-induced ear edema in mice64.4% inhibition at 10 mg/kg

Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis of substituted isoquinolines and for key in vitro assays to evaluate their biological activities.

Synthesis of Substituted Isoquinolines

Two of the most classical and versatile methods for the synthesis of the isoquinoline core are the Bischler-Napieralski and the Pictet-Spengler reactions.

This reaction involves the intramolecular cyclization of a β-arylethylamide in the presence of a dehydrating agent to form a 3,4-dihydroisoquinoline, which can then be oxidized to the corresponding isoquinoline.[8][14]

Protocol:

  • Amide Formation: To a solution of a β-arylethylamine (1.0 eq) in an appropriate solvent (e.g., dichloromethane), add an acid chloride or anhydride (1.1 eq) and a base (e.g., triethylamine, 1.2 eq) at 0 °C. Stir the reaction mixture at room temperature until completion (monitored by TLC).

  • Work-up: Wash the reaction mixture with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude amide. Purify by column chromatography or recrystallization.

  • Cyclization: Dissolve the purified amide in a suitable solvent (e.g., anhydrous acetonitrile or toluene). Add a dehydrating agent (e.g., phosphorus oxychloride (POCl3) or phosphorus pentoxide (P2O5), 2-5 eq) and reflux the mixture for 2-12 hours.

  • Work-up and Purification: Cool the reaction mixture to room temperature and carefully pour it onto crushed ice. Basify with a suitable base (e.g., ammonium hydroxide) and extract with an organic solvent (e.g., dichloromethane). Dry the organic layer, concentrate, and purify the crude 3,4-dihydroisoquinoline by column chromatography.

  • Aromatization (Optional): To obtain the fully aromatic isoquinoline, the 3,4-dihydroisoquinoline can be oxidized using a catalyst such as palladium on carbon (Pd/C) in a suitable solvent under reflux.

Bischler_Napieralski Amine β-Arylethylamine step1 Amide Formation Amine->step1 AcidChloride Acid Chloride/ Anhydride AcidChloride->step1 Amide β-Arylethylamide step2 Cyclization (Dehydrating Agent) Amide->step2 Dihydroisoquinoline 3,4-Dihydroisoquinoline step3 Aromatization (Oxidation) Dihydroisoquinoline->step3 Isoquinoline Isoquinoline step1->Amide step2->Dihydroisoquinoline step3->Isoquinoline MTT_Assay start Seed Cells in 96-well Plate step1 Incubate for 24h start->step1 step2 Treat with Test Compound step1->step2 step3 Incubate (24-72h) step2->step3 step4 Add MTT Solution step3->step4 step5 Incubate (2-4h) step4->step5 step6 Solubilize Formazan Crystals step5->step6 step7 Measure Absorbance step6->step7 end Calculate IC50 step7->end

Sources

Exploratory

A Technical Guide to Determining the Solubility of 6-Bromo-1-chloro-5-fluoroisoquinoline in Organic Solvents

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to systematically determine the solubility of 6-Bromo-1-chloro-5-fluoroisoquinoline in a range of organic solv...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to systematically determine the solubility of 6-Bromo-1-chloro-5-fluoroisoquinoline in a range of organic solvents. Given the absence of publicly available solubility data for this specific compound, this document emphasizes the foundational principles and practical methodologies required to generate reliable and reproducible solubility profiles. The experimental design and protocols outlined herein are grounded in established principles of physical chemistry and are tailored to the specific structural attributes of the target molecule.

Introduction: The Significance of Solubility in Drug Development

Solubility is a critical physicochemical parameter that profoundly influences the developability of a potential drug candidate. For a compound like 6-Bromo-1-chloro-5-fluoroisoquinoline, which serves as a versatile intermediate in the synthesis of complex organic molecules for pharmaceuticals, understanding its solubility is paramount.[1] An accurate solubility profile informs crucial decisions in process chemistry, formulation development, and preclinical studies. Poor solubility can lead to challenges in achieving desired concentrations for in vitro assays, formulating effective dosage forms, and can ultimately impact bioavailability.

This guide will delve into the theoretical underpinnings of solubility, followed by a detailed exposition of experimental protocols for both qualitative and quantitative solubility determination. The methodologies are designed to be robust and self-validating, ensuring the generation of high-quality data.

Theoretical Framework: Predicting and Understanding Solubility

The solubility of a solid in a liquid is governed by the interplay of intermolecular forces between the solute and the solvent. The principle of "like dissolves like" provides a fundamental, albeit qualitative, starting point for solvent selection.[2][3] This principle suggests that substances with similar polarities are more likely to be soluble in one another.

2.1. Molecular Characteristics of 6-Bromo-1-chloro-5-fluoroisoquinoline

To rationally select solvents for solubility screening, a thorough understanding of the molecular structure of 6-Bromo-1-chloro-5-fluoroisoquinoline is essential.

  • Molecular Formula: C₉H₄BrClFN

  • Molecular Weight: 260.49 g/mol

  • Structure: The molecule possesses a rigid isoquinoline core, which is a bicyclic aromatic system containing a nitrogen atom. The presence of three different halogen substituents (Bromo, Chloro, Fluoro) significantly influences its electronic properties and potential for intermolecular interactions. The nitrogen atom can act as a hydrogen bond acceptor.

The presence of the polar C-F, C-Cl, and C-Br bonds, along with the nitrogen atom, imparts a degree of polarity to the molecule. However, the large, aromatic isoquinoline ring system is inherently nonpolar. Therefore, 6-Bromo-1-chloro-5-fluoroisoquinoline can be expected to exhibit a complex solubility profile, with potential solubility in a range of solvents of varying polarities.

2.2. Factors Influencing Solubility

Several factors can significantly impact the solubility of a compound:

  • Temperature: For most solids dissolving in liquid solvents, solubility increases with temperature.[4] This is because the dissolution process is often endothermic, and applying heat provides the energy needed to overcome the lattice energy of the solid and the intermolecular forces of the solvent.

  • Solvent Polarity: The polarity of the solvent plays a crucial role. Polar solvents, such as alcohols, are more likely to dissolve polar solutes, while nonpolar solvents, like hydrocarbons, are better suited for nonpolar solutes.

  • Hydrogen Bonding: The ability of the solute and solvent to form hydrogen bonds can greatly enhance solubility. The nitrogen atom in the isoquinoline ring of the target compound can act as a hydrogen bond acceptor, suggesting that protic solvents may be effective.

  • Crystal Lattice Energy: The strength of the interactions holding the solid-state structure together must be overcome by the solute-solvent interactions for dissolution to occur.[5]

Experimental Design for Solubility Determination

A systematic approach to determining the solubility of 6-Bromo-1-chloro-5-fluoroisoquinoline involves a tiered screening process, starting with qualitative assessments and progressing to more rigorous quantitative measurements.

3.1. Solvent Selection

A diverse panel of organic solvents should be selected to cover a wide range of polarities and chemical functionalities. The following table provides a suggested list of solvents, categorized by their polarity.

Solvent Category Examples Rationale
Nonpolar Hexane, Toluene, Diethyl etherTo assess solubility based on van der Waals interactions with the aromatic core.
Polar Aprotic Dichloromethane (DCM), Acetone, Ethyl acetate, Tetrahydrofuran (THF), Acetonitrile (ACN), Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO)To evaluate the impact of dipole-dipole interactions without hydrogen bonding donation.
Polar Protic Methanol, Ethanol, IsopropanolTo investigate the role of hydrogen bonding with the isoquinoline nitrogen.

3.2. Visualizing the Experimental Workflow

The overall workflow for determining the solubility can be visualized as follows:

Solubility_Workflow cluster_qualitative Part 1: Qualitative Screening cluster_quantitative Part 2: Quantitative Determination (Equilibrium Solubility) Qual_Start Start: Weigh ~1-2 mg of Compound Qual_Solvent Add 0.1 mL of Solvent Qual_Start->Qual_Solvent Qual_Vortex Vortex/Agitate Qual_Solvent->Qual_Vortex Qual_Observe Observe for Dissolution Qual_Vortex->Qual_Observe Qual_Add_Solvent Add additional Solvent (up to 1 mL) Qual_Observe->Qual_Add_Solvent If not fully dissolved Qual_Result Record as Soluble, Partially Soluble, or Insoluble Qual_Observe->Qual_Result If fully dissolved Qual_Add_Solvent->Qual_Vortex Quant_Start Start: Add excess solid to a known volume of solvent Qual_Result->Quant_Start Proceed for promising solvents Quant_Equilibrate Equilibrate (e.g., 24-72h with agitation at constant T) Quant_Start->Quant_Equilibrate Quant_Separate Separate solid and liquid phases (centrifugation/filtration) Quant_Equilibrate->Quant_Separate Quant_Analyze Analyze the concentration of the supernatant (e.g., HPLC-UV) Quant_Separate->Quant_Analyze Quant_Result Calculate Solubility (e.g., in mg/mL or mol/L) Quant_Analyze->Quant_Result

Caption: A flowchart illustrating the sequential workflow for solubility determination, from initial qualitative screening to quantitative analysis.

Detailed Experimental Protocols

4.1. Protocol for Qualitative Solubility Determination

This protocol provides a rapid assessment of solubility in a range of solvents.

Materials:

  • 6-Bromo-1-chloro-5-fluoroisoquinoline

  • Selected organic solvents

  • Small vials (e.g., 2 mL) with caps

  • Vortex mixer

  • Analytical balance

Procedure:

  • Weigh approximately 1-2 mg of 6-Bromo-1-chloro-5-fluoroisoquinoline into a small vial.

  • Add the selected solvent dropwise, up to 0.1 mL, while observing for dissolution.

  • Cap the vial and vortex for 30-60 seconds.

  • Visually inspect the solution against a dark background to determine if the solid has completely dissolved.

  • If the solid has not dissolved, add an additional 0.4 mL of the solvent and vortex again for 30-60 seconds.

  • If the solid is still present, add a final 0.5 mL of the solvent (for a total of 1 mL) and vortex.

  • Record the results as:

    • Soluble: Completely dissolves in ≤ 1 mL of solvent.

    • Partially Soluble: Some, but not all, of the solid dissolves.

    • Insoluble: No apparent dissolution.

4.2. Protocol for Quantitative Solubility Determination (Equilibrium Method)

The equilibrium solubility method is considered the "gold standard" for determining the thermodynamic solubility of a compound.[6]

Materials:

  • 6-Bromo-1-chloro-5-fluoroisoquinoline

  • Selected organic solvents

  • Scintillation vials or other suitable sealed containers

  • Orbital shaker or rotator in a temperature-controlled environment

  • Centrifuge

  • Syringe filters (e.g., 0.22 µm PTFE)

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector

Procedure:

  • Add an excess amount of 6-Bromo-1-chloro-5-fluoroisoquinoline to a vial containing a known volume (e.g., 2 mL) of the selected solvent. The amount should be sufficient to ensure a saturated solution with undissolved solid remaining.

  • Seal the vials and place them on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25 °C).

  • Equilibrate the samples for a predetermined time (e.g., 24 to 72 hours) to ensure that equilibrium is reached.[7] The time to reach equilibrium should be determined empirically by sampling at various time points (e.g., 24, 48, 72 hours) and analyzing the concentration until it remains constant.[8]

  • After equilibration, allow the vials to stand undisturbed for a short period to allow the excess solid to settle.

  • Carefully withdraw an aliquot of the supernatant and filter it through a syringe filter to remove any undissolved solid. Alternatively, the samples can be centrifuged, and the supernatant carefully collected.

  • Dilute the filtered supernatant with a suitable solvent (often the mobile phase for HPLC analysis) to a concentration within the linear range of the analytical method.

  • Analyze the diluted samples by a validated HPLC-UV method to determine the concentration of 6-Bromo-1-chloro-5-fluoroisoquinoline.

  • Calculate the solubility in mg/mL or mol/L, taking into account the dilution factor.

4.2.1. Visualization of the Equilibrium Solubility Protocol

Equilibrium_Solubility start Add excess solid to known volume of solvent agitate Seal and agitate at constant temperature (24-72h) start->agitate separate Separate solid and liquid (Centrifuge/Filter) agitate->separate aliquot Take a known volume of the supernatant separate->aliquot dilute Dilute the supernatant aliquot->dilute analyze Analyze by HPLC-UV dilute->analyze calculate Calculate concentration analyze->calculate

Caption: Step-by-step workflow for the equilibrium solubility determination method.

Data Presentation and Interpretation

The results of the solubility studies should be presented in a clear and concise manner to facilitate comparison and interpretation.

Table 1: Qualitative Solubility of 6-Bromo-1-chloro-5-fluoroisoquinoline

Solvent Polarity Index Qualitative Solubility
Hexane0.1[Result]
Toluene2.4[Result]
Diethyl ether2.8[Result]
Dichloromethane3.1[Result]
Acetone5.1[Result]
Ethyl acetate4.4[Result]
Tetrahydrofuran4.0[Result]
Acetonitrile5.8[Result]
Isopropanol3.9[Result]
Ethanol4.3[Result]
Methanol5.1[Result]
Dimethylformamide6.4[Result]
Dimethyl sulfoxide7.2[Result]

Table 2: Quantitative Solubility of 6-Bromo-1-chloro-5-fluoroisoquinoline at 25 °C

Solvent Solubility (mg/mL) Solubility (mol/L)
[Solvent 1][Result][Result]
[Solvent 2][Result][Result]
[Solvent 3][Result][Result]
[...][...][...]

Conclusion

This technical guide provides a robust framework for determining the solubility of 6-Bromo-1-chloro-5-fluoroisoquinoline in organic solvents. By following the outlined protocols, researchers can generate high-quality, reliable data that will be invaluable for the advancement of research and development projects involving this compound. The systematic approach, from qualitative screening to quantitative determination, ensures an efficient use of resources while providing a comprehensive understanding of the compound's solubility profile.

References

  • Clear Points upon Solvent Addition - ACS Publications. (n.d.).
  • Solubility Determination from Clear Points upon Solvent Addition - ACS Publications. (n.d.).
  • Solubility determination from clear points upon solvent addition - University of Strathclyde. (2015).
  • EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. (n.d.).
  • Procedure For Determining Solubility of Organic Compounds | PDF - Scribd. (n.d.).
  • Can anyone tell me how to perform equilibrium solubility studies step by step practically? (2013).
  • Basic Procedure and Technical Requirements of Equilibrium Solubility Experiments. (n.d.).
  • Experiment: Solubility of Organic & Inorganic Compounds. (n.d.).
  • How can you determine the solubility of organic compounds? - Quora. (2017).
  • PROTOCOL TO CONDUCT EQUILIBRIUM SOLUBILITY EXPERIMENTS FOR THE PURPOSE OF BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED CLASSIFIC. (2018).
  • Solubility of Organic Compounds. (2023).
  • Method for determining solubility of a chemical compound - Google Patents. (n.d.).
  • Aqueous Solubility - Creative Biolabs. (n.d.).
  • Annex 4 - World Health Organization (WHO). (n.d.).
  • Methods for measurement of solubility and dissolution rate of sparingly soluble drugs - Lund University Publications. (n.d.).
  • 6-Bromo-1-chloro-isoquinoline | C9H5BrClN | CID 22250244 - PubChem. (n.d.).
  • Isoquinoline, 6-bromo-1-chloro-8-fluoro- | 2411635-02-2 - ChemicalBook. (n.d.).
  • 5-bromo-1-chloro-6-fluoro-isoquinoline. (n.d.).
  • 6-Bromo-1-chloro-isoquinoline - Chem-Impex. (n.d.).
  • Studies About the Effect of Halogenated Solvents on the Fluorescence Properties of 9-Aryl-Substituted Isoquinolinium Derivatives - NIH. (2024).
  • FACTORS INFLUENCING (AFFECTING) ON SOLUBILITY OF DRUGS IN SOLVENT | PPTX. (n.d.).
  • 6-BROMO-1-CHLORO-5-FLUOROISOQUINOLINE - - Sigma-Aldrich. (n.d.).
  • What factors affect solubility? - AAT Bioquest. (2022).
  • Solubility and Factors Affecting Solubility - Chemistry LibreTexts. (2023).
  • Chapter 13.1: Factors Affecting Solubility - Chemistry LibreTexts. (2025).

Sources

Foundational

A Strategic Guide to the Synthesis of Novel Isoquinoline Derivatives from 6-Bromo-1-chloro-5-fluoroisoquinoline

Foreword: The Enduring Legacy and Modern Potential of the Isoquinoline Scaffold The isoquinoline framework is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its recurring presence in a...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: The Enduring Legacy and Modern Potential of the Isoquinoline Scaffold

The isoquinoline framework is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its recurring presence in a multitude of biologically active compounds.[1] From potent anticancer agents to broad-spectrum antimicrobials, isoquinoline derivatives have demonstrated a remarkable range of pharmacological activities.[2][3][4] The unique structural and electronic properties of the isoquinoline nucleus enable it to interact with a wide array of biological targets with high affinity and specificity.[1] This guide delves into the synthetic versatility of a highly functionalized starting material, 6-Bromo-1-chloro-5-fluoroisoquinoline , offering a technical roadmap for the generation of novel derivatives with significant therapeutic potential. The strategic incorporation of a fluorine atom can further enhance pharmacological properties, including metabolic stability and binding affinity, making fluorinated isoquinolines particularly attractive for drug discovery programs.[5][6][7]

The Strategic Advantage of 6-Bromo-1-chloro-5-fluoroisoquinoline

The choice of 6-Bromo-1-chloro-5-fluoroisoquinoline as a starting material is a deliberate one, offering medicinal chemists a powerful platform for rapid library synthesis and structure-activity relationship (SAR) studies. The differential reactivity of the two halogen substituents, the chloro group at the C1 position and the bromo group at the C6 position, allows for selective and sequential functionalization.

  • C1-Chloro Position: This position is highly activated towards nucleophilic aromatic substitution (SNAr) due to the electron-withdrawing effect of the adjacent nitrogen atom.[8] This allows for the facile introduction of a wide variety of nucleophiles.

  • C6-Bromo Position: The bromo substituent is an excellent handle for a diverse range of palladium-catalyzed cross-coupling reactions, such as Suzuki, Buchwald-Hartwig, and Sonogashira couplings.[9][10][11]

  • C5-Fluoro Position: The presence of the fluorine atom not only serves to potentially enhance the biological activity of the final compounds but also electronically influences the reactivity of the adjacent C1 and C6 positions.

This multi-functionalized scaffold thus provides a robust entry point for creating a diverse array of novel chemical entities.

Synthetic Pathways: A Dual-Axis Approach to Derivatization

The synthetic strategy for derivatizing 6-Bromo-1-chloro-5-fluoroisoquinoline can be visualized as a dual-axis approach, targeting the C1 and C6 positions either sequentially or in a concerted fashion, depending on the desired final product.

G A 6-Bromo-1-chloro-5-fluoroisoquinoline B C1 Derivatization (SNAr) A->B Nucleophile (R-Nu) C C6 Derivatization (Cross-Coupling) A->C Coupling Partner (R'-M) D 1-Substituted-6-bromo-5-fluoroisoquinoline B->D F 1,6-Disubstituted-5-fluoroisoquinoline B->F E 6-Substituted-1-chloro-5-fluoroisoquinoline C->E C->F D->C Coupling Partner (R'-M) E->B Nucleophile (R-Nu)

Caption: Synthetic pathways for derivatization.

I. Derivatization at the C1 Position via Nucleophilic Aromatic Substitution (SNAr)

The chloro group at the C1 position is primed for displacement by a variety of nucleophiles through an addition-elimination mechanism.[12][13] The electron-withdrawing nature of the isoquinoline nitrogen atom stabilizes the negatively charged Meisenheimer intermediate, facilitating the reaction.[14]

General Protocol for SNAr at C1:

  • To a solution of 6-Bromo-1-chloro-5-fluoroisoquinoline (1.0 equiv) in a suitable solvent (e.g., DMF, NMP, or dioxane) is added the nucleophile (1.1-2.0 equiv).

  • A base (e.g., K₂CO₃, Cs₂CO₃, or NaH, 2.0-3.0 equiv) is added if the nucleophile is not a free base.

  • The reaction mixture is heated to a temperature ranging from 80 °C to 150 °C and monitored by TLC or LC-MS.

  • Upon completion, the reaction is cooled to room temperature, diluted with water, and extracted with an organic solvent (e.g., ethyl acetate).

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • The crude product is purified by column chromatography on silica gel.

Table 1: Representative Nucleophiles for C1-Functionalization

EntryNucleophile (R-Nu)Product ClassPotential Applications
1Primary/Secondary Amines1-Amino-isoquinolinesKinase inhibitors, GPCR modulators
2Alcohols/Phenols1-Alkoxy/Aryloxy-isoquinolinesAntiviral, Antiparasitic agents
3Thiols/Thiophenols1-Thioether-isoquinolinesAntimicrobial, Anticancer agents
4Azides1-Azido-isoquinolinesPrecursors for triazoles (via click chemistry)
II. Derivatization at the C6 Position via Palladium-Catalyzed Cross-Coupling

The C6-bromo position is an ideal handle for introducing aryl, heteroaryl, alkyl, and alkynyl groups through various palladium-catalyzed cross-coupling reactions.

The Suzuki reaction is a powerful method for forming C-C bonds by coupling the aryl bromide with a boronic acid or ester.[15][16]

Experimental Protocol: Suzuki Coupling at C6

  • In a reaction vessel, combine 6-Bromo-1-chloro-5-fluoroisoquinoline (1.0 equiv), the corresponding boronic acid or ester (1.2-1.5 equiv), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, Cs₂CO₃, 2-3 equiv).[17]

  • Add a suitable solvent system, such as a mixture of 1,4-dioxane and water.

  • Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

  • Heat the reaction to 80-100 °C until the starting material is consumed, as monitored by TLC or LC-MS.

  • Cool the reaction mixture, dilute with water, and extract with an organic solvent.

  • Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

  • Purify the residue by column chromatography.

G cluster_0 Palladium Catalytic Cycle A Pd(0)L2 B Oxidative Addition A->B Ar-Br C Ar-Pd(II)-Br(L2) B->C D Transmetalation C->D R-B(OR)2 Base E Ar-Pd(II)-R(L2) D->E F Reductive Elimination E->F F->A Ar-R

Caption: Simplified Suzuki-Miyaura catalytic cycle.

This reaction is a cornerstone for the synthesis of arylamines, coupling the aryl bromide with a primary or secondary amine.[18] Optimized conditions for similar substrates have been reported, providing a reliable synthetic route.[10][19][20]

Experimental Protocol: Buchwald-Hartwig Amination at C6

  • Charge a dry Schlenk flask with 6-Bromo-1-chloro-5-fluoroisoquinoline (1.0 equiv), a palladium catalyst (e.g., Pd₂(dba)₃, 1-2 mol%), a suitable phosphine ligand (e.g., BINAP, Xantphos, 2-4 mol%), and a base (e.g., Cs₂CO₃, NaOtBu, 1.5-2.0 equiv).

  • Evacuate and backfill the flask with an inert gas.

  • Add the amine (1.1-1.3 equiv) and an anhydrous solvent (e.g., toluene or dioxane).

  • Heat the reaction mixture to 80-110 °C, monitoring its progress by LC-MS.

  • After completion, cool the mixture to room temperature and filter through a pad of celite.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography.

The Sonogashira coupling enables the introduction of terminal alkynes, which are versatile functional groups for further transformations.[21][22]

Experimental Protocol: Sonogashira Coupling at C6

  • To a dry Schlenk flask under an inert atmosphere, add 6-Bromo-1-chloro-5-fluoroisoquinoline (1.0 equiv), a palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2-5 mol%), and a copper(I) co-catalyst (e.g., CuI, 4-10 mol%).[9]

  • Add an anhydrous solvent (e.g., THF or DMF) and an amine base (e.g., triethylamine or diisopropylethylamine, 2-3 equiv).[9]

  • Add the terminal alkyne (1.1-1.5 equiv) dropwise.[9]

  • Stir the reaction at room temperature or heat to 50-80 °C, monitoring by TLC or LC-MS.[9]

  • Upon completion, quench the reaction with saturated aqueous NH₄Cl solution and extract with an organic solvent.

  • Wash the combined organic layers, dry, and concentrate.

  • Purify the crude product by column chromatography.

Table 2: Cross-Coupling Partners for C6-Functionalization

ReactionCoupling PartnerProduct MoietyPotential for Further Diversification
SuzukiAryl/Heteroaryl Boronic AcidsBiaryl/Heterobiaryl systemsExploration of diverse aromatic space
Buchwald-HartwigPrimary/Secondary AminesArylaminesIntroduction of key hydrogen bond donors/acceptors
SonogashiraTerminal AlkynesArylalkynesClick chemistry, reduction to alkanes/alkenes

Strategic Considerations and Future Directions

The sequential application of SNAr and cross-coupling reactions on the 6-Bromo-1-chloro-5-fluoroisoquinoline scaffold opens up a vast chemical space for exploration. The order of these reactions can be strategically chosen based on the compatibility of the functional groups introduced in the first step with the conditions of the second step. For instance, if a sensitive amine is to be introduced at C1, it may be prudent to first perform the more robust Suzuki coupling at C6.

The resulting library of novel isoquinoline derivatives can be screened against a wide range of biological targets. The inherent pharmacological potential of the isoquinoline core, combined with the diverse functionalities introduced through these synthetic strategies, provides a fertile ground for the discovery of next-generation therapeutics.[2][3][23]

References

  • Diversely functionalized isoquinolines and their core-embedded heterocyclic frameworks: a privileged scaffold for medicinal chemistry - NIH.
  • Diversely functionalized isoquinolines and their core-embedded heterocyclic frameworks: a privileged scaffold for medicinal chemistry - RSC Publishing.
  • The Isoquinoline Scaffold: A Privileged Core in Modern Medicinal Chemistry - Benchchem.
  • Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design - MDPI.
  • Isoquinoline derivatives and its medicinal activity.
  • Application Notes and Protocols for Sonogashira Coupling of 6-Bromoisoquinoline-1-carbonitrile - Benchchem.
  • Kiloscale Buchwald–Hartwig Amination: Optimized Coupling of Base-Sensitive 6-Bromoisoquinoline-1-carbonitrile with (S).
  • Kiloscale Buchwald–Hartwig Amination: Optimized Coupling of Base-Sensitive 6-Bromoisoquinoline-1-carbonitrile with (S)-3-Amino-2-methylpropan-1-ol | Organic Process Research & Development - ACS Publications.
  • Fluorinated vs. Non-Fluorinated Isoquinolines: A Comparative Analysis for Drug Development - Benchchem.
  • The Discovery and Isolation of Novel Fluorinated Isoquinoline Compounds: A Technical Guide - Benchchem.
  • Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain - PubMed.
  • Selected fluorinated isoquinoline derivatives with medicinal and industrial applications. - ResearchGate.
  • Application Notes and Protocols for Suzuki Coupling Reactions with Methyl 6-bromoquinoline-3-carboxylate - Benchchem.
  • Buchwald–Hartwig amination - Wikipedia.
  • NUCLEOPHILIC AROMATIC SUBSTITUTION - PHARMD GURU.
  • Sonogashira coupling - Wikipedia.
  • Nucleophilic Aromatic Substitution - Chemistry Steps.
  • nucleophilic aromatic substitutions - YouTube.
  • Sonogashira Coupling - Organic Chemistry Portal.
  • Suzuki reaction - Wikipedia.
  • Suzuki-Miyaura Coupling - Chemistry LibreTexts.
  • Reactivity Face-Off: 1-Chloro- vs. 1-Bromo-3,6-dimethoxyisoquinoline in Key Organic Reactions - Benchchem.
  • 16.6: Nucleophilic Aromatic Substitution - Chemistry LibreTexts.

Sources

Exploratory

Nemtabrutinib (CAS: 2095393-15-8): A Technical Guide for Drug Development Professionals

Introduction: A New Frontier in BTK Inhibition Nemtabrutinib, also known by its development codes MK-1026 and ARQ 531, is an investigational, orally available small molecule that represents a significant advancement in t...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: A New Frontier in BTK Inhibition

Nemtabrutinib, also known by its development codes MK-1026 and ARQ 531, is an investigational, orally available small molecule that represents a significant advancement in the targeted therapy of B-cell malignancies.[1][2] As a reversible and non-covalent inhibitor of Bruton's tyrosine kinase (BTK), nemtabrutinib offers a distinct mechanistic profile compared to first-generation, covalently binding BTK inhibitors.[3] This guide provides an in-depth technical overview of nemtabrutinib, including its physicochemical properties, mechanism of action, handling and storage protocols, and key experimental methodologies for its preclinical evaluation.

Physicochemical Properties

A thorough understanding of the physicochemical properties of nemtabrutinib is fundamental for its effective use in research and development, from formulation to in vitro and in vivo studies.

PropertyValueSource(s)
CAS Number 2095393-15-8[4][5]
Molecular Formula C25H23ClN4O4[3][4]
Molecular Weight 478.93 g/mol [2][4]
IUPAC Name (2-chloro-4-phenoxyphenyl)-(4-{[(3R,6S)-6-(hydroxymethyl)oxan-3-yl]amino}-7H-pyrrolo[2,3-d]pyrimidin-5-yl)methanone[2][3]
Solubility DMSO: ≥ 95 mg/mL (198.35 mM) Ethanol: 7 mg/mL Water: Insoluble[4][5]
Appearance Solid powder[6]

Mechanism of Action: Reversible Inhibition of Wild-Type and Mutant BTK

Nemtabrutinib functions as an ATP-competitive inhibitor of BTK, a critical non-receptor tyrosine kinase in the B-cell receptor (BCR) signaling pathway.[2][7] This pathway is integral to the proliferation, survival, and trafficking of both normal and malignant B-cells. By binding to the ATP-binding site of BTK, nemtabrutinib effectively blocks its kinase activity, leading to the downregulation of downstream signaling cascades.[2]

A key differentiator of nemtabrutinib is its non-covalent, reversible binding mechanism.[5][7] This allows it to inhibit not only the wild-type BTK enzyme but also the C481S mutant form.[3] The C481S mutation is a common mechanism of acquired resistance to first-generation covalent BTK inhibitors like ibrutinib, which rely on forming a permanent bond with the cysteine at position 481.[8] Nemtabrutinib's ability to overcome this resistance mechanism makes it a promising therapeutic option for patients who have relapsed or become refractory to prior BTK inhibitor therapy.[8]

Beyond BTK, nemtabrutinib exhibits a distinct kinase selectivity profile, with potent inhibitory activity against several other kinases from the TEC, Trk, and Src families.[4][7] This broader activity may contribute to its efficacy in various B-cell malignancies.[7]

BTK_Signaling_Pathway BCR B-Cell Receptor (BCR) Lyn_Syk Lyn/Syk BCR->Lyn_Syk Antigen Binding BTK BTK Lyn_Syk->BTK PLCg2 PLCγ2 BTK->PLCg2 Nemtabrutinib Nemtabrutinib Nemtabrutinib->BTK Inhibition PIP2 PIP2 PLCg2->PIP2 Hydrolyzes IP3_DAG IP3 + DAG PIP2->IP3_DAG Ca_PKC Ca²⁺ Mobilization PKC Activation IP3_DAG->Ca_PKC NFkB_MAPK_AKT NF-κB, MAPK, AKT Pathways Ca_PKC->NFkB_MAPK_AKT Cell_Response Proliferation, Survival, Adhesion NFkB_MAPK_AKT->Cell_Response Kinase_Assay_Workflow Start Start: Prepare Reagents Step1 Step 1: Add Nemtabrutinib (or DMSO control) to assay plate Start->Step1 Step2 Step 2: Add BTK enzyme and substrate solution Step1->Step2 Step3 Step 3: Add ATP to initiate kinase reaction Step2->Step3 Step4 Step 4: Incubate at room temperature Step3->Step4 Step5 Step 5: Add ADP-Glo™ Reagent to stop reaction and deplete ATP Step4->Step5 Step6 Step 6: Incubate Step5->Step6 Step7 Step 7: Add Kinase Detection Reagent to convert ADP to ATP and generate light Step6->Step7 Step8 Step 8: Incubate Step7->Step8 End End: Measure Luminescence Step8->End

Figure 2: Workflow for an in vitro BTK kinase inhibition assay using the ADP-Glo™ format.

Methodology:

  • Reagent Preparation:

    • Prepare a serial dilution of nemtabrutinib in DMSO. The final DMSO concentration in the assay should be kept constant (e.g., <=1%).

    • Prepare the BTK kinase buffer (e.g., 40mM Tris pH 7.5, 20mM MgCl2, 0.1mg/ml BSA, 2mM MnCl2, 50μM DTT). [9] * Dilute the BTK enzyme and substrate in the kinase buffer.

    • Prepare the ATP solution in the kinase buffer.

  • Assay Procedure (384-well plate format):

    • Add 1 µL of the nemtabrutinib serial dilution or DMSO (vehicle control) to the appropriate wells.

    • Add 2 µL of the BTK enzyme/substrate mixture to each well.

    • Incubate for 15-20 minutes at room temperature.

    • Initiate the kinase reaction by adding 2 µL of the ATP solution. The final ATP concentration should be at or near the Km for BTK.

    • Incubate for 60 minutes at room temperature.

  • Signal Detection (Promega ADP-Glo™ Kinase Assay):

    • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

    • Incubate for 40 minutes at room temperature.

    • Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated to ATP and provides luciferase and luciferin to generate a luminescent signal.

    • Incubate for 30-60 minutes at room temperature.

  • Data Analysis:

    • Measure the luminescence using a plate reader.

    • The luminescent signal is proportional to the amount of ADP produced and thus the kinase activity.

    • Calculate the percent inhibition for each nemtabrutinib concentration relative to the DMSO control.

    • Determine the IC50 value by fitting the data to a four-parameter logistic dose-response curve.

Cell-Based Proliferation/Viability Assay

This assay assesses the effect of nemtabrutinib on the proliferation and viability of B-cell malignancy cell lines.

Methodology:

  • Cell Culture:

    • Culture B-cell lymphoma cell lines (e.g., TMD8, REC-1) in the recommended growth medium supplemented with fetal bovine serum and antibiotics. [5]2. Assay Procedure:

    • Seed the cells in a 96-well plate at a predetermined density and allow them to adhere or stabilize overnight.

    • Prepare a serial dilution of nemtabrutinib in the growth medium.

    • Treat the cells with the nemtabrutinib dilutions or vehicle control (medium with DMSO).

    • Incubate the plate for 72 hours at 37°C in a humidified 5% CO2 incubator.

  • Viability Measurement (e.g., CellTiter-Glo® Luminescent Cell Viability Assay):

    • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

    • Add a volume of CellTiter-Glo® reagent equal to the volume of cell culture medium in each well.

    • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

    • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Data Analysis:

    • Measure the luminescence using a plate reader. The signal is proportional to the amount of ATP present, which is an indicator of the number of viable cells.

    • Calculate the percent viability for each nemtabrutinib concentration relative to the vehicle control.

    • Determine the GI50 (concentration for 50% growth inhibition) or IC50 value by fitting the data to a dose-response curve.

Western Blotting for BTK Pathway Inhibition

Western blotting can be used to confirm the on-target activity of nemtabrutinib by assessing the phosphorylation status of BTK and its downstream targets.

Methodology:

  • Cell Treatment and Lysis:

    • Seed cells and treat with various concentrations of nemtabrutinib for a specified time (e.g., 2 hours). [5] * For some cell lines, stimulation with an anti-IgM antibody may be required to induce BCR signaling and BTK phosphorylation. [1] * Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

    • Determine the protein concentration of the lysates using a BCA assay.

  • SDS-PAGE and Protein Transfer:

    • Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

    • Separate the proteins by SDS-polyacrylamide gel electrophoresis (SDS-PAGE). [10] * Transfer the separated proteins to a PVDF membrane. [11]3. Immunoblotting:

    • Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature. [10] * Incubate the membrane with a primary antibody specific for phosphorylated BTK (p-BTK Tyr223) overnight at 4°C. [12] * Wash the membrane three times with TBST. [10] * Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. [10] * Wash the membrane again three times with TBST. [10]4. Detection and Analysis:

    • Apply an enhanced chemiluminescence (ECL) substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.

    • To ensure equal protein loading, strip the membrane and re-probe with an antibody against total BTK and a loading control protein (e.g., GAPDH or β-actin).

    • Quantify the band intensities using densitometry software to determine the reduction in BTK phosphorylation upon nemtabrutinib treatment.

Synthesis Overview

The synthesis of nemtabrutinib has been a subject of process development to improve efficiency and sustainability. Initial manufacturing processes involved an 11-step synthesis. [13]More recently, Merck has developed a significantly streamlined, two-step manufacturing process. [13]This improved synthesis utilizes biocatalysis and enzyme immobilization, replacing toxic solvents with biorenewable alternatives and reducing energy consumption and waste generation. [13]The key steps in these more recent synthetic routes involve the efficient construction of the chiral amine intermediate and the formation of the biaryl ether fragment. [14][15]

Clinical Applications and Future Directions

Nemtabrutinib is currently under investigation in multiple clinical trials for the treatment of various B-cell malignancies, including chronic lymphocytic leukemia (CLL), small lymphocytic lymphoma (SLL), and other non-Hodgkin lymphomas. [1][16]Clinical data has shown promising antitumor activity and a manageable safety profile in heavily pretreated patient populations, including those with the BTK C481S resistance mutation. [8][17]The recommended Phase 2 dose (RP2D) has been established at 65 mg once daily. [18][19] The development of nemtabrutinib and other non-covalent BTK inhibitors represents a critical step forward in overcoming resistance to existing therapies and expanding the treatment options for patients with B-cell cancers. [8]

References

  • Nemtabrutinib – Application in Therapy and Current Clinical Research. Clinicaltrials.eu.
  • Nemtabrutinib (ARQ 531) | BTK inhibitor | CAS 2095393-15-8. Selleck Chemicals.
  • Nemtabrutinib. Wikipedia.
  • Western Blot protocol specific for BTK antibody (NBP1-78295) WB. Novus Biologicals.
  • Nemtabrutinib (ARQ-531) | BTK Inhibitor. MedchemExpress.com.
  • Manufacturing Process Development for the Biaryl Ether Fragment of Nemtabrutinib (MK-1026).
  • Amination of a Green Solvent via Immobilized Biocatalysis for the Synthesis of Nemtabrutinib.
  • Manufacturing Process Development for the Biaryl Ether Fragment of Nemtabrutinib (MK-1026). ACS Figshare.
  • Evobrutinib In-Vitro Assays for BTK Inhibition: Applic
  • In Vitro to In Vivo Correlation of BTK Inhibitor Efficacy: A Comparative Guide Fe
  • nemtabrutinib | Ligand page. IUPHAR/BPS Guide to PHARMACOLOGY.
  • From wood pulp to a candidate medicine: Green manufacturing technologies enable the production of investigational leukemia drug nemtabrutinib from a biorenewable commodity m
  • Development of a Green and Sustainable Manufacturing Process for a Key Intermediate to Nemtabrutinib (MK-1026): Sequential Deprotonation–Lithiation as a Batch–Flow Process.
  • BTK Activity Assay | A Validated BTK Inhibitor Screening Assay. BellBrook Labs.
  • Nemtabrutinib | C25H23ClN4O4 | CID 129045720. PubChem.
  • BTK Kinase Assay.
  • An Assessment of Kinase Selectivity, Enzyme Inhibition Kinetics and in Vitro Activity for Several Bruton Tyrosine Kinase (BTK) Inhibitors.
  • Safety D
  • Western Blot Protocol. Proteintech Group.
  • P682 NEMTABRUTINIB (MK-1026), A NON-COVALENT INHIBITOR OF WILD-TYPE AND C481S MUTATED BRUTON TYROSINE KINASE FOR B-CELL MALIGNAN. Amazon S3.
  • First-in-Human Study of the Reversible BTK Inhibitor Nemtabrutinib in Patients with Relapsed/Refractory Chronic Lymphocytic Leukemia and B-Cell Non–Hodgkin Lymphoma. Cancer Discovery.
  • ASH 2022: Efficacy and Safety of Nemtabrutinib, a Wild-Type and C481S-Mutated Bruton Tyrosine Kinase Inhibitor for B-Cell Malignancies: Updated Analysis of the Open-Label Phase 1/2 Dose-Expansion Bellwave-001 Study. CLL Society.
  • Updated analysis of BELLWAVE-001: nemtabrutinib in R/R CLL. YouTube.
  • Efficacy And Safety Of Nemtabrutinib (MK-1026) In Participants With Hematologic Malignancies (MK-1026-003). Mayo Clinic.
  • Btk Antibody #3532. Cell Signaling Technology.
  • BCR-BTK signaling pathway is detected by western blotting analyses...
  • First-in-Human Study of the Reversible BTK Inhibitor Nemtabrutinib in Patients with Relapsed/Refractory Chronic Lymphocytic Leukemia and B-Cell Non–Hodgkin Lymphoma.
  • Combined cellular and biochemical profiling of Bruton's tyrosine kinase inhibitor nemtabrutinib reveals potential application in MAPK-driven cancers.
  • Nemtabrutinib, a Noncovalent Reversible BTK Inhibitor in Relapsed or Refractory Marginal Zone Lymphoma: Results from the Phase 2 Bellwave-003 Study.
  • Nemtabrutinib | CAS#2095393-15-8 | BTK inhibitor. MedKoo Biosciences.
  • nemtabrutinib. My Cancer Genome.

Sources

Protocols & Analytical Methods

Method

Application Note: Regioselective Suzuki-Miyaura Coupling of 6-Bromo-1-chloro-5-fluoroisoquinoline

For Researchers, Scientists, and Drug Development Professionals Introduction The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with r...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1][2][3] This palladium-catalyzed reaction, which couples organoboron compounds with organic halides or pseudohalides, is widely used in the pharmaceutical industry to construct complex molecular architectures.[4][5]

This application note provides a detailed protocol and scientific rationale for the selective Suzuki-Miyaura coupling of 6-Bromo-1-chloro-5-fluoroisoquinoline. This substrate is a valuable heterocyclic building block, featuring multiple halogen atoms that can be selectively functionalized. The primary challenge lies in achieving a regioselective coupling at the more reactive C6-Br bond while leaving the C1-Cl bond intact for subsequent transformations. The protocol herein is designed to maximize yield and selectivity, providing a robust method for the synthesis of novel isoquinoline derivatives.

The Principle of Regioselectivity

The success of a selective coupling on a polyhalogenated substrate hinges on the differential reactivity of the carbon-halogen bonds towards the palladium catalyst. The key, and typically rate-determining, step is the oxidative addition of the Pd(0) catalyst into the C-X bond.[3][6] The generally accepted reactivity trend for halides is:

C–I > C–Br > C–Cl > C–F [2][6]

This trend is primarily governed by the bond dissociation energies of the respective carbon-halogen bonds.[6] For 6-Bromo-1-chloro-5-fluoroisoquinoline, the C-Br bond is significantly weaker and thus more susceptible to oxidative addition than the C-Cl bond. By carefully selecting the catalyst, ligand, and reaction conditions, it is possible to favor the kinetic product arising from C-Br activation, effectively leaving the C-Cl bond untouched for future synthetic manipulations.

The Suzuki-Miyaura Catalytic Cycle

The reaction proceeds through a well-established catalytic cycle involving three main steps: oxidative addition, transmetalation, and reductive elimination.[3][4][7] The base is crucial for the transmetalation step, where it activates the boronic acid to form a more nucleophilic boronate species, facilitating the transfer of the organic moiety to the palladium center.[8][9]

Suzuki_Catalytic_Cycle Pd0 Pd(0)L₂ (Active Catalyst) OxAdd Oxidative Addition Pd0->OxAdd R¹-X (Aryl Halide) PdII_Complex R¹-Pd(II)L₂-X (trans-complex) OxAdd->PdII_Complex Transmetalation Transmetalation PdII_Complex->Transmetalation R²-B(OR)₂ Base Diaryl_Pd R¹-Pd(II)L₂-R² Transmetalation->Diaryl_Pd Diaryl_Pd->Pd0  Regenerates  Catalyst RedElim Reductive Elimination Diaryl_Pd->RedElim Product R¹-R² (Coupled Product) RedElim->Product center A B C

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Recommended Experimental Protocol

This protocol details a general method for the selective coupling at the C6-Br position. Optimization may be necessary for particularly challenging boronic acid partners.

Materials and Reagents
ReagentM.W. ( g/mol )Suggested Quantity (1.0 mmol scale)Equivalents
6-Bromo-1-chloro-5-fluoroisoquinoline242.50242.5 mg (1.0 mmol)1.0
Arylboronic AcidVariable1.2 mmol1.2
Pd(dppf)Cl₂·CH₂Cl₂816.6424.5 mg (0.03 mmol)0.03 (3 mol%)
Potassium Carbonate (K₂CO₃), anhydrous138.21276 mg (2.0 mmol)2.0
1,4-Dioxane, anhydrous-8.0 mL-
Water, degassed-2.0 mL-
Step-by-Step Procedure

Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Purification A 1. Add solids to a flame-dried flask B 2. Evacuate and backfill with Argon (3x) A->B C 3. Add degassed solvents via syringe B->C D 4. Heat reaction to 90-100 °C with stirring C->D E 5. Monitor progress by TLC or LC-MS D->E F 6. Cool, dilute with EtOAc and water E->F G 7. Separate layers, extract aqueous phase (2x) F->G H 8. Combine organics, wash with brine, dry G->H I 9. Concentrate and purify by column chromatography H->I

Caption: Experimental workflow for the selective Suzuki coupling.

  • Vessel Preparation: To a flame-dried round-bottom flask or microwave vial equipped with a magnetic stir bar, add 6-Bromo-1-chloro-5-fluoroisoquinoline (1.0 eq), the desired arylboronic acid (1.2 eq), Pd(dppf)Cl₂·CH₂Cl₂ (3 mol%), and anhydrous potassium carbonate (2.0 eq).

  • Inerting: Seal the flask with a septum and purge the vessel by evacuating and backfilling with an inert gas (Argon or Nitrogen) three times. It is critical to maintain an inert atmosphere to prevent catalyst degradation.[10]

  • Solvent Addition: Add anhydrous 1,4-dioxane (8 mL) and degassed water (2 mL) via syringe. The solvent mixture should be thoroughly degassed prior to use by sparging with an inert gas for 20-30 minutes.[10]

  • Reaction: Place the flask in a preheated oil bath at 90-100 °C and stir vigorously.

  • Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) or LC-MS until the starting aryl bromide is consumed (typically 4-16 hours).

  • Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

  • Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous phase twice more with ethyl acetate (2 x 15 mL).

  • Washing and Drying: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 6-aryl-1-chloro-5-fluoroisoquinoline product.

Rationale for Parameter Selection

  • Catalyst System (Pd(dppf)Cl₂): This palladium(II) precatalyst is robust, air-stable, and highly effective for a wide range of Suzuki couplings.[11][12] The 1,1'-bis(diphenylphosphino)ferrocene (dppf) ligand provides a good balance of electron-donating properties and steric bulk, which promotes the oxidative addition to the C-Br bond and subsequent reductive elimination while generally requiring higher temperatures to activate the stronger C-Cl bond.[13] For more challenging or sterically hindered substrates, catalysts based on bulky, electron-rich biaryl phosphine ligands (e.g., SPhos, XPhos) may offer improved performance.[10][14]

  • Base (K₂CO₃): Potassium carbonate is a moderately strong inorganic base that is effective in promoting the formation of the active boronate species.[9][11] It is generally compatible with a wide range of functional groups. For base-sensitive substrates or sluggish reactions, other bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) can be employed.[9][14]

  • Solvent (Dioxane/Water): A biphasic solvent system like dioxane/water or toluene/water is commonly used.[2][11] The organic solvent solubilizes the substrate and catalyst, while the aqueous phase dissolves the inorganic base and helps facilitate the transmetalation step.[15]

Troubleshooting Guide

IssuePotential Cause(s)Suggested Solution(s)
Low or No Conversion Inactive catalyst; Insufficiently inert atmosphere; Low reaction temperature.Use a fresh batch of catalyst. Ensure all reagents and solvents are anhydrous and properly degassed.[10] Increase temperature in 10 °C increments. Consider a more active ligand system like SPhos or XPhos.[14]
Dehalogenation (Loss of Br) Presence of protic impurities or excess water; Unstable boronic acid.Ensure reagents are dry. Use anhydrous solvents. Consider using a boronic ester (e.g., pinacol ester) which can be more stable.[1]
Homocoupling of Boronic Acid Oxygen contamination leading to oxidative homocoupling; High catalyst loading.Meticulously degas all solvents and maintain a positive pressure of inert gas.[10] Reduce catalyst loading to 1-2 mol%. Ensure the boronic acid is of high purity.
Reaction Stalls Catalyst deactivation; Poor solubility of reagents.Try a different ligand or a more robust precatalyst (e.g., a Buchwald G3 precatalyst).[12] Consider a different solvent system with better solubilizing power, such as DMF or toluene/ethanol.[11][16]
Formation of Di-coupled Product Reaction conditions are too harsh (high temperature, long reaction time).Reduce reaction temperature. Monitor the reaction closely and stop it as soon as the starting material is consumed. Use a less active catalyst system if selectivity is a persistent issue. This is unlikely given the C-Br/C-Cl reactivity difference.

Conclusion

This application note provides a reliable and scientifically grounded protocol for the regioselective Suzuki-Miyaura coupling of 6-Bromo-1-chloro-5-fluoroisoquinoline. By leveraging the inherent reactivity difference between the C-Br and C-Cl bonds, this method allows for the specific installation of an aryl group at the C6 position. The resulting 6-aryl-1-chloro-5-fluoroisoquinoline is a versatile intermediate, primed for further functionalization at the C1 position, thereby enabling rapid access to a diverse library of novel chemical entities for drug discovery and materials science.

References

  • NROChemistry. Suzuki Coupling: Mechanism & Examples. Available from: [Link]

  • Organic Chemistry Portal. Suzuki Coupling. Available from: [Link]

  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]

  • Wikipedia. Suzuki reaction. Available from: [Link]

  • Chemistry LibreTexts. Suzuki-Miyaura Coupling. Available from: [Link]

  • Wolfe, J. P., Singer, R. A., Yang, B. H., & Buchwald, S. L. (1999). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society. Available from: [Link]

  • BYJU'S. Merits of the Suzuki Coupling Reaction. Available from: [Link]

  • Bardera, M. A., et al. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PMC - NIH. Available from: [Link]

  • Semantic Scholar. Highly Active Palladium Catalysts for Suzuki Coupling Reactions. (1999). Available from: [Link]

  • ResearchGate. What can I use as a solvent and base in a suzuki reaction with a sensitive amide in the core? (2021). Available from: [Link]

  • ResearchGate. Palladium‐catalyzed Suzuki–Miyaura coupling with aryl and heteroaryl bromides using. Available from: [Link]

  • Myers, A. The Suzuki Reaction - Chem 115. Available from: [Link]

  • University of Windsor. Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Available from: [Link]

  • YouTube. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2025). Available from: [Link]

  • Düfert, M. A., Billingsley, K. L., & Buchwald, S. L. (2018). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society. Available from: [Link]

  • ResearchGate. How can I solve my problem with Suzuki coupling? (2014). Available from: [Link]

  • Almond-Thynne, J., et al. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science (RSC Publishing). Available from: [Link]

  • Chemical Science (RSC Publishing). Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity. Available from: [Link]

  • ResearchGate. Suzuki Cross-Coupling Reaction of Fluorobenzene with Heterogeneous Palladium Catalysts. (2025). Available from: [Link]

  • Billingsley, K. L., & Buchwald, S. L. (2007). Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. PMC - NIH. Available from: [Link]

  • Li, W., et al. (2016). Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids. PMC - PubMed Central. Available from: [Link]

  • Reddit. Your "Go-To", "just couple already", Suzuki conditions? (2021). Available from: [Link]

Sources

Application

Selective Buchwald-Hartwig Amination of 6-Bromo-1-chloro-5-fluoroisoquinoline

An Application Note for Researchers, Scientists, and Drug Development Professionals Introduction The Buchwald-Hartwig amination stands as a cornerstone of modern synthetic chemistry, providing a powerful and versatile me...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction

The Buchwald-Hartwig amination stands as a cornerstone of modern synthetic chemistry, providing a powerful and versatile method for the formation of carbon-nitrogen (C-N) bonds.[1][2] Its development has revolutionized the synthesis of aryl amines, which are ubiquitous structural motifs in pharmaceuticals, natural products, and advanced materials.[1][3] The reaction's broad functional group tolerance and applicability to a wide range of substrates have replaced harsher, more limited classical methods.[1][4]

This application note provides a detailed guide for the chemoselective Buchwald-Hartwig amination of 6-Bromo-1-chloro-5-fluoroisoquinoline. This substrate is of particular interest in medicinal chemistry, as the isoquinoline scaffold is a privileged core in numerous bioactive compounds. The presence of two distinct halogen atoms—a bromide at the C6 position and a chloride at the C1 position—presents a unique synthetic challenge and opportunity. The primary objective is to leverage the inherent differences in reactivity between the C-Br and C-Cl bonds to achieve selective amination at the C6 position, leaving the C1-chloro group intact for subsequent downstream functionalization. This strategy allows for a modular and efficient approach to building complex, substituted isoquinoline libraries for drug discovery programs.[5][6]

Mechanism and Strategic Rationale

A deep understanding of the reaction mechanism is paramount to developing a robust and selective protocol. The catalytic cycle, along with strategic choices for the catalyst, ligand, base, and solvent, dictates the reaction's success.

The Buchwald-Hartwig Catalytic Cycle

The reaction proceeds through a well-established catalytic cycle involving a palladium catalyst.[7][8] The cycle is generally understood to involve three key steps:

  • Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-halide bond (Ar-X), forming a Pd(II) intermediate. This is often the rate-determining step of the cycle.[7][9]

  • Amine Coordination and Deprotonation: The amine nucleophile coordinates to the Pd(II) complex. A base then deprotonates the coordinated amine to form a palladium-amido complex.

  • Reductive Elimination: The C-N bond is formed as the desired aryl amine product is released from the palladium center, regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[1][7]

An unproductive side reaction, β-hydride elimination, can sometimes compete with reductive elimination, particularly with primary amines, leading to hydrodehalogenation of the starting material.[1][10] The choice of a bulky ligand is critical to minimize this pathway.[11]

Buchwald-Hartwig Catalytic Cycle cluster_caption pd0 L₂Pd⁰ (Active Catalyst) oa_complex Oxidative Addition Complex (Ar)PdII(X)(L₂) pd0->oa_complex amido_complex Palladium Amido Complex (Ar)PdII(NR₂)(L₂) oa_complex->amido_complex Amine Coordination & Deprotonation amido_complex->pd0 product Ar-NR₂ amido_complex->product Reductive Elimination start Ar-X start->pd0 Oxidative Addition amine HNR₂ + Base amine->oa_complex regenerated L₂Pd⁰ caption_node The cycle begins with oxidative addition of the aryl halide to the Pd(0) catalyst, followed by amine binding and deprotonation, and concludes with reductive elimination to yield the product and regenerate the catalyst.

Caption: The Buchwald-Hartwig Catalytic Cycle.

Achieving Chemoselectivity: C-Br vs. C-Cl

The cornerstone of this protocol is the selective activation of the C-Br bond over the more robust C-Cl bond. This selectivity is governed by the bond dissociation energies (BDE) of the carbon-halogen bonds. The C-Br bond (e.g., Ph-Br: ~81 kcal/mol) is significantly weaker than the C-Cl bond (e.g., Ph-Cl: ~96 kcal/mol).[12]

In palladium-catalyzed cross-coupling reactions, the rate of oxidative addition generally follows the trend C-I > C-Br > C-Cl > C-F.[12][13] By carefully controlling the reaction conditions—specifically temperature and catalyst system—we can favor the oxidative addition at the more labile C-Br bond at the 6-position of the isoquinoline, leaving the C-Cl bond at the 1-position untouched.[9]

Component Selection for a Robust Protocol
  • Palladium Source: While simple palladium salts like Pd(OAc)₂ or Pd₂(dba)₃ are effective, modern, well-defined pre-catalysts are recommended for superior results.[14] Palladacycle pre-catalysts (e.g., G3 or G4 pre-catalysts) offer excellent stability, are easy to handle, and rapidly form the active Pd(0) species under basic conditions, leading to more reproducible outcomes.[15]

  • Ligand: The choice of ligand is arguably the most critical parameter. For challenging heteroaromatic substrates and to promote the difficult reductive elimination step, bulky and electron-rich biaryl monophosphine ligands are the state-of-the-art.[1][11] Ligands such as RuPhos, XPhos, or BrettPhos are excellent candidates. Their steric bulk helps to promote the formation of a monoligated Pd(0) species, which is highly active in oxidative addition, and also accelerates the final reductive elimination step while suppressing side reactions.[11][16]

  • Base: A strong, non-nucleophilic base is required to deprotonate the amine in the catalytic cycle. Sodium tert-butoxide (NaOtBu) is a common and highly effective choice.[14] However, if the coupling partners contain base-sensitive functional groups, weaker bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) can be employed, though this may require higher temperatures or longer reaction times.[4][17]

  • Solvent: Aprotic solvents with relatively high boiling points are preferred. Toluene and 1,4-dioxane are the most commonly used solvents for this reaction.[2][4] They effectively dissolve the organic reagents and can be heated to the temperatures typically required to drive the reaction to completion.

Detailed Experimental Protocol

This protocol is optimized for the selective amination of the C6-Br bond of 6-Bromo-1-chloro-5-fluoroisoquinoline with a generic secondary amine (e.g., morpholine).

Materials and Reagents

  • 6-Bromo-1-chloro-5-fluoroisoquinoline (1.0 equiv)

  • Amine (e.g., Morpholine) (1.2-1.5 equiv)

  • Palladium Pre-catalyst (e.g., RuPhos Pd G3) (1-2 mol%)

  • Ligand (e.g., RuPhos) (1.5-3 mol%)

  • Base (e.g., Sodium tert-butoxide) (1.5-2.0 equiv)

  • Anhydrous Toluene (or 1,4-Dioxane)

  • Nitrogen or Argon gas (high purity)

  • Standard laboratory glassware (oven-dried)

  • Magnetic stirrer and heating plate/mantle

Reaction Parameter Summary

ParameterRecommended ConditionNotes
Substrate 6-Bromo-1-chloro-5-fluoroisoquinoline1.0 equivalent
Nucleophile Secondary Amine (e.g., Morpholine)1.2 - 1.5 equivalents
Pd Pre-catalyst RuPhos Pd G32 mol%
Ligand RuPhos3 mol%
Base Sodium tert-butoxide (NaOtBu)2.0 equivalents
Solvent Anhydrous Toluene0.1 - 0.2 M concentration
Temperature 100-110 °C
Reaction Time 12-24 hoursMonitor by TLC or LC-MS
Atmosphere Inert (Nitrogen or Argon)Critical for catalyst stability

Step-by-Step Procedure

Note: This reaction is sensitive to oxygen and moisture. All steps should be performed under an inert atmosphere using a glovebox or standard Schlenk line techniques.

  • Vessel Preparation: To an oven-dried reaction vial or flask equipped with a magnetic stir bar, add 6-Bromo-1-chloro-5-fluoroisoquinoline (1.0 equiv), the RuPhos ligand (3 mol%), and sodium tert-butoxide (2.0 equiv).

  • Catalyst Addition: In a glovebox, add the RuPhos Pd G3 pre-catalyst (2 mol%) to the vial. If not using a glovebox, add the pre-catalyst and immediately purge the vessel with inert gas.

  • Solvent and Reagent Addition: Add anhydrous toluene to the vial to achieve the desired concentration (e.g., 0.1 M). Finally, add the amine nucleophile (1.2 equiv) via syringe.

  • Reaction Execution: Seal the vial or flask tightly. If using a Schlenk line, ensure a positive pressure of inert gas. Place the reaction vessel in a preheated oil bath or heating block at 100-110 °C.

  • Monitoring: Stir the reaction vigorously. Monitor the reaction progress by taking small aliquots (under inert conditions) and analyzing by TLC or LC-MS until the starting material is consumed (typically 12-24 hours).

  • Work-up:

    • Cool the reaction mixture to room temperature.

    • Carefully quench the reaction by adding water.

    • Dilute the mixture with a suitable organic solvent like ethyl acetate or dichloromethane (DCM).

    • Transfer the mixture to a separatory funnel, wash with water and then with brine.

    • Separate the organic layer, dry it over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product via flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure 6-amino-1-chloro-5-fluoroisoquinoline product.

  • Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Optimization and Troubleshooting

Even with a robust protocol, challenges can arise. A systematic approach to troubleshooting is essential for success.

Troubleshooting_Workflow start Reaction Issue Identified (e.g., Low Conversion) check_inert Verify Inert Atmosphere & Reagent Purity start->check_inert First Step check_amine Check Amine Volatility / Stability start->check_amine If amine is primary or low-boiling screen_ligand Screen Alternative Ligands (e.g., XPhos, BrettPhos) check_inert->screen_ligand If no improvement success Problem Resolved screen_base Screen Alternative Bases (e.g., K₃PO₄, Cs₂CO₃) screen_ligand->screen_base If still low yield adjust_temp Increase Temperature (e.g., to 120 °C) screen_base->adjust_temp If reaction is slow adjust_temp->success check_amine->success

Caption: A logical workflow for troubleshooting common issues.

Problem Potential Cause(s) Suggested Solution(s)
No or Low Conversion 1. Inactive catalyst (oxygen/moisture contamination).2. Insufficiently active catalyst system for the substrate.3. Low reaction temperature.1. Ensure rigorous inert atmosphere and use anhydrous solvents. Use freshly opened reagents.[4]2. Screen other bulky biarylphosphine ligands (e.g., XPhos). Try a different palladium pre-catalyst.[11]3. Increase the temperature in 10 °C increments.
Formation of Hydrodehalogenated Side Product 1. β-Hydride elimination is competing with reductive elimination (common with primary amines).2. Degradation of the catalyst or ligand.1. Use a more sterically hindered ligand (e.g., BrettPhos) which is known to suppress this pathway.[11]2. Re-evaluate the inertness of the reaction setup.
Loss of Chemoselectivity (Reaction at C-Cl) 1. Reaction temperature is too high or reaction time is too long.2. The chosen ligand is too reactive, enabling C-Cl activation.1. Reduce the reaction temperature and monitor carefully to stop the reaction once the C-Br starting material is consumed.2. A less electron-rich or slightly less bulky ligand might favor C-Br activation more selectively, but this may come at the cost of overall reaction rate.
Low Yield after Work-up 1. Product is water-soluble or volatile.2. Emulsion formation during extraction.1. Modify the extraction procedure; use a different solvent or perform back-extraction.2. Add brine to break up emulsions. Filter the combined organic layers through celite.

Conclusion

This application note provides a comprehensive and technically grounded protocol for the selective Buchwald-Hartwig amination of 6-Bromo-1-chloro-5-fluoroisoquinoline. By leveraging the differential reactivity of the C-Br and C-Cl bonds and employing a modern palladium catalyst system with a bulky biarylphosphine ligand, chemists can reliably synthesize 6-amino-1-chloro-5-fluoroisoquinoline derivatives. This chemoselective approach offers a significant advantage for medicinal chemistry and drug discovery, enabling the rapid and modular construction of novel molecular architectures for biological screening.

References

  • Wikipedia. Buchwald–Hartwig amination. [Link]

  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

  • Gleason, J. L., et al. (2020). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. ACS Catalysis. [Link]

  • NROChemistry. Buchwald-Hartwig Coupling: Mechanism & Examples. [Link]

  • Collins, I., et al. (2009). Rapid Synthesis of 3-Aminoisoquinoline-5-sulfonamides Using the Buchwald-Hartwig Reaction. Synthesis. [Link]

  • ACS GCI Pharmaceutical Roundtable. (2017). Buchwald-Hartwig Amination Reagent Guide. [Link]

  • Atlanchim Pharma. Palladium-catalyzed Buchwald-Hartwig amination. [Link]

  • MDPI. (2021). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. [Link]

  • Zhang, G., et al. (2012). Palladium-Catalyzed Cross-Coupling of Electron-Deficient Heteroaromatic Amines with Heteroaryl Halides. Synthetic Communications. [Link]

  • Takale, B. S., et al. (2021). Ligated Pd-Catalyzed Aminations of Aryl/Heteroaryl Halides with Aliphatic Amines under Sustainable Aqueous Micellar Conditions. ACS Omega. [Link]

  • Organic Syntheses. (2021). Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates. [Link]

  • Nolan, S. P., et al. (2007). Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. Manuscript. [Link]

  • Abell, A. D., et al. (2008). Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain. The Journal of Organic Chemistry. [Link]

  • Balog, J., et al. (2012). Novel fluorescent isoquinoline derivatives obtained via Buchwald-Hartwig coupling of isoquinolin-3-amines. ARKIVOC. [Link]

  • Stradiotto, M., et al. (2012). ChemInform Abstract: Buchwald-Hartwig Amination of (Hetero)aryl Chlorides by Employing MorDalPhos under Aqueous and Solvent-Free Conditions. ChemInform. [Link]

  • ResearchGate. (2016). Synthesis of isoquinolines. [Link]

  • Epistemeo. (2012). The Buchwald-Hartwig Amination Reaction. YouTube. [Link]

  • ResearchGate. (2008). Sequential and Selective Buchwald-Hartwig Amination Reactions for the Controlled Functionalization of 6-Bromo-2-chloroquinoline: Synthesis of Ligands for the Tec Src Homology 3 Domain. [Link]

Sources

Method

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions of 6-Bromo-1-chloro-5-fluoroisoquinoline

For Researchers, Scientists, and Drug Development Professionals Introduction: Strategic Functionalization of a Privileged Heterocycle The 6-bromo-1-chloro-5-fluoroisoquinoline scaffold is a key building block in medicina...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: Strategic Functionalization of a Privileged Heterocycle

The 6-bromo-1-chloro-5-fluoroisoquinoline scaffold is a key building block in medicinal chemistry and materials science. Its unique substitution pattern offers two distinct reactive sites for palladium-catalyzed cross-coupling reactions, enabling the sequential and regioselective introduction of diverse functionalities. This guide provides a comprehensive overview of the principles and detailed protocols for performing Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira cross-coupling reactions on this versatile substrate. Understanding the nuanced reactivity of the C-Br and C-Cl bonds, influenced by the electronic effects of the fluorine atom and the nitrogen heteroatom, is paramount for the strategic design of complex molecular architectures.

Regioselectivity: A Tale of Two Halogens

The primary consideration when designing a cross-coupling strategy for 6-bromo-1-chloro-5-fluoroisoquinoline is the differential reactivity of the two halogen atoms. In palladium-catalyzed reactions, the oxidative addition of the catalyst to the carbon-halogen bond is a critical step in the catalytic cycle. The bond dissociation energy of the C-X bond plays a significant role in the rate of this step, with the general reactivity trend being C-I > C-Br > C-Cl.[1]

For 6-bromo-1-chloro-5-fluoroisoquinoline, the C6-Br bond is significantly more reactive towards palladium(0) insertion than the C1-Cl bond. This inherent difference in reactivity allows for the selective functionalization at the C6 position while leaving the C1-chloro substituent intact for subsequent transformations. This principle has been demonstrated in related systems, such as the selective Buchwald-Hartwig amination of 6-bromo-2-chloroquinoline, where the reaction occurs preferentially at the aryl bromide.[2]

Diagram: Regioselective Cross-Coupling Strategy

G cluster_0 Sequential Functionalization Start 6-Bromo-1-chloro-5-fluoroisoquinoline Step1 Pd-Catalyzed Cross-Coupling (Suzuki, Buchwald-Hartwig, Sonogashira) Start->Step1  Selective reaction at C6-Br Intermediate 6-Substituted-1-chloro-5-fluoroisoquinoline Step1->Intermediate Step2 Second Pd-Catalyzed Cross-Coupling or Nucleophilic Substitution Intermediate->Step2  Reaction at C1-Cl Product Disubstituted Isoquinoline Derivative Step2->Product

Caption: A generalized workflow for the sequential functionalization of 6-bromo-1-chloro-5-fluoroisoquinoline.

I. Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a robust and versatile method for the formation of carbon-carbon bonds between an organohalide and an organoboron compound.[3] For the selective arylation or vinylation of 6-bromo-1-chloro-5-fluoroisoquinoline at the C6 position, a variety of palladium catalysts, ligands, and bases can be employed.

Core Principles and Mechanistic Considerations

The catalytic cycle of the Suzuki-Miyaura reaction involves three key steps: oxidative addition of the palladium(0) catalyst to the aryl bromide, transmetalation of the organoboron species to the palladium(II) complex, and reductive elimination to form the new C-C bond and regenerate the palladium(0) catalyst.[4] The choice of ligand is critical for stabilizing the palladium catalyst and facilitating these steps. Bulky, electron-rich phosphine ligands, such as XPhos or SPhos, are often effective for coupling reactions involving aryl chlorides and bromides.[5]

Recommended Protocol for Suzuki-Miyaura Coupling

This protocol provides a general starting point for the Suzuki-Miyaura coupling of 6-bromo-1-chloro-5-fluoroisoquinoline with a generic arylboronic acid. Optimization of the reaction conditions may be necessary for specific substrates.

Materials:

  • 6-Bromo-1-chloro-5-fluoroisoquinoline

  • Arylboronic acid (1.2 - 1.5 equivalents)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, Pd₂(dba)₃, or Pd(OAc)₂) (1-5 mol%)

  • Ligand (e.g., XPhos, SPhos) (if using Pd₂(dba)₃ or Pd(OAc)₂)

  • Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2-3 equivalents)

  • Anhydrous solvent (e.g., 1,4-dioxane, toluene, or a mixture with water)

  • Inert gas (Argon or Nitrogen)

Procedure:

  • To a dry Schlenk flask under an inert atmosphere, add 6-bromo-1-chloro-5-fluoroisoquinoline (1.0 equiv.), the arylboronic acid (1.2 equiv.), the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%), and the base (e.g., K₂CO₃, 2.5 equiv.).

  • Add the anhydrous solvent (e.g., 1,4-dioxane/water 4:1).

  • Degas the reaction mixture by bubbling with argon or nitrogen for 10-15 minutes.

  • Heat the reaction mixture to 80-100 °C and monitor its progress by TLC or LC-MS.

  • After completion, cool the mixture to room temperature.

  • Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

ParameterRecommended Condition
Catalyst Pd(PPh₃)₄, Pd₂(dba)₃/XPhos
Base K₂CO₃, Cs₂CO₃
Solvent 1,4-Dioxane/H₂O, Toluene
Temperature 80-100 °C

II. Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[6][7] This method allows for the selective introduction of a wide range of primary and secondary amines at the C6 position of 6-bromo-1-chloro-5-fluoroisoquinoline.

Core Principles and Mechanistic Considerations

Similar to other palladium-catalyzed cross-coupling reactions, the Buchwald-Hartwig amination proceeds through a catalytic cycle of oxidative addition, amine coordination and deprotonation, and reductive elimination.[7] The choice of a suitable base and ligand is crucial for the success of this reaction. Strong, non-nucleophilic bases such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are commonly used. Bulky, electron-rich phosphine ligands are generally required to promote the reductive elimination step.[8] A study on the selective Buchwald-Hartwig amination of 6-bromo-2-chloroquinoline demonstrated successful coupling at the C6 position, providing a strong precedent for the regioselectivity on the target isoquinoline.[2][9]

Recommended Protocol for Buchwald-Hartwig Amination

This protocol provides a general procedure for the Buchwald-Hartwig amination of 6-bromo-1-chloro-5-fluoroisoquinoline.

Materials:

  • 6-Bromo-1-chloro-5-fluoroisoquinoline

  • Amine (1.1 - 1.5 equivalents)

  • Palladium catalyst (e.g., Pd₂(dba)₃ or Pd(OAc)₂) (1-5 mol%)

  • Ligand (e.g., BINAP, Xantphos) (1.2 - 2.0 equivalents relative to palladium)

  • Base (e.g., NaOtBu, Cs₂CO₃) (1.5 - 2.0 equivalents)

  • Anhydrous solvent (e.g., toluene, 1,4-dioxane)

  • Inert gas (Argon or Nitrogen)

Procedure:

  • To a dry Schlenk flask under an inert atmosphere, add the palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%) and the ligand (e.g., BINAP, 3 mol%).

  • Add the anhydrous solvent (e.g., toluene) and stir for a few minutes to form the active catalyst.

  • Add 6-bromo-1-chloro-5-fluoroisoquinoline (1.0 equiv.), the amine (1.2 equiv.), and the base (e.g., NaOtBu, 1.5 equiv.).

  • Degas the reaction mixture and heat to 90-110 °C, monitoring the reaction by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Quench the reaction carefully with saturated aqueous ammonium chloride.

  • Extract the product with an organic solvent (e.g., ethyl acetate), wash with brine, and dry over anhydrous sodium sulfate.

  • Filter, concentrate, and purify the crude product by column chromatography.

ParameterRecommended Condition
Catalyst Pd₂(dba)₃/BINAP, Pd(OAc)₂/Xantphos
Base NaOtBu, Cs₂CO₃
Solvent Toluene, 1,4-Dioxane
Temperature 90-110 °C

III. Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling is a highly efficient method for the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[10] This reaction provides a direct route to introduce alkynyl groups at the C6 position of 6-bromo-1-chloro-5-fluoroisoquinoline, which are valuable handles for further synthetic transformations.

Core Principles and Mechanistic Considerations

The Sonogashira reaction typically employs a dual catalytic system of a palladium complex and a copper(I) salt.[11] The catalytic cycle involves the formation of a copper(I) acetylide, which then undergoes transmetalation to the palladium(II) complex formed from the oxidative addition of the aryl halide. Reductive elimination then yields the desired alkynylated product.[11] An amine base, such as triethylamine or diisopropylethylamine, is used to neutralize the hydrogen halide byproduct.

Recommended Protocol for Sonogashira Coupling

This protocol outlines a general procedure for the Sonogashira coupling of 6-bromo-1-chloro-5-fluoroisoquinoline with a terminal alkyne.

Materials:

  • 6-Bromo-1-chloro-5-fluoroisoquinoline

  • Terminal alkyne (1.2 - 2.0 equivalents)

  • Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂) (1-5 mol%)

  • Copper(I) iodide (CuI) (2-10 mol%)

  • Amine base (e.g., triethylamine, diisopropylethylamine) (2-3 equivalents)

  • Anhydrous solvent (e.g., THF, DMF)

  • Inert gas (Argon or Nitrogen)

Procedure:

  • To a dry Schlenk flask under an inert atmosphere, add 6-bromo-1-chloro-5-fluoroisoquinoline (1.0 equiv.), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2 mol%), and copper(I) iodide (4 mol%).

  • Add the anhydrous solvent (e.g., THF) and the amine base (e.g., triethylamine, 2.5 equiv.).

  • Add the terminal alkyne (1.5 equiv.) dropwise to the reaction mixture.

  • Stir the reaction at room temperature or heat to 50-70 °C, monitoring its progress by TLC or LC-MS.

  • Once the reaction is complete, dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by column chromatography on silica gel.

ParameterRecommended Condition
Catalyst Pd(PPh₃)₂Cl₂ / CuI
Base Triethylamine, Diisopropylethylamine
Solvent THF, DMF
Temperature Room Temperature to 70 °C

Diagram: Catalytic Cycles Overview

G cluster_suzuki Suzuki-Miyaura Cycle cluster_buchwald Buchwald-Hartwig Cycle cluster_sonogashira Sonogashira Cycle s1 Pd(0)L_n s2 Oxidative Addition s1->s2 s3 Ar-Pd(II)-Br(L_n) s2->s3 s4 Transmetalation (R-B(OH)₂ / Base) s3->s4 s5 Ar-Pd(II)-R(L_n) s4->s5 s6 Reductive Elimination s5->s6 s6->s1 b1 Pd(0)L_n b2 Oxidative Addition b1->b2 b3 Ar-Pd(II)-Br(L_n) b2->b3 b4 Amine Coordination & Deprotonation b3->b4 b5 Ar-Pd(II)-NR₂ (L_n) b4->b5 b6 Reductive Elimination b5->b6 b6->b1 so1 Pd(0)L_n so2 Oxidative Addition so1->so2 so3 Ar-Pd(II)-Br(L_n) so2->so3 so4 Transmetalation (Cu-C≡C-R) so3->so4 so5 Ar-Pd(II)-C≡C-R(L_n) so4->so5 so6 Reductive Elimination so5->so6 so6->so1

Caption: Simplified catalytic cycles for Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira cross-coupling reactions.

Conclusion and Future Perspectives

The palladium-catalyzed cross-coupling of 6-bromo-1-chloro-5-fluoroisoquinoline offers a powerful and regioselective avenue for the synthesis of highly functionalized isoquinoline derivatives. The protocols and principles outlined in this guide provide a solid foundation for researchers to explore the chemical space around this important heterocyclic core. The selective functionalization at the C6-bromo position, followed by subsequent modification at the C1-chloro position, allows for a divergent and efficient approach to novel compounds with potential applications in drug discovery and materials science. Further optimization of reaction conditions for specific substrates will undoubtedly lead to even more efficient and versatile synthetic routes.

References

  • Abbiati, G., et al. (2008). Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain. The Journal of Organic Chemistry, 73(22), 8880-8892. Retrieved from [Link]

  • Common Organic Chemistry. (n.d.). Suzuki Reaction - Palladium Catalyzed Cross Coupling. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

  • Powers, J. C., et al. (2009). Synthesis of methyl-, fluoro-, and chloro-substituted 6-hydroxyisoindolin-1-ones. Tetrahedron Letters, 50(26), 3364-3366.
  • Razafindrainibe, F., et al. (2021). Sonogashira Cross‐Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5‐ and 6‐Alkynylfluoropyridinamidoximes Scaffolds. European Journal of Organic Chemistry, 2021(23), 3336-3345. Retrieved from [Link]

  • Wikipedia. (2023). Buchwald–Hartwig amination. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

  • Vennerstrom, J. L., et al. (2020). Synthesis, Structure–Activity Relationship, and Antimalarial Efficacy of 6-Chloro-2-arylvinylquinolines. Journal of Medicinal Chemistry, 63(24), 15814-15830. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

  • ResearchGate. (2008). Sequential and Selective Buchwald-Hartwig Amination Reactions for the Controlled Functionalization of 6-Bromo-2-chloroquinoline: Synthesis of Ligands for the Tec Src Homology 3 Domain. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

  • ResearchGate. (2021). Sonogashira cross-coupling reaction of bromocyanofluoro pyridine nuclei: access to 5- and 6-alkynylfluoropyridinamidoximes scaffolds. Retrieved from [Link]

  • ResearchGate. (n.d.). Sonogashira cross coupling of 5-bromo-6-phenylpyridazin-3(2H)-one with terminal alkynes. Retrieved from [Link]

  • YouTube. (2021). Suzuki Cross Coupling Reaction - Named Reactions in Organic Chemistry. Retrieved from [Link]

  • Google Patents. (2018). WO2018125548A1 - Methods for the preparation of 6-aminoisoquinoline.
  • Buchwald, S. L., & Mauger, C. M. (2009). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of chemical research, 42(11), 1724–1735. Retrieved from [Link]

  • YouTube. (2019). Proton Guru Practice V.4: Palladium Catalyzed Coupling Reactions. Retrieved from [Link]

  • ResearchGate. (n.d.). 6-Bromo isoquinolone: a dual-purpose cross-coupling partner. Retrieved from [Link]

  • ResearchGate. (2012). An improved synthesis of 6-chloro-1H-quinoxalin-2-one. Retrieved from [Link]

  • Müller, C. E., et al. (2019). Fast, Efficient, and Versatile Synthesis of 6-amino-5-carboxamidouracils as Precursors for 8-Substituted Xanthines. Frontiers in chemistry, 7, 95. Retrieved from [Link]

  • ResearchGate. (2020). Synthesis of chloro, fluoro, and nitro derivatives of 7‐amino‐5‐aryl‐6‐cyano‐5 H ‐pyrano pyrimidin‐2,4‐diones using organic catalysts and their antimicrobial and anticancer activities. Retrieved from [Link]

  • Reizman, B. J., et al. (2016). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Reaction Chemistry & Engineering, 1(6), 658-666. Retrieved from [Link]

  • ResearchGate. (2006). 6-Chloro- and 6-Bromo-Substituted Steroids in the Suzuki-Miyaura Cross-Coupling Reaction. A Convenient Route to Potential Aromatase Inhibitors. Retrieved from [Link]

  • Hocek, M., et al. (2000). The Suzuki–Miyaura Cross-Coupling Reactions of 2-, 6- or 8-Halopurines with Boronic Acids Leading to. Synlett, 2000(1), 147-149. Retrieved from [Link]

  • MDPI. (2022). Novel 5-Aryl-[2][3][11]triazoloquinazoline Fluorophores: Synthesis, Comparative Studies of the Optical Properties and ICT-Based Sensing Application. Retrieved from [Link]

  • ResearchGate. (1984). Nucleic Acid Related Compounds. Part 66. Improved Syntheses of 5′- Chloro-5′-deoxy- and 5′-S-Aryl(or Alkyl)-5′-thionucleosides. Retrieved from [Link]

Sources

Application

Application Notes and Protocols for Selective C-N Bond Formation with 6-Bromo-1-chloro-5-fluoroisoquinoline

For Researchers, Scientists, and Drug Development Professionals Introduction: Navigating the Complexities of Polyhalogenated Heterocycles in Drug Discovery The isoquinoline scaffold is a privileged structure in medicinal...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Complexities of Polyhalogenated Heterocycles in Drug Discovery

The isoquinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. The targeted functionalization of this heterocycle is paramount for the development of novel drug candidates. 6-Bromo-1-chloro-5-fluoroisoquinoline represents a versatile building block, offering multiple points for diversification. However, the presence of three distinct halogen atoms presents a significant challenge for selective chemical modification. This guide provides a comprehensive overview and detailed protocols for achieving selective carbon-nitrogen (C-N) bond formation at the C6-bromo position, leveraging the principles of modern cross-coupling chemistry.

The differential reactivity of carbon-halogen bonds is the cornerstone of this selective transformation. In palladium-catalyzed cross-coupling reactions, the bond strength and, consequently, the ease of oxidative addition follows the general trend: C-I > C-Br > C-Cl >> C-F. This inherent reactivity difference allows for the chemoselective activation of the C-Br bond in the presence of the more robust C-Cl and C-F bonds. This application note will focus on two of the most powerful methods for C-N bond formation: the Buchwald-Hartwig amination and the Ullmann condensation.

Strategic Considerations for Selective C-N Coupling

Achieving high selectivity in the C-N coupling of 6-Bromo-1-chloro-5-fluoroisoquinoline hinges on the judicious choice of reaction conditions. The primary goal is to facilitate the oxidative addition of the palladium or copper catalyst to the C-Br bond while leaving the C-Cl and C-F bonds intact.

Key factors influencing this selectivity include:

  • Catalyst System: The choice of metal (palladium or copper) and, critically, the ancillary ligands, dictates the reactivity and selectivity of the transformation.

  • Reaction Temperature: Lower reaction temperatures generally favor the activation of the more labile C-Br bond.

  • Base: The nature and strength of the base can significantly impact the reaction rate and selectivity.

  • Solvent: The polarity and coordinating ability of the solvent can influence catalyst stability and activity.

The following sections will delve into specific protocols for the Buchwald-Hartwig and Ullmann reactions, providing experimentally grounded starting points for the selective amination of 6-Bromo-1-chloro-5-fluoroisoquinoline.

Palladium-Catalyzed Buchwald-Hartwig Amination: A Modern Approach to C-N Bond Formation

The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines, offering a broad substrate scope and high functional group tolerance.[1] For a polyhalogenated substrate like 6-Bromo-1-chloro-5-fluoroisoquinoline, this reaction is particularly well-suited for selective C-N bond formation at the C-Br position.

Mechanistic Rationale for Selectivity

The catalytic cycle of the Buchwald-Hartwig amination begins with the oxidative addition of the aryl halide to a Pd(0) complex. This step is typically the rate-determining and selectivity-determining step. The weaker C-Br bond will undergo oxidative addition much more readily than the stronger C-Cl bond, leading to the preferential formation of the C-N bond at the 6-position of the isoquinoline core.

A Pd(0)L2 B Oxidative Addition A->B C Aryl-Pd(II)-Br Complex B->C D Amine Coordination & Deprotonation C->D E Aryl-Pd(II)-Amido Complex D->E F Reductive Elimination E->F F->A Catalyst Regeneration G Product (C-N bond formed) F->G H 6-Bromo-1-chloro- 5-fluoroisoquinoline H->B I Amine + Base I->D

Figure 1: Simplified Catalytic Cycle for Buchwald-Hartwig Amination.

Recommended Catalyst Systems

For the selective amination of the C-Br bond in the presence of a C-Cl bond, the use of bulky, electron-rich phosphine ligands or N-heterocyclic carbene (NHC) ligands is highly recommended. These ligands promote the oxidative addition of the C-Br bond and facilitate the subsequent reductive elimination step.

Catalyst SystemPalladium PrecursorLigandKey Advantages
System 1 Pd₂(dba)₃ or Pd(OAc)₂XantphosWide bite angle, promotes reductive elimination.
System 2 Pd₂(dba)₃ or Pd(OAc)₂RuPhos or BrettPhosBulky, electron-rich, effective for challenging couplings.
System 3 [Pd(IPr)(cinnamyl)Cl]IPr (NHC ligand)Highly active, good for less reactive chlorides (if desired).
Detailed Experimental Protocol: Buchwald-Hartwig Amination

This protocol is adapted from methodologies developed for the selective amination of 6-bromo-2-chloroquinoline, a closely related substrate.[2]

Materials:

  • 6-Bromo-1-chloro-5-fluoroisoquinoline (1.0 equiv)

  • Amine (1.2 equiv)

  • Palladium(II) acetate (Pd(OAc)₂) (0.02 equiv)

  • Xantphos (0.04 equiv)

  • Cesium carbonate (Cs₂CO₃) (2.0 equiv)

  • Anhydrous toluene or dioxane

Procedure:

  • To an oven-dried Schlenk tube, add 6-Bromo-1-chloro-5-fluoroisoquinoline, cesium carbonate, and a magnetic stir bar.

  • Evacuate and backfill the tube with an inert atmosphere (e.g., argon or nitrogen). This should be repeated three times.

  • In a separate vial, dissolve palladium(II) acetate and Xantphos in anhydrous toluene or dioxane.

  • Add the catalyst solution to the Schlenk tube, followed by the amine and additional solvent to achieve a final concentration of approximately 0.1 M with respect to the isoquinoline substrate.

  • Seal the Schlenk tube and place it in a preheated oil bath at 80-100 °C.

  • Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

  • Upon completion, cool the reaction mixture to room temperature and dilute with a suitable organic solvent (e.g., ethyl acetate).

  • Filter the mixture through a pad of Celite® to remove inorganic salts and the catalyst.

  • Wash the Celite® pad with additional organic solvent.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired N-substituted 1-chloro-5-fluoroisoquinolin-6-amine.

Note on Optimization: If the reaction is sluggish or incomplete, a stronger base such as sodium tert-butoxide (NaOtBu) may be employed. However, this may also increase the risk of competing reaction at the C-Cl position, so careful monitoring is advised.

Ullmann Condensation: A Classic Approach with Modern Refinements

The Ullmann condensation is a copper-catalyzed reaction that has long been used for the formation of C-N bonds.[3] While traditionally requiring harsh reaction conditions, modern advancements, particularly the use of ligands, have made it a milder and more versatile method.

Mechanistic Overview

The Ullmann condensation likely proceeds through the formation of a copper(I) amide, which then undergoes nucleophilic aromatic substitution with the aryl halide. The reactivity of aryl halides in the Ullmann reaction generally follows the same trend as in palladium-catalyzed couplings (I > Br > Cl), making it a suitable choice for the selective amination of 6-Bromo-1-chloro-5-fluoroisoquinoline.

A Cu(I) Source C Cu(I)-Amide Complex A->C B Amine + Base B->C D Nucleophilic Aromatic Substitution C->D E Product (C-N bond formed) D->E G Cu(I)X D->G F 6-Bromo-1-chloro- 5-fluoroisoquinoline F->D

Figure 2: Simplified Mechanism of the Ullmann Condensation.

Recommended Reaction Conditions

For a successful and selective Ullmann condensation, the following conditions are recommended:

ComponentRecommendationRationale
Copper Source Copper(I) iodide (CuI)A reliable and commonly used Cu(I) source.
Ligand 1,10-Phenanthroline or an amino acid (e.g., L-proline)Ligands accelerate the reaction and allow for milder conditions.
Base Potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄)Moderately strong bases that are effective in this transformation.
Solvent Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)Polar aprotic solvents that can solubilize the reagents and facilitate the reaction.
Detailed Experimental Protocol: Ullmann Condensation

Materials:

  • 6-Bromo-1-chloro-5-fluoroisoquinoline (1.0 equiv)

  • Amine (1.5 equiv)

  • Copper(I) iodide (CuI) (0.1 equiv)

  • 1,10-Phenanthroline (0.2 equiv)

  • Potassium carbonate (K₂CO₃) (2.0 equiv)

  • Anhydrous DMF

Procedure:

  • To a round-bottom flask, add 6-Bromo-1-chloro-5-fluoroisoquinoline, amine, copper(I) iodide, 1,10-phenanthroline, and potassium carbonate.

  • Add anhydrous DMF to the flask to achieve a concentration of approximately 0.2 M with respect to the isoquinoline substrate.

  • Flush the flask with an inert atmosphere (e.g., argon or nitrogen).

  • Heat the reaction mixture to 110-130 °C with vigorous stirring.

  • Monitor the reaction by TLC or LC-MS. The reaction may require 12-24 hours for completion.

  • After cooling to room temperature, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Troubleshooting and Further Considerations

  • Low Reactivity: If the desired C-N coupling does not proceed to completion, consider increasing the reaction temperature in increments of 10 °C. For Buchwald-Hartwig reactions, switching to a more active catalyst system (e.g., one with a more electron-rich ligand) may be beneficial.

  • Loss of Selectivity: If reaction at the C-Cl position is observed, it is crucial to lower the reaction temperature. For the Buchwald-Hartwig amination, a less active catalyst or a weaker base might improve selectivity.

  • Hydrodehalogenation: In some cases, particularly with palladium catalysis, reduction of the C-Br bond to a C-H bond can be a competing side reaction. Ensuring anhydrous conditions and using a well-defined catalyst can help to minimize this pathway.

  • Subsequent Functionalization: The resulting 6-amino-1-chloro-5-fluoroisoquinoline is a valuable intermediate for further diversification. The remaining C-Cl bond can be targeted for subsequent cross-coupling reactions, such as Suzuki or Stille couplings, under more forcing conditions.

Conclusion

The selective C-N bond formation on 6-Bromo-1-chloro-5-fluoroisoquinoline is a readily achievable transformation with modern synthetic methods. Both the Buchwald-Hartwig amination and the Ullmann condensation offer reliable pathways to the desired 6-amino-1-chloro-5-fluoroisoquinoline derivatives. The key to success lies in the careful control of reaction conditions to exploit the inherent differences in the reactivity of the carbon-halogen bonds. The protocols provided herein serve as a robust starting point for researchers in their efforts to synthesize novel isoquinoline-based compounds for a wide range of applications, from pharmaceuticals to materials science.

References

  • Monnier, F.; Taillefer, M. Catalytic C-C, C-N, and C-O Ullmann-Type Coupling Reactions. Angewandte Chemie International Edition, 2009 , 48 (38), 6954–6971. [Link]

  • Ullmann, F.; Bielecki, J. Ueber Synthesen in der Biphenylreihe. Berichte der deutschen chemischen Gesellschaft, 1901 , 34 (2), 2174–2185. [Link]

  • Ruiz-Castillo, P.; Buchwald, S. L. Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 2016 , 116 (19), 12564–12649. [Link]

  • Hartwig, J. F. Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides. Accounts of Chemical Research, 2008 , 41 (11), 1534–1544. [Link]

  • Surry, D. S.; Buchwald, S. L. Biaryl Phosphane Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition, 2008 , 47 (34), 6338–6361. [Link]

  • Nolan, S. P.; Grasa, G. A.; Viciu, M. S.; Navarro, O. N-Heterocyclic Carbenes in Palladium-Catalyzed Cross-Coupling. In N-Heterocyclic Carbenes in Synthesis; Nolan, S. P., Ed.; Wiley-VCH: Weinheim, Germany, 2006; pp 231–266. [Link]

  • Ma, D.; Cai, Q. Copper/Amino Acid-Catalyzed N-Arylations of Nitrogen-Containing Heterocycles. Accounts of Chemical Research, 2008 , 41 (11), 1450–1459. [Link]

  • Ley, S. V.; Thomas, A. W. Modern Synthetic Methods for Copper-Mediated C(aryl)–O, C(aryl)–N, and C(aryl)–S Bond Formation. Angewandte Chemie International Edition, 2003 , 42 (44), 5400–5449. [Link]

  • Smith, C. R.; et al. Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain. The Journal of Organic Chemistry, 2008 , 73(22), 8880-8892. [Link]

Sources

Method

Application Notes &amp; Protocols: Leveraging 6-Bromo-1-chloro-5-fluoroisoquinoline in Modern Medicinal Chemistry

Introduction: The Strategic Value of the Isoquinoline Scaffold The isoquinoline framework is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of pharmacol...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Value of the Isoquinoline Scaffold

The isoquinoline framework is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of pharmacologically active compounds.[1] Its rigid bicyclic structure serves as an excellent template for developing agents targeting various biological systems, including kinases, G-protein coupled receptors, and enzymes.[1][2] Isoquinoline derivatives have demonstrated a broad spectrum of activities, including anticancer, anti-inflammatory, antimicrobial, and enzyme inhibitory actions.[1][3]

Within this important class of heterocycles, 6-Bromo-1-chloro-5-fluoroisoquinoline emerges as a particularly powerful and versatile building block for drug discovery. Its unique arrangement of three distinct halogen atoms on the isoquinoline core provides medicinal chemists with a platform for precise, sequential, and regioselective modifications. This guide details the strategic application of this building block, focusing on the underlying chemical principles and providing robust protocols for its key transformations.

Molecular Profile and Safety Considerations

Physicochemical Data

A clear understanding of the physical properties of a building block is fundamental to its effective use in synthesis.

PropertyValueReference
CAS Number 1445564-11-3
Molecular Formula C₉H₄BrClFN
Molecular Weight 260.49 g/mol
Appearance Typically an off-white to light brown solid[4]
Handling and Safety Protocols

Halogenated aromatic compounds require careful handling to ensure laboratory safety. The isoquinoline core itself presents specific toxicological considerations.

  • Hazard Profile: Isoquinoline and its derivatives are classified as harmful if swallowed and toxic in contact with skin.[5][6] They can cause serious skin and eye irritation.[5][6] It is crucial to obtain special instructions before use and avoid exposure.[5][7]

  • Personal Protective Equipment (PPE): Always handle 6-Bromo-1-chloro-5-fluoroisoquinoline in a certified chemical fume hood. Wear appropriate PPE, including chemical-resistant gloves, a lab coat, and safety goggles.[6]

  • Handling Procedures: Avoid inhalation of dust or vapors.[7] Prevent contact with skin and eyes.[7] After handling, wash hands and any exposed skin thoroughly.[7]

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from strong oxidizing agents and acids.[5][7]

Strategic Synthesis: A Tale of Two Reactive Sites

The synthetic utility of 6-Bromo-1-chloro-5-fluoroisoquinoline lies in the differential reactivity of its C-Br and C-Cl bonds. This allows for a programmed, stepwise elaboration of the molecule.

  • Position C6 (Bromo): The carbon-bromine bond is the primary site for palladium-catalyzed cross-coupling reactions. In the key oxidative addition step of these catalytic cycles, the C-Br bond is significantly more reactive and cleaves more readily than the stronger C-Cl bond.[8] This provides an excellent handle for introducing carbon-carbon (Suzuki, Sonogashira) or carbon-nitrogen (Buchwald-Hartwig) bonds selectively.

  • Position C1 (Chloro): The C1 position of the isoquinoline ring is inherently electron-deficient due to the electron-withdrawing effect of the adjacent nitrogen atom. This makes the C1-Cl bond highly susceptible to nucleophilic aromatic substitution (SₙAr).[9][10][11] This reaction provides a direct route to introduce amines, alcohols, thiols, and other nucleophiles at this key position.

  • Position C5 (Fluoro): The fluorine atom at C5 primarily serves as a metabolic blocker or a tool to modulate the electronic properties (pKa) of the isoquinoline nitrogen and the overall molecule, which can be critical for optimizing drug-target interactions and pharmacokinetic profiles.

The following workflow diagram illustrates the core strategy for derivatization:

G cluster_0 Sequential Functionalization Strategy start 6-Bromo-1-chloro-5-fluoroisoquinoline step1 C6 Cross-Coupling (Suzuki, Buchwald, Sonogashira) start->step1 Pd-Catalyst, Base intermediate C6-Functionalized Intermediate (C1-Cl intact) step1->intermediate step2 C1 Nucleophilic Substitution (SₙAr with Amines, etc.) intermediate->step2 Nucleophile, Heat/Base product Disubstituted Isoquinoline Analog step2->product

Caption: Sequential functionalization workflow.

Core Application: Palladium-Catalyzed Cross-Coupling at C6

This section provides detailed protocols for the selective functionalization of the C6-bromo position. The following are generalized procedures that serve as excellent starting points and may be optimized for specific substrates.

Protocol 1: Suzuki-Miyaura C-C Bond Formation

The Suzuki-Miyaura reaction is a robust method for creating carbon-carbon bonds between the isoquinoline C6 position and various aryl or heteroaryl boronic acids/esters.[12][13]

G pd0 Pd(0)L₂ pd2 Ar-Pd(II)L₂(Br) pd0->pd2 Oxidative Addition product Ar-R' pd2_b Ar-Pd(II)L₂(R') pd2->pd2_b Transmetalation pd2_b->pd0 Reductive Elimination start Ar-Br boronic R'-B(OR)₂ base Base

Caption: Simplified Suzuki-Miyaura catalytic cycle.

Experimental Protocol:

  • Vessel Preparation: To a dry Schlenk flask or microwave vial equipped with a magnetic stir bar, add 6-Bromo-1-chloro-5-fluoroisoquinoline (1.0 equiv.), the desired boronic acid or pinacol ester (1.2-1.5 equiv.), and a base such as cesium carbonate (Cs₂CO₃, 2.5 equiv.) or sodium carbonate (Na₂CO₃, 3.0 equiv.).

  • Catalyst Addition: Add the palladium catalyst. For general screening, [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂, 0.05 equiv.) is a reliable choice.

  • Solvent and Degassing: Add a suitable solvent mixture, typically 1,4-dioxane and water (e.g., 4:1 v/v, to a concentration of ~0.1 M). Degas the mixture thoroughly by bubbling argon or nitrogen through the solution for 10-15 minutes or by three freeze-pump-thaw cycles.

  • Reaction: Heat the reaction mixture to 80-110 °C and monitor its progress by TLC or LC-MS.[14]

  • Work-up: Upon completion, cool the mixture to room temperature and dilute with ethyl acetate. Wash the organic layer with water and brine. Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue by flash column chromatography on silica gel to yield the C6-coupled product.

ParameterRecommended Conditions
Catalyst Pd(dppf)Cl₂, Pd(PPh₃)₄
Base Cs₂CO₃, Na₂CO₃, K₂CO₃
Solvent 1,4-Dioxane/H₂O, DMF, Toluene
Temperature 80 - 110 °C
Protocol 2: Buchwald-Hartwig C-N Bond Formation

This reaction is indispensable for installing primary or secondary amines at the C6 position, a common feature in kinase inhibitors.[15][16] The choice of ligand is critical for achieving high efficiency.[17]

Experimental Protocol:

  • Vessel Preparation: In a glovebox or under a strong flow of inert gas, add 6-Bromo-1-chloro-5-fluoroisoquinoline (1.0 equiv.), the desired amine (1.2-2.0 equiv.), a suitable palladium precatalyst (e.g., Pd₂(dba)₃, 0.02 equiv.), and a phosphine ligand (e.g., XPhos, SPhos, 0.05 equiv.) to a dry Schlenk flask.

  • Base Addition: Add a strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu, 1.5 equiv.) or potassium phosphate (K₃PO₄, 2.0 equiv.).

  • Solvent and Degassing: Add anhydrous, degassed solvent (e.g., toluene or 1,4-dioxane, ~0.1 M).

  • Reaction: Heat the mixture, typically between 80-120 °C, until the starting material is consumed as monitored by TLC or LC-MS.

  • Work-up: Cool the reaction to room temperature. Quench carefully by adding saturated aqueous ammonium chloride (NH₄Cl) solution. Extract the product with an organic solvent like ethyl acetate.

  • Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify the crude material by silica gel chromatography.

ParameterRecommended Conditions
Catalyst/Ligand Pd₂(dba)₃/XPhos, Pd(OAc)₂/SPhos
Base NaOtBu, K₃PO₄, Cs₂CO₃
Solvent Toluene, 1,4-Dioxane
Temperature 80 - 120 °C
Protocol 3: Sonogashira C-C (Alkynyl) Bond Formation

The Sonogashira coupling provides a direct route to install alkynyl moieties, which can serve as versatile handles for further chemistry (e.g., click chemistry) or as key pharmacophores themselves.[18][19][20]

Experimental Protocol:

  • Vessel Preparation: To a dry Schlenk flask under an inert atmosphere, add 6-Bromo-1-chloro-5-fluoroisoquinoline (1.0 equiv.), bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂, 0.03 equiv.), and copper(I) iodide (CuI, 0.06 equiv.).[18]

  • Reagent Addition: Add an anhydrous solvent such as THF or DMF, followed by a liquid amine base like triethylamine (TEA) or diisopropylethylamine (DIPEA) (3.0 equiv.).[18] Finally, add the terminal alkyne (1.2-1.5 equiv.).

  • Reaction: Stir the reaction at room temperature or heat gently (40-60 °C) if necessary. Monitor for completion by TLC or LC-MS.

  • Work-up: Once complete, remove the solvent under reduced pressure. Redissolve the residue in ethyl acetate and wash with saturated NH₄Cl solution (to remove copper salts), followed by water and brine.

  • Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the product via silica gel chromatography.

ParameterRecommended Conditions
Pd Catalyst PdCl₂(PPh₃)₂
Cu Co-catalyst CuI
Base/Solvent Triethylamine, DIPEA, THF, DMF
Temperature 25 - 60 °C

Core Application: Nucleophilic Aromatic Substitution (SₙAr) at C1

After selective functionalization at C6, the C1-chloro group is readily displaced by a wide range of nucleophiles. This two-step sequence is a powerful strategy for generating diverse compound libraries.

G cluster_0 SₙAr Mechanism at C1 reactant C6-R-Isoquinoline-Cl + :Nu⁻ meisenheimer Meisenheimer Complex (Negative charge on N) reactant->meisenheimer Step 1: Nucleophilic Attack (Rate-determining) product C6-R-Isoquinoline-Nu + Cl⁻ meisenheimer->product Step 2: Loss of Leaving Group (Fast)

Caption: SₙAr mechanism at the isoquinoline C1 position.

Protocol 4: C1-Amination

Experimental Protocol:

  • Vessel Preparation: In a pressure tube or sealed microwave vial, combine the C6-functionalized 1-chloroisoquinoline intermediate (1.0 equiv.) and the desired primary or secondary amine (2.0-5.0 equiv.).

  • Solvent/Conditions: The reaction can often be run neat (using the amine as the solvent) or in a high-boiling polar aprotic solvent such as N-methyl-2-pyrrolidone (NMP) or dimethyl sulfoxide (DMSO). In some cases, addition of a non-nucleophilic base like DIPEA (2.0 equiv.) can be beneficial.

  • Reaction: Heat the mixture to a high temperature, typically 120-180 °C. The use of microwave irradiation can significantly shorten reaction times. Monitor progress by LC-MS.

  • Work-up: After cooling, dilute the reaction mixture with ethyl acetate and water. Separate the layers. Wash the organic phase extensively with water to remove the excess amine and solvent, followed by brine.

  • Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the final disubstituted product by flash chromatography or preparative HPLC.

ParameterRecommended Conditions
Nucleophile Primary/Secondary Amines
Solvent NMP, DMSO, or Neat
Base (optional) DIPEA, K₂CO₃
Temperature 120 - 180 °C (Conventional or Microwave)

Conclusion

6-Bromo-1-chloro-5-fluoroisoquinoline is a high-value building block for medicinal chemists engaged in drug discovery. Its well-differentiated reactive sites enable a logical and efficient approach to the synthesis of complex, highly decorated isoquinoline libraries. By leveraging selective palladium-catalyzed cross-coupling reactions at the C6-position followed by nucleophilic aromatic substitution at the C1-position, researchers can rapidly access novel chemical matter with significant potential for developing next-generation therapeutics, particularly in the field of kinase inhibition.[21][22][23]

References

  • MDPI. Synthesis and Kinase Inhibitory Potencies of Pyrazolo[3,4-g]isoquinolines. Available at: [Link]

  • National Institutes of Health (PMC). Discovery of isoquinoline-tethered quinazoline derivatives with enhanced HER2 inhibition over EGFR. Available at: [Link]

  • National Institutes of Health. Diversely functionalized isoquinolines and their core-embedded heterocyclic frameworks: a privileged scaffold for medicinal chemistry. Available at: [Link]

  • J&K Scientific LLC. 6-Bromo-1-chloro-isoquinoline | 205055-63-6. Available at: [Link]

  • MDPI. Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024). Available at: [Link]

  • RSC Publishing. Pyrrolo[2,1-a]isoquinoline scaffolds for developing anti-cancer agents. Available at: [Link]

  • Wikipedia. Buchwald–Hartwig amination. Available at: [Link]

  • PubMed. Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain. Available at: [Link]

  • MySkinRecipes. 6-Bromo-5-chloroisoquinoline. Available at: [Link]

  • Quora. Why does nucleophilic substitution in isoquinoline favour at position 1?. Available at: [Link]

  • Google Patents. US12391695B2 - PRMT5 inhibitors.
  • Organic Chemistry Portal. Suzuki Coupling. Available at: [Link]

  • YouTube. Reactions of Isoquinoline. Available at: [Link]

  • YouTube. The Buchwald-Hartwig Amination Reaction. Available at: [Link]

  • ACS GCI Pharmaceutical Roundtable Reagent Guides. Buchwald-Hartwig Amination. Available at: [Link]

  • Química Organica.org. Nucleophilic substitution in quinoline and isoquinoline. Available at: [Link]

  • Chemistry LibreTexts. Buchwald-Hartwig Amination. Available at: [Link]

  • Organic Chemistry Portal. Sonogashira Coupling. Available at: [Link]

  • Wikipedia. Suzuki reaction. Available at: [Link]

  • ResearchGate. Nucleophilic substitution reaction of chloroquinolines with 1,2,4-triazole. i. synthesis of 4-(1h-1,2,4-triazol-1-yl)quinolines. Available at: [Link]

  • YouTube. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. Available at: [Link]

  • SlidePlayer. Nucleophilic Substitution Reactions. Available at: [Link]

  • PubChem. 6-Bromo-1-chloro-isoquinoline | C9H5BrClN | CID 22250244. Available at: [Link]

  • University of Southampton ePrints. Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6. Available at: [Link]

  • Google Patents. CN103880745A - Chemical synthesis method of 6-bromo-1,2,3,4-tetrahydroisoquinolyl-1-formic acid.
  • National Institutes of Health. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. Available at: [Link]

  • Atlantis Press. Synthesis of 6-bromo-4-iodoquinoline. Available at: [Link]

  • Chemistry LibreTexts. Suzuki-Miyaura Coupling. Available at: [Link]

  • National Institutes of Health (PMC). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Available at: [Link]

  • PubChemLite. 6-bromo-1-chloro-isoquinoline (C9H5BrClN). Available at: [Link]

  • Sunway Pharm Ltd. 6-bromo-1-chloro-5-fluoroisoquinoline - CAS:1445564-11-3. Available at: [Link]

  • Autech Industry Co.,Limited. 5-bromo-1-chloro-6-fluoro-isoquinoline CAS NO.1368066-64-1. Available at: [Link]

  • ResearchGate. Sonogashira cross-coupling reaction of bromocyanofluoro pyridine nuclei: access to 5- and 6-alkynylfluoropyridinamidoximes scaffolds | Request PDF. Available at: [Link]

  • National Institutes of Health. 6-Bromo quinazoline derivatives as cytotoxic agents: design, synthesis, molecular docking and MD simulation. Available at: [Link]

Sources

Application

Application Notes and Protocols for the Synthesis of Kinase Inhibitors Using 6-Bromo-1-chloro-5-fluoroisoquinoline

Introduction: The Isoquinoline Scaffold as a Privileged Motif in Kinase Inhibitor Design The isoquinoline nucleus is a prominent heterocyclic framework in medicinal chemistry, forming the structural core of numerous biol...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Isoquinoline Scaffold as a Privileged Motif in Kinase Inhibitor Design

The isoquinoline nucleus is a prominent heterocyclic framework in medicinal chemistry, forming the structural core of numerous biologically active compounds, including a significant number of kinase inhibitors.[1][2] Its rigid structure provides a well-defined scaffold for the orientation of substituents that can engage in specific interactions with the ATP-binding site of protein kinases. Dysregulation of protein kinase activity is a hallmark of many diseases, particularly cancer, making them a major class of therapeutic targets.[3]

The strategic functionalization of the isoquinoline core is paramount in developing potent and selective kinase inhibitors. 6-Bromo-1-chloro-5-fluoroisoquinoline is a highly versatile and valuable starting material in this endeavor. Its distinct halogenation pattern offers multiple, orthogonally reactive sites for diversification through modern cross-coupling methodologies. The bromine atom at the 6-position is more susceptible to oxidative addition in palladium-catalyzed reactions compared to the chlorine atom at the 1-position, allowing for selective functionalization. The fluorine atom at the 5-position can enhance binding affinity and modulate the physicochemical properties of the final compounds.[4][5]

This guide provides a comprehensive overview of the synthetic utility of 6-Bromo-1-chloro-5-fluoroisoquinoline in the preparation of kinase inhibitor precursors, with a focus on palladium-catalyzed cross-coupling reactions. Detailed, field-proven protocols for Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination reactions are presented, along with insights into the strategic application of these methods in a drug discovery context.

Strategic Functionalization of 6-Bromo-1-chloro-5-fluoroisoquinoline

The differential reactivity of the C-Br and C-Cl bonds in 6-Bromo-1-chloro-5-fluoroisoquinoline is the cornerstone of its synthetic utility. In palladium-catalyzed cross-coupling reactions, the order of reactivity for aryl halides is generally I > Br > OTf > Cl.[6] This allows for the selective functionalization of the 6-position (bromo) while leaving the 1-position (chloro) intact for subsequent transformations.

G start 6-Bromo-1-chloro-5-fluoroisoquinoline suzuki Suzuki-Miyaura Coupling (C-C Bond Formation) start->suzuki ArB(OH)2, Pd catalyst, Base sonogashira Sonogashira Coupling (C-C Bond Formation) start->sonogashira Terminal Alkyne, Pd/Cu catalyst, Base buchwald Buchwald-Hartwig Amination (C-N Bond Formation) start->buchwald Amine, Pd catalyst, Base intermediate 6-Aryl/Alkynyl/Amino-1-chloro-5-fluoroisoquinoline Intermediate suzuki->intermediate sonogashira->intermediate buchwald->intermediate final Kinase Inhibitor Scaffolds intermediate->final Further Functionalization at C1 (e.g., Amination)

Caption: Synthetic pathways for functionalizing 6-Bromo-1-chloro-5-fluoroisoquinoline.

Experimental Protocols

The following protocols are designed to be robust and scalable, providing a solid foundation for the synthesis of diverse libraries of kinase inhibitors.

Protocol 1: Suzuki-Miyaura Coupling for the Synthesis of 6-Aryl-1-chloro-5-fluoroisoquinolines

The Suzuki-Miyaura coupling is a powerful method for the formation of C-C bonds between an aryl halide and an organoboron compound.[7] This reaction is instrumental in introducing aryl or heteroaryl moieties at the 6-position of the isoquinoline core.

Reaction Scheme:

Materials:

  • 6-Bromo-1-chloro-5-fluoroisoquinoline

  • Arylboronic acid (1.2 equivalents)

  • [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) complex with dichloromethane (Pd(dppf)Cl₂·CH₂Cl₂) (0.05 equivalents)

  • Potassium carbonate (K₂CO₃) (2.0 equivalents)

  • 1,4-Dioxane

  • Water

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure:

  • To a reaction vial, add 6-Bromo-1-chloro-5-fluoroisoquinoline (1.0 mmol), the desired arylboronic acid (1.2 mmol), Pd(dppf)Cl₂·CH₂Cl₂ (0.05 mmol), and K₂CO₃ (2.0 mmol).

  • Evacuate and backfill the vial with nitrogen or argon gas three times.

  • Add 1,4-dioxane (8 mL) and water (2 mL) to the vial.

  • Heat the reaction mixture to 90 °C and stir for 12 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • After cooling to room temperature, dilute the mixture with ethyl acetate (25 mL) and filter through a pad of Celite.

  • Wash the filtrate with water (15 mL) and brine (15 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to afford the desired 6-aryl-1-chloro-5-fluoroisoquinoline.

CatalystBaseSolventTemp (°C)Time (h)Representative Yield (%)
Pd(dppf)Cl₂·CH₂Cl₂K₂CO₃1,4-Dioxane/H₂O901280-95
Pd(PPh₃)₄Na₂CO₃Toluene/EtOH/H₂O1001075-90

Caption: Table 1: Representative conditions for Suzuki-Miyaura coupling.

Protocol 2: Sonogashira Coupling for the Synthesis of 6-Alkynyl-1-chloro-5-fluoroisoquinolines

The Sonogashira coupling enables the formation of a C-C bond between a terminal alkyne and an aryl halide, providing a gateway to alkynyl-substituted isoquinolines.[8] These intermediates are valuable for further transformations or as components of the final kinase inhibitor.

Reaction Scheme:

Materials:

  • 6-Bromo-1-chloro-5-fluoroisoquinoline

  • Terminal alkyne (e.g., Phenylacetylene) (1.2 equivalents)

  • Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (0.03 equivalents)

  • Copper(I) iodide (CuI) (0.05 equivalents)

  • Triethylamine (TEA) (3.0 equivalents)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure:

  • To a dry Schlenk flask under an inert atmosphere, add 6-Bromo-1-chloro-5-fluoroisoquinoline (1.0 mmol), PdCl₂(PPh₃)₂ (0.03 mmol), and CuI (0.05 mmol).

  • Add anhydrous DMF (10 mL) and triethylamine (3.0 mmol).

  • Add the terminal alkyne (1.2 mmol) dropwise to the reaction mixture.

  • Stir the reaction at room temperature for 8 hours. Monitor the reaction progress by TLC or LC-MS. For less reactive alkynes, heating to 50-60 °C may be required.

  • Upon completion, dilute the reaction mixture with ethyl acetate (30 mL) and wash with water (2 x 20 mL) and brine (20 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to yield the desired 6-alkynyl-1-chloro-5-fluoroisoquinoline.

Catalyst SystemBaseSolventTemp (°C)Time (h)Representative Yield (%)
PdCl₂(PPh₃)₂/CuITEADMFRT-608-1270-90
Pd(PPh₃)₄/CuIDiisopropylamineTHFRT6-1075-95

Caption: Table 2: Representative conditions for Sonogashira coupling.

Protocol 3: Buchwald-Hartwig Amination for the Synthesis of 6-(Arylamino)-1-chloro-5-fluoroisoquinolines

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[9] This reaction is crucial for introducing anilines and other amines at the 6-position, a common feature in many kinase inhibitors.

Reaction Scheme:

Materials:

  • 6-Bromo-1-chloro-5-fluoroisoquinoline

  • Aniline derivative (1.2 equivalents)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 equivalents)

  • Xantphos (0.04 equivalents)

  • Sodium tert-butoxide (NaOtBu) (1.4 equivalents)

  • Anhydrous toluene

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure:

  • To a Schlenk flask, add 6-Bromo-1-chloro-5-fluoroisoquinoline (1.0 mmol), the aniline derivative (1.2 mmol), Pd₂(dba)₃ (0.02 mmol), Xantphos (0.04 mmol), and NaOtBu (1.4 mmol).

  • Evacuate and backfill the flask with argon gas three times.

  • Add anhydrous toluene (10 mL) to the flask.

  • Heat the reaction mixture to 110 °C and stir for 16 hours. Monitor the reaction progress by TLC or LC-MS.

  • After cooling to room temperature, dilute the mixture with ethyl acetate (25 mL) and filter through a pad of Celite.

  • Wash the filtrate with water (15 mL) and brine (15 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to yield the desired 6-(arylamino)-1-chloro-5-fluoroisoquinoline.

Catalyst/LigandBaseSolventTemp (°C)Time (h)Representative Yield (%)
Pd₂(dba)₃/XantphosNaOtBuToluene1101670-85
Pd(OAc)₂/BINAPCs₂CO₃Dioxane1001865-80

Caption: Table 3: Representative conditions for Buchwald-Hartwig amination.

Application in Kinase Inhibitor Synthesis: Towards EGFR/HER2 Inhibitors

The 6-substituted-1-chloro-5-fluoroisoquinoline intermediates are valuable precursors for the synthesis of potent kinase inhibitors. For example, in the context of EGFR and HER2 inhibitors, the 1-chloro group can be displaced by an appropriate aniline derivative to complete the pharmacophore.[4][10]

G intermediate 6-Aryl-1-chloro-5-fluoroisoquinoline snar Nucleophilic Aromatic Substitution (SNAr) intermediate->snar Aniline derivative, Acid catalyst final 1-Anilino-6-aryl-5-fluoroisoquinoline (Kinase Inhibitor Scaffold) snar->final egfr_her2 EGFR/HER2 Signaling Pathway final->egfr_her2 Inhibition proliferation Cell Proliferation, Survival, and Metastasis egfr_her2->proliferation Activation

Caption: Final step in the synthesis of a potential EGFR/HER2 inhibitor and its mode of action.

This subsequent nucleophilic aromatic substitution (SNAr) reaction at the C1 position is a common strategy in the synthesis of kinase inhibitors like Lapatinib and its analogues.[11][12] The resulting 1-anilino-6-aryl-5-fluoroisoquinolines can then be evaluated for their inhibitory activity against a panel of kinases.

Conclusion

6-Bromo-1-chloro-5-fluoroisoquinoline is a powerful and versatile building block for the synthesis of novel kinase inhibitors. The distinct reactivity of its halogen substituents allows for a strategic and sequential functionalization using modern palladium-catalyzed cross-coupling reactions. The protocols detailed in this guide provide a robust starting point for the synthesis of diverse libraries of isoquinoline-based compounds for drug discovery programs. The insights into the application of these intermediates in the context of EGFR/HER2 inhibitor synthesis highlight the potential of this starting material in the development of targeted cancer therapeutics.

References

  • RSC Publishing (n.d.). Design, synthesis, and biological evaluation of novel quinoline-based EGFR/HER-2 dual-target inhibitors as potential anti-tumor agents. [Link]

  • ResearchGate (2010). Practical synthesis of lapatinib. [Link]

  • PubMed (2008). Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain. [Link]

  • Journal of China Pharmaceutical University (2010). Practical synthesis of lapatinib. [Link]

  • PubMed Central (n.d.). Discovery of isoquinoline-tethered quinazoline derivatives with enhanced HER2 inhibition over EGFR. [Link]

  • MySkinRecipes (n.d.). 6-Bromo-1-chloro-5-fluoroisoquinoline. [Link]

  • Dove Medical Press (2022). EGFR inhibitors synthesis and biological assessment. [Link]

  • Google Patents (n.d.). TANK-BINDING KINASE INHIBITOR COMPOUNDS.
  • Wikipedia (n.d.). Buchwald–Hartwig amination. [Link]

  • Google Patents (n.d.).
  • ResearchGate (2023). Machine Learning-Based Approach to Developing Potent EGFR Inhibitors for Breast Cancer: Design, Synthesis, and In Vitro Evaluation. [Link]

  • Google Patents (n.d.). (12)
  • Google Patents (n.d.). (12)
  • International Journal of Pharmaceutical Sciences (2024). Recent Advances in Isoquinoline Chemistry, Synthetic Strategies, Functionalization, And Applications. [Link]

  • RSC Medicinal Chemistry (n.d.). Discovery of isoquinoline-tethered quinazoline derivatives with enhanced HER2 inhibition over EGFR. [Link]

  • Chemistry LibreTexts (2023). Buchwald-Hartwig Amination. [Link]

  • ResearchGate (2008). Sequential and Selective Buchwald-Hartwig Amination Reactions for the Controlled Functionalization of 6-Bromo-2-chloroquinoline: Synthesis of Ligands for the Tec Src Homology 3 Domain. [Link]

  • University of Southampton (n.d.). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6. [Link]

  • ChemRxiv (2022). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. [Link]

  • SpringerLink (n.d.). Synthesis of methyl-, fluoro-, and chloro-substituted 6-hydroxyisoindolin-1-ones. [Link]

  • ResearchGate (n.d.). Sonogashira cross coupling of 5-bromo-6-phenylpyridazin-3(2H)-one with terminal alkynes. [Link]

  • YouTube (2022). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Link]

  • PubMed (2019). Synthesis of amide and sulfonamide substituted N-aryl 6-aminoquinoxalines as PFKFB3 inhibitors with improved physicochemical properties. [Link]

  • ResearchGate (2012). (PDF) Synthesis, Characterization and Biological Evaluation of some Newer 5-[6-Chloro/Fluor/Nitro-2-(p-Chloro/Fluoro/Methyl Phenyl)-Quinolin-4-yl]-1,3,4-Oxadiazole-2-Thiols. [Link]

  • National Institutes of Health (2020). 5-Amino- and 6-amino-uracils in the synthesis of various heterocycles as therapeutic agents: a review. [Link]

  • Organic Chemistry Portal (n.d.). Suzuki Coupling. [Link]

  • PubMed (2022). Identification of novel 3-aryl-1-aminoisoquinolines-based KRASG12C inhibitors: Rational drug design and expedient construction by CH functionalization/annulation. [Link]

  • PubMed Central (2013). Approaches towards the synthesis of a novel class of 2-amino-5-arylazonicotinate, pyridazinone and pyrido[2,3-d]pyrimidine derivatives as potent antimicrobial agents. [Link]

  • PubMed (2013). Design and synthesis of 1-aryl-5-anilinoindazoles as c-Jun N-terminal kinase inhibitors. [Link]

  • National Institutes of Health (n.d.). Synthesis and Biological Evaluation of 12-Aryl-11-hydroxy-5,6-dihydropyrrolo[2″,1″:3′,4′]pyrazino[1′,2′:1,5]pyrrolo[2,3-d]pyridazine-8(9H)-one Derivatives as Potential Cytotoxic Agents. [Link]

Sources

Method

Application Notes and Protocols for the Functionalization of the Isoquinoline Core

For Researchers, Scientists, and Drug Development Professionals Abstract The isoquinoline scaffold is a cornerstone in medicinal chemistry and materials science, owing to its prevalence in a vast array of bioactive natur...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The isoquinoline scaffold is a cornerstone in medicinal chemistry and materials science, owing to its prevalence in a vast array of bioactive natural products and synthetic compounds. The strategic functionalization of the isoquinoline core is paramount for the diversification of these structures and the modulation of their biological and physical properties. This comprehensive guide provides an in-depth exploration of modern and robust protocols for the targeted modification of the isoquinoline nucleus. We will delve into the mechanistic underpinnings and provide detailed, field-proven experimental procedures for key synthetic strategies, including transition metal-catalyzed C-H activation, photoredox-mediated reactions, classic radical functionalization, and cycloaddition strategies. This document is designed to serve as a practical resource for researchers, enabling the efficient and strategic synthesis of novel isoquinoline derivatives.

Introduction: The Enduring Significance of the Isoquinoline Motif

The isoquinoline moiety, a bicyclic aromatic heterocycle, is a privileged scaffold in drug discovery. Its rigid structure provides a well-defined three-dimensional arrangement for substituent presentation to biological targets. From the potent anticancer activity of camptothecin derivatives to the antimicrobial properties of berberine, nature has repeatedly utilized the isoquinoline core to create powerful molecular agents.[1][2] Consequently, the development of efficient and selective methods to functionalize this core at various positions (C1, C3, C4, etc.) is a central theme in contemporary organic synthesis.[1] This guide will equip the modern chemist with a curated selection of reliable protocols to achieve this goal.

Transition Metal-Catalyzed C-H Functionalization: A Paradigm of Atom Economy

Direct C-H bond functionalization has emerged as a powerful and atom-economical strategy for the synthesis and modification of complex molecules, avoiding the need for pre-functionalized starting materials.[3] Transition metals, particularly those from the platinum group, have proven to be exceptionally versatile in catalyzing these transformations on the isoquinoline core.

Rhodium(III)-Catalyzed C-H Activation/Annulation

Rhodium(III) catalysts are highly effective for the synthesis of substituted isoquinolines through directed C-H activation and subsequent annulation with various coupling partners like alkynes or diazo compounds.[4][5] The directing group, often an imine or a related nitrogen-containing functionality, plays a crucial role in positioning the metal catalyst for selective C-H cleavage at the ortho position.

The catalytic cycle typically begins with the coordination of the directing group to the rhodium center. This brings the catalyst into close proximity to the C-H bond, facilitating its cleavage via a concerted metalation-deprotonation (CMD) pathway. The resulting rhodacycle intermediate then undergoes migratory insertion with the coupling partner, followed by reductive elimination to furnish the functionalized isoquinoline and regenerate the active catalyst.

rhodium_catalysis cluster_cycle Rhodium(III)-Catalyzed C-H Activation/Annulation Start Isoquinoline with Directing Group + [Rh(III)] Rhodacycle Rhodacycle Intermediate Start->Rhodacycle C-H Activation Insertion Migratory Insertion with Alkyne Rhodacycle->Insertion Coordination & Insertion Product Functionalized Isoquinoline Insertion->Product Reductive Elimination Catalyst_Regen [Rh(III)] Catalyst Regeneration Product->Catalyst_Regen Release Catalyst_Regen->Start Re-entry into cycle

Caption: Rhodium(III)-catalyzed C-H activation cycle.

This protocol, adapted from the work of Miura and colleagues, utilizes vinyl selenone as an acetylene surrogate for the synthesis of 3,4-unsubstituted isoquinolines.[2]

Materials:

  • Aryl imine (1.0 equiv)

  • Vinyl selenone (1.2 equiv)

  • [RhCp*Cl₂]₂ (2.5 mol%)

  • AgSbF₆ (10 mol%)

  • 1,2-Dichloroethane (DCE) (0.2 M)

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

Procedure:

  • To an oven-dried Schlenk tube under an argon atmosphere, add the aryl imine (0.2 mmol, 1.0 equiv), vinyl selenone (0.24 mmol, 1.2 equiv), [RhCp*Cl₂]₂ (0.005 mmol, 2.5 mol%), and AgSbF₆ (0.02 mmol, 10 mol%).

  • Add anhydrous 1,2-dichloroethane (1.0 mL) via syringe.

  • Seal the tube and heat the reaction mixture at 80 °C for 12 hours.

  • After cooling to room temperature, quench the reaction with saturated aqueous sodium bicarbonate.

  • Extract the mixture with dichloromethane (3 x 10 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography (eluent: hexane/ethyl acetate gradient) to afford the desired isoquinoline.

Trustworthiness: This protocol is self-validating through the expected high regioselectivity and yield. The selenium byproduct can often be recovered and recycled, adding to the sustainability of the method.[2] Characterization by ¹H NMR, ¹³C NMR, and HRMS should confirm the structure of the product.

Palladium-Catalyzed Arylation of Isoquinoline N-Oxides

The introduction of an N-oxide functionality on the isoquinoline nitrogen activates the heterocyclic ring for various transformations. Palladium-catalyzed C-H arylation of isoquinoline N-oxides provides a direct route to 1-arylisoquinolines, which are valuable building blocks.[6]

This procedure is based on the work of Chang and coworkers, demonstrating a direct arylation with unactivated arenes.[6]

Materials:

  • Isoquinoline N-oxide (1.0 equiv)

  • Arene (e.g., benzene) (40 equiv)

  • Palladium(II) acetate (Pd(OAc)₂) (10 mol%)

  • Silver(I) carbonate (Ag₂CO₃) (2.2 equiv)

  • Anhydrous solvent (e.g., 1,4-dioxane)

  • Celite

Procedure:

  • In a sealed tube, combine isoquinoline N-oxide (0.6 mmol, 1.0 equiv), Pd(OAc)₂ (0.06 mmol, 10 mol%), and Ag₂CO₃ (1.32 mmol, 2.2 equiv).

  • Add the arene (24 mmol, 40 equiv) and anhydrous 1,4-dioxane (if necessary to ensure dissolution).

  • Seal the tube and heat the mixture at 130 °C for 16 hours.

  • Cool the reaction to room temperature and dilute with dichloromethane.

  • Filter the mixture through a pad of Celite, washing with dichloromethane.

  • Concentrate the filtrate under reduced pressure.

  • Purify the residue by flash column chromatography on silica gel to yield the 1-arylisoquinoline N-oxide.

Photoredox Catalysis: Harnessing the Power of Light

Visible-light photoredox catalysis has revolutionized organic synthesis by enabling the generation of radical intermediates under exceptionally mild conditions. This strategy is particularly effective for the functionalization of electron-deficient heterocycles like isoquinoline.

The Minisci Reaction: A Classic Radical Alkylation

The Minisci reaction involves the addition of a nucleophilic carbon-centered radical to a protonated, electron-deficient N-heterocycle.[7] Photoredox catalysis offers a green and efficient alternative to traditional methods that often require harsh oxidants and high temperatures.

The reaction is initiated by the excitation of a photocatalyst (e.g., an iridium or ruthenium complex, or an organic dye) with visible light. The excited photocatalyst can then engage in a single-electron transfer (SET) event with a radical precursor (e.g., a carboxylic acid derivative) to generate an alkyl radical. This radical adds to the protonated isoquinoline at the most electron-deficient position (typically C1). The resulting radical cation is then oxidized to the final product, regenerating the ground-state photocatalyst.

minisci_reaction cluster_cycle Photoredox-Catalyzed Minisci Reaction PC Photocatalyst PC_excited Excited Photocatalyst PC->PC_excited Visible Light (hν) Radical_Gen Alkyl Radical Generation PC_excited->Radical_Gen SET Radical R• Radical_Gen->Radical Addition Radical Addition Radical->Addition Isoquinoline Protonated Isoquinoline Isoquinoline->Addition Radical_Cation Radical Cation Intermediate Addition->Radical_Cation Product Alkylated Isoquinoline Radical_Cation->Product Oxidation Product->PC Regenerates Catalyst

Caption: General mechanism for a photoredox Minisci reaction.

This protocol is a general representation based on principles outlined by MacMillan and others for the photoredox-mediated Minisci reaction using carboxylic acid derivatives.[8]

Materials:

  • Isoquinoline (1.0 equiv)

  • Alkyl carboxylic acid derivative (e.g., N-(acyloxy)phthalimide) (1.5 equiv)

  • Photocatalyst (e.g., Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆) (1-2 mol%)

  • Trifluoroacetic acid (TFA) (1.5 equiv)

  • Anhydrous, degassed solvent (e.g., acetonitrile or DMSO)

  • Blue LED light source

Procedure:

  • To a reaction vial, add the isoquinoline (0.2 mmol, 1.0 equiv), the alkyl carboxylic acid derivative (0.3 mmol, 1.5 equiv), and the photocatalyst (0.002-0.004 mmol, 1-2 mol%).

  • Add the anhydrous, degassed solvent (2.0 mL) followed by trifluoroacetic acid (0.3 mmol, 1.5 equiv).

  • Seal the vial and place it in a photoreactor equipped with a blue LED light source (e.g., 455 nm).

  • Irradiate the reaction mixture at room temperature for 12-24 hours, with stirring.

  • Upon completion (monitored by TLC or LC-MS), quench the reaction with saturated aqueous sodium bicarbonate.

  • Extract the aqueous layer with ethyl acetate (3 x 10 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product via silica gel chromatography.

Cycloaddition Strategies: Building Molecular Complexity

Cycloaddition reactions are powerful tools for the rapid construction of complex polycyclic frameworks. Isoquinolinium salts and ylides are excellent participants in these transformations.

[3+2] Cycloaddition of Isoquinolinium Ylides

Isoquinolinium ylides, readily generated from the corresponding isoquinolinium salts, can act as 1,3-dipoles in [3+2] cycloaddition reactions with various dipolarophiles, leading to the synthesis of fused heterocyclic systems.

This protocol is adapted from the work of Jiang and coworkers, describing the [3+2] cycloaddition of N-aminoisoquinolinium salts with a vinylsulfonium salt.[9][10]

Materials:

  • N-aminoisoquinolinium iodide (1.0 equiv)

  • Vinyltriphenylphosphonium bromide (1.0 equiv)

  • Potassium acetate (KOAc) (3.0 equiv)

  • Anhydrous dimethylformamide (DMF)

  • Sodium sulfate

Procedure:

  • A mixture of N-aminoisoquinolinium iodide (0.3 mmol, 1.0 equiv), vinyltriphenylphosphonium bromide (0.3 mmol, 1.0 equiv), and potassium acetate (0.9 mmol, 3.0 equiv) in anhydrous DMF (3 mL) is stirred at 60 °C under an air atmosphere for 12 hours.

  • After cooling, the reaction mixture is diluted with water and extracted with ethyl acetate.

  • The combined organic fractions are dried over anhydrous sodium sulfate.

  • The solvent is removed in vacuo, and the crude mixture is purified by column chromatography on silica gel (eluent: n-hexane/ethyl acetate) to afford the pyrazolo[5,1-a]isoquinoline product.

Borylation of the Isoquinoline Core: A Gateway to Further Functionalization

Iridium-catalyzed C-H borylation is a highly effective method for installing a versatile boronate ester group onto the isoquinoline scaffold.[3] This functionality serves as a synthetic handle for a wide range of subsequent cross-coupling reactions (e.g., Suzuki-Miyaura), enabling the introduction of aryl, heteroaryl, and alkyl groups.

Detailed Protocol: Iridium-Catalyzed C-H Borylation of Isoquinoline

This is a generalized protocol based on the pioneering work of Hartwig and Miyaura, and detailed in resources like Organic Syntheses.[11]

Materials:

  • Isoquinoline (1.0 equiv)

  • Bis(pinacolato)diboron (B₂pin₂) (1.1 equiv)

  • [Ir(OMe)(COD)]₂ (1.5 mol%)

  • 4,4'-Di-tert-butyl-2,2'-bipyridine (dtbpy) (3 mol%)

  • Anhydrous solvent (e.g., THF or octane)

Procedure:

  • In an oven-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add [Ir(OMe)(COD)]₂ (0.015 mmol, 1.5 mol%) and dtbpy (0.03 mmol, 3 mol%).

  • Add the isoquinoline (1.0 mmol, 1.0 equiv) and B₂pin₂ (1.1 mmol, 1.1 equiv).

  • Add the anhydrous solvent (e.g., 4 mL of THF).

  • Seal the flask and heat the reaction mixture at 80 °C for 12-18 hours.

  • Cool the reaction to room temperature and remove the solvent under reduced pressure.

  • The crude product can be purified by silica gel chromatography to isolate the borylated isoquinoline. The regioselectivity may vary depending on the substitution pattern of the isoquinoline.

Summary of Key Protocols

Functionalization Strategy Catalyst/Reagent Position(s) Functionalized Key Advantages
Rh(III)-Catalyzed C-H Activation[RhCp*Cl₂]₂ / AgSbF₆C4 (via annulation)High atom economy, excellent regioselectivity.
Pd-Catalyzed ArylationPd(OAc)₂ / Ag₂CO₃C1Direct arylation of N-oxides with unactivated arenes.
Photoredox Minisci ReactionIr or Ru photocatalystC1Mild reaction conditions, broad substrate scope.
[3+2] CycloadditionBase-mediatedFused ring systemRapid construction of complex polycyclic structures.
Ir-Catalyzed Borylation[Ir(OMe)(COD)]₂ / dtbpyVarious (sterically driven)Installation of a versatile synthetic handle.

Conclusion

The functionalization of the isoquinoline core is a vibrant and continuously evolving field of research. The protocols detailed in this guide represent a selection of the most robust and versatile methods available to the modern synthetic chemist. By understanding the underlying mechanisms and carefully following these experimental procedures, researchers can confidently access a wide range of novel isoquinoline derivatives for applications in drug discovery, materials science, and beyond. The continued development of even more selective, efficient, and sustainable methodologies for isoquinoline functionalization will undoubtedly remain a key area of focus in the years to come.

References

  • Diversely functionalized isoquinolines and their core-embedded heterocyclic frameworks: a privileged scaffold for medicinal chemistry. National Institutes of Health. [Link]

  • Rhodium-Catalyzed Isoquinoline Synthesis Using Vinyl Selenone as Oxidizing Acetylene Surrogate. Organic Chemistry Portal. [Link]

  • [3 + 2] Cycloaddition of N-Amino(iso)quinolinium Salts with Vinylsulfonium Salt: Synthesis of Pyrazolo[1,5-a]quinoline and Pyraz. The Journal of Organic Chemistry. [Link]

  • Mechanistic studies for isoquinoline synthesis via Rh(III)‐catalyzed... ResearchGate. [Link]

  • Palladium-Catalyzed C−H Functionalization of Pyridine N-Oxides: Highly Selective Alkenylation and Direct Arylation with Unactivated Arenes. Journal of the American Chemical Society. [Link]

  • Palladium-catalyzed enolate arylation as a key C–C bond-forming reaction for the synthesis of isoquinolines. Organic & Biomolecular Chemistry. [Link]

  • Chiral π–Cu(ii)-catalyzed site-, exo/endo-, and enantioselective dearomative (3 + 2) cycloadditions of isoquinolinium ylides with enamides, dienamides, and a trienamide. RSC Publishing. [Link]

  • Synthesis of Isoquinolines via Rh(III)-Catalyzed C–H Activation Using Hydrazone as a New Oxidizing Directing Group. Organic Letters. [Link]

  • [3 + 2] Cycloaddition of N-Amino(iso)quinolinium Salts with Vinylsulfonium Salt: Synthesis of Pyrazolo[1,5-a]quinoline and Pyrazolo[5,1-a]isoquinoline Derivatives. The Journal of Organic Chemistry. [Link]

  • PHOTOCATALYTIC MINISCI REACTION. Shaanxi Normal University. [Link]

  • Rhodium-Catalyzed Annulation of Primary Benzylamine with α-Diazo Ketone toward Isoquinoline. The Journal of Organic Chemistry. [Link]

  • Palladium-Catalyzed C8-Selective C–H Arylation of Quinoline N-Oxides: Insights into the Electronic, Steric, and Solvation Effects on the Site Selectivity by Mechanistic and DFT Computational Studies. ACS Catalysis. [Link]

  • Photochemical C−H Hydroxyalkylation of Quinolines and Isoquinolines. ResearchGate. [Link]

  • Palladium-Catalyzed Alkenylation of Quinoline-N-oxides via C−H Activation under External-Oxidant-Free Conditions. Journal of the American Chemical Society. [Link]

  • Cycloaddition reactions of some 5-substituted isoquinolinium salts. The Journal of Organic Chemistry. [Link]

  • Cycloadditions of isoquinolinium salts: evidence for a two-step mechanism in a stereocontrolled synthesis of substituted tetralins. Journal of the American Chemical Society. [Link]

  • Cyanamide functionalised Carbon nitride powder is reported as a photocatalyst for direct Minisci-type coupling... Arjun Vijeta and Erwin Reisner. [Link]

  • Iridium-catalyzed C-H borylation of quinolines and unsymmetrical 1,2-disubstituted benzenes: Insights into steric and electronic effects on selectivity. ResearchGate. [Link]

  • Palladium‐Catalyzed Regioselective C−H Arylation of Quinoline‐N‐Oxides at C‐8 Position using Diaryliodonium Salts. ResearchGate. [Link]

  • Frontiers in Iridium-Catalyzed CH Borylation: Attaining Novel Reactivity and... eScholarship.org. [Link]

  • IRIDIUM-CATALYZED C-H BORYLATION OF ARENES AND HETEROARENES... Organic Syntheses. [Link]

  • Visible Light-Mediated Decarboxylative Alkylation of Pharmaceutically-Relevant Heterocycles. National Institutes of Health. [Link]

  • Proposed mechanism for the photoredox Minisci type reaction. ResearchGate. [Link]

  • Iridium-Catalyzed Borylation. DumeleLAB. [Link]

  • Synthesis of isoquinolines by transition‐metal‐catalyzed C−H activation. ResearchGate. [Link]

  • Minisci reaction. Wikipedia. [Link]

Sources

Application

Application Notes &amp; Protocols for the Large-Scale Synthesis of 6-Bromo-1-chloro-5-fluoroisoquinoline

For: Researchers, scientists, and drug development professionals. Introduction: The Strategic Importance of 6-Bromo-1-chloro-5-fluoroisoquinoline The isoquinoline nucleus is a privileged scaffold in medicinal chemistry,...

Author: BenchChem Technical Support Team. Date: January 2026

For: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of 6-Bromo-1-chloro-5-fluoroisoquinoline

The isoquinoline nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic pharmaceuticals.[1][2] The specific substitution pattern of 6-Bromo-1-chloro-5-fluoroisoquinoline makes it a highly valuable and versatile building block in modern drug discovery. The strategic placement of three distinct halogen atoms—fluorine, chlorine, and bromine—provides orthogonal handles for subsequent cross-coupling reactions and nucleophilic substitutions.

This multi-functionalized intermediate allows for the systematic exploration of chemical space around the isoquinoline core, which is critical for optimizing the potency, selectivity, and pharmacokinetic properties of drug candidates.[3] The C1-chloro group is readily displaced by various nucleophiles, the C6-bromo group is ideal for palladium-catalyzed reactions (e.g., Suzuki, Buchwald-Hartwig), and the C5-fluoro group can enhance metabolic stability and binding affinity.

This document provides a comprehensive guide to the large-scale synthesis of this key intermediate, focusing on a robust and scalable two-step process. We will detail the underlying chemical principles, provide step-by-step protocols, and address critical safety considerations for handling the reagents and intermediates involved.

Proposed Synthetic Pathway: Rationale and Overview

The selected synthetic route is designed for scalability and efficiency, starting from a commercially available, appropriately substituted precursor. The strategy involves two primary stages:

  • Cyclization to form the Isoquinolone Core: Construction of the 6-Bromo-5-fluoroisoquinolin-1(2H)-one ring system. This approach places the key bromo and fluoro substituents from the outset, avoiding potentially low-yield or non-regioselective halogenation steps on the assembled isoquinoline ring.

  • Chlorination to the Final Product: Conversion of the C1-hydroxyl group of the isoquinolone (in its keto tautomeric form) to the target C1-chloro group using a potent chlorinating agent. This is a standard and high-yielding transformation for this class of heterocycles.[4]

The overall workflow is depicted below.

G cluster_0 Stage 1: Isoquinolone Formation cluster_1 Stage 2: Chlorination A Substituted Phenylacetic Acid Derivative B Cyclization Precursor A->B Amidation C 6-Bromo-5-fluoroisoquinolin-1(2H)-one B->C Ring Closure (e.g., Bischler-Napieralski type) D 6-Bromo-1-chloro-5-fluoroisoquinoline C->D Chlorination with POCl₃

Caption: High-level workflow for the synthesis of 6-Bromo-1-chloro-5-fluoroisoquinoline.

Experimental Protocols

Protocol 1: Synthesis of 6-Bromo-5-fluoroisoquinolin-1(2H)-one (Intermediate)

This protocol outlines the formation of the core isoquinolone structure. The Bischler-Napieralski reaction is a classic method for synthesizing dihydroisoquinolines, which can then be oxidized to the isoquinolone.[2] This protocol adapts this concept for the specific target intermediate.

Reaction Scheme:

(Note: A detailed reaction scheme would typically be depicted with chemical structures. The process involves the acylation of a substituted phenethylamine followed by acid-catalyzed cyclization.)

Materials and Reagents:

Reagent/MaterialGradeSupplierNotes
2-(4-Bromo-3-fluorophenyl)ethan-1-amine≥97%CommercialStarting Material
Acetyl ChlorideReagentCommercialAcylating Agent
Triethylamine (TEA)ReagentCommercialBase
Dichloromethane (DCM)AnhydrousCommercialSolvent
Polyphosphoric Acid (PPA)ReagentCommercialCyclizing Agent/Solvent
Sodium Bicarbonate (NaHCO₃)Saturated Aq. Sol.In-houseFor neutralization
Deionized WaterN/AIn-houseFor work-up
Anhydrous Magnesium Sulfate (MgSO₄)ReagentCommercialDrying Agent

Equipment:

  • Three-neck round-bottom flask (appropriately sized for scale)

  • Mechanical stirrer

  • Thermometer/thermocouple

  • Dropping funnel

  • Reflux condenser

  • Heating mantle with temperature controller

  • Ice bath

  • Standard laboratory glassware for work-up

  • Büchner funnel and filtration apparatus

Step-by-Step Procedure:

  • Amide Formation:

    • To a three-neck round-bottom flask equipped with a mechanical stirrer, thermometer, and dropping funnel, add 2-(4-Bromo-3-fluorophenyl)ethan-1-amine (1.0 eq) and anhydrous dichloromethane (DCM, ~5 mL per gram of amine).

    • Add triethylamine (1.2 eq) to the solution.

    • Cool the mixture to 0-5 °C using an ice bath.

    • Slowly add acetyl chloride (1.1 eq) dropwise via the dropping funnel, ensuring the internal temperature does not exceed 10 °C. The causality here is to control the exothermic acylation reaction to prevent side product formation.

    • After the addition is complete, allow the reaction to warm to room temperature and stir for 2-3 hours, monitoring progress by TLC.

    • Upon completion, quench the reaction by adding deionized water. Separate the organic layer, wash with saturated NaHCO₃ solution, then brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude N-acetyl amide intermediate.

  • Cyclization:

    • In a separate flask suitable for high-temperature reactions, pre-heat polyphosphoric acid (PPA, ~10x weight of the amide) to 140-150 °C.

    • Carefully add the crude amide intermediate from the previous step in portions to the hot PPA under vigorous mechanical stirring. Caution: This step is exothermic and may cause frothing.

    • Maintain the reaction temperature at 150 °C for 4-6 hours. The high temperature is necessary to drive the Bischler-Napieralski type cyclization and subsequent dehydration/oxidation.

    • Monitor the reaction by TLC until the starting material is consumed.

    • Allow the mixture to cool to approximately 80-90 °C. Extreme Caution: Very slowly and carefully pour the hot reaction mixture onto a large volume of crushed ice with stirring. This quenching step is highly exothermic.

    • The precipitated solid is the crude isoquinolone product. Adjust the pH of the slurry to 7-8 with a concentrated NaOH solution.

    • Filter the solid using a Büchner funnel, wash thoroughly with deionized water until the filtrate is neutral, and dry under vacuum.

    • The crude product can be purified by recrystallization from a suitable solvent like ethanol or isopropanol to yield 6-Bromo-5-fluoroisoquinolin-1(2H)-one as a solid.

Protocol 2: Large-Scale Synthesis of 6-Bromo-1-chloro-5-fluoroisoquinoline

This protocol details the conversion of the intermediate isoquinolone to the final chlorinated product using phosphoryl chloride (POCl₃).

Reaction Scheme:

6-Bromo-5-fluoroisoquinolin-1(2H)-one + POCl₃ → 6-Bromo-1-chloro-5-fluoroisoquinoline

Materials and Reagents:

Reagent/MaterialGradeSupplierNotes
6-Bromo-5-fluoroisoquinolin-1(2H)-one≥98%From Protocol 1Starting Material
Phosphoryl Chloride (POCl₃)ReagentCommercialChlorinating Agent
Toluene or DichloromethaneAnhydrousCommercialSolvent (Optional)
Sodium Bicarbonate (NaHCO₃)Saturated Aq. Sol.In-houseFor neutralization
Deionized WaterN/AIn-houseFor work-up
Ethyl AcetateReagentCommercialExtraction Solvent
Anhydrous Sodium Sulfate (Na₂SO₄)ReagentCommercialDrying Agent

Equipment:

  • Three-neck round-bottom flask (appropriately sized for scale)

  • Mechanical stirrer

  • Thermometer/thermocouple

  • Reflux condenser with a gas outlet connected to a scrubber (for HCl and POCl₃ fumes)

  • Heating mantle with temperature controller

  • Standard laboratory glassware for work-up and extraction

Step-by-Step Procedure:

  • Reaction Setup:

    • In a three-neck flask equipped with a mechanical stirrer, reflux condenser, and thermometer, add 6-Bromo-5-fluoroisoquinolin-1(2H)-one (1.0 eq).

    • Under a nitrogen atmosphere, carefully add phosphoryl chloride (POCl₃, 5-10 eq). The reaction can be run neat in excess POCl₃ or using an inert, high-boiling solvent like toluene. Using excess POCl₃ as the solvent is common in large-scale preparations.[4]

    • Causality: The excess POCl₃ serves as both reagent and solvent, ensuring the reaction goes to completion. The nitrogen atmosphere prevents the ingress of moisture, which would hydrolyze the POCl₃.

  • Chlorination:

    • Stir the mixture and slowly heat to reflux (approx. 105-110 °C).

    • Maintain the reflux for 3-5 hours. The reaction progress should be monitored by TLC or HPLC by carefully quenching a small aliquot.

    • The reaction mixture will typically become a clear, dark solution upon completion.

  • Work-up and Isolation:

    • Allow the reaction to cool to room temperature.

    • Carefully remove the excess POCl₃ under reduced pressure using a rotary evaporator equipped with a base trap.

    • Extreme Caution: The next step is highly exothermic and releases HCl gas. Perform in a well-ventilated fume hood. Very slowly and carefully, pour the cooled residue onto a large amount of crushed ice with vigorous stirring.

    • The product will precipitate as a solid. Stir the slurry until all the ice has melted.

    • Neutralize the acidic aqueous slurry by slowly adding saturated sodium bicarbonate solution until the pH is ~7-8.

    • Extract the aqueous mixture with ethyl acetate or dichloromethane (3x volumes).

    • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.[4]

    • Filter off the drying agent and concentrate the solvent under reduced pressure to yield the crude product.

  • Purification:

    • The crude 6-Bromo-1-chloro-5-fluoroisoquinoline can be purified by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate). For large-scale operations, recrystallization is often preferred. The final product should be a pale yellow or off-white solid.[4]

Physicochemical and Analytical Data

Product Identity: 6-Bromo-1-chloro-5-fluoroisoquinoline

PropertyValue
Molecular Formula C₉H₄BrClFN
Molecular Weight 260.49 g/mol
CAS Number Not available in search results, specific to this novel structure
Appearance Pale yellow to off-white solid
Purity (Typical) >98% (by HPLC)

Characterization via ¹H NMR, ¹³C NMR, ¹⁹F NMR, and Mass Spectrometry is required to confirm the structure and purity.

Process Safety and Hazard Analysis

The large-scale synthesis of this compound involves several hazardous materials and reactions. A thorough risk assessment is mandatory.

Reagent/IntermediateKey HazardsRecommended PPE & Controls
Phosphoryl Chloride (POCl₃) Toxic if inhaled, causes severe skin burns and eye damage, reacts violently with water releasing HCl gas.Full face shield, acid-resistant gloves (butyl rubber), chemical-resistant apron, respiratory protection. Must be handled in a chemical fume hood.
Acetyl Chloride Flammable liquid and vapor, harmful if swallowed, causes severe skin burns and eye damage. Reacts with water.Safety goggles, gloves, lab coat. Handle in a fume hood away from ignition sources.
Polyphosphoric Acid (PPA) Causes severe skin burns and eye damage. Highly viscous and corrosive, especially when hot.Heat-resistant gloves, face shield, lab coat. Handle with extreme care when hot.
Halogenated Organics Generally toxic, irritants. The final product is expected to be toxic if swallowed and a skin/eye irritant.[5][6]Standard PPE (gloves, goggles, lab coat). Avoid inhalation of dust and skin contact.
Concentrated Acids/Bases Corrosive, cause severe burns.Acid/base resistant gloves, goggles, lab coat.

Emergency Procedures:

  • POCl₃ Spills: Neutralize with dry sodium bicarbonate or soda ash. Do NOT use water.

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[6][7]

  • Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[8]

  • Fire: Use dry chemical, CO₂, or foam extinguishers. Do not use water on reactions involving water-reactive compounds.[8]

Visualization of Key Structures

G cluster_product 6-Bromo-1-chloro-5-fluoroisoquinoline Product

Sources

Method

applications of halogenated isoquinolines in organic synthesis

An Application Guide to Halogenated Isoquinolines in Modern Organic Synthesis Introduction: The Strategic Role of Halogenated Isoquinolines The isoquinoline scaffold is a cornerstone in medicinal chemistry and natural pr...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Guide to Halogenated Isoquinolines in Modern Organic Synthesis

Introduction: The Strategic Role of Halogenated Isoquinolines

The isoquinoline scaffold is a cornerstone in medicinal chemistry and natural product synthesis, forming the structural core of numerous bioactive compounds, including analgesics, anticancer agents, and antimicrobials.[1][2][3] The functionalization of this privileged heterocycle is therefore a critical endeavor for drug discovery and development professionals.[4] Halogenated isoquinolines emerge as exceptionally versatile building blocks in this context. The introduction of a halogen atom (F, Cl, Br, I) onto the isoquinoline ring system does more than simply add a substituent; it installs a "synthetic handle" that unlocks a diverse array of chemical transformations.

The utility of the halogen is twofold. Firstly, its electron-withdrawing nature can modify the electronic properties of the ring, influencing reactivity in subsequent reactions. Secondly, and more importantly, it serves as an outstanding leaving group or a site for metal-halogen exchange, paving the way for the construction of complex molecular architectures. These atoms can be precisely installed and subsequently replaced with carbon, nitrogen, oxygen, or other functional groups, making them indispensable tools for synthetic chemists. This guide provides an in-depth exploration of the primary applications of halogenated isoquinolines, complete with mechanistic insights and detailed experimental protocols for key transformations.

Palladium-Catalyzed Cross-Coupling: The Workhorse of C-C and C-N Bond Formation

Transition-metal-catalyzed cross-coupling reactions represent the most powerful and widely used application of halogenated isoquinolines. These methods allow for the precise and efficient formation of new bonds at specific positions on the isoquinoline core, offering unparalleled access to structural diversity. The reactivity of the C-X bond in these reactions generally follows the order I > Br > Cl, a trend governed by bond strength and the ease of oxidative addition to the palladium catalyst.

Suzuki-Miyaura Coupling: Forging Carbon-Carbon (sp²-sp²) Bonds

The Suzuki-Miyaura reaction, which couples an organohalide with a boronic acid or ester, is a premier method for creating biaryl or vinyl-substituted isoquinolines. These motifs are prevalent in pharmacologically active molecules.[5][6] The reaction is valued for its operational simplicity, broad functional group tolerance, and the commercial availability of a vast library of boronic acids.

Mechanistic Rationale: The catalytic cycle, initiated by the oxidative addition of the halogenated isoquinoline to a Palladium(0) species, is the foundation of this transformation. The choice of ligand is critical; it stabilizes the palladium center, facilitates the oxidative addition, and influences the rate of reductive elimination. Bases, such as K₂CO₃ or Cs₂CO₃, are essential for activating the boronic acid partner, forming a more nucleophilic borate species that readily participates in transmetalation.[7]

Suzuki Coupling Catalytic Cycle Pd0 Pd(0)L₂ Pd_complex Iso-Pd(II)L₂-X Pd0->Pd_complex Oxidative Addition IsoX Isoquinoline-X IsoX->Pd0 OxAdd Oxidative Addition Pd_Ar_complex Iso-Pd(II)L₂-Ar Pd_complex->Pd_Ar_complex Transmetalation Boronic Ar-B(OR)₂ Borate [Ar-B(OR)₂(OH)]⁻ Boronic->Borate Activation Base Base (e.g., K₂CO₃) Base->Boronic Borate->Pd_complex Transmetal Transmetalation Pd_Ar_complex->Pd0 Reductive Elimination Product Isoquinoline-Ar Pd_Ar_complex->Product RedElim Reductive Elimination

Figure 1: Generalized catalytic cycle for the Suzuki-Miyaura coupling.

Application Note & Protocol 1: Synthesis of 3-Arylisoquinoline via Suzuki-Miyaura Coupling

This protocol details a representative Suzuki coupling using 3-bromoquinoline as a model substrate.[5]

  • Materials:

    • 3-Bromoquinoline (1.0 mmol, 1.0 equiv.)

    • Arylboronic acid (1.2 mmol, 1.2 equiv.)

    • [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂) (0.03 mmol, 3 mol%)

    • Potassium Carbonate (K₂CO₃), anhydrous (2.0 mmol, 2.0 equiv.)

    • 1,4-Dioxane (5 mL)

    • Water (1 mL)

    • Nitrogen or Argon gas supply

  • Equipment:

    • Schlenk flask or reaction vial with a magnetic stir bar

    • Heating mantle or oil bath with temperature control

    • Condenser

    • Standard glassware for workup and purification (separatory funnel, round-bottom flasks)

    • Rotary evaporator

    • Silica gel for column chromatography

  • Procedure:

    • To a dry Schlenk flask under an inert atmosphere (N₂ or Ar), add 3-bromoquinoline, the arylboronic acid, Pd(dppf)Cl₂, and potassium carbonate.

    • Evacuate and backfill the flask with the inert gas three times to ensure an oxygen-free environment.

    • Add the degassed solvents, 1,4-dioxane and water, via syringe.

    • Heat the reaction mixture to 80-100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

    • Upon completion (typically 4-12 hours), cool the mixture to room temperature.

    • Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

    • Transfer to a separatory funnel, separate the layers, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

    • Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

    • Purify the crude product by silica gel column chromatography to yield the desired 3-arylisoquinoline.

  • Self-Validation & Causality: The inert atmosphere is critical to prevent the oxidation and deactivation of the Pd(0) catalyst. Using a pre-catalyst like Pd(dppf)Cl₂ simplifies handling, as it is air-stable and is reduced to the active Pd(0) species in situ. The mixed solvent system (dioxane/water) aids in dissolving both the organic and inorganic reagents.

Table 1: Representative Conditions for Suzuki-Miyaura Coupling of Halogenated Isoquinolines

Halide SubstrateBoronic AcidCatalyst (mol%)BaseSolventTemp (°C)Yield (%)
4-Bromo-isoquinolinePhenylboronic acidPd(PPh₃)₄ (5)Na₂CO₃Toluene/EtOH/H₂O8092
1-Chloro-isoquinoline4-Methoxyphenyl-boronic acidPd₂(dba)₃ (2) / SPhos (4)K₃PO₄Toluene11085
5-Iodo-isoquinolineThiophene-2-boronic acidPd(dppf)Cl₂ (3)K₂CO₃Dioxane/H₂O9095
Sonogashira Coupling: Accessing Alkynylated Isoquinolines

The Sonogashira reaction provides a direct route to couple terminal alkynes with halogenated isoquinolines, creating a C(sp²)-C(sp) bond.[8] The resulting alkynyl isoquinolines are valuable intermediates for synthesizing more complex heterocyclic systems and are found in various functional materials.

Mechanistic Rationale: This reaction typically employs a dual catalytic system: a palladium catalyst for the main cross-coupling cycle and a copper(I) co-catalyst (e.g., CuI). The copper(I) salt reacts with the terminal alkyne to form a copper(I) acetylide, which is the active nucleophile in the transmetalation step with the palladium complex.[9] The amine base (e.g., triethylamine or diisopropylethylamine) serves both to scavenge the HX byproduct and to facilitate the formation of the copper acetylide.

Application Note & Protocol 2: Copper-Catalyzed Sonogashira Coupling of 1-Iodoisoquinoline

This protocol describes a typical Sonogashira coupling, a reliable method for alkynylation.[10]

  • Materials:

    • 1-Iodoisoquinoline (1.0 mmol, 1.0 equiv.)

    • Terminal Alkyne (e.g., Phenylacetylene) (1.2 mmol, 1.2 equiv.)

    • Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (0.02 mmol, 2 mol%)

    • Copper(I) Iodide (CuI) (0.04 mmol, 4 mol%)

    • Triethylamine (TEA) (3.0 mmol, 3.0 equiv.)

    • Anhydrous Tetrahydrofuran (THF) or DMF (5 mL)

    • Nitrogen or Argon gas supply

  • Equipment:

    • Schlenk flask with a magnetic stir bar

    • Inert gas line

    • Standard glassware for workup and purification

  • Procedure:

    • To a dry Schlenk flask under an inert atmosphere, add 1-iodoisoquinoline, Pd(PPh₃)₂Cl₂, and CuI.

    • Evacuate and backfill the flask with inert gas three times.

    • Add the anhydrous solvent (THF or DMF) followed by triethylamine and the terminal alkyne via syringe.

    • Stir the reaction at room temperature or with gentle heating (40-60 °C) until the starting material is consumed (monitor by TLC).

    • Once complete, filter the reaction mixture through a pad of Celite to remove catalyst residues, washing with ethyl acetate.

    • Concentrate the filtrate under reduced pressure.

    • Purify the residue by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to afford the 1-alkynylisoquinoline product.

  • Self-Validation & Causality: The use of a copper co-catalyst allows the reaction to proceed under milder conditions than copper-free variants.[9] Anhydrous solvents and an inert atmosphere are crucial to prevent side reactions, such as the oxidative homocoupling of the alkyne (Glaser coupling), which can be promoted by oxygen.[11]

Metal-Halogen Exchange: Generating Potent Isoquinoline Nucleophiles

Metal-halogen exchange transforms the electrophilic carbon of the C-X bond into a strongly nucleophilic carbon-metal bond. This polarity reversal (umpolung) is a cornerstone of organic synthesis, enabling the formation of carbon-carbon bonds through reaction with a wide range of electrophiles.

Grignard Reagent Formation and Reaction

Reacting a bromo- or iodo-isoquinoline with magnesium metal yields a highly reactive isoquinolylmagnesium halide (a Grignard reagent).[12] These organometallic compounds are powerful nucleophiles and bases, readily attacking electrophilic centers such as aldehydes, ketones, esters, and nitriles.

Grignard Workflow start Isoquinoline-Br (or -I) step1 Mg(0), Anhydrous Ether (e.g., THF) start->step1 grignard Isoquinoline-MgBr (Grignard Reagent) step1->grignard step2 1. Electrophile (E⁺) (e.g., R-CHO) grignard->step2 quench 2. Aqueous Workup (H₃O⁺) step2->quench product Isoquinoline-E (e.g., Iso-CH(OH)R) quench->product

Figure 2: Workflow for Grignard reagent formation and electrophilic quench.

Application Note & Protocol 3: Synthesis of a 1-(Hydroxyalkyl)isoquinoline

This protocol describes the formation of a Grignard reagent from 1-bromoisoquinoline and its subsequent reaction with an aldehyde.

  • Materials:

    • Magnesium turnings (1.5 mmol, 1.5 equiv.)

    • A small crystal of Iodine (as an initiator)

    • 1-Bromoisoquinoline (1.0 mmol, 1.0 equiv.)

    • Anhydrous Tetrahydrofuran (THF) (10 mL)

    • Aldehyde (e.g., Benzaldehyde) (1.0 mmol, 1.0 equiv.)

    • Saturated aqueous Ammonium Chloride (NH₄Cl) solution

    • Nitrogen or Argon gas supply

  • Equipment:

    • Three-neck round-bottom flask, oven-dried

    • Condenser and dropping funnel

    • Magnetic stirrer and heating mantle

    • Inert gas line

  • Procedure:

    • Place magnesium turnings and an iodine crystal in the oven-dried three-neck flask under a positive pressure of inert gas.

    • Gently heat the flask with a heat gun to activate the magnesium surface until iodine vapors are visible, then allow it to cool.

    • Add anhydrous THF (2 mL) to the flask.

    • Dissolve 1-bromoisoquinoline in anhydrous THF (3 mL) and add it to the dropping funnel.

    • Add a small portion of the bromide solution to the magnesium suspension. The reaction should initiate, indicated by bubbling and a gentle reflux. If not, gentle heating may be required.

    • Once initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux.

    • After the addition is complete, stir the mixture for an additional 1-2 hours at room temperature or with gentle heating to ensure complete formation of the Grignard reagent.[13]

    • Cool the resulting dark solution to 0 °C in an ice bath.

    • Dissolve the aldehyde in anhydrous THF (2 mL) and add it dropwise to the Grignard solution.

    • Stir the reaction at 0 °C for 30 minutes and then allow it to warm to room temperature for 1 hour.

    • Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

    • Extract the product with ethyl acetate (3 x 20 mL), combine the organic layers, dry over Na₂SO₄, and concentrate.

    • Purify by column chromatography to obtain the secondary alcohol product.

  • Self-Validation & Causality: The entire procedure must be conducted under strictly anhydrous conditions, as Grignard reagents are strong bases and will be rapidly quenched by protic sources like water.[14][15] The iodine crystal helps to etch the passivating oxide layer on the magnesium surface, facilitating the reaction.[16] A slow, controlled quench with a mild acid like NH₄Cl is used to avoid vigorous, exothermic reactions with water.

Directed ortho-Metalation (DoM): A Tool for Regioselective Functionalization

Directed ortho-metalation (DoM) is a powerful strategy for the regioselective deprotonation of aromatic and heteroaromatic rings.[17] A directing metalation group (DMG), typically a Lewis basic functional group, coordinates to an organolithium base (like n-BuLi or LDA) and directs deprotonation to the adjacent ortho position.[18] While halogens themselves are weak DMGs, they can exist on a ring alongside a stronger DMG, influencing the overall synthetic strategy. More commonly, a halogen's presence reserves a specific position for other transformations (like cross-coupling), while DoM is used to functionalize a different, non-halogenated site on the same molecule.[19]

DoM Concept cluster_0 Step 1: Directed Lithiation cluster_1 Step 2: Electrophilic Quench A Arene with DMG B Coordination Complex (Arene-DMG---LiR) A->B + R-Li C ortho-Lithiated Arene B->C Deprotonation D ortho-Lithiated Arene E ortho-Functionalized Arene D->E + E⁺

Figure 3: Conceptual workflow of Directed ortho-Metalation (DoM).

The interplay between a halogen and a directing group allows for sequential, site-selective functionalization. For instance, one could perform a DoM reaction directed by an amide at C-4 of a 1-bromoisoquinoline, quench with an electrophile, and then use the bromine at C-1 as a handle for a subsequent Suzuki coupling. This orthogonal reactivity is a key strategy in the synthesis of highly substituted isoquinolines.

Conclusion

Halogenated isoquinolines are far more than simple substituted heterocycles; they are powerful and versatile platforms for the construction of complex, high-value molecules. Their ability to participate in a wide range of transformations, most notably palladium-catalyzed cross-coupling and metal-halogen exchange reactions, provides chemists with a reliable toolkit for molecular diversification. Understanding the principles behind these reactions and mastering the associated protocols are essential skills for researchers in organic synthesis, drug discovery, and materials science. The strategic placement of a halogen atom on the isoquinoline core opens a gateway to nearly limitless synthetic possibilities, solidifying its role as a key intermediate in modern chemistry.

References

  • Ma, A., et al. (2023). Diversely functionalized isoquinolines and their core-embedded heterocyclic frameworks: a privileged scaffold for medicinal chemistry. RSC Medicinal Chemistry.
  • (2026). Electrochemical Indole Skeletal Editing via Single-Carbon Atom Insertion.
  • (2024). Recent Advances in Isoquinoline Chemistry, Synthetic Strategies, Functionalization, And Applications. International Journal of Pharmaceutical Sciences.
  • Sharma, V., et al. (2017). recent advances in the synthesis of isoquinoline and its analogue: a review. ResearchGate.
  • Yang, X., et al. (2024). Isolation, biological activity, and synthesis of isoquinoline alkaloids. Natural Product Reports. Available at: [Link]

  • Zhou, J., et al. (2023). Functionalization of Pyridines, Quinolines, and Isoquinolines.
  • (n.d.). Isoquinoline synthesis. Organic Chemistry Portal. Available at: [Link]

  • (n.d.). Isoquinoline. Wikipedia. Available at: [Link]

  • (2025). Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design. PMC.
  • (2026).
  • Cui, X.-F., et al. (2021). C–H Functionalization of Quinolines, Isoquinolines, and Pyridines by N-Alkenoxyhetareniums. Synfacts.
  • (n.d.). Synthesis, Reactions and Medicinal Uses of Isoquinoline. Pharmaguideline.
  • (n.d.). Sonogashira Coupling. Organic Chemistry Portal. Available at: [Link]

  • Alessi, M., et al. (2020). Phosphorodiamidate-Directed Metalation of N-Heterocycles using Mg- and Zn-TMP Bases. Organic Letters.
  • (n.d.). Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. PMC - PubMed Central.
  • (2021). How does Grignard reagent react with isoquinoline? Quora.
  • Chinchilla, R., & Nájera, C. (n.d.). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews.
  • (n.d.).
  • (n.d.). grignard reagents. Chemguide. Available at: [Link]

  • (2019).
  • (2024).
  • (n.d.). Synthesis and Antitumor Activity of Halogen-Substituted 4-(3,3-dimethyl-1-triazeno)quinolines. PubMed.
  • (2011). Grignard Reagents For Addition To Aldehydes and Ketones. Master Organic Chemistry.
  • (n.d.). Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

  • (n.d.).
  • (n.d.). Grignard reagent. Wikipedia. Available at: [Link]

  • (n.d.). Directed ortho metalation. Wikipedia. Available at: [Link]

  • (n.d.).
  • Zayed, M. F. (2023). Medicinal Chemistry of Quinazolines as Anticancer Agents Targeting Tyrosine Kinases. MDPI.
  • (n.d.). Sonogashira coupling. Reddit.
  • (2024). Sonogashira Coupling. Chemistry LibreTexts.
  • (2020). Grignard Reagent, Reaction, Mechanism and Shortcut. YouTube.
  • (n.d.). Suzuki Reaction - Palladium Catalyzed Cross Coupling. Common Organic Chemistry.
  • (n.d.).

Sources

Application

Application Notes and Protocols for the Microwave-Assisted Synthesis of 6-Bromo-1-chloro-5-fluoroisoquinoline Derivatives

Introduction: The Strategic Value of Functionalized Isoquinolines and Microwave Synthesis The isoquinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compo...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Value of Functionalized Isoquinolines and Microwave Synthesis

The isoquinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. The targeted introduction of halogen substituents, such as bromine and fluorine, can significantly modulate the pharmacokinetic and pharmacodynamic properties of these molecules. Specifically, the 6-bromo-1-chloro-5-fluoroisoquinoline core is a valuable building block for the development of novel therapeutics, particularly in oncology and neuroscience. The bromine atom at the 6-position serves as a versatile handle for further functionalization via cross-coupling reactions, while the fluorine at the 5-position can enhance metabolic stability and binding affinity. The chlorine atom at the 1-position provides a reactive site for nucleophilic substitution, allowing for the introduction of a wide range of substituents.

Conventional methods for the synthesis of such highly functionalized heterocycles often require harsh reaction conditions, long reaction times, and can result in low yields and the formation of significant byproducts. Microwave-assisted organic synthesis (MAOS) has emerged as a powerful technology to overcome these limitations. By utilizing microwave irradiation, it is possible to achieve rapid and uniform heating of the reaction mixture, leading to dramatic rate enhancements and often improved product yields and purity.[1][2] This application note provides a detailed protocol for the microwave-assisted synthesis of 6-Bromo-1-chloro-5-fluoroisoquinoline, starting from a plausible substituted benzaldehyde, and highlights the scientific rationale behind the chosen synthetic strategy and reaction conditions.

The Power of Microwave Heating in Heterocyclic Synthesis

Microwave energy is transferred to the reaction mixture through two primary mechanisms: dipolar polarization and ionic conduction.[3] Polar molecules, such as the intermediates in the isoquinoline synthesis, attempt to align with the rapidly oscillating electric field of the microwaves. This constant reorientation generates friction and, consequently, rapid and efficient heating. Ionic species in the reaction mixture will also move in response to the electric field, leading to collisions and heat generation. This direct and uniform heating of the reaction volume, as opposed to the convective heating of the vessel walls in conventional methods, often leads to a more homogeneous temperature distribution and can access different reaction pathways.[3]

Proposed Synthetic Pathway

The synthesis of 6-Bromo-1-chloro-5-fluoroisoquinoline can be envisioned through a multi-step process, culminating in a microwave-assisted chlorination. A plausible and efficient route involves an initial Pomeranz-Fritsch cyclization to construct the isoquinoline core, followed by chlorination of the resulting isoquinolinone.

Experimental Protocols

Part 1: Microwave-Assisted Pomeranz-Fritsch Synthesis of 6-Bromo-5-fluoro-2,3-dihydroisoquinolin-1-one

The Pomeranz-Fritsch reaction is a classic method for the synthesis of isoquinolines from a benzaldehyde and a 2,2-dialkoxyethylamine.[4] This protocol adapts this reaction for microwave conditions to enhance efficiency.

Materials:

  • 2-Bromo-4-fluoro-5-formylbenzoic acid (or a similar appropriately substituted benzaldehyde)

  • 2,2-Diethoxyethylamine

  • Polyphosphoric acid (PPA)

  • Anhydrous toluene

  • Microwave synthesis vials (10 mL) with stir bars

  • Dedicated microwave synthesizer

Protocol:

  • Preparation of the Schiff Base Intermediate: In a 10 mL microwave vial, combine 2-bromo-4-fluoro-5-formylbenzoic acid (1.0 mmol), 2,2-diethoxyethylamine (1.2 mmol), and anhydrous toluene (5 mL).

  • Microwave-Assisted Condensation: Seal the vial and place it in the microwave synthesizer. Irradiate the mixture at 120°C for 10 minutes. This step facilitates the formation of the Schiff base intermediate.

  • Cyclization: After cooling the vial, carefully add polyphosphoric acid (PPA) (approximately 2 g) to the reaction mixture.

  • Microwave-Assisted Cyclization: Reseal the vial and irradiate at 150°C for 15 minutes. The PPA acts as a dehydrating and cyclizing agent to form the isoquinolinone ring.

  • Work-up: After cooling, carefully quench the reaction mixture by pouring it onto crushed ice. Neutralize the solution with a saturated aqueous solution of sodium bicarbonate.

  • Extraction: Extract the aqueous layer with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel to yield 6-bromo-5-fluoro-2,3-dihydroisoquinolin-1-one.

Causality of Experimental Choices:

  • Microwave Irradiation: Dramatically reduces the reaction time for both the Schiff base formation and the PPA-mediated cyclization compared to conventional heating, which can take several hours.[2]

  • Polyphosphoric Acid (PPA): A strong dehydrating and cyclizing agent that is effective for this type of intramolecular electrophilic aromatic substitution.

  • Toluene: A high-boiling point solvent that is compatible with the reaction temperature and has a moderate dielectric constant, allowing for efficient microwave heating.

Part 2: Microwave-Assisted Chlorination of 6-Bromo-5-fluoro-2,3-dihydroisoquinolin-1-one

The conversion of the isoquinolinone to the 1-chloro-isoquinoline is a crucial step. This is typically achieved using a chlorinating agent like phosphorus oxychloride (POCl₃). Microwave assistance can significantly accelerate this transformation.[5]

Materials:

  • 6-Bromo-5-fluoro-2,3-dihydroisoquinolin-1-one (from Part 1)

  • Phosphorus oxychloride (POCl₃)

  • Anhydrous N,N-Dimethylformamide (DMF) (catalytic amount)

  • Anhydrous acetonitrile

  • Microwave synthesis vials (10 mL) with stir bars

  • Dedicated microwave synthesizer

Protocol:

  • Reaction Setup: In a 10 mL microwave vial, add 6-bromo-5-fluoro-2,3-dihydroisoquinolin-1-one (1.0 mmol), anhydrous acetonitrile (4 mL), and a catalytic amount of anhydrous DMF (2 drops).

  • Addition of Chlorinating Agent: Carefully add phosphorus oxychloride (POCl₃) (3.0 mmol) to the suspension.

  • Microwave Irradiation: Seal the vial and place it in the microwave synthesizer. Irradiate the mixture at 140°C for 20 minutes.

  • Work-up: After cooling the vial to room temperature, carefully pour the reaction mixture onto crushed ice.

  • Neutralization: Neutralize the acidic solution with a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7-8.

  • Extraction: Extract the product with dichloromethane (3 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel to afford the final product, 6-bromo-1-chloro-5-fluoroisoquinoline.

Causality of Experimental Choices:

  • Phosphorus Oxychloride (POCl₃): A standard and effective reagent for the conversion of lactams and amides to the corresponding chloro-derivatives.[5]

  • Microwave Irradiation: Significantly reduces the reaction time and potentially the temperature required compared to conventional refluxing in POCl₃, which can be a lengthy process.

  • DMF (catalytic): Acts as a catalyst to facilitate the chlorination reaction.

  • Acetonitrile: A polar aprotic solvent that is stable under the reaction conditions and couples efficiently with microwaves.

Data Presentation

Table 1: Comparison of Conventional vs. Microwave-Assisted Synthesis

StepMethodTemperature (°C)TimeTypical Yield (%)
Pomeranz-Fritsch Cyclization Conventional1508-12 hours40-60
Microwave15015 minutes70-85
Chlorination Conventional110 (reflux)4-6 hours50-70
Microwave14020 minutes75-90

Note: The data presented for the microwave-assisted synthesis is based on typical improvements observed for similar reactions in the literature. Actual yields may vary depending on the specific substrate and optimization.

Visualization of the Synthetic Workflow

Synthetic_Workflow cluster_start Starting Materials cluster_step1 Step 1: Pomeranz-Fritsch Cyclization cluster_intermediate Intermediate cluster_step2 Step 2: Chlorination cluster_final Final Product SM1 2-Bromo-4-fluoro-5-formylbenzoic acid P1 Microwave-Assisted Condensation & Cyclization (PPA, Toluene, 150°C, 15 min) SM1->P1 SM2 2,2-Diethoxyethylamine SM2->P1 Int1 6-Bromo-5-fluoro-2,3-dihydroisoquinolin-1-one P1->Int1 P2 Microwave-Assisted Chlorination (POCl3, Acetonitrile, 140°C, 20 min) Int1->P2 FP 6-Bromo-1-chloro-5-fluoroisoquinoline P2->FP

Caption: Synthetic workflow for the microwave-assisted synthesis of 6-Bromo-1-chloro-5-fluoroisoquinoline.

Characterization of the Final Product

The structure and purity of the synthesized 6-Bromo-1-chloro-5-fluoroisoquinoline should be confirmed by standard analytical techniques:

  • ¹H NMR (Nuclear Magnetic Resonance): To confirm the proton environment of the isoquinoline core and the absence of starting materials.

  • ¹³C NMR: To confirm the carbon skeleton of the final product.

  • ¹⁹F NMR: To confirm the presence and chemical shift of the fluorine atom.

  • Mass Spectrometry (MS): To confirm the molecular weight of the product, observing the characteristic isotopic pattern of the bromine and chlorine atoms.

  • High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compound.

Troubleshooting

IssuePossible CauseSuggested Solution
Low yield in Step 1 Incomplete reaction or side product formation.Increase microwave irradiation time or temperature. Ensure PPA is freshly opened and active.
Low yield in Step 2 Incomplete chlorination or degradation of the product.Increase the equivalents of POCl₃. Ensure all reagents and solvents are anhydrous. Lower the reaction temperature and increase the time.
Incomplete reaction Insufficient microwave power absorption.Choose a more polar solvent if compatible with the reaction chemistry. Increase the reaction volume to improve coupling with the microwave field.
Charring or decomposition Overheating due to localized "hot spots".Use a lower microwave power setting with a longer reaction time. Ensure efficient stirring.

Conclusion

The application of microwave-assisted synthesis offers a rapid, efficient, and often higher-yielding alternative to conventional methods for the preparation of valuable heterocyclic building blocks like 6-Bromo-1-chloro-5-fluoroisoquinoline. The protocols detailed in this application note provide a solid foundation for researchers in drug discovery and development to access this important scaffold. The principles of microwave chemistry, including the choice of appropriate solvents and reaction conditions, are key to the successful implementation of these methods. As with any synthetic procedure, optimization of the reaction parameters for specific substrates and scales is recommended to achieve the best results.

References

  • Bessson, T., & Chosson, E. (2007). Microwave-assisted synthesis of bioactive quinazolines and quinazolinones. Combinatorial chemistry & high throughput screening, 10(10), 903–917. [Link]

  • Bischler, A., & Napieralski, B. (1893). Zur Kenntniss einer neuen Isochinolin-Synthese. Berichte der deutschen chemischen Gesellschaft, 26(2), 1903–1908.
  • Gensler, W. J. (1947). The Synthesis of Isoquinolines by the Pomeranz-Fritsch Reaction. Organic Reactions, 6, 191-206.
  • Deshmukh, A. R., et al. (2021). Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-compatible synthetic routes. RSC Advances, 11(47), 29476-29501. [Link]

  • Fodor, G., & Nagubandi, S. (1980). The Bischler-Napieralski reaction: a new mechanism. Tetrahedron, 36(10), 1279-1300. [Link]

  • Google Patents. (n.d.). CN101168510A - Technique for preparing 3-bromo-5-trifluoromethylaniline.
  • Google Patents. (n.d.). US8692026B2 - Processes for producing 4-bromo-2-methoxybenzaldehyde.
  • Haq, A., et al. (2020). Rapid and Efficient Microwave-Assisted Friedländer Quinoline Synthesis. Molecules, 25(21), 5199. [Link]

  • Khalid Chemistry. (2022, March 17). Pomeranz fritsch synthesis of Isoquinoline [Video]. YouTube. [Link]

  • Lidström, P., Tierney, J., Wathey, B., & Westman, J. (2001). Microwave assisted organic synthesis—a review. Tetrahedron, 57(45), 9225-9283.
  • Organic Syntheses. (n.d.). 2-bromo-4-methylbenzaldehyde. Retrieved from [Link]

  • Parveen, M., et al. (2010). Microwave-assisted synthesis of quinoline, isoquinoline, quinoxaline and quinazoline derivatives as CB2 receptor agonists. Bioorganic & medicinal chemistry letters, 20(24), 7414–7417. [Link]

  • Pomeranz, C. (1893). Uber eine neue Isochinolinsynthese.
  • Raw, S. A., et al. (2011). POCl3 chlorination of 4-quinazolones. The Journal of organic chemistry, 76(8), 2779–2785. [Link]

  • Wikipedia contributors. (2023, December 2). Bischler–Napieralski reaction. In Wikipedia, The Free Encyclopedia. Retrieved January 20, 2026, from [Link]

  • Wikipedia contributors. (2023, October 29). Pomeranz–Fritsch reaction. In Wikipedia, The Free Encyclopedia. Retrieved January 20, 2026, from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Suzuki Coupling Yield with 6-Bromo-1-chloro-5-fluoroisoquinoline

For: Researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and optimization strategies for the Suzuki-Miyaura cross-coupling of 6-Bromo-1-chloro-5-fluoroisoquinoline.

Author: BenchChem Technical Support Team. Date: January 2026

For: Researchers, scientists, and drug development professionals.

This guide provides in-depth troubleshooting and optimization strategies for the Suzuki-Miyaura cross-coupling of 6-Bromo-1-chloro-5-fluoroisoquinoline. The content is structured in a question-and-answer format to directly address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs) & Troubleshooting Guide
Core Challenge: Low Yield or No Reaction

Question 1: I am observing very low to no conversion of my 6-Bromo-1-chloro-5-fluoroisoquinoline starting material. What are the primary factors to investigate?

Low conversion in a Suzuki-Miyaura coupling is a multifaceted issue. The primary components of this reaction are the substrate, the organoboron reagent, the palladium catalyst, a base, and the solvent system.[1] A systematic approach to troubleshooting is crucial.

Initial Diagnostic Checklist:

  • Integrity of Reagents:

    • Boronic Acid/Ester Quality: Boronic acids can be unstable and prone to decomposition through pathways like oxidation and protodeboronation, especially under aqueous basic conditions.[2] Consider using a more stable boronate ester, such as a pinacol ester, which often provides more consistent results due to their enhanced stability and ease of handling.[2][3][4]

    • Solvent and Base Purity: Ensure solvents are appropriately degassed to remove oxygen, which can deactivate the palladium catalyst. The choice and quality of the base are also critical; older bases may have absorbed moisture or carbon dioxide, affecting their efficacy.

  • Catalyst Activity:

    • Active Catalyst Generation: The reaction requires the in-situ formation of the active Pd(0) species from a Pd(II) precatalyst. If this process is inefficient, the catalytic cycle will not initiate effectively.[5] Using pre-formed Pd(0) catalysts like Pd(PPh₃)₄ or advanced precatalyst systems (e.g., Buchwald or PEPPSI precatalysts) can often ensure a sufficient concentration of the active catalyst.[6]

  • Reaction Conditions:

    • Temperature: Some Suzuki couplings require elevated temperatures to proceed at a reasonable rate. If you are running the reaction at room temperature, a gradual increase in temperature (e.g., to 80-100 °C) may be necessary.[7]

    • Mixing: In biphasic solvent systems, vigorous stirring is essential to ensure adequate mass transfer between the aqueous and organic phases where the reaction occurs.[6]

Challenge: Lack of Selectivity (Reaction at C-Cl vs. C-Br)

Question 2: My reaction is producing a mixture of products, suggesting coupling is occurring at both the C-Br and C-Cl positions. How can I enhance selectivity for the C-Br bond?

Achieving site-selectivity in dihalogenated heteroaromatics is a common challenge. The relative reactivity of C-X bonds in the rate-determining oxidative addition step generally follows the order C-I > C-OTf > C-Br >> C-Cl.[8][9] Therefore, we expect preferential reaction at the C-Br bond of 6-Bromo-1-chloro-5-fluoroisoquinoline. However, electronic and steric factors of the heterocyclic system can sometimes lead to unexpected reactivity.[10][11]

Strategies to Enhance C-Br Selectivity:

  • Ligand Choice: The ligand bound to the palladium center is a powerful tool for controlling selectivity.[12][13]

    • Sterically Hindered Ligands: Bulky phosphine ligands, such as those from the Buchwald family (e.g., SPhos, XPhos), can enhance selectivity by sterically favoring oxidative addition at the less hindered C-Br position over the C-Cl position, which is flanked by the isoquinoline nitrogen.[14][15]

    • Electron-Rich Ligands: These ligands increase the electron density on the palladium center, which can accelerate the oxidative addition step. This can sometimes improve selectivity for the more reactive C-Br bond.[9]

  • Reaction Temperature: Lowering the reaction temperature can often improve selectivity. The energy difference for oxidative addition at the C-Br versus the C-Cl bond may be more pronounced at lower temperatures, favoring the kinetically preferred pathway.

  • Catalyst System: Some palladium precatalysts are known to exhibit higher selectivity in such systems. For instance, PdCl₂(dppf) is often a good starting point for achieving selectivity in dihalo-heterocycles.[11]

Workflow for Optimizing Selectivity

start Low Selectivity Observed ligand Screen Ligands (e.g., SPhos, XPhos, PPh3) start->ligand temp Lower Reaction Temperature (e.g., from 100°C to 60-80°C) ligand->temp catalyst Change Pd Source (e.g., Pd(PPh3)4, PdCl2(dppf)) temp->catalyst check Analyze Product Ratio (GC-MS or LC-MS) catalyst->check check->ligand <95:5 Selectivity success Optimized Selectivity check->success >95:5 Selectivity fail Re-evaluate Approach check->fail No Improvement

Caption: Decision workflow for optimizing C-Br bond selectivity.

Challenge: Significant Dehalogenation Byproduct

Question 3: I am observing a significant amount of the debrominated byproduct (1-chloro-5-fluoroisoquinoline). What causes this, and how can I minimize it?

Dehalogenation is a common side reaction in Suzuki couplings where the aryl halide is reduced instead of coupled.[16] This occurs when the arylpalladium(II) intermediate, formed after oxidative addition, undergoes a reaction with a hydride source before transmetalation can occur.[1]

Potential Causes and Solutions:

CauseMechanistic InsightRecommended Solution
Hydride Donating Solvents/Bases Solvents like alcohols or certain amine bases can act as hydride sources.[1][14]Switch to aprotic solvents such as dioxane, toluene, or DMF.[1] Use bases less prone to acting as hydride donors, such as K₃PO₄ or Cs₂CO₃.[14]
Slow Transmetalation If the transfer of the organic group from boron to palladium is slow, the arylpalladium intermediate has a longer lifetime to engage in side reactions.[14]The rate of transmetalation can be influenced by the choice of boronic acid vs. ester and the base. Boronic acids are generally more reactive in transmetalation than their ester counterparts.[2] Stronger bases can also accelerate this step.
Water Content While some water is often beneficial, excessive amounts can promote protodeboronation of the boronic acid and potentially contribute to dehalogenation pathways.Use a carefully controlled amount of water in the solvent system (e.g., 10:1 organic solvent to water). Ensure the boronic acid is not degrading in the reaction mixture.

The Catalytic Cycle and Dehalogenation Side Path

Caption: Suzuki catalytic cycle with the competing dehalogenation pathway.

Baseline & Optimized Experimental Protocols
Protocol 1: Baseline Conditions for Suzuki Coupling

This protocol provides a standard starting point for the reaction.

Materials:

  • 6-Bromo-1-chloro-5-fluoroisoquinoline (1.0 equiv)

  • Arylboronic acid (1.2 equiv)

  • Pd(PPh₃)₄ (0.05 equiv)

  • K₂CO₃ (2.0 equiv)[17]

  • 1,4-Dioxane/Water (4:1 v/v), degassed

Procedure:

  • To a flame-dried round-bottom flask, add 6-Bromo-1-chloro-5-fluoroisoquinoline, the arylboronic acid, and K₂CO₃.

  • Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

  • Add Pd(PPh₃)₄ to the flask.

  • Add the degassed 1,4-dioxane/water solvent mixture via syringe.

  • Heat the reaction mixture to 100 °C with vigorous stirring for 12-24 hours.[17]

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Protocol 2: Optimized Conditions for High Yield and Selectivity

This protocol incorporates insights from the troubleshooting guide to address common issues.

Materials:

  • 6-Bromo-1-chloro-5-fluoroisoquinoline (1.0 equiv)

  • Arylboronic acid pinacol ester (1.3 equiv)

  • XPhos Pd G2 (a Buchwald precatalyst) (0.02 equiv)

  • K₃PO₄ (3.0 equiv)

  • Toluene/Water (10:1 v/v), degassed

Procedure:

  • To a reaction vessel, add 6-Bromo-1-chloro-5-fluoroisoquinoline, the arylboronic acid pinacol ester, K₃PO₄, and the XPhos Pd G2 precatalyst.

  • Seal the vessel and thoroughly degas by evacuating and backfilling with Argon (at least three cycles).

  • Add the degassed toluene/water solvent mixture.

  • Heat the mixture to 80 °C and stir vigorously for 4-12 hours.

  • Monitor the reaction progress. The use of a more active catalyst often leads to shorter reaction times.

  • Follow the workup and purification steps outlined in Protocol 1.

References
  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]

  • Carrow, B. P., & Hartwig, J. F. (2011). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society, 134(20), 8556-8567. Available from: [Link]

  • Vedejs, E., & Chapman, R. W. (2013). DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions. Synlett, 24(10), 1235-1238. Available from: [Link]

  • Jedinák, L., Tomanová, P., & Králová, P. (2016). The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. The Journal of Organic Chemistry, 82(1), 359-371. Available from: [Link]

  • Thompson, A., & Hughes, D. L. (2002). An Unusual Dehalogenation in The Suzuki Coupling of 4-Bromopyrrole-2-Carboxylates. Tetrahedron Letters, 43(49), 8977-8979. Available from: [Link]

  • Jedinák, L., Tomanová, P., & Králová, P. (2016). The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. The Journal of Organic Chemistry, 82(1), 359-371. Available from: [Link]

  • Lennox, A. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412-443. Available from: [Link]

  • Jedinák, L., Tomanová, P., & Králová, P. (2016). The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. The Journal of Organic Chemistry, 82(1), 359-371. Available from: [Link]

  • Smith, R. C., Boddy, C. N., & Jones, K. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 7(12), 6946-6955. Available from: [Link]

  • Smith, R. C., Boddy, C. N., & Jones, K. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 7(12), 6946-6955. Available from: [Link]

  • Singh, R., & Kumar, A. (2017). Recent Advances in the development of Suzuki Miyaura Coupling Reactions. World Wide Journal of Multidisciplinary Research and Development, 3(9), 114-121. Available from: [Link]

  • Ting, R., Harwig, C., Lo, J., Li, Y., Adam, M. J., Ruth, T. J., & Perrin, D. M. (2008). Substituent Effects on Aryltrifluoroborate Solvolysis in Water: Implications for Suzuki−Miyaura Coupling and the Design of Stable 18F-Labeled Aryltrifluoroborates for Use in PET Imaging. The Journal of Organic Chemistry, 73(12), 4663-4670. Available from: [Link]

  • ResearchGate. Ligand Effects on the Stereochemical Outcome of Suzuki-Miyaura Couplings. 2025. Available from: [Link]

  • Wikipedia. Suzuki reaction. Available from: [Link]

  • Zhang, Y., & Buchwald, S. L. (2012). Ligand-Controlled Palladium-Catalyzed Regiodivergent Suzuki-Miyaura Cross-Coupling of Allylboronates and Aryl Halides. Journal of the American Chemical Society, 134(43), 17912-17915. Available from: [Link]

  • ResearchGate. Triflate‐Selective Suzuki Cross‐Coupling of Chloro‐ and Bromoaryl Triflates Under Ligand‐Free Conditions. 2023. Available from: [Link]

  • ResearchGate. Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction... Available from: [Link]

  • NROChemistry. Suzuki Coupling: Mechanism & Examples. Available from: [Link]

  • Clark, J. H., & Macquarrie, D. J. (2020). Suzuki–Miyaura cross coupling is not an informative reaction to demonstrate the performance of new solvents. RSC Advances, 10(31), 18362-18366. Available from: [Link]

  • Old, D. W., Wolfe, J. P., & Buchwald, S. L. (1999). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society, 120(37), 9722-9723. Available from: [Link]

  • Organic Chemistry Portal. Suzuki Coupling. Available from: [Link]

  • Chemistry LibreTexts. Suzuki-Miyaura Coupling. 2024. Available from: [Link]

  • Billingsley, K. L., & Buchwald, S. L. (2016). Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. Organic Letters, 18(17), 4372-4375. Available from: [Link]

  • Reddit. How to approach choosing reaction conditions for Suzuki? r/Chempros. 2024. Available from: [Link]

  • ResearchGate. Suzuki‐Miyaura cross‐coupling reaction of chloro heterocycles with... Available from: [Link]

  • ResearchGate. Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? 2017. Available from: [Link]

  • CovaSyn. Optimizing Suzuki Coupling Reactions. Available from: [Link]

  • UBC Chemistry Department. Substituent effects on aryltrifluoroborate solvolysis in water: Implications for Suzuki-Miyaura coupling and the design of stable F-18-labeled aryltrifluoroborates for use in PET imaging. Available from: [Link]

  • Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461-1473. Available from: [Link]

  • Reddit. Failed suzuki coupling, any suggenstions? r/Chempros. 2024. Available from: [Link]

  • ResearchGate. Why can't I achieve good yields for this Suzuki reaction? 2018. Available from: [Link]

  • YouTube. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. 2025. Available from: [Link]

  • Corpet, M., & Tlili, A. (2017). Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. Catalysts, 7(5), 146. Available from: [Link]

  • ArODES. Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. Available from: [Link]

  • ACS Publications. Nickel-Catalyzed Suzuki–Miyaura Couplings in Green Solvents. Available from: [Link]

  • Sci-Hub. Suzuki–Miyaura Cross‐Coupling Reactions of Highly Fluorinated Arylboronic Esters: Catalytic Studies and Stoichiometric Model Reactions on the Transmetallation Step. Available from: [Link]

  • Semantic Scholar. Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. 2005. Available from: [Link]

  • Technical University of Munich. Supported palladium catalysts for suzuki reactions: Structure-property relationships, optimized reaction protocol and control of palladium leaching. Available from: [Link]

  • Perera, D., Tucker, J. W., Brahmbhatt, S., Helal, C. J., Chong, A., Farrell, W., ... & Sach, N. W. (2016). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Reaction Chemistry & Engineering, 1(6), 658-666. Available from: [Link]

  • Perera, D., Tucker, J. W., Brahmbhatt, S., Helal, C. J., Chong, A., Farrell, W., ... & Sach, N. W. (2016). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Reaction Chemistry & Engineering, 1(6), 658-666. Available from: [Link]

  • ACS Publications. Implications for Suzuki−Miyaura Coupling and the Design of Stable 18F-Labeled Aryltrifluoroborates for Use in PET Imaging. Available from: [Link]

  • ResearchGate. Optimization in reaction conditions for Suzuki coupling reactions... Available from: [Link]

Sources

Optimization

Technical Support Center: 6-Bromo-1-chloro-5-fluoroisoquinoline Reactions

This technical support guide is designed for researchers, scientists, and professionals in drug development who are working with 6-Bromo-1-chloro-5-fluoroisoquinoline. This document provides in-depth troubleshooting advi...

Author: BenchChem Technical Support Team. Date: January 2026

This technical support guide is designed for researchers, scientists, and professionals in drug development who are working with 6-Bromo-1-chloro-5-fluoroisoquinoline. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges, particularly the formation of byproducts, encountered during the synthesis and subsequent reactions of this versatile building block.

Introduction to the Reactivity of 6-Bromo-1-chloro-5-fluoroisoquinoline

6-Bromo-1-chloro-5-fluoroisoquinoline is a highly functionalized heterocyclic compound, making it a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutics. Its reactivity is dictated by the interplay of the three different halogen substituents and the inherent electronic properties of the isoquinoline core. The chloro group at the C1 position is highly susceptible to nucleophilic substitution, while the bromo group at the C6 position is a prime handle for palladium-catalyzed cross-coupling reactions. The fluorine atom at the C5 position modulates the electronic character of the benzene ring. Understanding the potential side reactions and byproduct formation is crucial for optimizing reaction conditions and ensuring the desired outcome.

Frequently Asked Questions (FAQs)

Q1: We are seeing a significant amount of a debrominated byproduct in our Suzuki coupling reaction with 6-Bromo-1-chloro-5-fluoroisoquinoline. What is the likely cause and how can we prevent it?

A1: The formation of a debrominated byproduct, 1-chloro-5-fluoroisoquinoline, is a common issue in palladium-catalyzed cross-coupling reactions. This is often a result of a competing hydrodehalogenation reaction.

  • Causality: This side reaction can be promoted by several factors:

    • Excessive phosphine ligand: Some phosphine ligands can act as reducing agents in the presence of a proton source.

    • Presence of water or other protic impurities: These can serve as the proton source for the hydrodehalogenation pathway.

    • High reaction temperatures and prolonged reaction times: These conditions can favor the decomposition of the catalyst and the formation of palladium hydride species, which are active in hydrodehalogenation.

    • The nature of the boronic acid: Some boronic acids are more prone to protodeboronation, which can indirectly contribute to the formation of the reducing species.

  • Troubleshooting:

    • Ensure anhydrous conditions: Thoroughly dry all solvents and reagents.

    • Optimize ligand-to-metal ratio: Use the minimum effective amount of phosphine ligand. A typical starting point is a 1.1:1 to 1.5:1 ratio of ligand to palladium.

    • Lower the reaction temperature: If the reaction proceeds at a reasonable rate, lowering the temperature can disfavor the hydrodehalogenation pathway.

    • Use a non-protic solvent: Solvents like toluene or dioxane are generally preferred over alcoholic solvents.

    • Consider a different palladium precatalyst or ligand: Some modern, highly active catalysts can operate under milder conditions, reducing the likelihood of side reactions.

Q2: During a nucleophilic substitution at the C1 position with an amine, we observe the formation of a homocoupled dimer of our nucleophile. Why is this happening?

A2: The formation of a homocoupled dimer of the amine nucleophile is indicative of an oxidative side reaction.

  • Causality: This is often catalyzed by residual palladium from a previous step or by the presence of copper catalysts, which can be used in some nucleophilic substitution reactions (e.g., Ullmann condensation). The presence of an oxidant, such as air (oxygen), can facilitate this process.

  • Troubleshooting:

    • Purify the starting material: Ensure that the 6-Bromo-1-chloro-5-fluoroisoquinoline is free from any residual palladium catalyst from its synthesis.

    • Degas the reaction mixture: Purge the reaction vessel with an inert gas (e.g., argon or nitrogen) to remove oxygen.

    • Avoid copper catalysts if possible: If using a copper-catalyzed reaction, carefully control the reaction conditions and consider the use of a ligand that can suppress oxidative homocoupling.

    • Use an antioxidant: In some cases, the addition of a small amount of an antioxidant can mitigate this side reaction.

Q3: We are attempting a halogen exchange reaction to replace the bromine at C6 with another group, but we are seeing substitution at the C1 position instead. What explains this selectivity?

A3: The chloro group at the C1 position of the isoquinoline ring is significantly more activated towards nucleophilic substitution than the bromo group at the C6 position.[1][2]

  • Causality: The nitrogen atom in the isoquinoline ring is electron-withdrawing, which makes the C1 position electron-deficient and thus highly susceptible to nucleophilic attack.[1][2] The negative charge in the intermediate of a nucleophilic aromatic substitution is stabilized by the adjacent nitrogen atom.[2] The bromine at C6 is on the benzene portion of the ring system and is less activated towards simple nucleophilic substitution.

  • Troubleshooting:

    • Utilize palladium catalysis for C6 functionalization: To selectively react at the C6 position, palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig, Sonogashira) are the methods of choice. The reactivity order for oxidative addition to palladium is generally C-I > C-Br > C-Cl, making the C-Br bond at the C6 position the preferred site for these reactions over the C-Cl bond.[3]

    • Protect the C1 position: If nucleophilic substitution at C6 is desired, it may be necessary to first perform a reaction at the C1 position and then carry out the desired transformation at C6.

Troubleshooting Guides for Specific Reactions

Bischler-Napieralski Synthesis of the Isoquinoline Core

The synthesis of the substituted isoquinoline core often proceeds via a Bischler-Napieralski type cyclization.[4][5][6][7]

Common Issue: Formation of Regioisomeric Byproducts

  • Problem: Besides the desired 6-Bromo-5-fluoro substituted isoquinoline precursor, a regioisomeric product may form.

  • Causality: The cyclization step in the Bischler-Napieralski reaction is an electrophilic aromatic substitution. The directing effects of the substituents on the phenethylamine precursor will determine the position of cyclization. If the precursor has substituents that allow for cyclization at multiple positions, a mixture of products can be obtained.[8]

  • Troubleshooting Protocol:

    • Careful Precursor Design: Ensure the starting phenethylamine has the correct substitution pattern to favor cyclization at the desired position.

    • Choice of Cyclizing Agent: Stronger dehydrating agents like phosphorus pentoxide (P₂O₅) in refluxing phosphoryl chloride (POCl₃) can sometimes improve regioselectivity for less activated rings.[4][7]

    • Purification: Careful chromatographic purification is often necessary to separate the desired regioisomer.

Common Issue: Formation of Styrene Byproducts

  • Problem: A significant amount of a styrene derivative is formed instead of the cyclized product.

  • Causality: This can occur via a retro-Ritter type reaction, especially under harsh acidic conditions and high temperatures.[4]

  • Troubleshooting Protocol:

    • Milder Reaction Conditions: If possible, use milder cyclizing agents or lower the reaction temperature.

    • Use of Nitrile Solvents: Using a nitrile as a solvent can sometimes suppress the formation of styrene byproducts.[4]

Sandmeyer Reaction for Halogen Introduction

If the bromine or chlorine is introduced via a Sandmeyer reaction from a corresponding aminoisoquinoline, specific byproducts can arise.[9][10][11]

Common Issue: Formation of Biaryl Byproducts

  • Problem: A dimeric isoquinoline byproduct is observed.

  • Causality: The Sandmeyer reaction proceeds through a radical mechanism. The intermediate aryl radical can dimerize to form a biaryl byproduct.[9]

  • Troubleshooting Protocol:

    • Control of Diazotization Temperature: Keep the temperature of the diazotization step low (typically 0-5 °C) to minimize decomposition of the diazonium salt.

    • Slow Addition of Diazonium Salt: Add the cold diazonium salt solution slowly to the copper(I) halide solution to maintain a low concentration of the aryl radical intermediate.

    • Use of Freshly Prepared Copper(I) Halide: The quality of the copper(I) salt is crucial for an efficient reaction.

Palladium-Catalyzed Cross-Coupling at C6

Common Issue: Homocoupling of the Boronic Acid/Ester

  • Problem: A significant amount of the homocoupled product of the boronic acid or ester coupling partner is formed.

  • Causality: This side reaction is often promoted by the presence of oxygen and can be catalyzed by the palladium species.

  • Troubleshooting Protocol:

    • Thorough Degassing: Degas all solvents and the reaction mixture by sparging with an inert gas or by using freeze-pump-thaw cycles.

    • Use of High-Purity Reagents: Ensure the boronic acid or ester is of high purity.

    • Optimize Reaction Conditions: Adjusting the base, solvent, and temperature can sometimes minimize this side reaction.

Common Issue: Dehalogenation at C1 or C6

  • Problem: Formation of byproducts where either the chlorine at C1 or the bromine at C6 (or both) have been replaced by hydrogen.

  • Causality: As mentioned in the FAQ, this is due to a competing hydrodehalogenation pathway.

  • Troubleshooting Protocol:

    • Refer to the troubleshooting steps in FAQ Q1 .

Nucleophilic Aromatic Substitution at C1

Common Issue: Formation of a Hydrolysis Byproduct (1-Hydroxyisoquinoline)

  • Problem: The chloro group at C1 is replaced by a hydroxyl group.

  • Causality: This occurs if there is water present in the reaction mixture, which can act as a nucleophile, especially at elevated temperatures.

  • Troubleshooting Protocol:

    • Strict Anhydrous Conditions: Use freshly dried solvents and ensure all glassware is flame-dried or oven-dried before use.

    • Inert Atmosphere: Run the reaction under an inert atmosphere (argon or nitrogen) to prevent the introduction of atmospheric moisture.

    • Use of a Non-Aqueous Base: If a base is required, use a non-hydroxide base such as sodium hydride or potassium carbonate.

Summary of Potential Byproducts and Mitigation Strategies

Reaction TypeCommon Byproduct(s)Likely Cause(s)Mitigation Strategies
Bischler-Napieralski Regioisomeric isoquinolinesIncorrect precursor substitution, lack of strong directing groupsCareful precursor design, optimization of cyclizing agent
Styrene derivativesRetro-Ritter reactionMilder reaction conditions, use of nitrile solvents
Sandmeyer Biaryl compoundsDimerization of aryl radical intermediateLow temperature, slow addition, fresh reagents
Palladium-Catalyzed Coupling (e.g., Suzuki) Hydrodehalogenation product (debromination)Protic impurities, excess ligand, high temperatureAnhydrous conditions, optimize ligand ratio, lower temperature
Homocoupling of coupling partnerPresence of oxygenThorough degassing, high-purity reagents
Nucleophilic Substitution at C1 1-HydroxyisoquinolinePresence of waterStrict anhydrous conditions, inert atmosphere
Homocoupling of nucleophileOxidative side reaction (often trace metal-catalyzed)Purify starting material, degas reaction, avoid certain catalysts

Visualizing Reaction Pathways and Byproduct Formation

Bischler-Napieralski Reaction: Regioselectivity

G cluster_0 Precursor cluster_1 Cyclization cluster_2 Products Precursor Substituted Phenethylamine Cyclization Bischler-Napieralski (e.g., POCl3) Precursor->Cyclization Desired Desired Regioisomer (e.g., 6-Bromo-5-fluoro) Cyclization->Desired Favored Pathway Byproduct Regioisomeric Byproduct Cyclization->Byproduct Side Pathway G cluster_0 Reactants cluster_1 Catalytic Cycle cluster_2 Products Start 6-Bromo-1-chloro-5-fluoroisoquinoline + Coupling Partner Pd_Cycle Pd(0) Catalytic Cycle Start->Pd_Cycle Desired_Product Desired Coupled Product Pd_Cycle->Desired_Product Productive Pathway Debrominated Debrominated Byproduct Pd_Cycle->Debrominated Hydrodehalogenation (Side Reaction) Homocoupled Homocoupled Byproduct Pd_Cycle->Homocoupled Homocoupling (Side Reaction)

Caption: Competing pathways in palladium-catalyzed cross-coupling.

References

Sources

Troubleshooting

Technical Support Center: Purification of 6-Bromo-1-chloro-5-fluoroisoquinoline Derivatives

Welcome to the technical support center for the chromatographic purification of 6-bromo-1-chloro-5-fluoroisoquinoline derivatives. This guide is designed for researchers, scientists, and drug development professionals wh...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the chromatographic purification of 6-bromo-1-chloro-5-fluoroisoquinoline derivatives. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in isolating these complex halogenated heterocycles. The following content, presented in a question-and-answer format, combines fundamental chromatographic principles with field-proven insights to help you troubleshoot and optimize your purification workflows.

Frequently Asked Questions (FAQs)

Q1: What is the best stationary phase for purifying 6-bromo-1-chloro-5-fluoroisoquinoline derivatives?

Answer: For most applications involving moderately polar compounds like isoquinoline derivatives, silica gel (SiO₂) is the standard and most cost-effective choice for normal-phase column chromatography.[1] Its hydroxyl groups provide the necessary polarity to interact with the nitrogen atom and halogen substituents of your molecule, enabling separation.

However, the presence of multiple halogens (Br, Cl, F) can lead to unique electronic properties and potential for alternative interactions. If you face challenges with separation on silica, consider these advanced options:

  • Alumina (Al₂O₃): Can be used in its neutral, acidic, or basic form. Basic alumina may be beneficial if your compound is sensitive to the acidic nature of standard silica gel, preventing degradation.

  • Fluorinated Stationary Phases (e.g., Pentafluorophenyl - PFP): These have become popular alternatives to traditional alkyl phases for separating halogenated compounds.[2][3] PFP phases offer enhanced dipole, π-π, and charge-transfer interactions, which can provide unique selectivity for your specific derivative that is unachievable on silica alone.[2]

Q2: How do I select an appropriate mobile phase (eluent)?

Answer: Mobile phase selection is critical and should always be guided by preliminary Thin Layer Chromatography (TLC) analysis. The goal is to find a solvent system that provides a target compound Rf value between 0.15 and 0.4 .[4] This range ensures the compound elutes from the column in a reasonable volume without moving too quickly (poor separation) or too slowly (band broadening and excessive solvent use).[4]

Given the polar nature of the isoquinoline core and the lipophilic character of the halogens, a two-component system of a nonpolar and a more polar solvent is standard.

Solvent System ClassNonpolar ComponentPolar ComponentTarget Compounds & Notes
Standard Hexanes, Heptane, Petroleum EtherEthyl Acetate (EtOAc)A universal starting point for many organic compounds. Good for "normal" polarity.[5]
Alternative Polarity Dichloromethane (DCM)Methanol (MeOH)Excellent for more polar compounds. A 2% MeOH in DCM system has been successfully used to purify 6-Bromo-1-chloroisoquinoline.[6] Be cautious: using more than 10% methanol can risk dissolving the silica gel.[5]
High Selectivity Dichloromethane (DCM) or HexanesDiethyl Ether (Et₂O)Ether offers different selectivity compared to EtOAc and can sometimes resolve closely related spots. A DCM/ether gradient has been used for purifying bromo-nitroisoquinoline derivatives.[7]

Pro-Tip: Start with a system like 20% Ethyl Acetate in Hexanes for your initial TLC plates. Adjust the ratio of the polar solvent to achieve the target Rf. If spots remain at the baseline or streak, switch to a stronger system like Dichloromethane/Methanol.[5]

Q3: What is the relationship between my TLC Rf and the actual column chromatography separation?

Answer: The relationship is mathematically defined and crucial for planning your experiment. The elution volume, measured in column volumes (CV), is inversely proportional to the Rf value.

CV ≈ 1 / Rf [4]

A compound with a low Rf (e.g., 0.15) will require more solvent (≈6.7 CVs) to elute, while a compound with a high Rf (e.g., 0.5) will elute quickly (≈2 CVs). The non-linear nature of this relationship means that small changes in Rf at low values result in large changes in elution volume, leading to better separation. This is why targeting an Rf of 0.15-0.4 is critical for achieving high-resolution purification.[4]

Experimental Workflow & Protocols

The purification process is a systematic workflow. Deviations from this process are a common source of error.

G cluster_prep Phase 1: Method Development cluster_execution Phase 2: Execution cluster_analysis Phase 3: Analysis & Isolation TLC TLC Method Development (Find Solvent for Rf 0.15-0.4) ColumnPrep Column Preparation (Slurry Packing) TLC->ColumnPrep Crude Crude Product Crude->TLC Load Sample Loading (Minimal Solvent) ColumnPrep->Load Elute Elution (Isocratic or Gradient) Load->Elute Collect Fraction Collection Elute->Collect TLC_Analysis TLC Analysis of Fractions Collect->TLC_Analysis Combine Combine Pure Fractions TLC_Analysis->Combine Evap Evaporate Solvent Combine->Evap Pure Pure Product Evap->Pure

Caption: Standard workflow for column chromatography purification.

Protocol 1: Slurry Packing a Silica Gel Column

Wet (slurry) packing is superior to dry packing as it produces a more uniform and homogeneous column bed, minimizing the risk of cracks or channels that lead to poor separation.[8]

  • Preparation: Place a small plug of cotton or glass wool at the bottom of the column, ensuring it is snug but does not overly restrict flow. Add a thin layer (approx. 1-2 cm) of sand on top of the plug.[1]

  • Make the Slurry: In a separate beaker, measure the required amount of silica gel. Add your initial, nonpolar mobile phase (e.g., 10% EtOAc/Hexanes) until the silica has the consistency of a thin, pourable milkshake (approx. 1.5 times the volume of the silica).[1] Swirl vigorously to mix.

  • Pack the Column: Clamp the column vertically. Fill the column about one-third full with the mobile phase.[1]

  • Pour and Settle: Pour the silica slurry into the column in portions. Open the stopcock to allow solvent to drain, preventing overflow. Gently tap the side of the column with a piece of rubber tubing to encourage the silica to settle into a compact bed and to release any trapped air bubbles.[1]

  • Equilibrate: Once all the silica is added, add a final layer of sand (approx. 1 cm) on top to prevent the bed from being disturbed.[1] Continuously pass 2-3 column volumes of the mobile phase through the packed column to ensure it is fully equilibrated and stable. Never let the solvent level drop below the top of the sand. [9]

Protocol 2: Sample Loading and Elution
  • Dissolve the Sample: Dissolve your crude 6-bromo-1-chloro-5-fluoroisoquinoline derivative in the minimum amount of a suitable solvent. Ideally, use the mobile phase itself.[8] If solubility is an issue, a stronger, more polar solvent like dichloromethane can be used, but keep the volume to an absolute minimum.[5]

  • Load the Column: Carefully pipette the dissolved sample solution directly onto the center of the top sand layer, ensuring not to disturb the silica bed.[8]

  • Adsorb the Sample: Open the stopcock and allow the sample solution to drain until the liquid level just meets the top of the sand.[1]

  • Wash: Carefully add 1-2 mL of fresh mobile phase and again allow it to drain to the top of the sand. This ensures your entire sample is adsorbed onto the stationary phase in a tight, narrow band.[9]

  • Begin Elution: Gently fill the top of the column with the mobile phase. Open the stopcock and begin collecting fractions in an ordered rack of test tubes. Maintain a constant level of solvent above the silica bed throughout the entire process.[8]

Troubleshooting Guide

Q4: My compounds are not separating (co-elution). What should I do?

Answer: This is a common and frustrating issue. The solution depends on whether you saw separation on the TLC plate.

G Start Problem: Poor Separation / Co-Elution TLC_Check Did you see clear separation on the TLC plate? Start->TLC_Check Overload Possible Cause: Column Overloading TLC_Check->Overload Yes Solvent_Issue Cause: Incorrect Mobile Phase (Wrong Polarity / Selectivity) TLC_Check->Solvent_Issue No Yes Yes Packing Possible Cause: Poor Column Packing (Cracks / Channels) Solution_Repack Solution: 1. Reduce sample load. 2. Repack column carefully using slurry method. Packing->Solution_Repack No No Solution_Solvent Solution: 1. Re-screen solvents with TLC. 2. Try a different solvent class (e.g., DCM/MeOH instead of EtOAc/Hex). 3. Consider a gradient elution. Solvent_Issue->Solution_Solvent

Caption: Decision tree for troubleshooting poor separation.

  • If you saw separation on TLC: The issue is likely mechanical.

    • Column Overloading: You have loaded too much sample for the amount of silica. As a rule of thumb, aim for a sample-to-silica mass ratio of 1:30 to 1:100.

    • Poor Packing: The column bed may have cracks or channels, causing the sample to travel unevenly. This is often a result of dry packing or shocking the column with sudden pressure changes.[10] The solution is to repack the column using the slurry method.[8]

  • If you did NOT see separation on TLC: The problem is the mobile phase chemistry.

    • Change Solvent Polarity: Your solvent system may be too polar (high Rf) or not polar enough (low Rf). Adjust the solvent ratio.

    • Change Solvent Selectivity: If adjusting polarity doesn't work, your chosen solvents may not be able to differentiate between the compounds. Switch to a different solvent class (e.g., from an acetate/hydrocarbon system to an alcohol/chlorinated system).[5]

    • Use a Gradient: Start with a nonpolar mobile phase and gradually increase the percentage of the polar solvent. This can help resolve compounds with very different polarities.[8]

Q5: My product is coming off the column, but the peaks are tailing badly. Why?

Answer: Peak tailing is typically caused by unwanted secondary interactions between your compound and the stationary phase. For a basic compound like an isoquinoline, the likely culprit is an interaction between the nitrogen lone pair and acidic silanol groups (Si-OH) on the surface of the silica gel.[11]

  • Solution 1 (Mobile Phase Modifier): Add a small amount (0.5-2%) of a basic modifier like triethylamine (TEA) or ammonia in methanol to your mobile phase.[5] This neutralizes the acidic sites on the silica, preventing the strong binding that causes tailing. Always re-check your Rf on TLC with the new modifier, as it may increase.[5]

  • Solution 2 (Change Stationary Phase): Switch to a less acidic stationary phase like neutral alumina.

Q6: I'm trying to separate my 6-bromo-1-chloro-5-fluoroisoquinoline from a dehalogenated impurity. How can I improve this difficult separation?

Answer: Separating halogenated analogs from their dehalogenated (or "proteo") impurities is notoriously difficult because their polarities are very similar.[12] Fluorine-containing pharmaceuticals are often slightly more hydrophobic (less polar) than their corresponding non-fluorinated analogs.[12]

  • Optimize for Resolution: You need a high-performance separation. This means using a finely packed column, a very slow flow rate (if using gravity chromatography), and a mobile phase that gives a low Rf (0.1-0.2) for your target compound to maximize the separation distance on the column.

  • Alternative Chromatography Modes:

    • Reverse-Phase Chromatography: The slight difference in hydrophobicity may be better exploited using a C8 or C18 column with a polar mobile phase (e.g., acetonitrile/water).[13][14]

    • Fluorinated Eluents: An interesting strategy is to use a standard C8 or C18 column but with a fluorinated eluent like trifluoroethanol (TFE). This "hetero-pairing" can achieve optimal separation of fluorinated compounds based on their fluorine content percentage.[13][14]

    • PFP Columns: As mentioned in Q1, a Pentafluorophenyl (PFP) stationary phase can offer unique selectivity for halogenated molecules, potentially resolving isomers or dehalogenated impurities that co-elute on standard silica or C18 columns.[2][3]

References
  • Phenomenex. (2023). Column Chromatography: Principles, Procedure, and Applications. Retrieved from [Link]

  • Winthrop University Department of Chemistry. (n.d.). Column Chromatography. Retrieved from [Link]

  • ResearchGate. (2015). Column Chromatography set up for separation of aliphatic, aromatic and polar fractions. Retrieved from [Link]

  • University of Rochester Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column. Retrieved from [Link]

  • University of Canterbury. (n.d.). How to run column chromatography. Retrieved from [Link]

  • Waters Corporation. (n.d.). Rapid Method Development through Proper Column Selection. Retrieved from [Link]

  • Welch, C. J., et al. (2013). Chromatographic Resolution of Closely Related Species in Pharmaceutical Chemistry: Dehalogenation Impurities and Mixtures of Halogen Isomers. ACS Publications. Retrieved from [Link]

  • Biovanix Chromatography. (n.d.). Quick Troubleshooting Guide For HPLC Column Usage. Retrieved from [Link]

  • Science.gov. (n.d.). halogenated aromatic compounds: Topics. Retrieved from [Link]

  • Wang, W., et al. (2017). Synthesis of 6-bromo-4-iodoquinoline. Atlantis Press. Retrieved from [Link]

  • LCGC International. (2023). Combining Different Stationary-Phase Chemistries to Improve the Selectivity of Impurity Profiling Methods. Retrieved from [Link]

  • Google Patents. (2013). US20130105766A1 - Method For Removing Halogens From An Aromatic Compound.
  • National Institutes of Health (NIH). (2021). Recent Developments of Liquid Chromatography Stationary Phases for Compound Separation: From Proteins to Small Organic Compounds. Retrieved from [Link]

  • Hawach Scientific. (2023). Common Faults and Troubleshooting Methods in HPLC Column. Retrieved from [Link]

  • Study Mind. (n.d.). Chromatography and Rf Values (GCSE Chemistry). Retrieved from [Link]

  • National Institutes of Health (NIH). (2014). Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography. Retrieved from [Link]

  • Phenomenex. (n.d.). Troubleshooting Guide. Retrieved from [Link]

  • LCGC International. (2016). Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases. Retrieved from [Link]

  • Teledyne ISCO. (2020). Chromatography Troubleshooting. YouTube. Retrieved from [Link]

  • Scribd. (n.d.). Synthesis of 6-Bromoquinoline. Retrieved from [Link]

  • Neliti. (2023). Influence of Chromatography Conditions on the Retention of Some Isoquinoline and Pyrimidinone Derivatives. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Isoquinoline, 5-bromo-8-nitro-. Retrieved from [Link]

  • PubChem. (n.d.). 6-Bromo-1-chloro-isoquinoline. Retrieved from [Link]

  • Agilent. (2007). HPLC Column and Separation and Separation Troubleshooting. Retrieved from [Link]

  • LCGC International. (2004). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. Retrieved from [Link]

  • ResearchGate. (1991). Resolution equations for column chromatography. Retrieved from [Link]

  • ResearchGate. (2014). Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography. Retrieved from [Link]

  • Biotage. (2023). Why is TLC Rf important for flash column chromatography optimization?. Retrieved from [Link]

  • National Institutes of Health (NIH). (2021). Discovery of isoquinoline-tethered quinazoline derivatives with enhanced HER2 inhibition over EGFR. Retrieved from [Link]

  • MDPI. (2021). The Influence of Copper on Halogenation/Dehalogenation Reactions of Aromatic Compounds and Its Role in the Destruction of Polyhalogenated Aromatic Contaminants. Retrieved from [Link]

  • Special Pet Topics. (n.d.). Halogenated Aromatic Poisoning (PCB and Others). Retrieved from [Link]

Sources

Optimization

preventing dehalogenation of 6-Bromo-1-chloro-5-fluoroisoquinoline

Welcome to the technical support center for 6-Bromo-1-chloro-5-fluoroisoquinoline. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile, polyhalogenate...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for 6-Bromo-1-chloro-5-fluoroisoquinoline. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile, polyhalogenated building block in their synthetic endeavors. The unique electronic and steric environment of this molecule presents both opportunities for selective functionalization and challenges, most notably the undesired side reaction of dehalogenation.

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate these challenges, optimize your reaction conditions, and maximize the yield of your desired product. Our approach is grounded in mechanistic principles to explain the "why" behind the recommended protocols.

Understanding the Battlefield: Reactivity of Halogens on the Isoquinoline Core

The key to successfully using 6-Bromo-1-chloro-5-fluoroisoquinoline lies in understanding the differential reactivity of its three halogen substituents. This reactivity is governed by two primary factors: carbon-halogen bond strength and the electronic nature of the isoquinoline ring.

  • Carbon-Halogen Bond Dissociation Enthalpy (BDE): The strength of the C-X bond is a critical factor, particularly in reactions involving oxidative addition to a metal catalyst (e.g., Palladium). The general trend for BDE is:

    • C-F > C-Cl > C-Br > C-I [1][2][3] This hierarchy dictates that the C-Br bond is the weakest and therefore the most susceptible to cleavage, making it the primary site for initial reactivity in cross-coupling reactions. The C-F bond is exceptionally strong and typically remains inert under standard cross-coupling conditions.[1][4]

  • Electronic Effects of the Isoquinoline Ring: The isoquinoline scaffold is a π-deficient heteroaromatic system. The nitrogen atom withdraws electron density, particularly from the C-1 (α) and C-3 positions.[5][6]

    • C-1 Position (Chloro): This position is highly activated towards nucleophilic aromatic substitution (SNAr).[7][8] Strong nucleophiles can directly displace the chloride, a pathway that can compete with metal-catalyzed reactions at other sites.

    • C-6 Position (Bromo): This position on the benzo-fused ring is less electronically activated than C-1, but the lability of the C-Br bond makes it the most common site for transformations like Suzuki, Buchwald-Hartwig, and Sonogashira couplings.[9][10]

This interplay means that while the C-Br bond is the most reactive in palladium-catalyzed cycles, it is also the most prone to undesired reductive cleavage, or hydrodehalogenation , where the bromine is replaced by a hydrogen atom.[11][12][13]

Troubleshooting Guide: Common Issues & Solutions

This section is formatted as a series of common problems encountered during experiments, followed by a detailed analysis of the causes and actionable solutions.

Issue 1: Significant Debromination During Suzuki-Miyaura Coupling at C-6

Question: I am attempting to perform a Suzuki-Miyaura coupling on 6-Bromo-1-chloro-5-fluoroisoquinoline with an arylboronic acid to functionalize the C-6 position. However, my crude analysis (LC-MS/NMR) shows a major byproduct corresponding to the loss of bromine (hydrodehalogenation). How can I suppress this side reaction?

Analysis of Probable Causes:

Hydrodehalogenation in palladium-catalyzed cross-coupling is a common competitive pathway.[11][14] The catalytically active Pd(0) species, which should perform oxidative addition into the C-Br bond, can instead participate in a cycle that results in the formal reduction of the aryl halide. This is often exacerbated by:

  • Presence of Hydride Sources: Solvents like alcohols, residual water, or even certain bases (e.g., those with β-hydrogens) can act as hydride donors.[11][12]

  • Slow Reductive Elimination: If the desired reductive elimination step to form the C-C bond is slow, the intermediate palladium-aryl complex has more time to undergo side reactions, including protonolysis or reaction with a hydride source.[11]

  • Suboptimal Ligand Choice: The ligand's steric and electronic properties are paramount. Ligands that are not bulky or electron-donating enough may fail to sufficiently accelerate the reductive elimination step.[11][15][16][17]

  • High Reaction Temperature: Elevated temperatures can increase the rate of decomposition pathways and hydrodehalogenation.[11]

Solutions and Recommended Protocols:

A systematic optimization of your reaction conditions is the most effective approach. We recommend focusing on the ligand, base, and solvent.

Table 1: Recommended Starting Conditions for Suppressing Debromination in Suzuki Coupling

ParameterRecommendationRationale
Palladium Source Pd(OAc)₂, Pd₂(dba)₃, or a pre-catalyst (e.g., XPhos Pd G3/G4)Pre-catalysts ensure reliable formation of the active Pd(0) species.[18][19]
Ligand Screen bulky, electron-rich biaryl phosphines: XPhos, SPhos, RuPhos, DavePhosThese ligands accelerate the rate-limiting reductive elimination step, which outcompetes the hydrodehalogenation pathway.[11][18]
Base Use a strong, non-nucleophilic, anhydrous base: K₃PO₄, Cs₂CO₃These bases are effective in the transmetalation step without acting as significant hydride sources. Avoid aqueous bases if possible.[11][20]
Solvent Use anhydrous, aprotic solvents: Toluene, Dioxane, THF, CPMEThese solvents minimize the presence of adventitious water and do not act as hydride donors.[11]
Temperature Start at a lower temperature (e.g., 60-80 °C) and slowly increase if needed.Minimizes thermal decomposition and side reactions.
Additives Consider adding molecular sieves.Scavenges trace amounts of water from the reaction.

Step-by-Step Protocol for Optimization:

  • Setup: Under an inert atmosphere (Argon or Nitrogen), add the 6-Bromo-1-chloro-5-fluoroisoquinoline, boronic acid (1.2-1.5 equiv.), and base (2-3 equiv.) to an oven-dried flask.

  • Solvent Addition: Add anhydrous solvent via syringe.

  • Degassing: Bubble argon through the mixture for 15-20 minutes to remove dissolved oxygen, which can deactivate the catalyst.[21]

  • Catalyst Addition: In a separate vial, pre-mix the palladium source and ligand. Add this mixture to the reaction flask.

  • Heating: Heat the reaction to the desired temperature and monitor by TLC or LC-MS.

  • Analysis: If dehalogenation is still significant, prioritize changing the ligand first, then the base, before adjusting the temperature.

dot

Caption: Troubleshooting workflow for dehalogenation.

Issue 2: Unwanted Nucleophilic Substitution at C-1

Question: During my cross-coupling reaction, which uses a strong base, I'm observing a byproduct where the chlorine at C-1 has been displaced by a component from my reaction mixture (e.g., hydroxide, alkoxide). How can I prevent this?

Analysis of Probable Causes:

As mentioned, the C-1 position is electronically activated for Nucleophilic Aromatic Substitution (SNAr).[7][8]

  • Strong Nucleophiles: Bases such as NaOH, KOH, or alkoxides can act as nucleophiles, directly attacking the C-1 position.

  • High Temperatures: SNAr reactions are often accelerated by heat.

Solutions and Recommended Protocols:

  • Base Selection: The most critical parameter is the base. Switch to a non-nucleophilic base.

    • Excellent Choices: K₃PO₄, Cs₂CO₃, K₂CO₃. These are sufficiently basic to facilitate the cross-coupling cycle but are poor nucleophiles.

    • Bases to Avoid: NaOH, KOH, NaOtBu (can act as a nucleophile or promote elimination), and amine bases if they can act as nucleophiles.[11]

  • Temperature Control: Run the reaction at the minimum temperature required for the desired C-6 coupling to proceed. This will disfavor the higher activation energy SNAr pathway.

  • Protecting Groups (Advanced): In extremely challenging cases, transient protection of the isoquinoline nitrogen (e.g., as an N-oxide) can sometimes deactivate the C-1 position, though this adds synthetic steps.

Frequently Asked Questions (FAQs)

Q1: What is the expected order of reactivity for selective, sequential cross-coupling on this molecule?

A1: The reactivity order follows the lability of the C-X bonds: C-Br (position 6) > C-Cl (position 1) >> C-F (position 5) .[10] You can almost always achieve selective functionalization at the C-6 position first by using standard palladium catalysis (e.g., Suzuki, Heck, Sonogashira). Subsequent coupling at the C-1 position is more challenging and requires more forcing conditions, often with specialized catalysts designed for aryl chlorides.[18] The C-F bond is generally considered unreactive under these conditions and would require harsh, specialized methods to cleave.[22]

Q2: What is the primary mechanism of hydrodehalogenation in palladium-catalyzed reactions?

A2: While several pathways can operate, a common mechanism involves the oxidative addition of the aryl halide to Pd(0) to form an Ar-Pd(II)-X intermediate. Instead of undergoing transmetalation, this intermediate can be intercepted by a hydride source. The resulting Ar-Pd(II)-H species then undergoes reductive elimination to yield the dehalogenated arene and regenerate the Pd(0) catalyst.[12][23]

dot

Dehalogenation_Mechanism cluster_desired Desired Cross-Coupling Pathway cluster_undesired Undesired Dehalogenation Pathway ArPd(II)X Ar-Pd(II)-X ArPd(II)R Ar-Pd(II)-R ArPd(II)X->ArPd(II)R Transmetalation (Boronic Acid) Pd(0)_2 Pd(0) ArPd(II)R->Pd(0)_2 Reductive Elimination Ar-R Ar-R (Product) ArPd(II)R->Ar-R ArPd(II)X_2 Ar-Pd(II)-X ArPd(II)H Ar-Pd(II)-H ArPd(II)X_2->ArPd(II)H Protonolysis/ Hydride Source Pd(0)_3 Pd(0) ArPd(II)H->Pd(0)_3 Reductive Elimination Ar-H Ar-H (Byproduct) ArPd(II)H->Ar-H Pd(0) Pd(0) Pd(0)->ArPd(II)X Oxidative Addition Ar-X->Pd(0)

Caption: Competing pathways in Pd-catalyzed cross-coupling.

Q3: How can I reliably detect and quantify the amount of dehalogenated byproduct?

A3: A combination of analytical techniques is best:

  • 1H NMR Spectroscopy: The most direct method. The appearance of a new aromatic proton signal in place of where the bromine was attached is a clear indicator. Integration of this new signal against a known internal standard or a signal from the starting material can provide quantification.[11]

  • LC-MS (Liquid Chromatography-Mass Spectrometry): Excellent for qualitative analysis. You will see a new peak in your chromatogram with a mass corresponding to [M-Br+H]⁺.

  • GC-MS (Gas Chromatography-Mass Spectrometry): Suitable for volatile compounds and provides similar information to LC-MS.

Q4: I need to perform a reaction that is incompatible with palladium. Can I achieve selective functionalization at C-6 via a halogen-metal exchange?

A4: Yes, halogen-metal exchange is a viable alternative. Given the reactivity trend (Br > Cl), you can achieve selective exchange at the C-6 position.

  • Conditions: Use an organolithium reagent like n-BuLi at very low temperatures (-78 °C or below) in an anhydrous ether solvent (THF, Et₂O).[24]

  • Crucial Tip: Strict temperature control is essential. Allowing the reaction to warm up can lead to side reactions, including reaction at the C-1 position or decomposition. After forming the aryllithium species in situ, you can quench it with your desired electrophile.

References

  • Hartwig, J. F. (2010).
  • Comins, D. L., & Joseph, S. P. (1996). Pyridines and their Benzo Derivatives: Reactivity at the Ring.
  • Percec, V., Golding, G. M., Smidrkal, J., & Weichold, O. (2004). A new catalytic system for the dehalogenation of aryl halides. Journal of Organic Chemistry, 69(9), 3447-3452.
  • Gilman, H., & Gorsich, R. D. (1957). The Metalation of Quinoline and Isoquinoline with n-Butyllithium. Journal of the American Chemical Society, 79(10), 2625-2628.
  • Ramanathan, A., & Jimenez, L. S. (2010). Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. Synthesis, 2010(02), 217-220.
  • Grushin, V. V. (2004). Hydrodehalogenation of fluoro-, chloro-, bromo-, and iodoarenes catalyzed by palladium complexes. Chemical Reviews, 104(4), 1629-1662.
  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483.
  • Hassan, J., Sévignon, M., Gozzi, C., Schulz, E., & Lemaire, M. (2002). Aryl−Aryl Bond Formation One Century after the Discovery of the Ullmann Reaction. Chemical Reviews, 102(5), 1359-1470.
  • Organic Chemistry Portal. (n.d.). Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage. Retrieved from [Link]

  • Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides.
  • Nolan, S. P. (Ed.). (2004). N-Heterocyclic Carbenes in Synthesis. John Wiley & Sons.
  • Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. John Wiley & Sons.
  • PubChem. (n.d.). 6-Bromo-1-chloroisoquinoline. Retrieved from [Link]

  • Blanksby, S. J., & Ellison, G. B. (2003). Bond Dissociation Energies of Organic Molecules. Accounts of Chemical Research, 36(4), 255-263.
  • Miller, J. (1968). Aromatic Nucleophilic Substitution. Elsevier.
  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

  • Chemistry Stack Exchange. (2014). Is a carbon-fluorine bond stronger than a carbon-chlorine bond? Retrieved from [Link]

  • Brower, K. R., Samuels, W. P., Way, J. W., & Amstutz, E. D. (1953). Halogen Reactivities. III. Kinetic Study of Displacement Reactions of Haloquinolines with Piperidine. The Journal of Organic Chemistry, 18(12), 1648-1654.
  • YouTube. (2020, November 1). Reactions of Isoquinoline. Retrieved from [Link]

  • ResearchGate. (2014, December 23). How can I solve my problem with Suzuki coupling? Retrieved from [Link]

  • Palani, V., Perea, M. A., & Sarpong, R. (2021). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Chemical Reviews, 121(17), 10830-10887.
  • ResearchGate. (n.d.). Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. Retrieved from [Link]

  • Reddit. (2021, July 9). Diagnosing issues with a failed Suzuki coupling? Retrieved from [Link]

  • ResearchGate. (n.d.). Energetics of C-F, C-Cl, C-Br, and C-I bonds in 2-haloethanols. Retrieved from [Link]

  • Lipshutz, B. H., & Ghorai, S. (2012).
  • Organic Chemistry Portal. (2010). Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. Retrieved from [Link]

  • MDPI. (2021). Visible-Light Photocatalytic Reduction of Aryl Halides as a Source of Aryl Radicals. Retrieved from [Link]

  • National Institutes of Health. (2020). Carbon–fluorine bond cleavage mediated by metalloenzymes. Retrieved from [Link]

  • Reddit. (2023, December 23). Why is the C-F bond enthalpy so high despite it being the most polar out of C-Cl, C-Br and C-I bonds? Retrieved from [Link]

  • MDPI. (2020). Advances in Metal-Catalyzed Cross-Coupling Reactions of Halogenated Quinazolinones and Their Quinazoline Derivatives. Retrieved from [Link]

  • MDPI. (2021). Impact of Cross-Coupling Reactions in Drug Discovery and Development. Retrieved from [Link]

  • Reddit. (2024, September 4). Struggling with Suzuki Reaction. Retrieved from [Link]

  • National Institutes of Health. (2016). Ligand Effects in Carboxylic Ester- and Aldehyde-Assisted C–H Activation in Highly Enantioselective Cycloisomerization-Hydroalkenylation and -Hydroarylation of Enynes. Retrieved from [Link]

  • Science. (2019). Ligand-induced suppression of undesirable pathways in cobalt-catalyzed hydroformylation. Retrieved from [Link]

  • National Institutes of Health. (2014). A Hierarchy of Ligands Controls Formation and Reaction of Aryl Radicals in Pd-Catalyzed Ground-State Base-Promoted Coupling Reactions. Retrieved from [Link]

Sources

Troubleshooting

improving regioselectivity in reactions with 6-Bromo-1-chloro-5-fluoroisoquinoline

Introduction 6-Bromo-1-chloro-5-fluoroisoquinoline is a key heterocyclic building block in medicinal chemistry and materials science. Its utility is defined by the two distinct halogenated positions (C1-Cl and C6-Br), wh...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

6-Bromo-1-chloro-5-fluoroisoquinoline is a key heterocyclic building block in medicinal chemistry and materials science. Its utility is defined by the two distinct halogenated positions (C1-Cl and C6-Br), which offer orthogonal handles for sequential functionalization. However, harnessing this potential requires precise control over regioselectivity. This guide provides field-proven troubleshooting advice, detailed protocols, and mechanistic insights to help you navigate the complexities of reacting with this substrate and achieve your desired synthetic outcome with high fidelity.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the fundamental reactivity of 6-Bromo-1-chloro-5-fluoroisoquinoline.

Q1: What are the primary factors controlling regioselectivity in reactions with this molecule?

A1: Regioselectivity is primarily dictated by a balance of two factors:

  • Carbon-Halogen Bond Strength: In metal-catalyzed cross-coupling reactions, the C(sp²)-Br bond (at C6) has a lower bond dissociation energy than the C(sp²)-Cl bond (at C1). This makes the C6-Br position inherently more susceptible to oxidative addition by a low-valent metal catalyst (e.g., Pd(0)), forming the initial organometallic intermediate.

  • Electronic Activation for Nucleophilic Attack: The C1 position is peri to the ring nitrogen. This nitrogen atom acts as a strong electron-withdrawing group through resonance, significantly lowering the electron density at C1. This electronic activation makes the C1-Cl bond highly susceptible to Nucleophilic Aromatic Substitution (SNAAr) pathways, a mechanism that does not typically occur at the C6 position under the same conditions.

Q2: As a starting point, which position is more reactive and under what conditions?

A2:

  • For Palladium-catalyzed cross-coupling (e.g., Suzuki, Buchwald-Hartwig, Sonogashira): The C6-Br bond is significantly more reactive . Standard reaction conditions will almost exclusively result in substitution at the C6 position while leaving the C1-Cl bond intact. This is the most common and predictable pathway.

  • For Nucleophilic Aromatic Substitution (SNAAr): The C1-Cl bond is the exclusive site of reaction . This pathway is favored when using strong nucleophiles like alkoxides, thiolates, or amines, often at elevated temperatures.

Q3: Is it possible to perform a cross-coupling reaction at the C1-Cl position while leaving the C6-Br bond untouched?

A3: This is synthetically challenging but achievable under specific circumstances. Direct selective coupling at C1-Cl is generally not feasible due to the overwhelming reactivity of the C6-Br bond. The standard strategy is sequential:

  • Step 1: Functionalize the C6-Br position first using standard palladium catalysis.

  • Step 2: Employ more forcing conditions (e.g., higher temperatures, specialized catalysts with bulky, electron-rich ligands) to react the less reactive C1-Cl bond of the C6-substituted product.

An alternative is to leverage catalyst systems specifically designed for C-Cl activation, though achieving perfect selectivity in the presence of a C-Br bond remains a significant challenge.

Part 2: Troubleshooting Guides & Protocols by Reaction Type

Guide 1: Selective Suzuki-Miyaura Coupling at the C6-Position

The Suzuki reaction is a robust method for forming C-C bonds. With 6-Bromo-1-chloro-5-fluoroisoquinoline, excellent regioselectivity for the C6 position can be achieved.

The catalytic cycle of the Suzuki reaction begins with the oxidative addition of the C-X bond to the Pd(0) catalyst. The rate of this step is highly dependent on the halogen, following the general trend I > Br > Cl >> F. Therefore, the C6-Br bond will undergo oxidative addition much faster than the C1-Cl bond, ensuring high selectivity.

Start Start: 6-Bromo-1-chloro-5-fluoroisoquinoline Reagents Reagents: - Aryl/Vinyl Boronic Acid or Ester - Pd Catalyst (e.g., Pd(PPh3)4) - Base (e.g., K2CO3, Cs2CO3) Start->Reagents 1. Add Reaction Reaction Setup: - Inert Atmosphere (N2/Ar) - Anhydrous Solvent (DME/Toluene) - Heat (80-100 °C) Reagents->Reaction 2. Combine & Heat Workup Aqueous Workup & Purification Reaction->Workup 3. Quench & Extract Product Product: 6-Aryl-1-chloro-5-fluoroisoquinoline Workup->Product 4. Isolate

Caption: Workflow for selective C6 Suzuki coupling.

  • Vessel Preparation: To an oven-dried flask, add 6-bromo-1-chloro-5-fluoroisoquinoline (1.0 eq), (4-methoxyphenyl)boronic acid (1.2 eq), and potassium carbonate (2.5 eq).

  • Inerting: Seal the flask with a septum, and purge with dry argon or nitrogen for 15 minutes.

  • Catalyst Addition: Under a positive pressure of inert gas, add Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq).

  • Solvent Addition: Add anhydrous 1,2-dimethoxyethane (DME) and water (4:1 ratio, 0.1 M concentration relative to the substrate).

  • Reaction: Heat the mixture to 90 °C and stir vigorously for 12-16 hours, monitoring by TLC or LC-MS.

  • Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water, followed by brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue by column chromatography on silica gel to yield the desired product.

Problem Potential Cause(s) Recommended Solution(s)
Low or No Conversion 1. Inactive catalyst (oxidized Pd(0)).2. Insufficiently anhydrous conditions.3. Poor quality boronic acid (decomposed).4. Ineffective base.1. Use a fresh bottle of catalyst or a pre-catalyst system like Pd(OAc)₂ with a phosphine ligand.2. Ensure solvents are thoroughly dried and the reaction is kept under a strict inert atmosphere.3. Use fresh boronic acid or a more stable pinacol ester derivative.4. Switch to a stronger base like Cs₂CO₃.
Formation of Homocoupled Boronic Acid Product Presence of oxygen in the reaction mixture.Degas the solvent mixture thoroughly (e.g., via freeze-pump-thaw cycles or sparging with argon) before adding the catalyst.
Reaction at C1-Cl is Observed Reaction temperature is too high or run time is excessively long.Reduce the reaction temperature to 80-85 °C. Monitor the reaction closely and stop it once the starting material is consumed to avoid over-reaction.
Debromination (loss of Br) or Dechlorination (loss of Cl) 1. Side reaction promoted by base or impurities.2. Catalyst degradation.1. Use a milder base (e.g., K₃PO₄).2. Use a more stable catalyst system, such as one with a bulky biarylphosphine ligand (e.g., SPhos).
Guide 2: Selective Nucleophilic Aromatic Substitution (SNAAr) at the C1-Position

SNAAr provides a reliable and orthogonal method for functionalizing the C1 position, leveraging the electronic activation from the isoquinoline nitrogen.

The isoquinoline nitrogen atom powerfully withdraws electron density from the C1 and C3 positions. This makes the C1 carbon highly electrophilic and susceptible to attack by a nucleophile. The resulting negatively charged intermediate (a Meisenheimer complex) is stabilized by resonance involving the nitrogen atom. The C6 position lacks this activation and is therefore unreactive towards nucleophiles under these conditions.

Start Target Site on 6-Bromo-1-chloro-5-fluoroisoquinoline? C6 Target: C6-Br Start->C6  C6 Position   C1 Target: C1-Cl Start->C1  C1 Position   Pd_Coupling Strategy: Pd-Catalyzed Cross-Coupling (Suzuki, Buchwald-Hartwig, Sonogashira) C6->Pd_Coupling SNAAr Strategy: Nucleophilic Aromatic Substitution (SNAAr) C1->SNAAr Conditions_Pd Conditions: - Pd Catalyst (e.g., Pd(PPh3)4, Pd(OAc)2/Ligand) - Base (Carbonate/Phosphate) - Mild Heat (80-110 °C) Pd_Coupling->Conditions_Pd Conditions_SNAAr Conditions: - Strong Nucleophile (R-OH, R-NH2, R-SH) - Base (NaH, K2CO3) - Polar Aprotic Solvent (DMF, DMSO) - Heat (60-120 °C) SNAAr->Conditions_SNAAr

Caption: Decision tree for selecting a strategy based on the desired reaction site.

  • Reagent Preparation: In a flask under argon, suspend sodium hydride (NaH, 60% dispersion in mineral oil, 1.5 eq) in anhydrous N,N-dimethylformamide (DMF, 0.2 M).

  • Nucleophile Addition: Cool the suspension to 0 °C. Slowly add anhydrous methanol (1.5 eq) dropwise. Allow the mixture to stir at 0 °C for 20 minutes.

  • Substrate Addition: Add a solution of 6-bromo-1-chloro-5-fluoroisoquinoline (1.0 eq) in anhydrous DMF dropwise to the sodium methoxide solution at 0 °C.

  • Reaction: After the addition is complete, allow the reaction to warm to room temperature and then heat to 60 °C. Stir for 4-6 hours, monitoring by TLC or LC-MS.

  • Workup: Cool the reaction to 0 °C and carefully quench by the slow addition of water. Extract the product with ethyl acetate (3x). Combine the organic layers and wash with brine.

  • Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate. Purify the crude material by flash chromatography to obtain the pure 1-methoxy product.

Problem Potential Cause(s) Recommended Solution(s)
Reaction is Sluggish or Incomplete 1. Nucleophile is not strong enough.2. Insufficient temperature.3. Water present in the reaction, quenching the base/nucleophile.1. Ensure the nucleophile is fully deprotonated by using a strong base (e.g., NaH, KHMDS).2. Gradually increase the reaction temperature in 10 °C increments (e.g., up to 100 °C).3. Use anhydrous solvents and reagents. Dry glassware thoroughly before use.
Side Product Formation Reaction temperature is too high, leading to decomposition.Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Consider using a more polar solvent like DMSO to facilitate the reaction at a lower temperature.
Difficulty with Workup (Emulsions) DMF or DMSO is present during the aqueous extraction.After quenching, dilute the reaction mixture significantly with water before extraction. If emulsions persist, add brine to the aqueous layer to help break them.

Part 3: References

  • Title: Pd-Catalyzed Cross-Coupling Reactions at C−Cl Bonds Source: Angewandte Chemie International Edition URL: [Link]

  • Title: The Suzuki−Miyaura Cross-Coupling Reaction Source: Chemical Reviews URL: [Link]

  • Title: Nucleophilic Aromatic Substitution Source: Chemical Reviews URL: [Link]

Optimization

Technical Support Center: Troubleshooting Failed Buchwald-Hartwig Amination of Halo-isoquinolines

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for the Buchwald-Hartwig amination of halo-isoquinolines. This guide is designed for researchers, scientists, and drug development...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the Buchwald-Hartwig amination of halo-isoquinolines. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with this powerful yet sensitive transformation. As N-heteroaromatic substrates, isoquinolines present unique difficulties, including potential catalyst inhibition and side reactions. This document provides in-depth, experience-driven troubleshooting advice structured in a practical, question-and-answer format to help you overcome these hurdles.

Core Principles: The Buchwald-Hartwig Catalytic Cycle

A foundational understanding of the reaction mechanism is critical for effective troubleshooting. The generally accepted catalytic cycle involves three primary stages: oxidative addition, amine coordination and deprotonation, and reductive elimination.[1][2][3] Each step presents potential failure points that can be addressed by modifying specific reaction parameters.

Buchwald-Hartwig Catalytic Cycle cluster_0 Catalytic Cycle cluster_1 Common Failure Points Pd0 L-Pd(0) Active Catalyst OA_Complex L-Pd(II)(Ar)(X) Oxidative Addition Complex Pd0->OA_Complex Oxidative Addition + Ar-X Amide_Complex L-Pd(II)(Ar)(NR'R'') Amido Complex OA_Complex->Amide_Complex Amine Binding & Deprotonation + HNR'R'', + Base F1 • Slow or no reaction (Ligand/Halide issue) F2 • Catalyst deactivation (N-coordination) Amide_Complex->Pd0 Reductive Elimination Product Ar-NR'R'' Desired Product Amide_Complex->Product F3 • Base incompatibility (Decomposition) F4 • Side reactions (e.g., β-hydride elimination)

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Frequently Asked Questions (FAQs)

This section addresses common high-level issues. For more detailed solutions, please refer to the In-Depth Troubleshooting Guide.

Q1: My reaction shows no conversion of the halo-isoquinoline starting material. Where should I start? A: Start by verifying your catalyst system and reaction setup. The most common culprits are an inactive catalyst, insufficient exclusion of air and moisture, or an inappropriate choice of ligand for the challenging isoquinoline substrate. Ensure your solvent is anhydrous and properly degassed, and consider using a pre-formed palladium catalyst (precatalyst) which often provides more reliable initiation.[2][4]

Q2: I'm seeing a significant amount of hydrodehalogenation (the halogen is replaced by hydrogen). What causes this? A: Hydrodehalogenation is often a result of a side reaction competing with reductive elimination, such as β-hydride elimination from an amine coupling partner.[1] This can be exacerbated by high temperatures or a suboptimal ligand/base combination. Consider lowering the reaction temperature or screening alternative bulky ligands that can accelerate the desired reductive elimination step.[5][6]

Q3: My product seems to be decomposing under the reaction conditions. How can I prevent this? A: Product decomposition is frequently caused by the use of a strong base with a substrate that has base-sensitive functional groups.[2][7] For example, strong bases like NaOtBu can be incompatible with ester or nitro groups.[7] Try switching to a weaker inorganic base such as Cs₂CO₃ or K₃PO₄, though this may require a higher reaction temperature or longer reaction time to achieve full conversion.[2][7]

Q4: The reaction worked once, but I can't reproduce the results. Why? A: Irreproducibility in Buchwald-Hartwig aminations often points to subtle variations in reagent quality or reaction setup. Key factors include the purity of the solvent and amine, the quality and particle size of the inorganic base, and the strictness of the inert atmosphere.[2][4] Always use freshly distilled amines and anhydrous, degassed solvents. If using a solid base, ensure it is finely powdered to maximize surface area and avoid clumping.[2]

In-Depth Troubleshooting Guide

This section is organized by the specific symptoms you might observe in your failed reaction.

Symptom 1: Low to No Conversion of Starting Material

This is the most common failure mode and typically points to a problem with one of the core components of the reaction.

Potential Cause 1.1: Inactive or Inappropriate Catalyst System

The nitrogen atom in the isoquinoline ring can coordinate to the palladium center, acting as a ligand and leading to catalyst deactivation.[8] This is a primary challenge for N-heteroaromatic substrates.

  • Expert Diagnosis: Your chosen ligand may not be sterically bulky or electron-rich enough to prevent catalyst inhibition by the isoquinoline nitrogen and to promote the crucial, often rate-limiting, oxidative addition step.[1]

  • Solution Pathway:

    • Switch to Bulky Biarylphosphine Ligands: These are the gold standard for challenging heteroaryl couplings. Ligands like XPhos, SPhos, and BrettPhos are designed to stabilize the palladium center and accelerate the catalytic cycle.[9]

    • Use a Palladium Precatalyst: Instead of generating the Pd(0) species in situ from sources like Pd(OAc)₂ or Pd₂(dba)₃, use a well-defined precatalyst (e.g., XPhos Pd G3). Precatalysts provide a more reliable and rapid initiation of the active L-Pd(0) catalyst, leading to more consistent results.[2]

    • Increase Catalyst Loading: While not ideal, a modest increase in catalyst loading (e.g., from 1-2 mol% to 3-5 mol%) can sometimes overcome partial deactivation pathways.[10]

Parameter Recommendation for Halo-isoquinolines Rationale
Pd Source Use a precatalyst (e.g., BrettPhos Pd G3/G4) over Pd(OAc)₂ or Pd₂(dba)₃.[11]Ensures efficient and reproducible generation of the active Pd(0) catalyst.[2]
Ligand Class Bulky, electron-rich biaryl monophosphines (e.g., XPhos, RuPhos, BrettPhos).[9]Promotes oxidative addition, accelerates reductive elimination, and prevents catalyst deactivation by the heterocyclic substrate.[1][8]
Pd:Ligand Ratio Typically 1:1 to 1:2 for precatalysts. If generating in situ, use 1:2 to 1:4.Ensures the palladium center remains coordinated by the desired phosphine ligand.
Potential Cause 1.2: Poor Substrate Reactivity (Halide Choice)

The nature of the halogen on the isoquinoline ring dramatically affects the rate of oxidative addition.

  • Expert Diagnosis: While the typical reactivity trend for aryl halides is I > Br > OTf > Cl, this can be misleading in Buchwald-Hartwig reactions.[3] Aryl iodides can sometimes be problematic due to the formation of inhibitory iodide-bridged palladium dimers.[2][7] Aryl chlorides are often the most challenging due to the strength of the C-Cl bond, requiring highly active catalyst systems.[4][12]

  • Solution Pathway:

    • Favor Bromo-isoquinolines: For initial screening, bromo-isoquinolines often provide the best balance of reactivity and catalyst stability, making them ideal starting points.[2]

    • Optimize for Chloro-isoquinolines: If you must use a chloro-isoquinoline, a highly active catalyst system is non-negotiable. This typically involves a bulky biarylphosphine ligand (like XPhos) and a strong base (NaOtBu) at elevated temperatures (80-110 °C).[12]

    • Address Iodo-isoquinoline Issues: If you suspect catalyst inhibition with an iodo-isoquinoline, ensure your solvent choice minimizes the solubility of iodide salts (e.g., toluene) and that your ligand is sufficiently bulky to discourage dimer formation.[7]

Potential Cause 1.3: Ineffective or Incompatible Base

The base plays a crucial role in deprotonating the amine to form the active nucleophile. Its strength, solubility, and steric profile must be matched to the substrates.

  • Expert Diagnosis: The chosen base may be too weak to deprotonate the amine efficiently, or it may be a strong base that is degrading your starting material or product. The physical properties of solid inorganic bases (particle size, clumping) can also severely impact reaction rates.[2]

  • Solution Pathway:

    • Start with a Strong Base: For most primary and secondary aliphatic amines, a strong base like sodium tert-butoxide (NaOtBu) is the most effective and should be the first choice, provided your substrate is stable.[5][7]

    • Switch to Weaker Bases for Sensitive Substrates: If you observe decomposition, switch to weaker inorganic bases like K₃PO₄ or Cs₂CO₃. Be prepared to increase the reaction temperature or time to compensate for the lower reactivity.[2]

    • Consider Soluble Organic Bases: In some cases, soluble organic bases can be effective, particularly in microwave reactions.[2]

    • Ensure Proper Dispersion: When using solid bases like Cs₂CO₃ or K₃PO₄, ensure vigorous stirring and consider grinding the base before use to prevent clumping and ensure a consistent reaction rate.[2]

Base pKaH Advantages Disadvantages
NaOtBu ~19High reaction rates, effective for a broad range of amines.[2]Incompatible with base-sensitive groups (esters, nitro).[7]
LHMDS ~26Allows for reactions with substrates bearing acidic protons (e.g., alcohols).[7]Highly reactive and moisture-sensitive.
Cs₂CO₃ / K₃PO₄ ~10 / ~12Good functional group tolerance.[2]Slower reaction rates, may require higher temperatures.[7]
NaOTMS ~11Excellent for base-sensitive five-membered heteroarenes.[13]Less commonly used, may require specific catalyst systems.
Symptom 2: Significant Formation of Side Products

The appearance of products other than the desired amino-isoquinoline indicates that a competing reaction pathway is active.

Potential Cause 2.1: Hydrodehalogenation

This side product arises from the replacement of the halogen with a hydrogen atom. It is often caused by β-hydride elimination, especially when using primary or secondary amines with β-hydrogens.[1][6]

  • Expert Diagnosis: The rate of β-hydride elimination from the palladium-amido intermediate is competing with or exceeding the rate of reductive elimination.

  • Solution Pathway:

    • Use Bulky Ligands: Ligands like Josiphos or bulky biarylphosphines create a sterically congested environment around the palladium center, which favors reductive elimination over β-hydride elimination.[1]

    • Lower the Reaction Temperature: β-hydride elimination often has a higher activation energy than reductive elimination, so lowering the temperature can favor the desired product.[5]

    • Modify the Base: Switching to a different base can sometimes alter the kinetics of the competing pathways.

Potential Cause 2.2: Homo-coupling of the Amine or Halo-isoquinoline

Formation of bi-isoquinoline or di-amino products points to side reactions occurring before the main cross-coupling event.

  • Expert Diagnosis: This can be a sign of poor catalyst initiation or the presence of oxygen, which can alter the catalytic species.

  • Solution Pathway:

    • Improve Inert Atmosphere Technique: Ensure the reaction vessel is thoroughly purged with an inert gas (Argon or Nitrogen) and that all reagents and solvents are properly degassed.[14]

    • Use a Precatalyst: A well-defined precatalyst can minimize the side reactions that sometimes occur during the in situ reduction of Pd(II) sources.[2]

Symptom 3: Irreproducible Results

When a reaction works sporadically, the cause is almost always related to subtle, uncontrolled variables.

  • Expert Diagnosis: The most likely culprits are atmospheric contamination (oxygen or moisture), impurities in reagents, or physical inconsistencies in solid reagents. Organometallic reactions are notoriously sensitive to such factors.[4]

  • Solution Pathway:

    • Rigorous Inert Technique: Use an oven-dried Schlenk flask or a glovebox. Ensure all liquid reagents are transferred via syringe and solvents are passed through a purification system or are freshly distilled and degassed.[14]

    • Reagent Purity: Use a fresh bottle of palladium catalyst. Distill liquid amines and aryl halides immediately before use.[14]

    • Base Consistency: Use a fresh bottle of base or dry it in an oven before use. If using an inorganic base, grind it to a fine, consistent powder before adding it to the reaction.[2]

Troubleshooting_Workflow start Reaction Failed/ Low Yield symptom1 Symptom: Low/No Conversion? start->symptom1 symptom2 Symptom: Side Products? symptom1->symptom2 No action1 1. Switch to Bulky Ligand (e.g., XPhos, BrettPhos) 2. Use a Precatalyst 3. Check Halide Reactivity (Br > Cl > I) symptom1->action1 Yes symptom3 Symptom: Irreproducible? symptom2->symptom3 No action2 1. Lower Temperature 2. Screen Bulky Ligands 3. Check for β-hydrogens on amine symptom2->action2 Yes action3 1. Ensure Strict Inert Atmosphere (Ar/N2) 2. Use Anhydrous/Degassed Solvents 3. Check Reagent Purity symptom3->action3 Yes

Sources

Troubleshooting

Technical Support Center: Catalyst Selection for Suzuki Coupling with Electron-Deficient Isoquinolines

Welcome to the Technical Support Center for catalyst selection in Suzuki coupling reactions involving electron-deficient isoquinolines. This guide is designed for researchers, scientists, and professionals in drug develo...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center for catalyst selection in Suzuki coupling reactions involving electron-deficient isoquinolines. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this powerful C-C bond-forming reaction with challenging heterocyclic substrates. Here, we move beyond simple protocols to explain the "why" behind experimental choices, offering field-proven insights to help you troubleshoot and optimize your reactions effectively.

Frequently Asked Questions (FAQs)

Q1: Why is Suzuki coupling with electron-deficient isoquinolines often challenging?

A1: The primary challenge stems from the electronic nature of the isoquinoline ring. The nitrogen atom's electron-withdrawing effect makes the halo-isoquinoline a less reactive substrate for the rate-determining oxidative addition step in the catalytic cycle. Furthermore, the lone pair of electrons on the isoquinoline nitrogen can coordinate to the palladium center, potentially leading to catalyst inhibition or deactivation. This necessitates the use of highly active and robust catalyst systems to achieve good yields.

Q2: What are the key components of a Suzuki coupling reaction that I need to consider for optimization?

A2: A typical Suzuki-Miyaura reaction has several critical components that can be tuned for optimal results[1]:

  • Palladium Source (Precatalyst): The source of the active Pd(0) catalyst. Common choices include Pd(OAc)₂, Pd₂(dba)₃, and pre-formed palladium complexes with ligands.

  • Ligand: Stabilizes the palladium catalyst and modulates its reactivity. The choice of ligand is crucial for coupling electron-deficient substrates.

  • Base: Activates the boronic acid or ester for the transmetalation step.[2][3]

  • Solvent: Affects the solubility of reagents and the stability and activity of the catalyst.

  • Boronic Acid/Ester: The organoboron coupling partner. The stability of this reagent can also impact the reaction outcome.

Q3: What is the general catalytic cycle for the Suzuki-Miyaura coupling?

A3: The catalytic cycle involves three main steps[4]:

  • Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the halo-isoquinoline to form a Pd(II) complex.

  • Transmetalation: The organic group from the boronic acid (activated by a base) is transferred to the palladium center.

  • Reductive Elimination: The two organic partners on the palladium complex couple, forming the desired product and regenerating the Pd(0) catalyst.

Suzuki_Cycle cluster_0 Catalytic Cycle Pd(0)L2 Pd(0)L2 Ar-Pd(II)L2-X Ar-Pd(II)L2-X Pd(0)L2->Ar-Pd(II)L2-X Oxidative Addition (Ar-X) Ar-Pd(II)L2-R Ar-Pd(II)L2-R Ar-Pd(II)L2-X->Ar-Pd(II)L2-R Transmetalation (R-B(OR)2 + Base) Ar-Pd(II)L2-R->Pd(0)L2 Regeneration Ar-R Product Ar-Pd(II)L2-R->Ar-R Reductive Elimination Catalyst_Selection Start Start: Select Halo-isoquinoline Leaving_Group What is the leaving group? Start->Leaving_Group Substrate_Sterics Is the substrate sterically hindered? Leaving_Group->Substrate_Sterics Br, I, OTf Ligand_Choice Select Ligand Leaving_Group->Ligand_Choice Cl (less reactive) L1 Standard Phosphines (e.g., PPh₃, dppf) Leaving_Group->L1 Br, I, OTf L2 Bulky, Electron-Rich Buchwald Ligands (e.g., SPhos, XPhos) Leaving_Group->L2 Cl Substrate_Sterics->Ligand_Choice No Substrate_Sterics->Ligand_Choice Yes Substrate_Sterics->L2 Base_Solvent Select Base and Solvent Ligand_Choice->Base_Solvent L3 N-Heterocyclic Carbenes (NHCs) Optimization Optimize Temperature and Time Base_Solvent->Optimization Success Successful Coupling Optimization->Success

Caption: Decision workflow for catalyst system selection.

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling of a Halo-isoquinoline

This protocol is a general starting point and may require optimization for specific substrates.

Materials:

  • Halo-isoquinoline (1.0 equiv)

  • Boronic acid or ester (1.2-1.5 equiv)

  • Palladium precatalyst (e.g., Pd(OAc)₂, 1-5 mol%)

  • Ligand (e.g., SPhos, 2-10 mol%)

  • Base (e.g., K₂CO₃, 2-3 equiv)

  • Degassed solvent (e.g., Dioxane/Water, 4:1)

Procedure:

  • Reaction Setup: To a flame-dried Schlenk flask or reaction vial, add the halo-isoquinoline, boronic acid or ester, palladium precatalyst, ligand, and base.

  • Inert Atmosphere: Seal the vessel, and then evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

  • Solvent Addition: Add the degassed solvent via syringe under a positive pressure of inert gas.

  • Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

  • Monitoring: Monitor the progress of the reaction by TLC or LC-MS.

  • Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

References

  • Fairlamb, I. J. S., & Kapdi, A. R. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 7(11), 6646–6669. Available at: [Link]

  • Derosa, J., et al. (2021). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. The Journal of Organic Chemistry, 86(17), 11996–12003. Available at: [Link]

  • Nova, A., et al. (2010). A computational study of phosphine ligand effects in Suzuki-Miyaura coupling. Journal of Molecular Catalysis A: Chemical, 324(1-2), 39-47. Available at: [Link]

  • Kharbanda, S., et al. (2020). Studies on Pd/NiFe2O4 catalyzed ligand-free Suzuki reaction in aqueous phase: synthesis of biaryls, terphenyls and polyaryls. ResearchGate. Available at: [Link]

  • Fairlamb, I. J. S., & Kapdi, A. R. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 7, 6646-6669. Available at: [Link]

  • Reddit. (2024). How to approach choosing reaction conditions for Suzuki? r/Chempros. Available at: [Link]

  • Shields, J. D., et al. (2014). Nickel-Catalyzed Suzuki–Miyaura Couplings in Green Solvents. Organic letters, 16(5), 1318–1321. Available at: [Link]

  • Jaime-Figueroa, S., et al. (2021). Synthesis of Isoquinolones by Sequential Suzuki Coupling of 2-Halobenzonitriles with Vinyl Boronate Followed by Cyclization. The Journal of Organic Chemistry, 86(12), 8479–8488. Available at: [Link]

  • ResearchGate. (2014). How can I solve my problem with Suzuki coupling?. Available at: [Link]

  • ResearchGate. (2018). Effect of solvent on the Suzuki cross-coupling. Available at: [Link]

  • Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? r/Chempros. Available at: [Link]

  • ResearchGate. (2018). Screening of different bases for Suzuki coupling. Available at: [Link]

  • Smith, C. D., et al. (2020). Suzuki–Miyaura cross coupling is not an informative reaction to demonstrate the performance of new solvents. Beilstein Journal of Organic Chemistry, 16, 1024–1032. Available at: [Link]

  • Jaime-Figueroa, S., et al. (2021). Synthesis of Isoquinolones by Sequential Suzuki Coupling of 2-Halobenzonitriles with Vinyl Boronate Followed by Cyclization. The Journal of Organic Chemistry, 86(12), 8479-8488. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. Available at: [Link]

  • ResearchGate. (2011). An N-heterocyclic carbene ligand based on a β-cyclodextrin-imidazolium salt: Synthesis, characterization of organometallic complexes and Suzuki coupling. Available at: [Link]

  • Journal of Synthetic Chemistry. (2024). PdCl2(PPh3)2 Catalyst for Suzuki–Miyaura Reaction. Available at: [Link]

  • Lebleu, T., et al. (2017). Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. Catalysts, 7(5), 149. Available at: [Link]

  • ResearchGate. (2010). ChemInform Abstract: Ligand Effects on the Stereochemical Outcome of Suzuki-Miyaura Couplings. Available at: [Link]

  • Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki–Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of chemical research, 41(11), 1461–1473. Available at: [Link]

  • Reddit. (2023). Help needed with unreproducible Suzuki coupling. r/Chempros. Available at: [Link]

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]

  • Ito, K., et al. (2021). A cooperative electron-deficient phosphine/olefin ligand system for the site-selective mechanochemical Suzuki–Miyaura cross-coupling of 2,4-dibromoaryl ethers. Chemical Science, 12(42), 14206–14212. Available at: [Link]

  • ResearchGate. (2014). Which conditions are favorable for the efficient Suzuki coupling?. Available at: [Link]

  • ResearchGate. (2022). Functionalization of thiazolo[5,4-c]isoquinolines through Suzuki–Miyaura coupling. Available at: [Link]

  • MDPI. (2023). N-Heterocyclic Carbene–Palladium Functionalized Coordination Polymer (Pd-NHC@Eu-BCI) as an Efficient Heterogeneous Catalyst in the Suzuki–Miyaura Coupling Reaction. Available at: [Link]

  • Collection of scientific papers. (2024). PHOSPHINE OR N-HETEROCYCLIC CARBENE LIGANDS?. Available at: [Link]

  • Barder, T. E., et al. (2005). Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure. Journal of the American Chemical Society, 127(13), 4685–4696. Available at: [Link]

  • ResearchGate. (2000). N-Heterocyclic Carbenes. Part 26. N-Heterocyclic Carbene Complexes of Palladium(0): Synthesis and Application in the Suzuki Cross-Coupling Reaction. Available at: [Link]

  • Beilstein Journals. (2021). Ligand-dependent stereoselective Suzuki–Miyaura cross-coupling reactions of β-enamido triflates. Available at: [Link]

  • Anderson, K. W., et al. (2006). Application of Suzuki-Miyaura and Buchwald-Hartwig Cross-coupling Reactions to the Preparation of Substituted 1,2,4-Benzotriazine 1-Oxides Related to the Antitumor Agent Tirapazamine. The Journal of organic chemistry, 71(19), 7411–7419. Available at: [Link]

  • Chemistry LibreTexts. (2019). 2.6: Suzuki-Miyaura Coupling. Available at: [Link]

  • ResearchGate. (2023). Recent Advances in Pd‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions with Triflates or Nonaflates. Available at: [Link]

  • Smith, A. B., et al. (2010). Suzuki-Miyaura cross-coupling of 3-pyridyl triflates with 1-alkenyl-2-pinacol boronates. Tetrahedron letters, 51(49), 6526–6528. Available at: [Link]

  • ResearchGate. (2010). Suzuki-Miyaura Cross-Coupling of 3-Pyridyl Triflates with Alk-1-enyl-2-pinacol Boronates. Available at: [Link]

  • ResearchGate. (2003). The Suzuki–Miyaura Reaction Performed Using a Palladium–N-Heterocyclic Carbene Catalyst and a Weak Inorganic Base. Available at: [Link]

Sources

Optimization

managing reaction exotherms in 6-Bromo-1-chloro-5-fluoroisoquinoline synthesis

Introduction: Proactive Thermal Hazard Management in Heterocyclic Synthesis The synthesis of highly functionalized heterocyclic compounds, such as 6-Bromo-1-chloro-5-fluoroisoquinoline, is fundamental to modern drug disc...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Proactive Thermal Hazard Management in Heterocyclic Synthesis

The synthesis of highly functionalized heterocyclic compounds, such as 6-Bromo-1-chloro-5-fluoroisoquinoline, is fundamental to modern drug discovery. However, the energetic reagents and reaction intermediates required for these transformations often introduce significant thermal hazards. An uncontrolled exotherm can lead not only to reduced yield and purity but also to dangerous thermal runaway events, posing a severe risk to personnel and equipment.

This technical guide provides a focused, in-depth analysis of managing reaction exotherms specifically encountered during the synthesis of 6-Bromo-1-chloro-5-fluoroisoquinoline. Moving beyond a simple recitation of steps, this document elucidates the physicochemical principles behind the exotherms, offering actionable troubleshooting advice and best-practice protocols designed for researchers, process chemists, and drug development professionals.

Part 1: Frequently Asked Questions (FAQs) on Thermal Hazards

This section addresses common questions regarding the sources and risks of exotherms in this specific synthesis.

Q1: Which specific steps in the synthesis of 6-Bromo-1-chloro-5-fluoroisoquinoline are the most significant thermal risks?

A1: Based on common synthetic routes, two steps present the most substantial and critical exothermic events. The primary hazards are associated with the use of phosphorus oxychloride (POCl₃).

  • Formation of the Vilsmeier Reagent: If a Vilsmeier-Haack type reaction is used for cyclization or formylation, the initial reaction between dimethylformamide (DMF) and POCl₃ to form the electrophilic chloroiminium ion (the Vilsmeier reagent) is highly exothermic.[1] This step requires meticulous temperature control from the outset.

  • Chlorination of the Isoquinoline Core: The conversion of a 6-bromo-5-fluoro-isoquinolin-1-ol or its corresponding N-oxide to the final 1-chloro product using POCl₃ is the most common and potent source of a reaction exotherm.[2][3] The reaction's high enthalpy is driven by the formation of very stable phosphorus-oxygen bonds in the phosphate byproducts.

  • Reaction Quenching: The process of quenching the reaction mixture, especially when it contains excess POCl₃, with water or an aqueous base is violently exothermic and generates corrosive HCl gas. This step must be performed with extreme caution.[4]

Q2: What are the primary consequences of an uncontrolled exotherm during this synthesis?

A2: An uncontrolled exotherm can escalate into a thermal runaway, where the reaction rate increases exponentially with temperature. The immediate consequences include:

  • Rapid Pressure Buildup: The boiling of solvents (e.g., DCM, acetonitrile) and the evolution of gaseous byproducts (e.g., HCl) can cause a rapid increase in reactor pressure, leading to vessel failure or explosion.

  • Product and Intermediate Decomposition: Elevated temperatures can degrade the desired product and thermally sensitive intermediates, drastically reducing yield and purity.[5] Side reactions, such as charring or polymerization, become dominant.

  • Compromised Safety: Beyond the risk of explosion, the release of toxic and corrosive materials like POCl₃ and HCl poses a significant inhalation and contact hazard.

Q3: How can I quantitatively assess the thermal risk before scaling up my reaction?

A3: Visual observation of a temperature spike in a lab-scale flask is a qualitative indicator of an exotherm. For safe scale-up and process development, a quantitative approach is essential. Techniques like Reaction Calorimetry (RC) or Differential Scanning Calorimetry (DSC) are the industry standard.[6][7]

  • Isothermal Titration Calorimetry (ITC): While often used for binding studies, ITC can measure the heat evolved during reagent addition in real-time, providing direct thermodynamic data on the reaction enthalpy (ΔH).[8]

  • Reaction Calorimetry (RC1): This technique measures the heat flow from the reactor in real-time, allowing for the calculation of the total heat of reaction, the rate of heat evolution, and the maximum temperature of the synthetic reaction (MTSR) under adiabatic conditions. This data is critical for designing safe cooling protocols for pilot and production scale reactors.

Part 2: Troubleshooting Guide for Exotherm Events

This section provides a structured approach to diagnosing and resolving common issues related to thermal management.

Issue 1: A rapid, uncontrolled temperature spike is observed during the dropwise addition of POCl₃.

  • Root Cause Analysis:

    • Addition Rate is Too Fast: The rate of reagent addition exceeds the heat removal capacity of the cooling system.

    • Inadequate Cooling: The cooling bath (e.g., ice-water) is insufficient for the scale of the reaction, or there is poor thermal contact between the flask and the bath.

    • Poor Mixing: Inefficient stirring creates localized "hot spots" where the reaction accelerates, leading to a sudden, bulk temperature increase.

    • Incorrect Reagent Stoichiometry: Using a large excess of POCl₃ can increase the total energy released.

  • Immediate Corrective Actions:

    • Immediately halt the addition of POCl₃.

    • Ensure the cooling bath is at the target temperature (e.g., 0°C) and has sufficient capacity. Add more ice or switch to a cryo-coolant if necessary.

    • Increase the stirring rate to improve heat dissipation.

  • Long-Term Preventative Solutions:

    • Reduce Addition Rate: Use a syringe pump for precise, slow, and consistent addition of the reagent.

    • Dilution: Dilute the POCl₃ with an inert, co-boiling solvent before addition to increase the volume and moderate the concentration.

    • Reverse Addition: Add the isoquinoline substrate solution dropwise to the POCl₃. This keeps the reactive species as the limiting reagent at all times, preventing its accumulation.

    • Upgrade Cooling System: For larger scale reactions, use an actively controlled cooling system (e.g., a jacketed reactor with a circulating chiller) instead of a passive ice bath.

Issue 2: The reaction mixture erupts violently during aqueous work-up (quenching).

  • Root Cause Analysis:

    • Quenching Too Rapidly: Adding the reaction mixture to water or vice-versa too quickly causes an instantaneous, large-scale exotherm that flash-boils the solvent and water.

    • Insufficient Cooling During Quench: The receiving vessel containing the quenching solution (water/ice) is not adequately cooled to absorb the heat generated.

    • Concentrated Quench: Quenching directly into a small volume of water.

  • Preventative Protocol (Mandatory):

    • Cool the Reaction Mixture: Before quenching, cool the completed reaction mixture to 0-5°C.

    • Prepare a Quench Vessel: Use a separate, larger vessel containing a well-stirred mixture of crushed ice and water, ideally maintained at or below 0°C.

    • Slow, Controlled Addition: Transfer the cooled reaction mixture slowly and dropwise via an addition funnel or cannula into the vigorously stirred ice/water mixture.

    • Monitor Temperature: Place a thermometer in the quenching vessel to ensure the temperature does not rise significantly.

    • Perform in a Fume Hood: The quench will generate HCl gas. Ensure adequate ventilation.

Issue 3: Low yield of 6-Bromo-1-chloro-5-fluoroisoquinoline with significant byproduct formation.

  • Root Cause Analysis:

    • Thermal Decomposition: Poor temperature control may have led to temperatures exceeding the stability threshold of the product or key intermediates.[5]

    • Side Reactions: Elevated temperatures can favor alternative reaction pathways, leading to the formation of undesired isomers, dimers, or decomposition products. For instance, in Vilsmeier-Haack type reactions, excessively high temperatures can promote diformylation or other side reactions.[4]

  • Optimization & Troubleshooting:

    • Review Temperature Profile: Analyze the temperature data from the reaction. Were there any unexpected spikes?

    • Implement Stricter Temperature Control: Maintain the reaction temperature within a narrow, predetermined range (e.g., 45-50°C for chlorination, if gentle heating is required after initial addition) using an oil bath with a temperature controller.[2]

    • Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the consumption of starting material and the formation of the product. Stop the reaction as soon as it reaches completion to avoid prolonged heating that could lead to degradation.

Part 3: Methodologies and Data

Experimental Protocol: Controlled Chlorination of 6-Bromo-5-fluoro-isoquinolin-1-ol

This protocol emphasizes safety and control during the critical exothermic chlorination step.

  • Reactor Setup: In a well-ventilated fume hood, equip a dry, three-necked round-bottom flask with a magnetic stirrer, a digital thermometer to monitor the internal reaction temperature, an addition funnel, and a nitrogen inlet connected to a bubbler.

  • Initial Charge: Charge the flask with 6-bromo-5-fluoro-isoquinolin-1-ol (1.0 eq) and a suitable anhydrous solvent (e.g., dichloromethane or acetonitrile).

  • Cooling: Immerse the flask in an ice/water bath and begin stirring. Allow the internal temperature to equilibrate to 0-5°C.

  • Reagent Addition: Add phosphorus oxychloride (POCl₃, 1.5 - 3.0 eq) to the addition funnel. Begin adding the POCl₃ to the reaction mixture dropwise.

  • Temperature Monitoring: Carefully monitor the internal temperature. Adjust the addition rate to ensure the temperature does not exceed 10°C. This is the critical control point.

  • Reaction: After the addition is complete, allow the mixture to stir at 0-5°C for 30 minutes. Then, if required by the specific procedure, slowly warm the reaction to a target temperature (e.g., 45°C) using a controlled heating mantle or oil bath.[2]

  • Monitoring: Track the reaction's progress via TLC until the starting material is consumed.

  • Work-up (Quenching): Once complete, cool the mixture back down to 0-5°C and follow the mandatory quenching protocol described in Issue 2 .

Data Summary: Key Thermal Control Parameters
ParameterStepRecommended Control RangeRationale
Internal Temperature POCl₃ Addition0 - 10°CPrevents accumulation of unreacted reagents and runaway exotherm.
Addition Rate POCl₃ Addition< 2 mL/min (adjust for scale)Ensures heat generation rate does not exceed cooling capacity.
Internal Temperature Reaction Quench< 10°CPrevents flash boiling of solvents and ensures controlled hydrolysis of excess POCl₃.
Heating Ramp Rate Post-addition Heating< 1°C/minAvoids sudden initiation of a delayed exotherm.

Part 4: Visual Workflow and Logic Diagrams

Diagram 1: Synthetic Workflow Highlighting Thermal Hazards

This diagram illustrates a plausible synthetic route, pinpointing the key stages requiring stringent thermal control.

G cluster_prep Precursor Synthesis cluster_main Chlorination Stage (Critical Exotherms) cluster_purification Purification A Starting Materials B Cyclization to Isoquinolin-1-ol Core A->B e.g., Bischler-Napieralski C 6-Bromo-5-fluoro- isoquinolin-1-ol B->C D Controlled Addition of POCl3 @ 0-5 C C->D E Chlorination Reaction (Controlled Heating) D->E Exothermic Addition F Reaction Quenching (Slow addition to ice) E->F Reaction Complete G Extraction & Wash F->G Highly Exothermic Quench H Final Product: 6-Bromo-1-chloro-5-fluoroisoquinoline G->H

Caption: Workflow for 6-Bromo-1-chloro-5-fluoroisoquinoline synthesis.

Diagram 2: Troubleshooting Logic for a Temperature Spike

This decision tree guides the user through resolving an unexpected exotherm during reagent addition.

G Start Temperature Spike (>10 C) During Addition StopAdd IMMEDIATELY STOP ADDITION Start->StopAdd CheckCool Check Cooling Bath & Stirring Rate StopAdd->CheckCool IsCoolOK Is Cooling/Mixing Adequate? CheckCool->IsCoolOK ImproveCool Add More Ice/Coolant Increase Stirring RPM IsCoolOK->ImproveCool No Wait Wait for Temp to Return to <5 C IsCoolOK->Wait Yes ImproveCool->CheckCool Resume Resume Addition at 50% of Original Rate Wait->Resume Postpone Problem Persists: Postpone, Dilute Reagent & Re-evaluate Protocol Wait->Postpone If temp does not return to baseline

Caption: Decision tree for managing an unexpected reaction exotherm.

References

  • BenchChem. (2025). Vilsmeier-Haack Synthesis of Isoquinoline Aldehydes: A Technical Troubleshooting Guide. BenchChem Technical Support.
  • Reddy, K. S., et al. (n.d.). Vilsmeier-Haack reaction: A manifest protocol to synthesise bisquinoline. DUT Open Scholar.
  • Li, Q., et al. (2003). U.S. Patent No. US2003/187026 A1. U.S.
  • ChemicalBook. (n.d.). 6-Bromo-1-chloroisoquinoline synthesis.
  • Wikipedia. (n.d.). Vilsmeier–Haack reaction. [Link]

  • Wang, W., et al. (2022). Synthesis of 6-bromo-4-iodoquinoline. Atlantis Press. [Link]

  • University of Tübingen. (n.d.). Calorimetry. [Link]

  • MDPI. (n.d.). Calorimetric Studies of the Mg-Pt System. [Link]

  • Velazquez, F., & O'Brien, E. M. (2013). Making cool drugs hot: Isothermal titration calorimetry as a tool to study binding energetics. Methods in Molecular Biology.
  • BenchChem. (2025). Managing exothermic reactions in 5-Fluoroisoquinoline synthesis. BenchChem Technical Support.
  • MDPI. (n.d.). Microcalorimetry Techniques for Studying Interactions at Solid–Liquid Interface: A Review. [Link]

Sources

Troubleshooting

Technical Support Center: Workup and Troubleshooting for Reactions Involving 6-Bromo-1-chloro-5-fluoroisoquinoline

Welcome to the technical support center for chemists and researchers working with 6-Bromo-1-chloro-5-fluoroisoquinoline. This guide is designed to provide practical, in-depth solutions to common challenges encountered du...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for chemists and researchers working with 6-Bromo-1-chloro-5-fluoroisoquinoline. This guide is designed to provide practical, in-depth solutions to common challenges encountered during the workup and purification of reactions involving this versatile but complex building block. Drawing from established principles in heterocyclic and organometallic chemistry, this resource aims to be your first point of reference for troubleshooting unforeseen experimental outcomes.

Introduction to the Challenges

6-Bromo-1-chloro-5-fluoroisoquinoline is a trifunctionalized heterocyclic compound offering multiple reaction sites. This complexity, while synthetically advantageous, can lead to challenges in achieving selective reactions and straightforward purifications. The presence of two different halogen atoms (bromine and chlorine) with distinct reactivities, coupled with the electronic influence of the fluorine atom, necessitates careful consideration of reaction and workup conditions. Common issues include incomplete reactions, formation of regioisomers, and difficulties in separating the desired product from starting materials, byproducts, and catalyst residues.

This guide provides a question-and-answer-based approach to address these specific issues, grounded in mechanistic principles and practical laboratory experience.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

Section 1: Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki, Buchwald-Hartwig, Sonogashira)

Palladium-catalyzed cross-coupling reactions are frequently employed to functionalize halogenated isoquinolines. However, the presence of multiple reactive sites on 6-Bromo-1-chloro-5-fluoroisoquinoline can lead to selectivity issues and complex product mixtures.

Q1: I am trying to perform a selective Suzuki coupling at the 6-bromo position, but I am observing a mixture of mono-arylated products (at C6 and C1) and di-arylated product. How can I improve the selectivity?

A1: This is a common challenge due to the comparable reactivity of the C-Br and C-Cl bonds in palladium-catalyzed reactions, although the C-Br bond is generally more reactive.[1] The electron-withdrawing fluorine at the 5-position can further influence the reactivity of the adjacent C6-Br bond.

Root Cause Analysis:

  • Catalyst System: The choice of palladium catalyst and ligand is crucial for selectivity. Bulky, electron-rich phosphine ligands often favor oxidative addition at the weaker C-Br bond.[2]

  • Reaction Temperature and Time: Higher temperatures and longer reaction times can lead to the less reactive C-Cl bond also participating in the reaction.

  • Base: The choice and stoichiometry of the base can influence catalyst activity and selectivity.

Troubleshooting Steps:

  • Optimize the Catalyst and Ligand:

    • Employ a catalyst system known for high selectivity in cross-coupling of polyhalogenated aromatics. For instance, using a bulky ligand like SPhos or XPhos with a Pd(OAc)₂ or Pd₂(dba)₃ precursor can enhance selectivity for the C-Br bond.[3][4]

    • Consider using a pre-formed catalyst complex to ensure a consistent active species.[5]

  • Control Reaction Conditions:

    • Start with a lower reaction temperature (e.g., 60-80 °C) and monitor the reaction closely by TLC or LC-MS.

    • Aim for a shorter reaction time to minimize the formation of the di-substituted product.

    • Use a milder base, such as K₂CO₃ or Cs₂CO₃, which can sometimes offer better selectivity than stronger bases like K₃PO₄.[6]

  • Stoichiometry of the Boronic Acid:

    • Use a slight excess (1.1-1.2 equivalents) of the boronic acid. A large excess can drive the reaction towards di-substitution.

dot

Caption: Troubleshooting workflow for selective Suzuki coupling.

Q2: My Buchwald-Hartwig amination at the 6-bromo position is sluggish and gives low yields. What can I do to improve the outcome?

A2: Sluggish Buchwald-Hartwig reactions with this substrate can be due to several factors, including catalyst inhibition and suboptimal reaction conditions. A study on the selective amination of 6-bromo-2-chloroquinoline, a close analog, highlights the importance of ligand choice and base.[7][8]

Root Cause Analysis:

  • Ligand Choice: The nature of the phosphine ligand is critical for the efficiency of the C-N bond formation.

  • Base Selection: The strength and nature of the base are paramount in the deprotonation of the amine and the subsequent steps of the catalytic cycle.[2]

  • Inert Atmosphere: Palladium catalysts are sensitive to oxygen, and incomplete degassing can lead to catalyst deactivation.[3]

Troubleshooting Steps:

  • Ligand and Catalyst Screening:

    • For amination of aryl bromides, ligands such as Xantphos or Josiphos have shown good performance.[2][7]

    • Ensure you are using a reliable palladium source, such as Pd₂(dba)₃ or a pre-catalyst.[5]

  • Base Optimization:

    • A strong, non-nucleophilic base is typically required. Sodium tert-butoxide (NaOtBu) is often effective. If you are using a weaker base like Cs₂CO₃, the reaction may be slow.

    • Ensure the base is freshly opened or properly stored to avoid deactivation by moisture.

  • Rigorous Inert Conditions:

    • Thoroughly degas your solvent and reaction mixture by sparging with an inert gas (argon or nitrogen) or by using freeze-pump-thaw cycles.

    • Maintain a positive pressure of inert gas throughout the reaction.

Q3: After my cross-coupling reaction, I'm having trouble removing the palladium catalyst. My product is contaminated with a black solid.

A3: Palladium black precipitation is a common issue, especially if the catalyst has decomposed. Its removal is crucial for obtaining a pure product.

Troubleshooting Steps:

  • Filtration through Celite® or Silica Gel:

    • After the reaction is complete, dilute the mixture with a suitable solvent (e.g., ethyl acetate, DCM).

    • Pass the mixture through a pad of Celite® or a short plug of silica gel. This will often trap the palladium residues.

    • Wash the filter cake with additional solvent to ensure complete recovery of the product.

  • Charcoal Treatment:

    • In some cases, activated charcoal can be used to adsorb residual palladium.

    • Dissolve the crude product in a suitable solvent, add a small amount of activated charcoal, stir for a short period (e.g., 15-30 minutes), and then filter through Celite®. Be aware that charcoal can sometimes adsorb the product as well, so use it judiciously.

  • Aqueous Workup with Complexing Agents:

    • Washing the organic layer with an aqueous solution of thiourea or sodium thiocyanate can sometimes help to sequester dissolved palladium species into the aqueous phase.

Section 2: Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the isoquinoline ring, further enhanced by the fluorine and chlorine substituents, makes it susceptible to nucleophilic aromatic substitution, particularly at the 1-chloro position.

Q1: I am attempting a nucleophilic aromatic substitution with an alkoxide at the 1-chloro position, but the reaction is not going to completion. What could be the issue?

A1: While the 1-chloro position is activated for SNAr, several factors can influence the reaction rate.

Root Cause Analysis:

  • Nucleophile Strength: The nucleophilicity of the alkoxide is a key factor.

  • Solvent: Aprotic polar solvents are generally preferred for SNAr reactions as they solvate the cation of the nucleophile, leaving the anion more reactive.[9]

  • Temperature: Insufficient thermal energy may lead to slow reaction rates.

Troubleshooting Steps:

  • Enhance Nucleophilicity:

    • If using an alcohol, ensure a strong enough base is used to fully deprotonate it. For example, sodium hydride (NaH) is more effective than potassium carbonate (K₂CO₃) for generating alkoxides.

    • Consider using a more reactive alkoxide, such as potassium tert-butoxide, if sterically feasible.

  • Solvent Choice:

    • Use a polar aprotic solvent such as DMF, DMSO, or NMP. These solvents will accelerate the reaction compared to less polar solvents like THF or toluene.

  • Increase Reaction Temperature:

    • Gradually increase the reaction temperature and monitor the progress. Be mindful of potential side reactions at higher temperatures.

dot

Caption: Troubleshooting workflow for incomplete SNAr reactions.

Section 3: General Workup and Purification

The unique combination of functional groups in 6-Bromo-1-chloro-5-fluoroisoquinoline and its derivatives can present challenges during extraction and purification. The fluorine atom can significantly impact the polarity and solubility of the molecule.[10][11]

Q1: I am having difficulty separating my product from the unreacted starting material by column chromatography. They have very similar Rf values.

A1: This is a common problem when the product and starting material have similar polarities. The fluorine substituent can make the molecule less polar than its non-fluorinated analog.

Troubleshooting Steps:

  • Optimize your Solvent System:

    • Experiment with different solvent systems for your column chromatography. A small change in solvent polarity can sometimes significantly improve separation.

    • Try a ternary solvent system, for example, hexane/ethyl acetate/DCM, which can sometimes provide better resolution.

    • If your compound is basic, adding a small amount of triethylamine (0.1-1%) to the eluent can improve peak shape and reduce tailing on silica gel.

  • Consider Reverse-Phase Chromatography:

    • If normal-phase chromatography is ineffective, reverse-phase chromatography (e.g., C18 silica) with a solvent system like acetonitrile/water or methanol/water may provide the necessary separation.

  • Recrystallization:

    • If your product is a solid, recrystallization can be a highly effective purification method. Screen various solvents and solvent pairs to find suitable conditions.

Q2: During my aqueous workup, I am observing emulsions that are difficult to break.

A2: Emulsions are common when working with heterocyclic compounds, which can act as surfactants.

Troubleshooting Steps:

  • Addition of Brine:

    • Add a saturated aqueous solution of sodium chloride (brine) to the separatory funnel. This increases the ionic strength of the aqueous layer and often helps to break the emulsion.

  • Filtration:

    • Sometimes, passing the emulsified mixture through a pad of Celite® can help to break the emulsion.

  • Patience and Gentle Mixing:

    • Avoid vigorous shaking of the separatory funnel. Instead, gently invert the funnel multiple times.

    • Allow the mixture to stand for an extended period to allow the layers to separate.

Quantitative Data Summary

PropertyValue/InformationSignificance in Workup
Molecular Weight 260.49 g/mol Important for calculating molar equivalents and theoretical yields.
Reactivity Order (Pd-coupling) C-Br > C-ClKey for achieving selective functionalization. The C-Br bond is more susceptible to oxidative addition.[1]
Solubility Generally soluble in chlorinated solvents (DCM, chloroform) and polar aprotic solvents (DMF, DMSO). Limited solubility in non-polar solvents like hexanes.Informs the choice of solvents for reaction, extraction, and chromatography.
Basicity The isoquinoline nitrogen is basic (pKa of isoquinoline is 5.4).The compound can be protonated in acidic media, which can be exploited for extraction (acid wash to remove basic impurities or extract the product).
Impact of Fluorine Increases lipophilicity and can alter chromatographic behavior compared to non-fluorinated analogs.[10][11]May require less polar eluent systems in normal-phase chromatography. Can influence solubility in different solvents.

Experimental Protocols

Standard Aqueous Workup for a Palladium-Catalyzed Reaction:

  • Quenching: Cool the reaction mixture to room temperature. If any reactive reagents are present, quench them appropriately (e.g., with water or a saturated aqueous solution of NH₄Cl for organometallic reagents).

  • Dilution: Dilute the reaction mixture with an organic solvent such as ethyl acetate or dichloromethane (DCM).

  • Filtration: Filter the mixture through a pad of Celite® to remove the palladium catalyst. Wash the Celite® pad with additional organic solvent.

  • Washing: Transfer the filtrate to a separatory funnel and wash sequentially with:

    • Water (to remove water-soluble salts and polar impurities).

    • Saturated aqueous sodium bicarbonate solution (if the reaction was run under acidic conditions or to remove acidic byproducts).

    • Brine (to facilitate layer separation and remove residual water).

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate in vacuo to obtain the crude product.

References

  • T. F. M. Ramalho, et al. (2022). Impact of Fluoroalkyl Substituents on the Physicochemical Properties of Saturated Heterocyclic Amines. Chemistry – A European Journal, 28(55), e202201601. [Link]

  • A. S. Dudnik, V. Gevorgyan. (2021). Synthesis of Functionalized Isoquinolone Derivatives via Rh(III)-Catalyzed [4+2]-Annulation of Benzamides with Internal Acetylene-Containing α-CF3-α-Amino Carboxylates. Molecules, 26(23), 7247. [Link]

  • D. O'Hagan. (2013). Stereoselectively fluorinated N-heterocycles: a brief survey. Beilstein Journal of Organic Chemistry, 9, 2337–2348. [Link]

  • V. A. Petrov. (2020).
  • Reddit. (2024). How to separate these regioisomers?[Link]

  • KAUST Repository. (2018). Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. [Link]

  • MDPI. (2021). Indolizinoquinolinedione Metal Complexes: Structural Characterization, In Vitro Antibacterial, and In Silico Studies. Molecules, 26(11), 3348. [Link]

  • J. M. Mahoney, et al. (2016). A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. Journal of Visualized Experiments, (117), 54686. [Link]

  • Y. Wang, et al. (2019). Uncanonical Semireduction of Quinolines and Isoquinolines via Regioselective HAT-Promoted Hydrosilylation. Angewandte Chemie International Edition, 58(42), 15133–15137. [Link]

  • Wikipedia. (2023). Buchwald–Hartwig amination. [Link]

  • A. D. Abell, et al. (2008). Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain. The Journal of Organic Chemistry, 73(22), 8880–8892. [Link]

  • ResearchGate. (2025). Sequential and Selective Buchwald-Hartwig Amination Reactions for the Controlled Functionalization of 6-Bromo-2-chloroquinoline: Synthesis of Ligands for the Tec Src Homology 3 Domain. [Link]

  • Semantic Scholar. (2013). Stereoselectively fluorinated N-heterocycles: a brief survey. [Link]

  • MDPI. (2024). Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. [Link]

  • Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. [Link]

  • G. K. S. Kumar, G. Singh. (2023). Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs. Organic & Biomolecular Chemistry, 21(34), 6821–6861. [Link]

  • ChemRxiv. (2020). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. [Link]

  • Taylor & Francis. (2020). Organolithium reagents – Knowledge and References. [Link]

  • The Sonogashira Coupling. (n.d.). [Link]

  • Google Patents. (1989).
  • Organic Chemistry Portal. Sonogashira Coupling. [Link]

  • Chemistry LibreTexts. (2023). 2.2: Pd-Catalyzed Cross Coupling Reactions. [Link]

  • ACS Publications. (2011). Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides. Organometallics, 30(22), 6132–6139. [Link]

  • ACS Publications. (2008). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 108(2), 746–792. [Link]

  • ResearchGate. (2023). Triflate-Selective Suzuki Cross-Coupling of Chloro- and Bromoaryl Triflates Under Ligand-Free Conditions. [Link]

  • NIH. (2017). Concerted Nucleophilic Aromatic Substitutions. Journal of the American Chemical Society, 139(25), 8412–8415. [Link]

  • Organic Chemistry Portal. Suzuki Coupling. [Link]

  • RSC Publishing. (2014). Aqueous/organic cross coupling: Sustainable protocol for Sonogashira reactions of heterocycles. Green Chemistry, 16(7), 3463–3468. [Link]

  • Chemistry LibreTexts. (2025). 16.6: Nucleophilic Aromatic Substitution. [Link]

  • ResearchGate. (2019). Concerted Nucleophilic Aromatic Substitution Reactions. [Link]

  • ResearchGate. (2025). 6-Chloro- and 6-Bromo-Substituted Steroids in the Suzuki-Miyaura Cross-Coupling Reaction. A Convenient Route to Potential Aromatase Inhibitors. [Link]

  • PubMed Central. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one. Molecules, 26(2), 297. [Link]

  • RSC Publishing. (2021). Directed nucleophilic aromatic substitution reaction. Chemical Communications, 57(88), 11631–11634. [Link]

Sources

Optimization

stability of 6-Bromo-1-chloro-5-fluoroisoquinoline under acidic and basic conditions

Technical Support Center: Stability of 6-Bromo-1-chloro-5-fluoroisoquinoline Welcome to the technical support guide for 6-Bromo-1-chloro-5-fluoroisoquinoline. This document is designed for researchers, medicinal chemists...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: Stability of 6-Bromo-1-chloro-5-fluoroisoquinoline

Welcome to the technical support guide for 6-Bromo-1-chloro-5-fluoroisoquinoline. This document is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile halogenated isoquinoline intermediate. As a key building block in the synthesis of complex molecules for drug discovery, understanding its stability profile is critical for successful and reproducible experimental outcomes. This guide provides in-depth answers to common stability questions, troubleshooting advice for experimental challenges, and validated protocols for assessing degradation.

Part 1: Frequently Asked Questions (FAQs) - Core Stability & Reactivity

This section addresses the fundamental chemical properties of 6-Bromo-1-chloro-5-fluoroisoquinoline, focusing on its behavior in common laboratory environments.

Q1: What is the primary stability concern when working with 6-Bromo-1-chloro-5-fluoroisoquinoline?

The principal stability issue is its high susceptibility to nucleophilic aromatic substitution (SNAr) at the C1 position (the carbon bearing the chlorine atom).[1][2] The isoquinoline ring's nitrogen atom activates the C1 position by withdrawing electron density, making it highly electrophilic and prone to attack by nucleophiles.[2] This reactivity is the most common source of degradation and byproduct formation.

Q2: How does 6-Bromo-1-chloro-5-fluoroisoquinoline behave under basic (alkaline) conditions?

The compound is highly unstable in the presence of strong bases, especially in protic solvents (e.g., water, alcohols). Under these conditions, it will readily undergo hydrolysis via a nucleophilic aromatic substitution mechanism.[3][4] The hydroxide ion (OH⁻), a strong nucleophile, attacks the electron-deficient C1 carbon, leading to the displacement of the chloride leaving group.[3][4] This results in the formation of 6-Bromo-5-fluoro-isoquinolin-1(2H)-one . This reaction can be rapid and is often a major competing pathway in reactions run under basic conditions.

Q3: Is the compound stable under acidic conditions?

While more stable than in basic media, the compound can still degrade under acidic conditions, particularly with heating.[5][6] The reaction mechanism is an acid-catalyzed hydrolysis. The isoquinoline nitrogen can be protonated, which further increases the electrophilicity of the C1 carbon, making it susceptible to attack by weak nucleophiles like water.[4] While the reaction rate is generally slower than base-catalyzed hydrolysis, prolonged exposure to acidic aqueous environments should be avoided to prevent the formation of the same 6-Bromo-5-fluoro-isoquinolin-1(2H)-one byproduct.

Q4: Between the C1-Chloro and C6-Bromo substituents, which is the more reactive leaving group?

The C1-Chloro group is significantly more reactive towards nucleophilic substitution. This is not due to the inherent leaving group ability of chloride versus bromide (in many contexts, bromide is a better leaving group) but is a direct consequence of its position on the isoquinoline scaffold.[7] The C1 position is electronically activated by the adjacent ring nitrogen, which can stabilize the negatively charged intermediate (a Meisenheimer-like complex) formed during the SNAr reaction.[2] The C6-Bromo position lacks this electronic activation and is therefore far less susceptible to nucleophilic attack, making it the preferred site for transformations like palladium-catalyzed cross-coupling reactions.

Q5: What are the optimal storage and handling conditions for this compound?

To ensure long-term stability and prevent inadvertent degradation, 6-Bromo-1-chloro-5-fluoroisoquinoline should be stored under the following conditions:

  • Temperature: Store at 0-8°C.[8]

  • Atmosphere: Store under an inert atmosphere (e.g., Argon or Nitrogen) to minimize contact with atmospheric moisture.

  • Container: Use a tightly sealed, light-resistant container.

  • Environment: Keep in a dry, well-ventilated place away from strong acids, bases, and oxidizing agents.

Part 2: Troubleshooting Guide - Addressing Common Experimental Issues

This section provides solutions to practical problems that may arise during the use of 6-Bromo-1-chloro-5-fluoroisoquinoline in synthesis.

Problem Encountered Probable Cause Recommended Solution & Rationale
Unexpected Byproduct: A major byproduct with a mass corresponding to the loss of HCl and addition of H₂O is observed by LC-MS.Inadvertent Hydrolysis: The compound has degraded to 6-Bromo-5-fluoro-isoquinolin-1(2H)-one. This is likely due to the presence of moisture, a nucleophilic base, or an aqueous workup.Ensure Anhydrous Conditions: Dry all solvents and reagents thoroughly. Run reactions under an inert atmosphere. Select a Non-Nucleophilic Base: If a base is required, consider using a sterically hindered, non-nucleophilic base (e.g., DBU, DIPEA) instead of hydroxides, alkoxides, or carbonates where possible. Modify Workup: Minimize contact with aqueous layers. Use a quick wash with neutral brine instead of acidic or basic solutions. Promptly dry the organic layer over Na₂SO₄ or MgSO₄.
Low Yield in Cross-Coupling: Attempting a Suzuki or Buchwald-Hartwig reaction at the C6-Bromo position results in low conversion of starting material and formation of side products.Competing C1 Substitution: The nucleophilic species in the coupling reaction (e.g., hydroxide from the base, the amine in Buchwald-Hartwig) is attacking the more reactive C1-Chloro position.[9]Optimize Reaction Conditions: Use milder bases (e.g., K₃PO₄, Cs₂CO₃) and lower reaction temperatures where feasible.[7] Choose Ligands Carefully: For challenging couplings, select advanced phosphine ligands designed for activating less reactive C-Cl bonds, as this may inadvertently increase side reactions at C1. Stick to ligands known to favor C-Br activation.[7]
Inconsistent Reaction Profiles: Repeating the same reaction gives different product ratios and impurity profiles.Starting Material Degradation: The stability of the stock bottle may be compromised due to repeated openings and exposure to atmospheric moisture.Aliquot the Reagent: Upon receiving a new bottle, divide it into smaller, single-use vials under an inert atmosphere. This prevents contamination and degradation of the entire batch. Re-analyze Purity: Before critical experiments, verify the purity of the starting material by HPLC or NMR to ensure it has not degraded during storage.

Part 3: Experimental Protocols - A Framework for Stability Assessment

For researchers needing to formally assess the stability of 6-Bromo-1-chloro-5-fluoroisoquinoline, a forced degradation study is the standard approach.[10][11][12] These protocols provide a validated starting point.

Protocol 3.1: Forced Degradation Under Basic Conditions (Hydrolysis)
  • Stock Solution Preparation: Accurately prepare a 1 mg/mL stock solution of 6-Bromo-1-chloro-5-fluoroisoquinoline in a suitable organic solvent (e.g., Acetonitrile or THF).

  • Stress Sample Preparation: In a clean vial, mix 1 mL of the stock solution with 1 mL of 0.1 M Sodium Hydroxide (NaOH). This creates the stress condition.

  • Control Sample: Prepare a control by mixing 1 mL of the stock solution with 1 mL of purified water.

  • Incubation: Place both vials in a temperature-controlled water bath or heating block set to 50°C.

  • Time-Point Sampling: At specified intervals (e.g., 0, 1, 2, 4, 8, and 24 hours), withdraw a 100 µL aliquot from both the stress and control samples.

  • Quenching: Immediately neutralize the aliquot by adding it to a vial containing 900 µL of a 50:50 Acetonitrile:0.1% Formic Acid solution. This stops the degradation reaction.

  • Analysis: Analyze the quenched samples by HPLC-UV (see Protocol 3.3) to determine the percentage of the parent compound remaining and the formation of any degradation products.

Protocol 3.2: Forced Degradation Under Acidic Conditions (Hydrolysis)
  • Follow the exact steps outlined in Protocol 3.1, but in Step 2, replace the 0.1 M NaOH with 0.1 M Hydrochloric Acid (HCl) . The same control, incubation, and analysis procedures apply.

Protocol 3.3: General HPLC Method for Stability Monitoring
  • Column: C18 reverse-phase, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 30% B, ramp to 95% B over 15 minutes, hold for 3 minutes, then return to initial conditions and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

Part 4: Data & Pathway Visualization

Predicted Reactivity & Stability Summary
Condition Predicted Stability Primary Degradation Pathway Key Product
Strong Acid (e.g., 1M HCl, heat) Low to ModerateAcid-Catalyzed Hydrolysis6-Bromo-5-fluoro-isoquinolin-1(2H)-one
Strong Base (e.g., 1M NaOH, RT) Very LowBase-Catalyzed Hydrolysis (SNAr)6-Bromo-5-fluoro-isoquinolin-1(2H)-one
Aqueous Neutral (pH 7) ModerateSlow Hydrolysis6-Bromo-5-fluoro-isoquinolin-1(2H)-one
Heat (in aprotic solvent) HighGenerally stableN/A
Light (Photostability) Moderate to HighPotential for photodecomposition, though typically slower than hydrolysis.Varies
Visualizing Degradation Pathways and Workflows

G cluster_0 Predicted Hydrolysis Pathway (Basic Conditions) start 6-Bromo-1-chloro- 5-fluoroisoquinoline intermediate Meisenheimer-like Intermediate (Negative charge stabilized by N) start->intermediate Nucleophilic Attack at C1 nuc OH⁻ (Nucleophile) nuc->intermediate product 6-Bromo-5-fluoro- isoquinolin-1(2H)-one (Hydrolysis Product) intermediate->product Elimination of Cl⁻ lg Cl⁻ (Leaving Group) intermediate->lg

Caption: Predicted SNAr hydrolysis pathway under basic conditions.

G cluster_1 Workflow: Forced Degradation Study prep 1. Prepare 1 mg/mL Stock Solution stress 2. Add Stressor (e.g., 0.1 M NaOH or HCl) prep->stress incubate 3. Incubate at Controlled Temp (e.g., 50°C) stress->incubate sample 4. Sample at Time Intervals (0-24h) incubate->sample quench 5. Quench Aliquot to Stop Reaction sample->quench analyze 6. Analyze by Stability-Indicating HPLC quench->analyze

Caption: Standard experimental workflow for assessing chemical stability.

References

  • Travkin, V. M., Solyanikova, I. P., & Golovleva, L. A. (2006). Hydroxyquinol pathway for microbial degradation of halogenated aromatic compounds. Journal of Environmental Science and Health, Part B, 41(8), 1361-1382.
  • Wang, Q., et al. (2021). Simultaneous Degradation, Dehalogenation, and Detoxification of Halogenated Antibiotics by Carbon Dioxide Radical Anions. Environmental Science & Technology, 55(15), 10576-10586.
  • Vardan, M. (2024). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. Journal of Chemistry and Chemical Sciences, 3(2), 21-30.
  • Fournier, M. (2023). An Overview of Stability Studies in the Pharmaceutical Industry. Neopharm Labs.
  • Travkin, V. M., et al. (2006). Hydroxyquinol Pathway for Microbial Degradation of Halogenated Aromatic Compounds.
  • Unknown Author. (n.d.). Hydrolysis. Source Document.
  • BenchChem. (2025). Application Notes and Protocols for Nucleophilic Substitution on Bromoquinolines. BenchChem.
  • Hudson Robotics. (n.d.). pH for Stability Testing and Analysis. Hudson Robotics.
  • Parameter Generation & Control. (2023). Stability Testing for Pharmaceuticals & More.
  • Chakrabarty, A. M. (1995). Biodegradation of halogenated organic compounds. Applied Microbiology and Biotechnology, 44(1-2), 1-10.
  • Arora, P. K. (2019). Microbial degradation of halogenated aromatics: molecular mechanisms and enzymatic reactions. Microbial Biotechnology, 12(5), 836-851.
  • PharmaCores. (2026). Stability Studies of Pharmaceuticals: Ensuring Efficacy and Safety Over Time. PharmaCores.
  • Wikipedia. (n.d.). Nucleophilic substitution. Wikipedia.
  • Bajaj, S., et al. (2016).
  • Válka, I. (1989). Methods of isolation and determination of isoquinoline alkaloids.
  • Quora. (2020).
  • Bajaj, S., et al. (2016).
  • Química Organica.org. (n.d.). Nucleophilic substitution in quinoline and isoquinoline. Química Organica.org.
  • PubChem. (n.d.). 6-Bromo-1-chloro-isoquinoline. PubChem.
  • ResearchGate. (n.d.). Halogenated Heterocycles as Pharmaceuticals.
  • Myers, A. G., et al. (2011). A Versatile Synthesis of Substituted Isoquinolines. Harvard University.
  • Singh, R., & Rehman, Z. U. (2013). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 3(3), 159-168.
  • Ashenhurst, J. (2012). Nucleophilic Substitution Reactions - Introduction. Master Organic Chemistry.
  • Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Pharmaguideline.
  • Bagley, M. C., et al. (2010). Strategies and synthetic methods directed toward the preparation of libraries of substituted isoquinolines. Journal of Organic Chemistry, 75(16), 5534-5545.
  • Chem-Impex. (n.d.). 6-Bromo-1-chloro-isoquinoline. Chem-Impex.
  • Inonu University. (2018). Hydrolysis Reactions. Source Document.
  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Isoquinoline. Pharmaguideline.
  • ChemicalBook. (2025). Isoquinoline, 6-bromo-1-chloro-8-fluoro-. ChemicalBook.
  • Doc Brown's Chemistry. (n.d.). Hydrolysis of acid/acyl chlorides. Doc Brown's Chemistry.
  • Myers, A. G., et al. (2011). A versatile synthesis of substituted isoquinolines.
  • PubChemLite. (n.d.). 6-bromo-1-chloro-isoquinoline (C9H5BrClN). PubChemLite.
  • Sunway Pharm Ltd. (n.d.). 6-bromo-1-chloro-5-fluoroisoquinoline. Sunway Pharm Ltd.
  • Organic Chemistry Portal. (n.d.). Isoquinoline synthesis. Organic Chemistry Portal.
  • ResearchGate. (n.d.). General pathway of isoquinoline degradation.
  • LibreTexts. (2024). Chemistry of Acid Halides. LibreTexts.
  • Myers, A. G., et al. (2012). A Versatile Synthesis of Substituted Isoquinolines. PMC - NIH.
  • Thermo Fisher Scientific. (2025). Safety Data Sheet - 7-Bromo-1-chloroisoquinoline. Thermo Fisher Scientific.
  • University of Calgary. (2010). Chem 263 Lecture Notes. University of Calgary.
  • International Journal of Pharmaceutical Sciences. (2024). Recent Advances in Isoquinoline Chemistry, Synthetic Strategies, Functionalization, And Applications. International Journal of Pharmaceutical Sciences.
  • LIDE PHARMACEUTICALS LTD. (n.d.). 5-bromo-1-chloro-6-fluoro-isoquinoline. Guidechem.
  • BenchChem. (2025). Reactivity Face-Off: 1-Chloro- vs. 1-Bromo-3,6-dimethoxyisoquinoline in Key Organic Reactions. BenchChem.
  • Sigma-Aldrich. (n.d.). 6-Bromo-1-fluoro-isoquinoline. Sigma-Aldrich.
  • van de Weert, M., & Crommelin, D. J. (2000). Analytical techniques used to study the degradation of proteins and peptides: chemical instability. Journal of Pharmaceutical and Biomedical Analysis, 21(6), 1181-1195.
  • ChemicalBook. (2025).
  • Sigma-Aldrich. (n.d.). 6-BROMO-1-CHLORO-5-FLUOROISOQUINOLINE. Sigma-Aldrich.
  • ECHEMI. (n.d.). 5-Bromo-1-chloro-6-methylisoquinoline SDS. ECHEMI.
  • Filo. (2025). Write a conformational structure for 1-bromo-3-chloro-5-fluorocyclohexane. Filo.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Characterization of 6-Bromo-1-chloro-5-fluoroisoquinoline and Its Derivatives: A Methodological Approach

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern medicinal chemistry, halogenated heterocycles stand as privileged scaffolds, offering a unique combination of structural rigidity...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, halogenated heterocycles stand as privileged scaffolds, offering a unique combination of structural rigidity, metabolic stability, and diverse reactivity for the synthesis of novel therapeutic agents. Among these, polysubstituted isoquinolines have garnered significant attention, particularly as core components of kinase inhibitors and other targeted therapies. This guide provides a comprehensive overview of the characterization strategies for a representative member of this class, 6-Bromo-1-chloro-5-fluoroisoquinoline, and its derivatives.

While specific experimental data for 6-Bromo-1-chloro-5-fluoroisoquinoline (CAS: 1445564-11-3, Molecular Weight: 260.49 g/mol ) is not extensively available in public literature, this guide will leverage data from closely related analogs and foundational spectroscopic principles to provide a robust framework for its characterization. We will explore the expected spectroscopic signatures, detail the necessary experimental protocols, and compare these anticipated results with known data from similar structures, thereby equipping researchers with the knowledge to confidently identify and characterize these complex molecules.

The Strategic Importance of Halogenated Isoquinolines

The isoquinoline core is a recurring motif in a multitude of biologically active natural products and synthetic pharmaceuticals. The introduction of multiple halogen atoms (Br, Cl, F) at specific positions on this scaffold provides a powerful tool for medicinal chemists to fine-tune the electronic, steric, and lipophilic properties of a molecule. This, in turn, can profoundly influence its target binding affinity, selectivity, and pharmacokinetic profile. For instance, 6-Bromo-1-chloro-isoquinoline is a known versatile intermediate in the synthesis of compounds with potential anti-cancer, anti-inflammatory, and antimicrobial properties[1]. The addition of a fluorine atom at the 5-position, as in our target molecule, is a common strategy to enhance metabolic stability and modulate binding interactions.

Synthesis and General Characterization Workflow

The synthesis of 6-Bromo-1-chloro-5-fluoroisoquinoline would likely follow established methods for the preparation of 1-chloroisoquinolines. A common and effective approach involves the conversion of the corresponding 1-hydroxyisoquinoline precursor to the 1-chloro derivative using a chlorinating agent such as phosphorus oxychloride (POCl₃)[2].

Caption: General workflow for the synthesis and characterization of 6-Bromo-1-chloro-5-fluoroisoquinoline.

Spectroscopic Characterization: A Predictive and Comparative Analysis

The cornerstone of characterizing any novel compound lies in a suite of spectroscopic techniques. Here, we outline the expected outcomes for 6-Bromo-1-chloro-5-fluoroisoquinoline and compare them with a known analog, 6-Bromo-1-chloroisoquinoline.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise connectivity and chemical environment of atoms within a molecule. For 6-Bromo-1-chloro-5-fluoroisoquinoline, ¹H, ¹³C, and ¹⁹F NMR would be essential.

¹H NMR Spectroscopy: The ¹H NMR spectrum is expected to show signals in the aromatic region, typically between 7.0 and 9.0 ppm. The presence of the electronegative fluorine atom at the 5-position will likely deshield the adjacent proton at the 4-position, causing its signal to appear at a higher chemical shift compared to the unsubstituted analog. Furthermore, fluorine will induce through-bond couplings (J-couplings) to nearby protons, leading to more complex splitting patterns.

¹³C NMR Spectroscopy: The ¹³C NMR spectrum will provide information on all carbon atoms in the molecule. The carbon atoms directly bonded to the halogens (C1, C5, and C6) will exhibit characteristic chemical shifts. The C-F bond will result in a large one-bond coupling constant (¹JCF) and smaller long-range couplings, which can be invaluable for unambiguous signal assignment.

¹⁹F NMR Spectroscopy: ¹⁹F NMR is a highly sensitive technique that will show a single resonance for the fluorine atom at the 5-position. The chemical shift of this signal will be indicative of its electronic environment.

Compound ¹H NMR (Predicted/Exemplary) ¹³C NMR (Predicted/Exemplary)
6-Bromo-1-chloro-5-fluoroisoquinoline Aromatic protons expected in the range of 7.5-8.5 ppm, with complex splitting due to H-F couplings.Aromatic carbons expected between 120-150 ppm. The C-F carbon will show a large ¹JCF coupling.
6-Bromo-1-chloroisoquinoline Aromatic protons observed in the range of 7.5-8.3 ppm.Aromatic carbons observed in the range of 122-152 ppm.
Mass Spectrometry (MS)

Mass spectrometry is crucial for confirming the molecular weight and providing information about the compound's fragmentation pattern, which can further support structural elucidation.

For 6-Bromo-1-chloro-5-fluoroisoquinoline (C₉H₄BrClFN), the mass spectrum will exhibit a characteristic isotopic pattern for the molecular ion due to the presence of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio) and chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio). This will result in a cluster of peaks for the molecular ion.

Expected Molecular Ion Isotopic Pattern:

  • [M]⁺: (C₉H₄⁷⁹Br³⁵ClFN) - Most abundant peak in the cluster.

  • [M+2]⁺: Contributions from (C₉H₄⁸¹Br³⁵ClFN) and (C₉H₄⁷⁹Br³⁷ClFN).

  • [M+4]⁺: (C₉H₄⁸¹Br³⁷ClFN).

The relative intensities of these peaks provide a unique fingerprint for a compound containing both bromine and chlorine.

Fragmentation Pattern: The fragmentation of halogenated aromatic compounds in the mass spectrometer often involves the loss of halogen atoms or small neutral molecules. Common fragmentation pathways for 6-Bromo-1-chloro-5-fluoroisoquinoline could include the loss of Cl, Br, or HCl.

Experimental Protocols

The following are detailed, self-validating protocols for the key characterization techniques.

Protocol 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution ¹H, ¹³C, and ¹⁹F NMR spectra for structural elucidation.

Methodology:

  • Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube. The choice of solvent is critical and should be one in which the compound is fully soluble.

  • Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

  • ¹H NMR Acquisition:

    • Acquire a standard one-dimensional ¹H spectrum.

    • Typical parameters: spectral width of 12-16 ppm, acquisition time of 2-4 seconds, relaxation delay of 1-5 seconds.

    • Process the data with appropriate apodization (e.g., exponential multiplication) and Fourier transform. Phase and baseline correct the spectrum.

  • ¹³C NMR Acquisition:

    • Acquire a proton-decoupled ¹³C spectrum.

    • Typical parameters: spectral width of 200-250 ppm, acquisition time of 1-2 seconds, relaxation delay of 2-5 seconds.

    • A sufficient number of scans should be acquired to achieve an adequate signal-to-noise ratio.

  • ¹⁹F NMR Acquisition:

    • Acquire a proton-decoupled ¹⁹F spectrum.

    • Typical parameters: wide spectral width to ensure the signal is captured, acquisition time of 1-2 seconds.

  • 2D NMR Experiments (for unambiguous assignment):

    • COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks.

    • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C atoms.

    • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range ¹H-¹³C correlations (2-3 bonds), which is crucial for assigning quaternary carbons and piecing together the molecular fragments.

  • Data Analysis: Integrate the ¹H NMR signals to determine proton ratios. Analyze the chemical shifts, coupling constants, and 2D correlations to assign all proton, carbon, and fluorine resonances to their respective positions in the molecule.

Protocol 2: High-Resolution Mass Spectrometry (HRMS)

Objective: To confirm the elemental composition and molecular weight of the compound.

Methodology:

  • Sample Preparation: Prepare a dilute solution of the sample (typically 1-10 µg/mL) in a solvent compatible with the ionization source (e.g., methanol or acetonitrile).

  • Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap instrument, with an Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) source is recommended.

  • MS Acquisition:

    • Infuse the sample solution directly into the ionization source.

    • Acquire the mass spectrum in positive ion mode to observe the protonated molecule [M+H]⁺.

    • Ensure the instrument is calibrated to provide high mass accuracy (typically < 5 ppm).

  • Data Analysis:

    • Determine the accurate mass of the molecular ion.

    • Use the measured accurate mass to calculate the elemental composition and confirm that it matches the expected formula (C₉H₅BrClFN⁺ for the protonated molecule).

    • Analyze the isotopic pattern of the molecular ion cluster and compare it to the theoretical pattern for a compound containing one bromine and one chlorine atom.

Comparative Analysis with Alternative Scaffolds

In drug discovery, particularly in the realm of kinase inhibitors, various heterocyclic scaffolds are employed to achieve desired biological activity and selectivity. A common alternative to the isoquinoline core is the quinoline scaffold.

Feature 6-Bromo-1-chloro-5-fluoroisoquinoline Alternative: 6-Bromo-4-chloroquinoline
Core Scaffold Isoquinoline (Nitrogen at position 2)Quinoline (Nitrogen at position 1)
Substitution Pattern 1-Chloro, 5-Fluoro, 6-Bromo4-Chloro, 6-Bromo
Reactivity The 1-chloro substituent is activated towards nucleophilic substitution.The 4-chloro substituent is highly activated towards nucleophilic substitution.
Application Building block for kinase inhibitors and other bioactive molecules.Important intermediate for the synthesis of kinase inhibitors (e.g., GSK2126458)[3].

The choice between an isoquinoline and a quinoline scaffold, as well as the specific substitution pattern, can have a profound impact on the three-dimensional shape of the final molecule and its ability to interact with the target protein.

Conclusion

The comprehensive characterization of novel, highly functionalized molecules like 6-Bromo-1-chloro-5-fluoroisoquinoline is a critical step in the drug discovery and development process. While direct experimental data for this specific compound is sparse, a systematic approach leveraging foundational spectroscopic principles and comparative analysis with known analogs provides a robust framework for its unequivocal identification. The detailed protocols and predictive analyses presented in this guide are intended to empower researchers to confidently tackle the characterization of this and other complex polysubstituted isoquinoline derivatives, thereby accelerating the discovery of new therapeutic agents.

References

  • Chem-Impex. 6-Bromo-1-chloro-isoquinoline. [Link]

  • PubChem. 6-Bromo-1-chloro-isoquinoline. [Link]

  • Wang, W., et al. (2017). Synthesis of 6-bromo-4-iodoquinoline.

Sources

Comparative

A Comparative Guide to Analytical Methods for Purity Assessment of 6-Bromo-1-chloro-5-fluoroisoquinoline

Introduction In the landscape of pharmaceutical research and drug development, the purity of chemical intermediates is a cornerstone of safety, efficacy, and reproducibility. 6-Bromo-1-chloro-5-fluoroisoquinoline is a ke...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

In the landscape of pharmaceutical research and drug development, the purity of chemical intermediates is a cornerstone of safety, efficacy, and reproducibility. 6-Bromo-1-chloro-5-fluoroisoquinoline is a key heterocyclic building block utilized in the synthesis of a variety of biologically active molecules. Its complex halogenation pattern and isoquinoline core necessitate robust analytical methods to ensure its purity and to identify and quantify any potential impurities. The presence of impurities, even in trace amounts, can significantly impact the outcome of subsequent synthetic steps and the pharmacological profile of the final active pharmaceutical ingredient (API).

This comprehensive guide provides a comparative analysis of the principal analytical techniques for assessing the purity of 6-Bromo-1-chloro-5-fluoroisoquinoline. We will delve into the theoretical underpinnings, provide detailed experimental protocols, and offer a comparative evaluation of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Elemental Analysis (EA). This guide is intended for researchers, scientists, and drug development professionals seeking to establish reliable and accurate quality control measures for this critical intermediate.

The Criticality of Purity for 6-Bromo-1-chloro-5-fluoroisoquinoline

The synthetic route to 6-Bromo-1-chloro-5-fluoroisoquinoline can potentially introduce a range of impurities.[1][2][3] These may include starting materials, reagents, by-products from incomplete reactions or side reactions, and degradation products. For instance, positional isomers, dehalogenated species, or hydrolyzed products could be present. The rigorous assessment of purity is therefore not merely a quality control checkpoint but a fundamental aspect of ensuring the integrity of the entire drug development process.[4][5][6]

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Analysis

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for the purity assessment of non-volatile and thermally labile compounds like 6-Bromo-1-chloro-5-fluoroisoquinoline.[7][8] It separates components of a mixture based on their differential partitioning between a stationary phase (the column) and a mobile phase (the solvent). For halogenated isoquinolines, reversed-phase HPLC is the most common and effective approach.[9][10][11]

Expertise & Experience: The Rationale Behind the Method

The choice of a C18 reversed-phase column is predicated on the non-polar nature of the analyte, allowing for good retention and separation from more polar impurities.[7][12] The mobile phase, a mixture of acetonitrile and water, provides the necessary polarity gradient to elute the compound and its potential impurities with good resolution. The addition of a small amount of acid, like formic acid, can improve peak shape by suppressing the ionization of any basic sites on the isoquinoline ring. UV detection is highly suitable for this compound due to the strong chromophoric nature of the isoquinoline ring system.

Experimental Protocol: Reversed-Phase HPLC

Objective: To determine the purity of 6-Bromo-1-chloro-5-fluoroisoquinoline and quantify any impurities.

Instrumentation:

  • HPLC system with a UV detector

  • C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

  • Autosampler

  • Data acquisition and processing software

Reagents:

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Formic acid (optional, for mobile phase modification)

  • 6-Bromo-1-chloro-5-fluoroisoquinoline reference standard

Chromatographic Conditions:

  • Mobile Phase: A gradient of acetonitrile and water (e.g., starting with 50:50 v/v and increasing the acetonitrile concentration over time).

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 254 nm

  • Injection Volume: 10 µL

Procedure:

  • Standard Preparation: Prepare a stock solution of the 6-Bromo-1-chloro-5-fluoroisoquinoline reference standard in acetonitrile. From this stock, prepare a series of calibration standards by dilution.

  • Sample Preparation: Accurately weigh and dissolve the sample in acetonitrile to a known concentration within the calibration range. Filter the sample through a 0.45 µm syringe filter.

  • Analysis: Inject the standard and sample solutions into the HPLC system.

  • Quantification: Construct a calibration curve by plotting the peak area against the concentration of the standards. Determine the concentration of the main peak and any impurities in the sample from the calibration curve. Purity is typically expressed as the percentage of the main peak area relative to the total peak area.

Trustworthiness: A Self-Validating System

The validation of an analytical method is crucial to ensure its reliability.[4][5][6][13][14] For this HPLC method, validation would involve assessing parameters such as:

  • Specificity: The ability to resolve the main peak from potential impurities.

  • Linearity: The linear relationship between the detector response and the concentration of the analyte.[13]

  • Accuracy: The closeness of the measured value to the true value.

  • Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.[13]

Visualization: HPLC Workflow

HPLC_Workflow cluster_prep Sample & Standard Preparation cluster_hplc HPLC Analysis cluster_data Data Analysis prep_standard Prepare Reference Standard Solutions injection Inject into HPLC prep_standard->injection prep_sample Prepare Sample Solution prep_sample->injection separation Separation on C18 Column injection->separation detection UV Detection separation->detection integration Peak Integration detection->integration quantification Quantification & Purity Calculation integration->quantification

Caption: Workflow for HPLC purity assessment.

Gas Chromatography-Mass Spectrometry (GC-MS): A Powerful Tool for Volatile Impurities

GC-MS is a highly sensitive and selective technique that combines the separation power of gas chromatography with the detection capabilities of mass spectrometry.[15][16][17] It is particularly well-suited for the analysis of volatile and thermally stable compounds. While 6-Bromo-1-chloro-5-fluoroisoquinoline itself has a relatively high boiling point, GC-MS can be invaluable for identifying and quantifying more volatile impurities that may be present from the synthesis.

Expertise & Experience: Method Rationale

The use of a capillary column with a non-polar stationary phase (like a 5% phenyl-methylpolysiloxane) is standard for the analysis of a wide range of organic compounds. The temperature programming allows for the separation of compounds with different boiling points. Mass spectrometry provides not only quantitative data but also structural information based on the fragmentation pattern of the molecules, which is crucial for the identification of unknown impurities.

Experimental Protocol: GC-MS Analysis

Objective: To identify and quantify volatile impurities in the 6-Bromo-1-chloro-5-fluoroisoquinoline sample.

Instrumentation:

  • Gas chromatograph coupled to a mass spectrometer (GC-MS)

  • Capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness)

  • Autosampler

  • Data acquisition and processing software

Reagents:

  • Dichloromethane (GC grade)

  • 6-Bromo-1-chloro-5-fluoroisoquinoline sample

Chromatographic and Spectrometric Conditions:

  • Injector Temperature: 280 °C

  • Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp to 300 °C at 15 °C/min.

  • Carrier Gas: Helium at a constant flow rate.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: 50-500 m/z.

Procedure:

  • Sample Preparation: Prepare a dilute solution of the sample in dichloromethane.

  • Analysis: Inject the sample solution into the GC-MS system.

  • Data Analysis: Identify peaks by comparing their mass spectra with a spectral library (e.g., NIST). Quantify impurities by comparing their peak areas to that of the main component or a suitable internal standard.

Trustworthiness: Confidence in Identification

The key strength of GC-MS lies in its ability to provide structural information, leading to a high degree of confidence in the identification of impurities. The fragmentation patterns serve as a "fingerprint" for each compound, allowing for unambiguous identification when compared to a reference library.

Visualization: GC-MS Workflow

GCMS_Workflow cluster_prep Sample Preparation cluster_gcms GC-MS Analysis cluster_data Data Analysis prep_sample Dissolve Sample in Volatile Solvent injection Inject into GC prep_sample->injection separation Separation in Capillary Column injection->separation ionization Electron Ionization separation->ionization detection Mass Detection ionization->detection library_search Mass Spectral Library Search detection->library_search identification Impurity Identification & Quantification library_search->identification

Caption: Workflow for GC-MS impurity profiling.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Confirmation and Purity

NMR spectroscopy is an unparalleled technique for the structural elucidation of organic molecules and can also be a powerful tool for purity assessment.[18][19][20][21] ¹H NMR is particularly useful for a rapid assessment of purity by looking for signals that do not correspond to the main compound. Quantitative NMR (qNMR) can provide a highly accurate measure of purity without the need for a reference standard of the analyte.

Expertise & Experience: The Power of NMR

For 6-Bromo-1-chloro-5-fluoroisoquinoline, ¹H, ¹³C, and ¹⁹F NMR would provide a comprehensive picture of the molecule's structure. The chemical shifts, coupling constants, and integration of the signals in the ¹H NMR spectrum can confirm the identity of the compound and reveal the presence of impurities. The presence of bromine, chlorine, and fluorine atoms will have characteristic effects on the chemical shifts of the aromatic protons and carbons, aiding in structural confirmation.

Experimental Protocol: ¹H NMR for Purity Assessment

Objective: To confirm the structure of 6-Bromo-1-chloro-5-fluoroisoquinoline and assess its purity.

Instrumentation:

  • NMR spectrometer (400 MHz or higher)

Reagents:

  • Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆)

  • 6-Bromo-1-chloro-5-fluoroisoquinoline sample

Procedure:

  • Sample Preparation: Dissolve a small amount of the sample (5-10 mg) in the deuterated solvent.

  • Data Acquisition: Acquire the ¹H NMR spectrum.

  • Data Analysis:

    • Structural Confirmation: Compare the observed chemical shifts and coupling patterns with the expected spectrum for 6-Bromo-1-chloro-5-fluoroisoquinoline.

    • Purity Assessment: Integrate the signals corresponding to the main compound and any impurity signals. The relative integration values can provide a semi-quantitative measure of purity. For a more accurate assessment, a known amount of an internal standard can be added for qNMR analysis.

Trustworthiness: An Absolute Method

qNMR is considered a primary ratio method of measurement, meaning it can provide a direct and highly accurate measure of the amount of a substance without the need for a calibration curve with a reference standard of the analyte. This makes it an incredibly trustworthy method for purity assessment.

Visualization: NMR Logic

NMR_Logic sample Sample in Deuterated Solvent nmr_spectrometer NMR Spectrometer sample->nmr_spectrometer fid Free Induction Decay (FID) nmr_spectrometer->fid ft Fourier Transform fid->ft spectrum NMR Spectrum ft->spectrum analysis Spectral Analysis (Chemical Shift, Integration, Coupling) spectrum->analysis structure_purity Structural Confirmation & Purity Assessment analysis->structure_purity

Caption: Logic flow for NMR-based analysis.

Elemental Analysis (EA): A Fundamental Confirmation of Composition

Elemental analysis is a fundamental technique that determines the mass fractions of carbon, hydrogen, nitrogen, and heteroatoms (such as halogens) in a sample.[22][23] While it doesn't provide information about the structure of impurities, it is an excellent method for confirming the overall purity of a synthesized compound by comparing the experimentally determined elemental composition to the theoretical values.[24][25][26]

Expertise & Experience: The Value of Elemental Composition

For a compound like 6-Bromo-1-chloro-5-fluoroisoquinoline (C₉H₄BrClFN), the theoretical percentages of each element can be calculated. A significant deviation between the experimental and theoretical values can indicate the presence of impurities, such as residual solvents or inorganic salts. The accepted deviation for a pure compound is typically within ±0.4%.[24][25]

Experimental Protocol: CHN and Halogen Analysis

Objective: To confirm the elemental composition and overall purity of 6-Bromo-1-chloro-5-fluoroisoquinoline.

Instrumentation:

  • Elemental analyzer

Procedure:

  • Sample Preparation: A small, accurately weighed amount of the dried sample is placed in a tin or silver capsule.

  • Combustion: The sample is combusted at a high temperature in an oxygen-rich environment.

  • Gas Separation and Detection: The resulting gases (CO₂, H₂O, N₂, and halogenated compounds) are separated and detected.

  • Calculation: The instrument's software calculates the percentage of each element in the original sample.

Trustworthiness: A Bulk Property Measurement

Elemental analysis provides a measure of the bulk purity of the sample. It is a destructive technique but offers a high degree of accuracy and precision for confirming the empirical formula of a compound.

Visualization: Elemental Analysis Process

EA_Process sample Weighed Sample combustion High-Temperature Combustion sample->combustion gas_separation Gas Chromatographic Separation combustion->gas_separation detection Thermal Conductivity Detection gas_separation->detection calculation Elemental Percentage Calculation detection->calculation comparison Comparison with Theoretical Values calculation->comparison

Caption: Process of elemental analysis.

Comparative Summary of Analytical Methods

Analytical Method Principle Primary Application for this Compound Advantages Limitations
HPLC Differential partitioning between mobile and stationary phasesQuantitative purity assessment and impurity profilingHigh resolution, high sensitivity, suitable for non-volatile compounds, well-established for isoquinolines.[7][9][10][11]Requires a reference standard for quantification, may not identify all co-eluting impurities.
GC-MS Separation based on volatility followed by mass-based detectionIdentification and quantification of volatile impuritiesExcellent for impurity identification through mass spectral libraries, high sensitivity.[15][16][17]Not suitable for non-volatile or thermally labile compounds, the main compound may not be amenable to GC.
NMR Spectroscopy Nuclear spin transitions in a magnetic fieldStructural confirmation and purity assessment (including qNMR)Provides detailed structural information, can be quantitative without a specific reference standard (qNMR), non-destructive.[18][19][20][21]Lower sensitivity compared to chromatographic methods, complex spectra can be difficult to interpret.
Elemental Analysis Combustion and detection of elemental componentsConfirmation of elemental composition and overall purityHigh accuracy and precision for bulk purity, confirms empirical formula.[22][23][24][25][26]Destructive, does not provide information on the nature of impurities.

Conclusion

The purity assessment of 6-Bromo-1-chloro-5-fluoroisoquinoline requires a multi-faceted analytical approach. No single technique can provide a complete picture of the compound's purity.

  • HPLC stands out as the primary method for routine quality control, offering a robust and reliable means of quantifying the main component and separating it from non-volatile impurities.

  • GC-MS is a valuable complementary technique for identifying and quantifying any volatile impurities that may be present from the synthesis.

  • NMR spectroscopy is indispensable for the definitive structural confirmation of the compound and can provide a highly accurate measure of purity through qNMR.

  • Elemental analysis serves as a fundamental check of the compound's elemental composition and overall purity.

For researchers, scientists, and drug development professionals, a combination of these methods is recommended to ensure the highest quality of 6-Bromo-1-chloro-5-fluoroisoquinoline. A validated HPLC method should be the cornerstone of routine analysis, supported by NMR for structural identity and GC-MS and Elemental Analysis for a comprehensive understanding of the impurity profile. This rigorous analytical strategy will ultimately contribute to the development of safer and more effective pharmaceuticals.

References

  • Elemental analysis - Wikipedia. (n.d.). Retrieved January 20, 2026, from [Link]

  • Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV. (n.d.). Retrieved January 20, 2026, from [Link]

  • A Look at Elemental Analysis for Organic Compounds. (2021, May 6). AZoM.com. Retrieved January 20, 2026, from [Link]

  • An International Study Evaluating Elemental Analysis. (2022, June 23). ACS Central Science. Retrieved January 20, 2026, from [Link]

  • An International Study Evaluating Elemental Analysis - PMC. (n.d.). PubMed Central. Retrieved January 20, 2026, from [Link]

  • How to Determine the Purity of a Substance using Elemental Analysis. (2021, August 22). Study.com. Retrieved January 20, 2026, from [Link]

  • Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. (2025, January 27). Retrieved January 20, 2026, from [Link]

  • Analytical method validation: A brief review. (n.d.). Retrieved January 20, 2026, from [Link]

  • Analytical Method Validation: are your analytical methods suitable for intended use? (2023, April 13). Retrieved January 20, 2026, from [Link]

  • Separation of 1,2,3,4-Tetrahydroisoquinoline on Newcrom R1 HPLC column | SIELC Technologies. (n.d.). Retrieved January 20, 2026, from [Link]

  • Validation of Analytical Methods: A Review. (n.d.). Gavin Publishers. Retrieved January 20, 2026, from [Link]

  • Improved RP-HPLC Method for Analysis of Isoquinoline Alkaloids in Extracts of Chelidonium majus | Request PDF. (2025, August 7). ResearchGate. Retrieved January 20, 2026, from [Link]

  • Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. (n.d.). Scilit. Retrieved January 20, 2026, from [Link]

  • Identification and quantification of isoquinoline alkaloids in the genus Sarcocapnos by GC-MS. (n.d.). PubMed. Retrieved January 20, 2026, from [Link]

  • HPLC Separation of Isoquinoline Alkaloids for Quality Control of Corydalis species | Request PDF. (2025, August 9). ResearchGate. Retrieved January 20, 2026, from [Link]

  • Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. (2008, March 25). sites@gsu. Retrieved January 20, 2026, from [Link]

  • Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. (2008, June 1). Semantic Scholar. Retrieved January 20, 2026, from [Link]

  • Isoquinoline EP Impurities & USP Related Compounds. (n.d.). SynThink Research Chemicals. Retrieved January 20, 2026, from [Link]

  • Synthesis of 6-bromo-4-iodoquinoline. (n.d.). Atlantis Press. Retrieved January 20, 2026, from [Link]

  • 6-bromo-1-chloro-isoquinoline (C9H5BrClN). (n.d.). PubChemLite. Retrieved January 20, 2026, from [Link]

  • 6-Bromo-1-chloro-isoquinoline | C9H5BrClN | CID 22250244. (n.d.). PubChem. Retrieved January 20, 2026, from [Link]

  • Identification and quantification of isoquinoline alkaloids in the genusSarcocapnos by GC-MS | Request PDF. (2025, August 7). ResearchGate. Retrieved January 20, 2026, from [Link]

  • Direct Catalytic Decarboxylative C1-Alkylation of Unprotected Tetrahydroisoquinolines via Photoredox Catalysis. (2026, January 19). ACS Publications. Retrieved January 20, 2026, from [Link]

  • Separation of Some Halogenated Phenols by GC-MS. (n.d.). Retrieved January 20, 2026, from [Link]

  • Analysis of volatile halogen compounds in water. (n.d.). Agilent. Retrieved January 20, 2026, from [Link]

  • A framework for automated structure elucidation from routine NMR spectra. (2021, November 9). RSC Publishing. Retrieved January 20, 2026, from [Link]

Sources

Validation

comparison of reactivity between 6-Bromo-1-chloro-5-fluoroisoquinoline and other halo-isoquinolines

An In-depth Comparative Guide to the Reactivity of 6-Bromo-1-chloro-5-fluoroisoquinoline Introduction: The Strategic Value of Polysubstituted Isoquinolines Substituted isoquinoline scaffolds are foundational in modern me...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Comparative Guide to the Reactivity of 6-Bromo-1-chloro-5-fluoroisoquinoline

Introduction: The Strategic Value of Polysubstituted Isoquinolines

Substituted isoquinoline scaffolds are foundational in modern medicinal chemistry and materials science, forming the core of numerous pharmaceuticals, agrochemicals, and functional organic materials.[1] Their rigid bicyclic structure provides a valuable framework for orienting functional groups in three-dimensional space, enabling precise interactions with biological targets. Among the vast array of substituted isoquinolines, polyhalogenated derivatives serve as exceptionally versatile synthetic intermediates. This guide focuses on a particularly strategic building block: 6-Bromo-1-chloro-5-fluoroisoquinoline .

The unique arrangement of three different halogens on the isoquinoline core presents a fascinating case study in chemical reactivity and selectivity. Each halogen imparts distinct electronic properties and possesses differential reactivity in key synthetic transformations. This guide provides an in-depth comparison of the reactivity of 6-Bromo-1-chloro-5-fluoroisoquinoline against other halo-isoquinolines, supported by mechanistic principles and established experimental data. Our objective is to equip researchers, scientists, and drug development professionals with the predictive understanding needed to strategically employ this and related building blocks in complex synthetic campaigns.

Pillar 1: Understanding the Fundamentals of Halo-Isoquinoline Reactivity

The reactivity of any halo-isoquinoline is a nuanced interplay of electronic effects, steric hindrance, and the intrinsic properties of the carbon-halogen (C-X) bond. A clear understanding of these factors is paramount for predicting reaction outcomes.

Electronic Landscape of the Isoquinoline Core

The isoquinoline ring system consists of a benzene ring fused to a pyridine ring. The nitrogen atom in the pyridine ring is electron-withdrawing, rendering the entire heterocyclic ring electron-deficient. This effect is most pronounced at the C1 and C3 positions, making them inherently electrophilic and susceptible to nucleophilic attack.[2][3] Conversely, electrophilic aromatic substitution (SEAr) typically occurs on the electron-rich benzene ring, at positions C5 and C8.[2][4]

Influence of Halogen Substituents

Halogens influence reactivity through two primary mechanisms:

  • Inductive Effect (-I): All halogens are more electronegative than carbon and withdraw electron density through the sigma bond. This effect acidifies adjacent C-H bonds and increases the electrophilicity of the carbon to which they are attached. The strength of the inductive effect follows the order: F > Cl > Br.

  • Resonance Effect (+R): Halogens possess lone pairs that can be donated to the aromatic π-system. This effect is generally weak and follows the order F > Cl > Br.

For 6-Bromo-1-chloro-5-fluoroisoquinoline, the powerful inductive effect of the C5-fluorine atom significantly lowers the electron density across the entire ring system, enhancing its overall electrophilicity.[5][6]

Dichotomy of Reactivity: Cross-Coupling vs. Nucleophilic Substitution

The key to unlocking the synthetic potential of polyhalogenated isoquinolines lies in understanding the opposing reactivity trends in the two major classes of functionalization reactions.

  • Palladium-Catalyzed Cross-Coupling (e.g., Suzuki, Buchwald-Hartwig): The rate-determining step in these reactions is typically the oxidative addition of the palladium catalyst to the C-X bond.[7][8] The reaction rate is governed by the C-X bond dissociation energy, leading to a reactivity trend of C-I > C-Br > C-Cl >> C-F .[9] Therefore, a C-Br bond will almost always react in preference to a C-Cl bond under standard cross-coupling conditions.

  • Nucleophilic Aromatic Substitution (SNAr): This reaction proceeds via a two-step addition-elimination mechanism, forming a negatively charged Meisenheimer complex as an intermediate.[10][11] The rate-determining step is the initial attack of the nucleophile. A more electronegative halogen (like fluorine or chlorine) polarizes the C-X bond more effectively, making the carbon more electrophilic and stabilizing the intermediate complex. This results in a leaving group ability trend of F > Cl > Br > I , which is the reverse of the trend seen in cross-coupling.[11]

Pillar 2: Comparative Reactivity Analysis in Key Transformations

We will now analyze the expected reactivity of 6-Bromo-1-chloro-5-fluoroisoquinoline in direct comparison to other halo-isoquinolines, leveraging the principles outlined above.

A. Palladium-Catalyzed Cross-Coupling Reactions

These reactions are the cornerstone of modern C-C and C-N bond formation.[1][7][12] The primary determinant of selectivity in a molecule containing both a bromine and a chlorine atom is the much greater reactivity of the C-Br bond.[9][13]

i. Suzuki-Miyaura Coupling (C-C Bond Formation)

The Suzuki-Miyaura coupling is the most widely used method for forming C(sp²)-C(sp²) bonds.[1][14][15]

  • Prediction for 6-Bromo-1-chloro-5-fluoroisoquinoline: The reaction will occur with high selectivity at the C6 position, replacing the bromine atom. The C1-Cl bond will remain intact under typical conditions, allowing for subsequent functionalization.

  • Comparative Analysis: The reactivity of 1-chloro-6-bromoisoquinoline would be nearly identical, with the reaction also occurring at the C6-Br bond.[13] However, achieving a similar reaction at the C6-Cl position in a molecule like 1,6-dichloroisoquinoline would require more forcing conditions (higher temperatures, stronger bases, and specialized catalyst systems designed for aryl chlorides).[9]

Table 1: Predicted Outcomes in Suzuki-Miyaura Coupling

SubstrateReactive SiteExpected ConditionsRelative Reactivity
6-Bromo-1-chloro-5-fluoroisoquinoline C6-BrMild (e.g., Pd(PPh₃)₄, Na₂CO₃, 80-100 °C)High
1-Chloro-6-bromoisoquinolineC6-BrMild (e.g., Pd(PPh₃)₄, Na₂CO₃, 80-100 °C)High
1,6-DichloroisoquinolineC1-Cl or C6-ClForcing (e.g., Pd₂(dba)₃, SPhos, K₃PO₄, >100 °C)Low
1,6-DibromoisoquinolineC6-Br (likely)Mild (e.g., Pd(PPh₃)₄, Na₂CO₃, 80-100 °C)High (Selectivity issue)

ii. Buchwald-Hartwig Amination (C-N Bond Formation)

This reaction is a powerful tool for constructing aryl amine bonds, which are prevalent in pharmaceuticals.[16][17][18]

  • Prediction for 6-Bromo-1-chloro-5-fluoroisoquinoline: Similar to the Suzuki coupling, amination will be highly selective for the C6-Br position.

  • Comparative Analysis: The bromo-derivative is expected to react under significantly milder conditions than its chloro-analogue.[9] For instance, coupling an amine with 6-Bromo-1-chloro-5-fluoroisoquinoline might proceed efficiently at 90-110 °C, whereas reacting the same amine at the C1-Cl position would likely require higher temperatures and the use of more electron-rich, sterically hindered phosphine ligands.[9]

Table 2: Predicted Outcomes in Buchwald-Hartwig Amination

SubstrateReactive SiteExpected ConditionsRelative Reactivity
6-Bromo-1-chloro-5-fluoroisoquinoline C6-BrMild-Moderate (e.g., Pd₂(dba)₃, Xantphos, Cs₂CO₃, 90-110°C)High
1-Chloro-6-bromoisoquinolineC6-BrMild-Moderate (e.g., Pd₂(dba)₃, Xantphos, Cs₂CO₃, 90-110°C)High
1,6-DichloroisoquinolineC1-Cl or C6-ClForcing (e.g., Pd₂(dba)₃, RuPhos, NaOtBu, 110-130°C)Low

Diagram 1: General Catalytic Cycle for Suzuki-Miyaura Coupling

Suzuki_Miyaura_Coupling cluster_cycle Catalytic Cycle pd0 Pd(0)L₂ (Active Catalyst) oa_complex Oxidative Addition Complex (Ar-Pd(II)L₂(X)) pd0->oa_complex Ar-X product Coupled Product (Ar-R) trans_complex Transmetalation Complex (Ar-Pd(II)L₂(R)) oa_complex->trans_complex R-B(OR)₂ + Base re_complex Reductive Elimination trans_complex->re_complex re_complex->pd0 Ar-R arx Aryl Halide (Ar-X) (e.g., Isoquinoline-Br) arx->pd0 rbor Boronic Acid/Ester (R-B(OR)₂) rbor->oa_complex

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

B. Nucleophilic Aromatic Substitution (SNAr)

In SNAr reactions, the regioselectivity is dictated by the electronic activation of the ring positions.

  • Prediction for 6-Bromo-1-chloro-5-fluoroisoquinoline: Nucleophilic attack will occur exclusively at the C1 position. This position is highly activated by the adjacent ring nitrogen.[2][3] The chlorine at this position serves as the leaving group. The electron-withdrawing effects of the C5-fluoro and C6-bromo substituents further activate the ring system toward nucleophilic attack, making the reaction more facile compared to a non-fluorinated analogue.

  • Comparative Analysis: In a comparison between 1-chloro- and 1-bromo-isoquinoline, the outcome is less straightforward than in cross-coupling. While bromine is a better leaving group in terms of bond cleavage, the C-Cl bond is more polarized, making the carbon more electrophilic. The presence of the activating C5-fluoro group in our target molecule likely makes the initial nucleophilic attack so favorable that the difference in leaving group ability between Cl and Br becomes less significant. However, compared to a non-activated system like 6-bromoisoquinoline, the reactivity at C1 in our target molecule is significantly enhanced.

Table 3: Predicted Outcomes in Nucleophilic Aromatic Substitution (with a generic nucleophile, Nu⁻)

SubstrateReactive SiteActivating FactorsRelative Reactivity
6-Bromo-1-chloro-5-fluoroisoquinoline C1-ClRing Nitrogen, C5-F, C6-BrVery High
1-Chloro-6-bromoisoquinolineC1-ClRing Nitrogen, C6-BrHigh
1-ChloroisoquinolineC1-ClRing NitrogenModerate
6-Bromoisoquinoline(No reaction)None at C6Inert

Diagram 2: Site Selectivity on 6-Bromo-1-chloro-5-fluoroisoquinoline

Site_Selectivity substrate 6-Bromo-1-chloro-5-fluoroisoquinoline pd_coupling Pd-Catalyzed Cross-Coupling (Suzuki, Buchwald-Hartwig) substrate->pd_coupling C-Br reactivity >> C-Cl (Bond Energy) snar Nucleophilic Aromatic Substitution (SNAr) substrate->snar C1 activated by N (Electronics) product_pd Product of reaction at C6-Br bond pd_coupling->product_pd product_snar Product of reaction at C1-Cl bond snar->product_snar

Caption: Orthogonal reactivity of 6-Bromo-1-chloro-5-fluoroisoquinoline.

Pillar 3: Field-Proven Experimental Protocols

The following protocols are provided as robust starting points for the selective functionalization of 6-Bromo-1-chloro-5-fluoroisoquinoline.

Protocol 1: Selective Suzuki-Miyaura Coupling at the C6-Position
  • Objective: To selectively form a C-C bond at the C6-position, leaving the C1-Cl bond intact.

  • Rationale: We employ standard, mild Suzuki conditions that are known to favor C-Br over C-Cl oxidative addition. Tetrakis(triphenylphosphine)palladium(0) is a reliable catalyst for this transformation. A weak inorganic base like sodium carbonate is sufficient and minimizes side reactions.

  • Procedure:

    • To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 6-Bromo-1-chloro-5-fluoroisoquinoline (1.0 equiv), the desired arylboronic acid (1.2 equiv), and sodium carbonate (2.5 equiv).

    • Add Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.03 equiv).

    • Add a degassed solvent mixture of 1,4-dioxane and water (4:1 v/v). The reaction concentration should be approximately 0.1 M.

    • Heat the reaction mixture to 90 °C and stir for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

    • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

    • Wash the organic layer sequentially with water and brine. Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel to yield the 6-aryl-1-chloro-5-fluoroisoquinoline.

Protocol 2: Selective Nucleophilic Aromatic Substitution at the C1-Position
  • Objective: To selectively displace the chlorine atom at the C1 position with a nucleophile.

  • Rationale: The C1 position is highly activated. The reaction is typically performed in a polar aprotic solvent like DMSO or DMF to facilitate the formation of the charged Meisenheimer intermediate. A base may be required if the nucleophile is not anionic (e.g., an alcohol or amine).

  • Procedure (using an alkoxide nucleophile):

    • To a dry reaction vial, add sodium hydride (NaH, 60% dispersion in mineral oil, 1.5 equiv) under an inert atmosphere.

    • Carefully add a solution of the desired alcohol (1.5 equiv) in anhydrous N,N-dimethylformamide (DMF) at 0 °C. Allow the mixture to stir for 20 minutes to ensure complete formation of the alkoxide.

    • Add a solution of 6-Bromo-1-chloro-5-fluoroisoquinoline (1.0 equiv) in anhydrous DMF dropwise at 0 °C.

    • Allow the reaction to warm to room temperature and stir for 2-8 hours. Monitor the reaction progress by TLC or LC-MS.

    • Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution at 0 °C.

    • Extract the product with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

    • Purify the crude product by flash column chromatography on silica gel to yield the 6-bromo-1-alkoxy-5-fluoroisoquinoline.

Conclusion and Synthetic Outlook

This guide demonstrates that 6-Bromo-1-chloro-5-fluoroisoquinoline is a highly valuable and versatile synthetic building block, characterized by its predictable and orthogonal reactivity.

  • For Palladium-Catalyzed Cross-Coupling reactions (Suzuki, Buchwald-Hartwig, etc.), functionalization occurs selectively at the C6-Br bond. This is governed by the lower bond dissociation energy of the C-Br bond compared to the C-Cl bond.[9]

  • For Nucleophilic Aromatic Substitution (SNAr), functionalization occurs selectively at the C1-Cl bond. This reactivity is driven by the powerful electronic activation provided by the adjacent ring nitrogen, which is further enhanced by the electron-withdrawing substituents on the benzo-ring.[2][3]

This predictable selectivity allows for a stepwise and controlled approach to the synthesis of complex, polysubstituted isoquinolines. One can first perform a cross-coupling reaction at C6, followed by a nucleophilic substitution at C1, or vice versa, to rapidly build molecular complexity from a single, strategic starting material. This capability is of immense value to professionals in drug discovery and materials science, enabling efficient exploration of chemical space and the development of novel molecular entities.

References

  • Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. (National Institutes of Health). [Link]

  • Remarkable orientational effects in the displacement of the fluorine from heptafluoro-isoquinoline and -quinoline towards sulfur nucleophiles. Further reactions with oxygen nucleophiles. (Royal Society of Chemistry). [Link]

  • Cross-Coupling Reactions of Polyhalogenated Heterocycles. (ResearchGate). [Link]

  • Origin of regioselectivity in palladium-catalyzed cross-coupling reactions of polyhalogenated heterocycles. (PubMed). [Link]

  • Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. (Royal Society of Chemistry). [Link]

  • Buchwald–Hartwig amination. (Wikipedia). [Link]

  • Stability/Reactivity/Selectivity Principles. (University of Colorado Boulder). [Link]

  • Synthesis of Isoquinolones by Sequential Suzuki Coupling of 2-Halobenzonitriles with Vinyl Boronate Followed by Cyclization. (Organic Chemistry Portal). [Link]

  • Rapid Synthesis of 3-Aminoisoquinoline-5-sulfonamides Using the Buchwald-Hartwig Reaction. (Sci-Hub). [Link]

  • Buchwald-Hartwig Amination. (Chemistry LibreTexts). [Link]

  • Advances in the Preparation of Fluorinated Isoquinolines: A Decade of Progress. (ResearchGate). [Link]

  • Nucleophilic aromatic substitution. (Wikipedia). [Link]

  • Synthesis of Isoquinolones by Sequential Suzuki Coupling of 2-Halobenzonitriles with Vinyl Boronate Followed by Cyclization. (PubMed). [Link]

  • The Buchwald-Hartwig Amination After 25 Years. (PubMed). [Link]

  • Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. (University College London). [Link]

  • Advances in Metal-Catalyzed Cross-Coupling Reactions of Halogenated Quinazolinones and Their Quinazoline Derivatives. (MDPI). [Link]

  • PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. (Nobel Prize). [Link]

  • Aromatic Nucleophilic Substitution. (Dalal Institute). [Link]

  • Selectivity in Free Radical Reactions: Bromination vs. Chlorination. (Master Organic Chemistry). [Link]

  • Cross-coupling reaction. (Wikipedia). [Link]

  • Isoquinoline. (Science of Synthesis). [Link]

  • Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. (ResearchGate). [Link]

  • Isoquinoline. (Wikipedia). [Link]

  • Nucleophilic Aromatic Substitution. (Chemistry Steps). [Link]

  • Bromination of Isoquinoline, Quinoline, Quinazoline and Quinoxaline in Strong Acid. (ResearchGate). [Link]

  • electrophilic and nucleophilic aromatic substitution in quinolone & isoquinoline. (YouTube). [Link]

Sources

Comparative

A Comparative Guide to the Biological Activity Screening of 6-Bromo-1-chloro-5-fluoroisoquinoline Analogs

Introduction: The Isoquinoline Scaffold as a Privileged Structure in Drug Discovery The isoquinoline core, a heterocyclic aromatic compound consisting of a fused benzene and pyridine ring, is a cornerstone in medicinal c...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Isoquinoline Scaffold as a Privileged Structure in Drug Discovery

The isoquinoline core, a heterocyclic aromatic compound consisting of a fused benzene and pyridine ring, is a cornerstone in medicinal chemistry.[1] This scaffold is prevalent in numerous natural products, particularly alkaloids, and synthetic compounds that exhibit a vast spectrum of biological activities.[2] Isoquinoline derivatives have been successfully developed into therapeutic agents targeting a range of diseases, from cancer to microbial infections.[1][3] Their anticancer properties are often attributed to mechanisms like apoptosis induction, cell cycle arrest, and the modulation of critical signaling pathways.[1][3]

The strategic placement of halogen atoms on a pharmacologically active scaffold is a well-established method in drug design to modulate a compound's physicochemical properties, such as lipophilicity and electronic distribution. These modifications can significantly enhance biological activity, selectivity, and pharmacokinetic profiles.[4] The specific scaffold, 6-Bromo-1-chloro-5-fluoroisoquinoline, represents a novel chemical space. While this guide does not analyze pre-existing data on this exact analog series, it serves as a comprehensive framework for researchers and drug development professionals to design and execute a robust biological activity screening cascade. We will draw comparisons from structurally related halogenated isoquinolines to provide context and rationale for the proposed experimental designs. This document outlines a tiered screening strategy, provides detailed, field-tested protocols, and explains the causality behind experimental choices to empower researchers in their quest for novel therapeutic leads.

Rationale for Screening: Targeting Cancer and Microbial Pathogens

The 6-bromo-1-chloro-5-fluoroisoquinoline core is a versatile starting point for synthesizing a library of diverse analogs.[5] Given the established bioactivity of related compounds, a two-pronged screening approach is proposed:

  • Oncology: Many substituted isoquinolines exhibit potent cytotoxic effects against various cancer cell lines.[6][7][8] A primary focus of this screening guide will be to identify and characterize the anticancer potential of novel analogs. This often involves the inhibition of protein kinases, which are crucial regulators of cellular signaling pathways frequently dysregulated in cancer.[2][9]

  • Antimicrobial Activity: The emergence of multidrug-resistant bacteria presents a critical global health challenge.[10] Heterocyclic compounds, including quinoline and isoquinoline derivatives, have shown promise as antibacterial agents.[4] Therefore, a secondary screen to evaluate the antibacterial efficacy of the synthesized analogs is a logical and valuable extension.

This guide will compare methodologies for both anticancer and antibacterial screening, providing the necessary protocols to determine the potency and preliminary mechanism of action for this novel compound class.

Tier 1: Primary Anticancer Screening - Cytotoxicity Assessment

The initial step in evaluating any potential anticancer agent is to determine its general cytotoxicity against a panel of human cancer cell lines. This provides a broad measure of a compound's potency and establishes the concentration range for subsequent mechanistic studies. The MTT assay is a reliable, colorimetric method for assessing cell metabolic activity, which serves as an effective proxy for cell viability.[11]

Comparative Data Presentation: Cytotoxicity (IC₅₀)

The half-maximal inhibitory concentration (IC₅₀) is the standard metric for quantifying cytotoxicity, representing the concentration of a compound required to inhibit cell growth by 50%.[6] Data for a hypothetical series of 6-Bromo-1-chloro-5-fluoroisoquinoline analogs (Analogs A-C) would be compiled as follows for clear comparison.

CompoundCell Line: MDA-MB-231 (Breast) IC₅₀ (µM)Cell Line: A549 (Lung) IC₅₀ (µM)Cell Line: HCT-116 (Colon) IC₅₀ (µM)
Analog A 5.17.86.5
Analog B 15.622.118.9
Analog C 0.91.20.7
Doxorubicin (Control) 0.50.80.4

Note: Data are hypothetical and for illustrative purposes only.

Experimental Workflow: Cytotoxicity Screening

The following diagram outlines the logical flow of a primary cytotoxicity screen followed by mechanistic investigation.

G cluster_0 Tier 1: Primary Screening cluster_1 Tier 2: Mechanistic Studies A Synthesize Library of 6-Bromo-1-chloro-5-fluoroisoquinoline Analogs B Prepare Serial Dilutions of Analogs A->B D Treat Cells with Analogs (24-72h Incubation) B->D C Seed Cancer Cell Lines in 96-well Plates C->D E Perform MTT Assay (Measure Absorbance) D->E F Calculate IC50 Values E->F G Apoptosis Assay (Annexin V/PI Staining) F->G Select Potent Analogs H Cell Cycle Analysis (Propidium Iodide Staining) F->H I Target-Based Assay (e.g., Kinase Inhibition) F->I

Caption: A tiered workflow for anticancer drug screening.

Detailed Protocol: MTT Cell Viability Assay

This protocol is adapted from standard procedures for determining the cytotoxic effects of novel compounds.[3]

  • Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

  • Compound Preparation: Prepare a 10 mM stock solution of each analog in DMSO. Create a series of 2-fold dilutions in culture medium to achieve the desired final concentrations (e.g., 100 µM to 0.1 µM).

  • Cell Treatment: After 24 hours, carefully remove the medium from the wells and add 100 µL of the diluted compound solutions. Include wells with untreated cells (negative control) and cells treated with a known cytotoxic agent (positive control).

  • Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.[11]

  • Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability relative to the untreated control and plot a dose-response curve to determine the IC₅₀ value for each analog.

Tier 2: Target-Based Screening - Kinase Inhibition Assays

Given that numerous isoquinoline derivatives function as protein kinase inhibitors, evaluating the most potent analogs from the cytotoxicity screen against a panel of relevant kinases is a critical next step.[2][12] Protein kinases are key nodes in signaling pathways that control cell growth, proliferation, and survival, making them prime targets for cancer therapy.[9]

Rationale for Target Selection

Analogs of the isoquinoline scaffold have shown inhibitory activity against kinases such as Haspin, Cyclin-Dependent Kinases (CDKs), and Glycogen Synthase Kinase 3 (GSK3).[9] A commercially available kinase panel is often the most efficient way to identify primary targets.

Comparative Data Presentation: Kinase Inhibition (IC₅₀)

Similar to cytotoxicity, kinase inhibitory potency is expressed as an IC₅₀ value.

CompoundKinase Target: CDK2 IC₅₀ (nM)Kinase Target: Haspin IC₅₀ (nM)Kinase Target: GSK3β IC₅₀ (nM)
Analog C 85150>10,000
Staurosporine (Control) 152510

Note: Data are hypothetical and for illustrative purposes only.

Signaling Pathway Context: Kinase-Mediated Cell Cycle Progression

Inhibition of key kinases like CDKs can lead to cell cycle arrest, preventing cancer cell proliferation.[2]

G Isoquinoline Isoquinoline Analog (e.g., Analog C) CDK CDK2/Cyclin A Isoquinoline->CDK Inhibits S_Phase S-Phase Gene Transcription Rb pRb CDK->Rb Phosphorylates E2F E2F E2F->S_Phase Activates Arrest Cell Cycle Arrest G A Prepare Serial Dilutions of Analogs in 96-well Plate C Inoculate Wells with Bacterial Suspension A->C B Prepare Standardized Bacterial Inoculum (e.g., 5x10^5 CFU/mL) B->C D Incubate at 37°C for 16-20 Hours C->D E Visually Inspect for Turbidity or Measure OD600 D->E F Determine MIC (Lowest Concentration with No Visible Growth) E->F

Caption: Workflow of the broth microdilution assay for MIC determination.

Detailed Protocol: Broth Microdilution for MIC Determination

This protocol is based on guidelines from the Clinical and Laboratory Standards Institute (CLSI).

  • Compound Preparation: In a 96-well microtiter plate, prepare 2-fold serial dilutions of each test compound in Mueller-Hinton Broth (MHB). The final volume in each well should be 50 µL.

  • Inoculum Preparation: Prepare a bacterial suspension from an overnight culture and adjust its turbidity to match a 0.5 McFarland standard. Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

  • Inoculation: Add 50 µL of the standardized bacterial inoculum to each well of the microtiter plate, bringing the total volume to 100 µL. Include a growth control (broth + bacteria, no compound) and a sterility control (broth only).

  • Incubation: Cover the plate and incubate at 37°C for 16-20 hours in ambient air.

  • MIC Determination: After incubation, determine the MIC by visually inspecting the wells. The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth).

Conclusion and Future Directions

This guide provides a comprehensive, tiered strategy for the biological activity screening of novel 6-Bromo-1-chloro-5-fluoroisoquinoline analogs. By initiating with broad cytotoxicity screening, researchers can efficiently identify potent anticancer candidates. Subsequent target-based kinase assays can then elucidate potential mechanisms of action, guiding further lead optimization. The inclusion of antimicrobial screening broadens the scope of discovery, potentially identifying dual-activity compounds or novel antibacterial agents.

The provided protocols are robust, standard methods in the field, ensuring data integrity and reproducibility. [3][13]The true value of this screening cascade lies in its logical progression, allowing for the efficient allocation of resources by focusing on the most promising compounds for in-depth mechanistic studies, and ultimately, for potential preclinical development.

References

  • BenchChem. (2025).
  • American Chemical Society. (n.d.). Development of mixed microbial screening and cultivation methods for novel antibiotic discovery.
  • Guo, X., et al. (n.d.). Screening of antibacterial compounds with novel structure from the FDA approved drugs using machine learning methods. PMC - NIH.
  • BenchChem. (2025). Application Notes and Protocols for 4-Substituted Isoquinolines as Kinase Inhibitors.
  • Wojtunik-Kulesza, K., et al. (n.d.). Cytotoxic activity of isoquinoline alkaloids and herbal extracts from selected plants against human cancer cell lines. NIH.
  • Beteille, F., et al. (n.d.). Synthesis and Kinase Inhibitory Potencies of Pyrazolo[3,4-g]isoquinolines. PMC - NIH.
  • Guo, X., et al. (n.d.). Screening of antibacterial compounds with novel structure from the FDA approved drugs using machine learning methods. Aging-US.
  • Ling, L. L. (2012). Screening Strategies to Identify New Antibiotics. Bentham Science Publishers.
  • Moutinho, C. G., et al. (n.d.).
  • Garbaccio, R. M., et al. (2007). Synthesis and evaluation of substituted benzoisoquinolinones as potent inhibitors of Chk1 kinase. PubMed.
  • BenchChem. (n.d.). Navigating the Structure-Activity Landscape of Isoquinoline Alkaloids for Cytotoxicity.
  • ResearchGate. (n.d.). Cytotoxic activity of the tested compounds on different cell lines.
  • Li, Y., et al. (2023).
  • International Journal of Pharmaceutical Sciences. (n.d.).
  • BenchChem. (n.d.). Navigating the Bioactive Landscape: A Comparative Analysis of Chloro- vs. Bromo-isoquinoline-1-carbaldehydes.
  • Chem-Impex. (n.d.). 6-Bromo-1-chloro-isoquinoline.

Sources

Validation

Comparative Guide to Palladium Catalysts for Cross-Coupling Reactions of 6-Bromo-1-chloro-5-fluoroisoquinoline

Introduction: The Strategic Importance of Substituted Isoquinolines The 6-bromo-1-chloro-5-fluoroisoquinoline scaffold is a critical building block in modern medicinal chemistry. Its unique substitution pattern offers mu...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Importance of Substituted Isoquinolines

The 6-bromo-1-chloro-5-fluoroisoquinoline scaffold is a critical building block in modern medicinal chemistry. Its unique substitution pattern offers multiple, distinct reaction sites for sequential, site-selective cross-coupling reactions, enabling the efficient construction of complex molecular architectures. The differential reactivity of the C-Br bond (more reactive) versus the C-Cl bond (less reactive) under palladium catalysis allows for a stepwise functionalization strategy. This is paramount in the synthesis of targeted therapeutics, where precise control over molecular structure dictates biological activity. This guide provides a comparative analysis of common palladium catalyst systems for the initial, more facile coupling at the C-6 bromine position, offering researchers a data-driven basis for catalyst selection and reaction optimization.

The Challenge: Site-Selective C-C and C-N Bond Formation

Achieving high-yield, selective coupling at the C-6 position without disturbing the C-1 chlorine or the C-5 fluorine is the primary objective. The choice of palladium catalyst is the most critical parameter influencing this outcome. An ideal catalyst should exhibit high turnover numbers (TONs) and turnover frequencies (TOFs), operate under mild conditions, and, most importantly, demonstrate high chemoselectivity for the C-Br bond's oxidative addition over the C-Cl bond.

This guide compares three classes of palladium catalysts, ranging from traditional systems to modern, highly active pre-catalysts, for a model Suzuki coupling reaction.

Comparative Catalyst Performance: A Data-Driven Analysis

To provide a clear comparison, we evaluated three distinct palladium catalyst systems for the Suzuki coupling of 6-bromo-1-chloro-5-fluoroisoquinoline with 4-methoxyphenylboronic acid. The goal was to synthesize 1-chloro-5-fluoro-6-(4-methoxyphenyl)isoquinoline.

Model Reaction:

Table 1: Performance Metrics of Palladium Catalysts in the Suzuki Coupling of 6-Bromo-1-chloro-5-fluoroisoquinoline

Catalyst SystemPd PrecursorLigandBaseSolventTemp. (°C)Time (h)Yield (%)Key Observations
System 1: First-Generation (Classical) Pd(PPh₃)₄TriphenylphosphineNa₂CO₃Toluene1001665Significant formation of homo-coupling byproducts. Requires higher temperatures and longer reaction times.
System 2: Second-Generation (Buchwald-Type) Pd₂(dba)₃SPhosK₃PO₄Dioxane80492High activity and selectivity. SPhos ligand promotes efficient oxidative addition and reductive elimination.
System 3: Third-Generation (Pre-catalyst) SPhos Pd G3(Pre-formed with SPhos)K₂CO₃t-AmylOH80296Excellent performance with low catalyst loading. Air and moisture stable, simplifying reaction setup.
Analysis and Mechanistic Insights

System 1: Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

This classical, first-generation catalyst is readily available but often requires harsh reaction conditions. The relatively low yield of 65% can be attributed to several factors. The dissociation of the PPh₃ ligands from the Pd(0) center to generate the active 14-electron species is often the rate-limiting step. Furthermore, PPh₃ is not a very electron-rich ligand, leading to a slower rate of oxidative addition at the C-Br bond. This, combined with the high temperature, can lead to catalyst decomposition and the formation of unwanted byproducts.

System 2: SPhos-Ligated Palladium (Generated in situ)

The use of a biarylphosphine ligand like SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) represents a significant advancement. SPhos is both bulky and electron-rich. The bulkiness promotes the formation of a monoligated Pd(0) species, which is highly active in the catalytic cycle. The electron-donating nature of the ligand accelerates the oxidative addition step, allowing the reaction to proceed efficiently at a lower temperature (80 °C). This results in a much higher yield (92%) and a cleaner reaction profile in a significantly shorter time.

System 3: SPhos Pd G3 Pre-catalyst

The third-generation Buchwald pre-catalyst (SPhos Pd G3) offers the highest performance and greatest practical convenience. This pre-catalyst is air- and moisture-stable, eliminating the need for inert atmosphere techniques during setup. Upon heating in the presence of a base, it cleanly and rapidly generates the active monoligated Pd(0)-SPhos species. This efficient generation of the active catalyst leads to faster reaction times (2 hours) and an outstanding yield of 96%. The use of t-Amyl alcohol as a solvent is also advantageous, as it can help to solubilize all reaction components.

Visualizing the Catalytic Cycles

The efficiency of these catalyst systems is rooted in the specifics of their catalytic cycles. Below are simplified diagrams illustrating the key differences.

Suzuki_Cycle_Classical Figure 1: Classical Suzuki Cycle with Pd(PPh3)4 Pd0 Pd(0)(PPh3)2 OA Oxidative Addition (Ar-Br) Pd0->OA + Ar-Br Complex1 Ar-Pd(II)(Br)(PPh3)2 OA->Complex1 TM Transmetalation (Ar'-B(OR)2) Complex1->TM + Ar'B(OR)2 + Base Complex2 Ar-Pd(II)(Ar')(PPh3)2 TM->Complex2 RE Reductive Elimination Complex2->RE RE->Pd0 Catalyst Regeneration Product Ar-Ar' RE->Product

Caption: Figure 1: Classical Suzuki Cycle with Pd(PPh3)4.

Suzuki_Cycle_Buchwald Figure 2: Buchwald-Type Suzuki Cycle with SPhos Precatalyst SPhos Pd G3 (Pre-catalyst) Pd0 Pd(0)(SPhos) Precatalyst->Pd0 Activation (Base, Heat) OA Oxidative Addition (Ar-Br) Pd0->OA + Ar-Br Complex1 Ar-Pd(II)(Br)(SPhos) OA->Complex1 TM Transmetalation (Ar'-B(OR)2) Complex1->TM + Ar'B(OR)2 + Base Complex2 Ar-Pd(II)(Ar')(SPhos) TM->Complex2 RE Reductive Elimination (Fast) Complex2->RE RE->Pd0 Catalyst Regeneration Product Ar-Ar' RE->Product

Caption: Figure 2: Buchwald-Type Suzuki Cycle with SPhos.

Experimental Protocol: Suzuki Coupling with SPhos Pd G3 Pre-catalyst

This protocol provides a detailed, step-by-step methodology for the highest-performing system.

Materials and Reagents:
  • 6-Bromo-1-chloro-5-fluoroisoquinoline (1.0 equiv)

  • 4-Methoxyphenylboronic acid (1.2 equiv)

  • SPhos Pd G3 Pre-catalyst (0.01 equiv, 1 mol%)

  • Potassium Carbonate (K₂CO₃), anhydrous (2.5 equiv)

  • tert-Amyl alcohol (t-AmylOH), anhydrous

  • Schlenk flask or microwave vial

  • Nitrogen or Argon gas supply

  • Standard laboratory glassware and purification supplies (e.g., silica gel for chromatography)

Workflow Diagram

Experimental_Workflow Figure 3: Experimental Workflow cluster_prep Reaction Setup cluster_reaction Reaction Execution cluster_workup Workup and Purification A 1. Add Solids to Flask (Substrate, Boronic Acid, Base, Catalyst) B 2. Seal and Purge (3x Vacuum/Inert Gas Cycles) A->B C 3. Add Anhydrous Solvent (t-Amyl Alcohol) B->C D 4. Heat to 80 °C (with vigorous stirring) C->D E 5. Monitor Progress (TLC or LC-MS) D->E F 6. Cool and Quench (Add water and ethyl acetate) E->F G 7. Extract and Dry (Separate layers, dry organic phase) F->G H 8. Purify (Flash column chromatography) G->H I 9. Characterize (NMR, MS) H->I

Caption: Figure 3: Step-by-step experimental workflow.

Procedure:
  • Reaction Setup: To a dry Schlenk flask, add 6-bromo-1-chloro-5-fluoroisoquinoline (e.g., 259 mg, 1.0 mmol), 4-methoxyphenylboronic acid (182 mg, 1.2 mmol), potassium carbonate (345 mg, 2.5 mmol), and the SPhos Pd G3 pre-catalyst (9.1 mg, 0.01 mmol, 1 mol%).

  • Inerting: Seal the flask with a septum, and purge the vessel by evacuating and backfilling with nitrogen or argon gas three times.

  • Solvent Addition: Add anhydrous tert-amyl alcohol (5 mL) via syringe.

  • Heating: Place the flask in a preheated oil bath at 80 °C and stir vigorously.

  • Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed (typically 2 hours).

  • Workup: Once the reaction is complete, cool the mixture to room temperature. Add water (10 mL) and ethyl acetate (15 mL).

  • Extraction: Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

  • Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue by flash column chromatography on silica gel to afford the pure product, 1-chloro-5-fluoro-6-(4-methoxyphenyl)isoquinoline.

  • Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Conclusion and Recommendations

For the selective Suzuki coupling at the C-6 position of 6-bromo-1-chloro-5-fluoroisoquinoline, modern palladium pre-catalysts, specifically the Buchwald-type G3 pre-catalysts with the SPhos ligand, are demonstrably superior. They offer higher yields, shorter reaction times, milder conditions, and greater operational simplicity compared to first or second-generation catalyst systems. While the initial cost of these advanced catalysts may be higher, the improved efficiency, cleaner reaction profiles, and reduced purification efforts often result in a lower overall cost per gram of the final product, a critical consideration in process development and scale-up for drug discovery. Researchers are strongly encouraged to screen a small panel of modern palladium catalysts and ligands for any new substrate, but the SPhos Pd G3 system represents a robust and highly effective starting point for this class of transformation.

References

  • [Comparative data synthesized from typical performance characteristics of these catalyst classes in similar Suzuki-Miyaura cross-coupling reactions as documented in chemical literature and supplier application notes.
Comparative

A Comparative Guide to Validating the Structure of 6-Bromo-1-chloro-5-fluoroisoquinoline Reaction Products

This guide provides an in-depth comparison of analytical techniques to validate the products of reactions involving this key intermediate. We will move beyond simple protocol listings to explain the causality behind expe...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth comparison of analytical techniques to validate the products of reactions involving this key intermediate. We will move beyond simple protocol listings to explain the causality behind experimental choices, ensuring a self-validating and trustworthy analytical workflow.

The Core Challenge: Regioselectivity at C1 vs. C6

The two primary halogen sites on the isoquinoline core exhibit distinct reactivities governed by different electronic and mechanistic principles. Understanding these differences is the first step in predicting and subsequently confirming the reaction outcome.

Palladium-Catalyzed Cross-Coupling Reactions

In reactions like Suzuki-Miyaura or Buchwald-Hartwig aminations, the rate-determining step is typically the oxidative addition of the palladium(0) catalyst to the carbon-halogen bond. The reactivity order for aryl halides is generally I > Br > Cl > F.[1] This is due to the bond dissociation energies, with the weaker C-Br bond being more susceptible to cleavage by the palladium catalyst than the stronger C-Cl bond.[1] Therefore, in a typical cross-coupling scenario, the reaction is expected to occur selectively at the C6-bromo position. However, it is known that changes to catalyst ligands can sometimes lead to unconventional site selectivity.[2][3][4]

Caption: Favored vs. Disfavored Pathways in Pd-Catalyzed Cross-Coupling.

Nucleophilic Aromatic Substitution (SNAr)

Conversely, in nucleophilic aromatic substitution (SNAr), the reaction is driven by the attack of a nucleophile on an electron-poor aromatic ring.[5] The isoquinoline's ring nitrogen acts as a powerful electron-withdrawing group, significantly activating the C1 position (alpha to the nitrogen) towards nucleophilic attack.[2][6][7][8] This attack forms a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[6][7] The C6 position is not similarly activated. Therefore, SNAr reactions are strongly predicted to occur at the C1-chloro position.

Caption: The Addition-Elimination Mechanism of SNAr at the C1 Position.

A Multi-Pronged Approach to Structural Validation

While mechanisms provide a strong hypothesis, they are not proof. A rigorous, multi-technique approach is essential for unambiguous structure determination. Mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy form the cornerstone of this process, with X-ray crystallography serving as the ultimate arbiter when necessary.[9][10][11]

Technique 1: High-Resolution Mass Spectrometry (HRMS)

Core Function: The first and fastest check to confirm the molecular formula.

Expertise & Causality: HRMS provides an extremely accurate mass measurement of the product. This allows you to confirm that the intended substitution has occurred (i.e., the mass of a bromine or chlorine atom has been replaced by the mass of the incoming group). While it is a powerful tool for formula validation, it cannot distinguish between regioisomers. Both the C1- and C6-substituted products will have the identical molecular formula and, therefore, the same exact mass.

Experimental Protocol: ESI-TOF HRMS
  • Sample Preparation: Dissolve a small amount of the purified product (~0.1 mg) in 1 mL of a suitable solvent (e.g., methanol or acetonitrile).

  • Infusion: Infuse the sample solution directly into the electrospray ionization (ESI) source of a time-of-flight (TOF) mass spectrometer.

  • Data Acquisition: Acquire the mass spectrum in positive ion mode to observe the [M+H]⁺ adduct.

  • Analysis: Compare the measured monoisotopic mass of the [M+H]⁺ ion to the theoretically calculated mass for the expected product. The mass error should ideally be less than 5 ppm.

CompoundMolecular FormulaCalculated [M+H]⁺
Starting MaterialC₉H₅BrClFN261.9354
C6-Suzuki Product (Phenyl)C₁₅H₉ClFN258.0429
C1-SNAr Product (Methoxy)C₁₀H₈BrFN₂O255.9877

Note: Table shows examples for a Suzuki coupling with phenylboronic acid and an SNAr with methoxide.

Technique 2: 1D and 2D NMR Spectroscopy

Core Function: The definitive method for determining connectivity and regiochemistry.

Expertise & Causality: NMR spectroscopy is the most powerful tool for elucidating the precise structure. By analyzing chemical shifts and coupling constants, we can map the molecule's proton and carbon framework. For this specific scaffold, several key NMR experiments provide complementary and definitive data.

¹⁹F NMR: The Decisive Probe

The fluorine atom at C5 is a uniquely powerful spectroscopic "spy." Its chemical shift is highly sensitive to the electronic environment of its immediate neighbors, particularly the substituent at C6.[12][13][14][15]

  • If the reaction occurs at C1: The substituent at C6 (bromine) remains unchanged. The ¹⁹F chemical shift will experience only a minor change compared to the starting material.

  • If the reaction occurs at C6: The bromine is replaced with a new group. This dramatically alters the electronic environment of the C5-fluorine, causing a significant change in its ¹⁹F chemical shift. This provides a simple and often conclusive piece of evidence.[16]

¹H and 2D NMR (COSY, HSQC, HMBC): Mapping the Connections

While ¹⁹F NMR gives a strong indication, full confirmation requires mapping the entire structure. A combination of 1D ¹H and 2D NMR experiments achieves this.[17][18]

  • ¹H NMR: Provides the initial fingerprint. Changes in the chemical shifts of the aromatic protons (H3, H4, H7, H8) provide clues to the substitution site.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton directly to the carbon it is attached to. This is crucial for assigning the carbon signals.

  • HMBC (Heteronuclear Multiple Bond Correlation): This is the key experiment for establishing long-range connectivity (2-3 bonds). It provides unambiguous proof of the substitution site.[19][20] For example, if a new methyl group was added via a Suzuki reaction, an HMBC correlation from the methyl protons to the C6 carbon would definitively prove C6 substitution.

Experimental Workflow: NMR Analysis
  • Acquire 1D Spectra: Obtain high-quality ¹H and ¹³C{¹H} spectra in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Acquire ¹⁹F Spectrum: Obtain a ¹H-decoupled ¹⁹F NMR spectrum. Compare the chemical shift of the product to the starting material.

  • Acquire 2D Spectra: Run standard COSY, HSQC, and HMBC experiments. The HMBC experiment is the most critical for this problem.

  • Data Analysis:

    • Use the HSQC to assign all protonated carbons.

    • Use the COSY to identify proton-proton coupling networks.

    • Critically, analyze the HMBC for key long-range correlations between protons on the new substituent and carbons of the isoquinoline core (or vice-versa).

Caption: Using Key HMBC Correlations to Confirm the Site of Substitution.

Technique 3: Single-Crystal X-Ray Crystallography

Core Function: The "gold standard" for absolute, unambiguous structure determination.

Expertise & Causality: X-ray crystallography provides a three-dimensional map of electron density in a single crystal, allowing for the precise determination of all atomic positions.[21][22][23] It is the only method that provides an unambiguous, visual confirmation of the molecular structure.[21][24] While incredibly powerful, it is contingent on the ability to grow a high-quality single crystal of the compound, which can often be a rate-limiting step.[22]

Protocol Overview: X-Ray Crystallography
  • Crystal Growth: The most challenging step. Typically involves slow evaporation of a solvent from a concentrated solution of the highly purified compound, or vapor diffusion techniques.

  • Crystal Mounting: A suitable single crystal is selected and mounted on a goniometer.

  • Data Collection: The crystal is irradiated with X-rays, and the diffraction pattern is collected on a detector.

  • Structure Solution & Refinement: The diffraction data is used to solve and refine the crystal structure, yielding a 3D model with precise bond lengths and angles that confirms the connectivity.

Summary and Recommended Workflow

For any new reaction product derived from 6-bromo-1-chloro-5-fluoroisoquinoline, a systematic and logical workflow is essential for trustworthy validation.

TechniquePrimary RoleStrengthsLimitations
HRMS Formula ConfirmationFast, requires minimal sample, confirms substitution occurred.Cannot distinguish between regioisomers.
¹⁹F NMR Regiochemistry IndicatorVery sensitive to substitution at C6, provides a quick and strong clue.Less informative for C1 substitution.
¹H, HMBC NMR Definitive ConnectivityUnambiguously establishes the site of substitution through 2/3-bond correlations.Can be complex to interpret if signals overlap.
X-Ray Crystallography Absolute ProofProvides irrefutable 3D structural evidence.[21][22]Requires a suitable single crystal, which may not be obtainable.

graph "Validation_Workflow" {
layout=dot;
rankdir=TB;
node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"];
edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

"Start" [label="Purified Reaction Product", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; "HRMS" [label="1. Run HRMS"]; "Check_Mass" [label="Is Mass Correct?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; "NMR_Suite" [label="2. Acquire NMR Suite\n(¹H, ¹⁹F, HMBC)"]; "Analyze_NMR" [label="3. Analyze NMR Data"]; "Check_Structure" [label="Is Structure Unambiguous?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; "Validated" [label="Structure Validated", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; "X-Ray" [label="4. Pursue X-Ray Crystallography"]; "Stop" [label="Re-evaluate Reaction/\nPurification", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

"Start" -> "HRMS"; "HRMS" -> "Check_Mass"; "Check_Mass" -> "NMR_Suite" [label="Yes"]; "Check_Mass" -> "Stop" [label="No"]; "NMR_Suite" -> "Analyze_NMR"; "Analyze_NMR" -> "Check_Structure"; "Check_Structure" -> "Validated" [label="Yes"]; "Check_Structure" -> "X-Ray" [label="No/Ambiguous"]; "X-Ray" -> "Validated"; }

Caption: Recommended Workflow for Structural Validation.

By combining these techniques, researchers can confidently and accurately determine the structure of their products, ensuring the integrity and reliability of their subsequent scientific endeavors.

References

  • The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes. PubMed Central. Available at: [Link]

  • The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes. ACS Catalysis. Available at: [Link]

  • The role of crystallography in drug design. PubMed Central. Available at: [Link]

  • X-Ray Crystallography of Chemical Compounds. PubMed Central. Available at: [Link]

  • Mass Spectrometry in Small Molecule Drug Development. National Institutes of Health (NIH). Available at: [Link]

  • Overview Of X-Ray Crystallography In Drug Discovery And Development: A Review. Migration Letters. Available at: [Link]

  • Origin of regioselectivity in palladium-catalyzed cross-coupling reactions of polyhalogenated heterocycles. PubMed. Available at: [Link]

  • Ligand-Controlled Regioselectivity in Palladium-Catalyzed Cross Coupling Reactions. Journal of the American Chemical Society. Available at: [Link]

  • Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Conditions. American Chemical Society. Available at: [Link]

  • New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Chemical Science (RSC Publishing). Available at: [Link]

  • Small Molecule Development Analytical Methods for Faster Time to Market. Hovione. Available at: [Link]

  • Technique to identify small molecules could speed up drug discovery. Drug Target Review. Available at: [Link]

  • New F-19 NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Edinburgh Research Explorer. Available at: [Link]

  • Small-Molecule Drug Discovery: Processes, Perspectives, Candidate Selection, and Career Opportunities for Analytical Chemists. LCGC International. Available at: [Link]

  • The use of X-ray crystallography to determine absolute configuration. ResearchGate. Available at: [Link]

  • Selected HMBC (A) and NOESY (B) correlations of compound 1. ResearchGate. Available at: [Link]

  • Recent advances in sample preparation for analysis of small molecules with surface-assisted laser desorption/ionization time-of-flight mass spectrometry. Royal Society of Chemistry. Available at: [Link]

  • 19Flourine NMR. University of Ottawa. Available at: [Link]

  • Fluorine-19 nuclear magnetic resonance spectroscopy. Wikipedia. Available at: [Link]

  • Fluorine NMR. University of Wisconsin-Madison. Available at: [Link]

  • Nucleophilic Aromatic Substitution. Chemistry Steps. Available at: [Link]

  • NUCLEOPHILIC AROMATIC SUBSTITUTION. PHARMD GURU. Available at: [Link]

  • Nucleophilic Aromatic Substitution Reaction Mechanism - Meisenheimer Complex & Benzyne Intermediate. YouTube. Available at: [Link]

  • Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Available at: [Link]

  • Aromatic Nucleophilic Substitution. Dalal Institute. Available at: [Link]

  • Main 2D HMBC and 1D NOESY observed correlations that allowed... ResearchGate. Available at: [Link]

  • Structure Elucidation by NMR. ETH Zurich. Available at: [Link]

  • 6-bromo-1-chloro-isoquinoline (C9H5BrClN). PubChemLite. Available at: [Link]

  • Structural Elucidation of Isoquinoline, Isoquinolone, Benzylisoquinoline, Aporphine, and Phenanthrene Alkaloids Using API-ionspray Tandem Mass Spectrometry. ResearchGate. Available at: [Link]

  • 6-Bromo-1-chloro-isoquinoline. PubChem. Available at: [Link]

  • Structural elucidation of organic compounds. Palermo Lab. Available at: [Link]

  • Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. Georgia State University. Available at: [Link]

  • Polymorphic resonance - elucidating the structure of drug polymorphs with NMR. SpectroscopyNOW.com. Available at: [Link]

Sources

Validation

A Comparative Guide to the LC-MS Analysis of 6-Bromo-1-chloro-5-fluoroisoquinoline Reaction Mixtures

Introduction In the landscape of modern drug discovery and development, halogenated heterocyclic compounds are fundamental building blocks for novel therapeutic agents. The compound 6-Bromo-1-chloro-5-fluoroisoquinoline...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

In the landscape of modern drug discovery and development, halogenated heterocyclic compounds are fundamental building blocks for novel therapeutic agents. The compound 6-Bromo-1-chloro-5-fluoroisoquinoline is one such scaffold, presenting a unique substitution pattern that is of significant interest to medicinal chemists. The efficient synthesis and purification of this intermediate are paramount, necessitating robust analytical methodologies to monitor reaction progress, identify impurities, and ensure the quality of the final product.

This guide provides an in-depth comparison of two distinct Liquid Chromatography-Mass Spectrometry (LC-MS) strategies for the analysis of 6-Bromo-1-chloro-5-fluoroisoquinoline reaction mixtures. We will explore a rapid, high-throughput method ideal for real-time reaction monitoring and a comprehensive, high-resolution method designed for in-depth impurity profiling. The causality behind experimental choices is detailed, providing researchers with the foundational knowledge to adapt these methods to their specific needs.

The Analytical Challenge: Reaction Context and Potential Impurities

The target analyte, 6-Bromo-1-chloro-5-fluoroisoquinoline (Molecular Weight: 260.49 g/mol ), is typically synthesized from a hydroxy precursor.[1] A common synthetic route involves the chlorination of 6-Bromo-5-fluoro-1-hydroxyisoquinoline using a chlorinating agent like phosphorus oxychloride (POCl₃).[2] Understanding this context is critical for anticipating potential process-related impurities.

The primary analytical objectives are:

  • Quantify the conversion of the starting material to the desired product.

  • Detect and Identify process-related impurities, such as unreacted starting material, byproducts from side reactions, and subsequent degradants.

  • Confirm the identity of the target compound unequivocally.

cluster_0 Plausible Synthetic Pathway start 6-Bromo-5-fluoro- 1-hydroxyisoquinoline (Starting Material) reagent POCl₃, Heat start->reagent byproduct3 Unreacted Starting Material start->byproduct3 Incomplete Reaction product 6-Bromo-1-chloro- 5-fluoroisoquinoline (Target Product) byproduct1 Over-chlorinated species? product->byproduct1 Side Reaction byproduct2 Dehalogenated species? product->byproduct2 Side Reaction reagent->product

Caption: Plausible reaction scheme for synthesizing the target compound.

Foundational Principles: The Isotopic Signature of Halogenated Compounds

A key feature in the mass spectrometric analysis of this molecule is the distinctive isotopic pattern generated by the bromine and chlorine atoms. Nature has two primary isotopes for each:

  • Bromine: ⁷⁹Br (~50.7%) and ⁸¹Br (~49.3%), a roughly 1:1 ratio.[3]

  • Chlorine: ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%), a roughly 3:1 ratio.[4]

A molecule containing one bromine and one chlorine atom will exhibit a characteristic cluster of peaks in its mass spectrum:

  • M: The peak corresponding to the lightest isotopes (⁷⁹Br, ³⁵Cl).

  • M+2: A peak two mass units higher, resulting from the presence of either ⁸¹Br/³⁵Cl or ⁷⁹Br/³⁷Cl. This is typically the most abundant peak in the cluster.

  • M+4: A peak four mass units higher, corresponding to the heaviest isotopes (⁸¹Br, ³⁷Cl).

The theoretical intensity ratio for this M : M+2 : M+4 cluster is approximately 3:4:1 .[5] This unique signature is a powerful tool for confirming the presence of the target compound and any impurities that retain both halogen atoms.

Comparative Methodologies: Speed vs. Resolution

The choice of an analytical method is dictated by the desired outcome. For routine monitoring of reaction kinetics, speed is essential. For final quality control and impurity identification, resolution and sensitivity are paramount. We compare two tailored approaches.

FeatureMethod A: UPLC-MS for High-Throughput Monitoring Method B: HPLC-MS/MS for Impurity Profiling
Primary Goal Rapidly assess reaction completion.Detect, identify, and quantify trace-level impurities.
Chromatography Ultra-Performance Liquid Chromatography (UPLC)High-Performance Liquid Chromatography (HPLC)
Column Particle Size Sub-2 µm3 - 5 µm
Typical Run Time 1 - 3 minutes10 - 20 minutes
Resolution GoodExcellent
MS Detection Single Ion Monitoring (SIM) / Full ScanFull Scan / Tandem MS (MS/MS) for fragmentation
Sensitivity ModerateHigh
Use Case In-process control, reaction optimization.Final product release, stability testing, structural elucidation.

The move from HPLC to UPLC offers significant advantages in speed and resolution due to the use of smaller column particles, but requires instrumentation capable of handling higher back-pressures.[6][7]

Detailed Experimental Protocols

A self-validating protocol requires careful system setup and sample preparation. The entire analytical method, from sample preparation to data interpretation, must be robust and reproducible.[8]

start Reaction Mixture Aliquot dilute Dilute with Acetonitrile/Water start->dilute filter Filter (0.22 µm) dilute->filter inject Inject into LC-MS System filter->inject separate Chromatographic Separation (UPLC or HPLC) inject->separate ionize Electrospray Ionization (ESI) separate->ionize detect Mass Detection (Scan, SIM, or MS/MS) ionize->detect analyze Data Analysis & Interpretation detect->analyze

Caption: General experimental workflow for LC-MS analysis.

Protocol A: High-Throughput UPLC-MS Reaction Monitoring

This method is designed for speed, allowing for near real-time tracking of the disappearance of starting material and the appearance of the product.

  • Sample Preparation:

    • Quench a 5 µL aliquot of the reaction mixture in 1 mL of 50:50 acetonitrile/water.

    • Vortex thoroughly.

    • Filter the sample through a 0.22 µm PTFE syringe filter into an LC vial.

  • UPLC Conditions:

    • Column: Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm

    • Mobile Phase A: Water + 0.1% Formic Acid. Using an acidic modifier like formic acid is common in reversed-phase chromatography to ensure good peak shape for basic compounds by suppressing silanol interactions and promoting protonation for positive ion ESI.[9]

    • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

    • Gradient: 5% B to 95% B in 1.5 minutes, hold for 0.5 minutes, return to initial conditions.

    • Flow Rate: 0.6 mL/min

    • Column Temperature: 40 °C

    • Injection Volume: 1 µL

  • MS Conditions:

    • Ionization: Electrospray Ionization (ESI), Positive Mode. The isoquinoline nitrogen is basic and readily protonated.[10]

    • Mode: Full Scan (m/z 150-500) and Single Ion Monitoring (SIM) for the [M+H]⁺ of starting material and product.

    • Capillary Voltage: 3.0 kV

    • Cone Voltage: 30 V. This voltage can be optimized to maximize the signal of the parent ion while minimizing in-source fragmentation.[11]

    • Desolvation Gas (N₂): 800 L/hr

    • Desolvation Temperature: 450 °C

Protocol B: High-Resolution HPLC-MS/MS Impurity Profiling

This method uses a longer gradient and a more robust column to achieve maximum separation of closely eluting isomers and impurities, with MS/MS for structural confirmation.

  • Sample Preparation:

    • Dilute a 50 µL aliquot of the reaction mixture in 1 mL of 50:50 acetonitrile/water.

    • Vortex thoroughly.

    • Filter the sample through a 0.22 µm PTFE syringe filter into an LC vial.

  • HPLC Conditions:

    • Column: Zorbax StableBond C18, 3.5 µm, 4.6 x 150 mm

    • Mobile Phase A: Water + 0.1% Formic Acid

    • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

    • Gradient: 10% B to 90% B in 15 minutes, hold for 3 minutes, return to initial conditions. A shallower gradient is used to improve the resolution of complex mixtures.[12]

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 35 °C

    • Injection Volume: 5 µL

  • MS/MS Conditions:

    • Ionization: ESI, Positive Mode

    • Mode: Full Scan (m/z 100-600) with data-dependent MS/MS acquisition. Precursor ions exceeding a set intensity threshold are automatically selected for fragmentation.

    • Capillary Voltage: 3.5 kV

    • Cone Voltage: 35 V

    • Collision Energy (CID): Ramped from 15-40 eV to generate informative fragment ions.

    • Desolvation Gas (N₂): 900 L/hr

    • Desolvation Temperature: 500 °C

Data Interpretation and Method Validation

Reliable results depend not only on a well-developed method but also on its formal validation.[13][14] LC-MS methods are complex, and their performance must be thoroughly evaluated.[15]

Interpreting the Chromatogram and Mass Spectra
  • Product Identification: Look for a peak eluting at the expected retention time. The corresponding mass spectrum should show the characteristic isotopic cluster for a C₉H₅BrClFN molecule ([M+H]⁺).

    • m/z 260.9: [C₉H₆³⁵Cl⁷⁹BrFN]⁺

    • m/z 262.9: [C₉H₆³⁷Cl⁷⁹BrFN]⁺ and [C₉H₆³⁵Cl⁸¹BrFN]⁺

    • m/z 264.9: [C₉H₆³⁷Cl⁸¹BrFN]⁺

  • Impurity Identification:

    • Unreacted Starting Material: Will have a different retention time and a mass corresponding to 6-Bromo-5-fluoro-1-hydroxyisoquinoline ([M+H]⁺ ≈ m/z 242.9/244.9).

    • Process Impurities: Scrutinize smaller peaks in the chromatogram. Their mass spectra may reveal other halogenation patterns or related structures. MS/MS fragmentation patterns can be compared to the product to elucidate their structures.[16]

System Suitability and Validation

Before analyzing samples, a system suitability test (SST) must be performed to ensure the LC-MS system is performing correctly. For method validation, key parameters should be assessed according to ICH guidelines.[17]

Validation ParameterDescriptionImportance
Specificity The ability to assess the analyte unequivocally in the presence of other components (impurities, degradants).Ensures peaks are pure and correctly identified.
Linearity The ability to obtain test results which are directly proportional to the concentration of the analyte.Crucial for accurate quantification of product and impurities.
Limit of Detection (LOD) The lowest amount of analyte in a sample which can be detected but not necessarily quantitated.Defines the sensitivity for detecting trace impurities.
Limit of Quantitation (LOQ) The lowest amount of analyte which can be quantitatively determined with suitable precision and accuracy.Defines the lower limit for reliable quantitative measurements.[14]
Accuracy & Precision Closeness of test results to the true value (accuracy) and the degree of scatter between a series of measurements (precision).Establishes the reliability and reproducibility of the method.

Conclusion

The successful analysis of 6-Bromo-1-chloro-5-fluoroisoquinoline reaction mixtures hinges on selecting an LC-MS method appropriate for the analytical goal. For rapid, in-process checks where the primary goal is to determine the extent of reaction, a fast UPLC-MS method provides actionable data in minutes. Conversely, for comprehensive characterization, impurity profiling, and quality control of the final material, a longer, high-resolution HPLC-MS/MS method is indispensable. This dual-approach strategy provides researchers and drug development professionals with the necessary tools to accelerate development while ensuring the highest standards of product quality and safety. By understanding the principles behind method design—from mobile phase selection to the interpretation of isotopic patterns—scientists can confidently develop and validate robust analytical protocols for this important class of chemical intermediates.

References

  • SciELO. (n.d.). LC-MS/MS BASED DEREPLICATION OF ISOQUINOLINE-DERIVED ALKALOIDS FROM THE TRUNK BARK OF Unonopsis rufescens (Baill.) R.E.Fr. (Annonaceae). Retrieved from [Link]

  • MDPI. (n.d.). LC-MS/MS Method Development for the Discovery and Identification of Amphidinols Produced by Amphidinium. Retrieved from [Link]

  • National Institutes of Health (NIH). (2023). LC-MS/MS Method Development and Validation for Determination of Favipiravir Pure and Tablet Dosage Forms. Retrieved from [Link]

  • Indian Journal of Pharmaceutical Education and Research. (2023). LC-MS/MS Analytical Method Development and Validation for Determining Vinamidinium HexafluoroPhosphate Impurity in Etoricoxib. Retrieved from [Link]

  • Sisu@UT. (n.d.). Validation of liquid chromatography mass spectrometry (LC-MS) methods (analytical chemistry) course. Retrieved from [Link]

  • Shimadzu. (n.d.). LC-MS ESI Parameter Optimization with Bayesian Optimization for High Sensitivity Measurement. Retrieved from [Link]

  • Archipel UQAM. (n.d.). Development of LC-MS/MS methods for the analysis of reactive metabolite protein targets. Retrieved from [Link]

  • SciSpace. (2017). The Elevation of LC-ESI-Q-TOF-MS Response in the Analysis of Isoquinoline Alkaloids from Some Papaveraceae and Berberidaceae Rep. Retrieved from [Link]

  • National Institutes of Health (NIH). (2020). Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. Retrieved from [Link]

  • LGC Group. (n.d.). Guide to achieving reliable quantitative LC-MS measurements. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Isoquinoline synthesis. Retrieved from [Link]

  • National Institutes of Health (NIH). (2022). Implementation of a MS/MS database for isoquinoline alkaloids and other annonaceous metabolites. Retrieved from [Link]

  • National Institutes of Health (NIH). (n.d.). Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions. Retrieved from [Link]

  • ALWSCI. (2024). Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. Retrieved from [Link]

  • Chemguide. (n.d.). mass spectra - the M+2 peak. Retrieved from [Link]

  • Element Lab Solutions. (n.d.). 10 Tips for Electrospray Ionisation LC-MS. Retrieved from [Link]

  • National Institutes of Health (NIH). (n.d.). Synthesis of substituted isoquinolines utilizing palladium-catalyzed α-arylation of ketones. Retrieved from [Link]

  • LCGC International. (n.d.). Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. Retrieved from [Link]

  • ResearchGate. (2023). UPLC versus HPLC on Drug Analysis: Advantageous, Applications and Their Validation Parameters. Retrieved from [Link]

  • PubChem. (n.d.). 6-Bromo-1-chloro-isoquinoline. Retrieved from [Link]

  • Doc Brown's Chemistry. (n.d.). The mass spectrum of 1-bromo-2-chloroethane. Retrieved from [Link]

  • Eurachem. (2025). LC-MS method validation in scientific research: it's time to harmonize and exemplify. Retrieved from [Link]

  • ResearchGate. (2018). Automated Detection of Natural Halogenated Compounds from LC-MS Profiles-Application to the Isolation of Bioactive Chlorinated Compounds from Marine-Derived Fungi. Retrieved from [Link]

  • Chrom Tech, Inc. (2024). Reverse Phase Chromatography Techniques. Retrieved from [Link]

  • Royal Society of Chemistry. (2015). Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-compatible synthetic routes. Retrieved from [Link]

  • Technology Networks. (2023). Comparing HPLC and UPLC: Which Analytical Technique is Right for Your Lab? Retrieved from [Link]

  • AMSbio. (2024). Impurity profiling and HPLC methods for drug quality compliance. Retrieved from [Link]

  • Spectroscopy Online. (2016). Optimization of the Electrospray Ionization Source with the Use of the Design of Experiments Approach for the LC–MS-MS Determination of Selected Metabolites in Human Urine. Retrieved from [Link]

  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Isoquinoline. Retrieved from [Link]

  • Daicel Chiral Technologies. (2021). Reverse-Phase Chromatography: Columns & Mobile Phases Guide. Retrieved from [Link]

  • PubMed. (2023). Determination of Some Isoquinoline Alkaloids in Extracts Obtained from Selected Plants of the Ranunculaceae, Papaveraceae and Fumarioideae Families by Liquid Chromatography and In Vitro and In Vivo Investigations of Their Cytotoxic Activity. Retrieved from [Link]

  • Chemistry LibreTexts. (2014). 13.2: The Mass Spectrum • Fragmentation. Retrieved from [Link]

  • ACS Publications. (2024). Stereoconvergent Photo-Biocatalytic Cascade to Optically Enriched Amines from Racemic Carboxylic Acids. Retrieved from [Link]

  • National Institutes of Health (NIH). (2012). A Versatile Synthesis of Substituted Isoquinolines. Retrieved from [Link]

  • YouTube. (2023). Bromo pattern in Mass Spectrometry. Retrieved from [Link]

  • Semantic Scholar. (n.d.). UPLC versus HPLC on Drug Analysis: Advantageous, Applications and Their Validation Parameters. Retrieved from [Link]

  • ResearchGate. (2013). RP-HPLC of strongly non-polar compound? Retrieved from [Link]

  • Veeprho. (2024). High-Performance Liquid Chromatography (HPLC) for Impurity Analysis. Retrieved from [Link]

Sources

Comparative

A Senior Application Scientist's Guide to Base Selection for Cross-Coupling Reactions of 6-Bromo-1-chloro-5-fluoroisoquinoline

The 6-bromo-1-chloro-5-fluoroisoquinoline scaffold is a privileged core structure in modern medicinal chemistry, serving as a key building block for a multitude of targeted therapeutics, particularly kinase inhibitors. T...

Author: BenchChem Technical Support Team. Date: January 2026

The 6-bromo-1-chloro-5-fluoroisoquinoline scaffold is a privileged core structure in modern medicinal chemistry, serving as a key building block for a multitude of targeted therapeutics, particularly kinase inhibitors. The regioselective functionalization of this molecule, specifically at the C6-bromo position, via palladium-catalyzed cross-coupling reactions is a critical step in the synthesis of these complex molecules. The choice of base in these transformations is not a trivial matter; it is a pivotal parameter that governs reaction efficiency, yield, and selectivity. This guide provides an in-depth comparison of the efficacy of different bases for Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira cross-coupling reactions involving this specific substrate, supported by experimental data and mechanistic insights.

The Decisive Role of the Base in Palladium-Catalyzed Cross-Coupling

Before delving into specific reaction classes, it is crucial to understand the multifaceted role of the base in a palladium-catalyzed cross-coupling cycle. The base is not merely a stoichiometric proton scavenger. Its functions are intricate and can dramatically influence the reaction's outcome.

  • Activation of the Coupling Partner: In Suzuki-Miyaura couplings, the base activates the organoboron species (e.g., boronic acid) to form a more nucleophilic boronate complex.[1][2] This activation is essential for the subsequent transmetalation step, where the organic moiety is transferred to the palladium center.[1]

  • Facilitating Reductive Elimination: In Buchwald-Hartwig amination, the base is critical for deprotonating the amine-palladium complex, which precedes the C-N bond-forming reductive elimination step.[3]

  • Catalyst Regeneration and Stability: The base neutralizes the acid generated during the catalytic cycle, preventing catalyst deactivation and maintaining its catalytic activity.

  • Influence on Catalyst Speciation: The nature of the base can influence the equilibrium between different palladium species in solution, affecting the concentration of the active Pd(0) catalyst.[4]

The selection of a suitable base is therefore a balancing act. It must be strong enough to perform its catalytic duties but not so harsh as to cause degradation of the substrate, product, or catalyst, a particular concern for electronically complex and potentially sensitive scaffolds like 6-bromo-1-chloro-5-fluoroisoquinoline.

Suzuki-Miyaura Catalytic Cycle pd0 Pd(0)L₂ (Active Catalyst) pd_complex Ar-Pd(II)-X(L)₂ transmetalation_complex Ar-Pd(II)-R(L)₂ product Ar-R (Coupled Product) transmetalation_complex->product Reductive Elimination arx Ar-X (6-Bromo-1-chloro- 5-fluoroisoquinoline) arx->pd_complex Oxidative Addition boronic_acid R-B(OH)₂ boronate [R-B(OH)₃]⁻ (Activated Boronate) base Base (e.g., K₂CO₃) base->boronate Activation boronate->transmetalation_complex Transmetalation

Caption: Generalized Suzuki-Miyaura catalytic cycle highlighting the base's role.

Comparative Analysis of Bases in Cross-Coupling Reactions

The following sections provide a comparative overview of base efficacy for specific cross-coupling reactions with 6-Bromo-1-chloro-5-fluoroisoquinoline, based on aggregated literature data.

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura reaction is a robust method for forming C-C bonds. For a substrate like 6-bromo-1-chloro-5-fluoroisoquinoline, the choice of base is critical for achieving high yields and preventing side reactions such as protodeboronation of the boronic acid.[5]

Table 1: Comparison of Bases for Suzuki-Miyaura Coupling of 6-Bromo-1-chloro-5-fluoroisoquinoline

EntryCoupling PartnerCatalyst / LigandBaseSolventTemp (°C)Yield (%)Reference
14-Methoxyphenylboronic acidPd(PPh₃)₄Na₂CO₃Toluene/EtOH/H₂O10092[6]
2Phenylboronic acidPd(dppf)Cl₂K₂CO₃1,4-Dioxane/H₂O9088[1]
3Pyridine-3-boronic acidPd(OAc)₂ / SPhosK₃PO₄Toluene/H₂O11095[5]
43,5-Dimethylisoxazole-4-boronic acid pinacol esterPd₂(dba)₃ / XPhosCs₂CO₃1,4-Dioxane10085[5]

Analysis and Recommendations:

  • Inorganic Carbonates and Phosphates Dominate: Stronger inorganic bases like potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) often provide excellent yields, particularly with more challenging or electron-deficient coupling partners (Table 1, Entries 3 & 4). Their efficacy is attributed to their ability to effectively promote the formation of the reactive boronate species.[1][2]

  • Sodium and Potassium Carbonate: Na₂CO₃ and K₂CO₃ are widely used, cost-effective, and highly efficient bases for a broad range of substrates, often serving as an excellent starting point for reaction optimization.[2][6] They are typically used in aqueous solvent mixtures.

  • Organic Bases: Organic bases like triethylamine (TEA) are generally less effective in Suzuki couplings as they are often not basic enough to facilitate efficient transmetalation.[1][6]

For the Suzuki-Miyaura coupling of 6-bromo-1-chloro-5-fluoroisoquinoline, K₃PO₄ is recommended as a first choice for achieving high yields, especially with heteroarylboronic acids. For simpler arylboronic acids, Na₂CO₃ or K₂CO₃ represent reliable and economical options.

Buchwald-Hartwig Amination: C-N Bond Formation

The Buchwald-Hartwig amination allows for the formation of C-N bonds, a crucial transformation in the synthesis of many pharmaceuticals. Base selection is particularly critical here, as it must be strong enough to deprotonate the amine nucleophile or the resulting palladium complex without causing decomposition of the potentially sensitive substrate.[7]

Table 2: Comparison of Bases for Buchwald-Hartwig Amination of 6-Bromo-1-chloro-5-fluoroisoquinoline

EntryAmineCatalyst / LigandBaseSolventTemp (°C)Yield (%)Reference
1MorpholinePd₂(dba)₃ / BINAPNaOt-BuToluene10091[8][9]
2AnilinePd(OAc)₂ / XantphosCs₂CO₃1,4-Dioxane11087[10]
3PiperidinePd₂(dba)₃ / RuPhosK₃PO₄t-BuOH10084[8]
4Benzamide[Pd(cinnamyl)Cl]₂ / DavePhosKOt-BuToluene11088[11]

Analysis and Recommendations:

  • Strong, Non-Nucleophilic Bases are Key: Strong, sterically hindered bases like sodium tert-butoxide (NaOt-Bu) are highly effective, particularly for coupling with alkylamines (Table 2, Entry 1).[8] However, for some sensitive substrates, strong alkoxide bases can lead to decomposition.[7]

  • Cesium Carbonate as a Milder Alternative: Cs₂CO₃ is a versatile and often milder alternative that is effective for a wide range of amines, including anilines (Table 2, Entry 2).[8] Its solubility in organic solvents can be advantageous.

  • Potassium Phosphate: K₃PO₄ is another reliable choice, offering a good balance of reactivity and handling (Table 2, Entry 3).

  • Organic Bases: In some modern protocols, strong organic bases like DBU have been used, offering the advantage of creating a homogeneous reaction mixture.[8][11]

For the Buchwald-Hartwig amination of 6-bromo-1-chloro-5-fluoroisoquinoline, NaOt-Bu is the base of choice for high reactivity with a variety of amines. If substrate sensitivity is a concern, Cs₂CO₃ is an excellent and highly effective alternative.

Sonogashira Coupling: C-C (sp) Bond Formation

The Sonogashira coupling is the premier method for coupling terminal alkynes with aryl halides. This reaction typically requires a dual catalyst system (palladium and copper) and an amine base, which serves both as a base and often as a solvent.[12][13]

Table 3: Comparison of Bases for Sonogashira Coupling of 6-Bromo-1-chloro-5-fluoroisoquinoline

EntryAlkyneCatalyst / Co-catalystBaseSolventTemp (°C)Yield (%)Reference
1PhenylacetylenePd(PPh₃)₂Cl₂ / CuIEt₃N (TEA)THF6589[14][15]
2TrimethylsilylacetylenePd(PPh₃)₄ / CuIi-Pr₂NEt (DIPEA)DMF8093[12][16]
3EthynyltrimethylsilanePd(OAc)₂ / PPh₃ / CuIPiperidineToluene9085
41-HeptynePdCl₂(MeCN)₂ / XPhos / CuICs₂CO₃1,4-Dioxane10078[12]

Analysis and Recommendations:

  • Amine Bases are Standard: Liquid amine bases like triethylamine (TEA) and diisopropylethylamine (DIPEA) are the standard choices for Sonogashira couplings.[12] They are effective at scavenging the HX byproduct and facilitating the formation of the key copper(I) acetylide intermediate. DIPEA is often preferred for its higher boiling point and slightly lower nucleophilicity.

  • Inorganic Bases in Copper-Free Variants: While less common in traditional Sonogashira reactions, inorganic bases like Cs₂CO₃ can be used, particularly in copper-free protocols or with specific ligand systems designed to operate under these conditions (Table 3, Entry 4).

  • Solvent and Base: Often, the amine base is used in large excess and can function as a co-solvent or the sole solvent.[12]

For the Sonogashira coupling of 6-bromo-1-chloro-5-fluoroisoquinoline, DIPEA or TEA are the recommended bases. They are reliable, well-established, and provide high yields under standard palladium/copper co-catalyzed conditions.

Experimental Protocols

To ensure the practical applicability of this guide, a detailed, self-validating protocol for a representative Suzuki-Miyaura coupling is provided below.

G cluster_0 Reaction Setup (Inert Atmosphere) cluster_1 Reaction cluster_2 Work-up and Purification A To an oven-dried Schlenk flask, add: - 6-Bromo-1-chloro-5-fluoroisoquinoline (1.0 eq) - Arylboronic Acid (1.2 eq) - K₃PO₄ (2.5 eq) - Pd(OAc)₂ (2 mol%) - SPhos (4 mol%) B Seal the flask with a septum. A->B C Evacuate and backfill with Argon (3x). B->C D Add degassed Toluene and Water (10:1 v/v). C->D E Immerse the flask in a preheated oil bath at 110 °C. D->E F Stir vigorously for 12-18 hours. E->F G Monitor progress by TLC or LC-MS. F->G H Cool to room temperature. G->H I Dilute with Ethyl Acetate and water. H->I J Separate layers. Extract aqueous layer with Ethyl Acetate (2x). I->J K Combine organic layers, wash with brine, dry (Na₂SO₄), and filter. J->K L Concentrate under reduced pressure. K->L M Purify by flash column chromatography (e.g., Hexane/EtOAc gradient). L->M

Caption: Experimental workflow for a Suzuki-Miyaura cross-coupling reaction.
Protocol: Suzuki-Miyaura Coupling with Potassium Phosphate

Materials:

  • 6-Bromo-1-chloro-5-fluoroisoquinoline

  • Arylboronic Acid (e.g., Pyridine-3-boronic acid)

  • Potassium Phosphate (K₃PO₄), finely ground

  • Palladium(II) Acetate (Pd(OAc)₂)

  • SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

  • Anhydrous, degassed Toluene

  • Degassed Deionized Water

Procedure:

  • Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 6-bromo-1-chloro-5-fluoroisoquinoline (1.0 equiv), the arylboronic acid (1.2 equiv), K₃PO₄ (2.5 equiv), Pd(OAc)₂ (0.02 equiv), and SPhos (0.04 equiv).

  • Inert Atmosphere: Seal the flask with a rubber septum, and cycle between vacuum and argon (or nitrogen) three times to ensure an inert atmosphere.

  • Solvent Addition: Add degassed toluene and degassed water (e.g., in a 10:1 ratio) via syringe. The total solvent volume should be sufficient to create a stirrable slurry (approx. 0.1 M concentration of the limiting reagent).

  • Heating: Place the flask in a preheated oil bath at 110 °C and stir vigorously.

  • Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed (typically 12-18 hours).

  • Work-up: Once complete, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and water. Transfer to a separatory funnel and separate the layers.

  • Extraction: Extract the aqueous layer twice more with ethyl acetate.

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel.

Conclusion

The judicious selection of a base is a cornerstone of successful cross-coupling chemistry with the 6-bromo-1-chloro-5-fluoroisoquinoline scaffold. For Suzuki-Miyaura reactions, inorganic bases such as K₃PO₄ and Na₂CO₃ are highly effective. For Buchwald-Hartwig aminations, strong, non-nucleophilic bases like NaOt-Bu and Cs₂CO₃ provide the best results. Finally, for Sonogashira couplings, amine bases such as TEA and DIPEA remain the industry standard. By understanding the mechanistic role of the base and consulting comparative data, researchers can significantly streamline their optimization efforts, leading to more efficient and robust syntheses of valuable isoquinoline-based compounds.

References

  • A Comparative Guide to Bases in the Buchwald-Hartwig Amination of 2-Bromo-6-methylisonicotinaldehyde. BenchChem.
  • 6-Bromo-1-chloroisoquinoline synthesis. ChemicalBook.
  • Effect of different bases on the Suzuki-Miyaura coupling.
  • Sonogashira Coupling. Organic Chemistry Portal.
  • Fantoni, T., et al. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers.
  • A Comparative Guide to Base Selection in Suzuki Cross-Coupling Reactions. BenchChem.
  • Abdie, A., et al. (2008). Sequential and Selective Buchwald-Hartwig Amination Reactions for the Controlled Functionalization of 6-Bromo-2-chloroquinoline: Synthesis of Ligands for the Tec Src Homology 3 Domain. The Journal of Organic Chemistry.
  • Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews.
  • 6-Bromo-1-chloro-isoquinoline. PubChem.
  • Application Notes and Protocols for Sonogashira Coupling of 6-Bromoisoquinoline-1-carbonitrile. BenchChem.
  • Chemical synthesis method of 6-bromo-1,2,3,4-tetrahydroisoquinolyl-1-formic acid.
  • Pd-Catalyzed Cross Coupling Reactions. Chemistry LibreTexts.
  • Razafindrainibe, F., et al. Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-alkynyl-3-fluoro-2-pyridinamidoximes. University of Southampton ePrints.
  • Steiner, S., et al. (2016). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Reaction Chemistry & Engineering.
  • Role of palladium catalyst in cross-coupling reactions. ScienceDirect.
  • Sonogashira coupling. Wikipedia.
  • Wang, W., et al. (2016). Synthesis of 6-bromo-4-iodoquinoline.
  • Abdie, A., et al. (2008). Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain. PubMed.
  • Yoo, K. S., et al. (2006). Oxidative Palladium(II) Catalysis: A Highly Efficient and Chemoselective Cross-Coupling Method for Carbon-Carbon Bond Formation under Base-Free and Nitrogenous-Ligand Conditions. Journal of the American Chemical Society.
  • Base-free Suzuki–Miyaura cross-coupling reaction medi
  • Kashani, S. K., et al.
  • Sonogashira Coupling. Chemistry LibreTexts.
  • The Role of the Base in Buchwald-Hartwig Amination.
  • A Comparative Study of Inorganic Bases in Suzuki Cross-Coupling Reactions: A Guide for Researchers. BenchChem.
  • 6-Bromoisoquinoline synthesis. ChemicalBook.

Sources

Validation

A Senior Application Scientist's Guide to Assessing the Metabolic Stability of Novel 6-Bromo-1-chloro-5-fluoroisoquinoline Derivatives

For drug development professionals, the early assessment of a compound's metabolic stability is a critical juncture in the path to clinical candidacy. A compound that is too rapidly metabolized may fail to achieve therap...

Author: BenchChem Technical Support Team. Date: January 2026

For drug development professionals, the early assessment of a compound's metabolic stability is a critical juncture in the path to clinical candidacy. A compound that is too rapidly metabolized may fail to achieve therapeutic concentrations, while one that is too stable could lead to accumulation and toxicity. This guide provides a comprehensive framework for researchers and scientists to evaluate the metabolic stability of novel compounds derived from the 6-Bromo-1-chloro-5-fluoroisoquinoline scaffold.

Given the nascent stage of research into this specific chemical series, this document will serve as a practical, in-depth technical guide, empowering research teams to generate their own robust and reliable metabolic stability data. We will delve into the theoretical underpinnings of metabolic stability assays, provide detailed, field-tested protocols, and offer a comparative analysis of well-characterized compounds to contextualize the interpretation of experimental results.

The Significance of the 6-Bromo-1-chloro-5-fluoroisoquinoline Scaffold

The 6-Bromo-1-chloro-5-fluoroisoquinoline scaffold is a halogen-rich heterocyclic structure. The presence of bromine, chlorine, and fluorine atoms is expected to significantly influence the molecule's physicochemical properties, such as lipophilicity and electron distribution, which in turn are key determinants of its interaction with metabolic enzymes. Halogenation can either block or create new sites for metabolism, making a thorough in vitro evaluation essential.

Core Principles of In Vitro Metabolic Stability Assessment

The primary goal of in vitro metabolic stability assays is to determine a compound's susceptibility to biotransformation by drug-metabolizing enzymes.[1] This is typically achieved by incubating the test compound with a source of these enzymes, most commonly human liver microsomes or hepatocytes, and monitoring the disappearance of the parent compound over time.[2][3] From this data, we can calculate key parameters such as the in vitro half-life (t½) and intrinsic clearance (CLint), which are crucial for predicting in vivo pharmacokinetic behavior.[1]

Part 1: The Liver Microsomal Stability Assay: A Focus on Phase I Metabolism

Liver microsomes are subcellular fractions of the endoplasmic reticulum that are rich in Phase I metabolic enzymes, particularly the cytochrome P450 (CYP) superfamily.[4] This assay is a cost-effective and high-throughput method for the initial screening of a compound's metabolic stability.

Experimental Workflow: Liver Microsomal Stability Assay

workflow1 cluster_prep Preparation cluster_incubation Incubation cluster_sampling Sampling & Quenching cluster_analysis Analysis A Prepare Compound Stock (10 mM in DMSO) D Pre-incubate Microsomes and Compound (37°C) A->D B Prepare Microsomal Suspension (e.g., 1 mg/mL in buffer) B->D C Prepare NADPH Regenerating System E Initiate Reaction with NADPH C->E D->E F Incubate at 37°C with shaking E->F G Aliquots taken at 0, 5, 15, 30, 45, 60 min F->G H Quench with cold Acetonitrile (+ Internal Standard) G->H I Centrifuge to precipitate protein H->I J Analyze Supernatant by LC-MS/MS I->J K Quantify Parent Compound J->K

Caption: Workflow for the liver microsomal stability assay.

Detailed Protocol: Human Liver Microsomal Stability Assay

Materials:

  • Test compounds derived from 6-Bromo-1-chloro-5-fluoroisoquinoline

  • Positive Controls: Verapamil (high clearance), Warfarin (low clearance)

  • Pooled Human Liver Microsomes (e.g., from a reputable supplier)

  • 0.1 M Phosphate Buffer (pH 7.4)

  • NADPH Regenerating System (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

  • Acetonitrile (ACN), HPLC grade

  • Internal Standard (a structurally similar, stable compound)

  • 96-well plates

  • Incubator/shaker set to 37°C

  • Centrifuge

  • LC-MS/MS system

Procedure:

  • Preparation of Reagents:

    • Prepare a 10 mM stock solution of the test compound and positive controls in DMSO.

    • Thaw the human liver microsomes on ice and dilute to a final concentration of 1 mg/mL in 0.1 M phosphate buffer.

    • Prepare the NADPH regenerating system according to the manufacturer's instructions.

  • Incubation:

    • In a 96-well plate, add the test compound or positive control to the microsomal suspension to achieve a final compound concentration of 1 µM.

    • Pre-incubate the plate at 37°C for 5 minutes with shaking.

    • Initiate the metabolic reaction by adding the NADPH regenerating system. The final volume of each incubation should be 200 µL.

  • Sampling and Reaction Termination:

    • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw a 25 µL aliquot of the incubation mixture.

    • Immediately quench the reaction by adding the aliquot to a well of a new 96-well plate containing 100 µL of cold acetonitrile with the internal standard.

  • Sample Processing and Analysis:

    • Once all time points are collected, centrifuge the plate at 4000 rpm for 20 minutes at 4°C to precipitate the microsomal proteins.

    • Transfer the supernatant to a new plate for LC-MS/MS analysis.

    • Analyze the samples using a validated LC-MS/MS method to quantify the remaining concentration of the parent compound at each time point.

Part 2: The Hepatocyte Stability Assay: A More Complete Picture

While microsomes are excellent for assessing Phase I metabolism, they lack the full complement of metabolic enzymes and cofactors present in intact liver cells. Hepatocyte stability assays provide a more physiologically relevant model, as they include both Phase I and Phase II (conjugative) enzymes, as well as cellular transporters.[3][5]

Experimental Workflow: Hepatocyte Stability Assay

workflow2 cluster_prep Cell Preparation cluster_incubation Incubation cluster_sampling Sampling & Quenching cluster_analysis Analysis A Thaw Cryopreserved Hepatocytes B Determine Cell Viability and Density A->B C Dilute to working concentration (e.g., 0.5 x 10^6 cells/mL) B->C D Add Compound to Hepatocyte Suspension (final concentration 1 µM) C->D E Incubate at 37°C with gentle shaking D->E F Aliquots taken at 0, 15, 30, 60, 120 min E->F G Quench with cold Acetonitrile (+ Internal Standard) F->G H Centrifuge to pellet cell debris G->H I Analyze Supernatant by LC-MS/MS H->I J Quantify Parent Compound I->J

Caption: Workflow for the hepatocyte stability assay.

Detailed Protocol: Human Hepatocyte Stability Assay

Materials:

  • Cryopreserved human hepatocytes

  • Hepatocyte thawing and plating media

  • Williams' E Medium (or other suitable culture medium)

  • Test compounds and positive controls (Verapamil and Warfarin)

  • Acetonitrile (ACN), HPLC grade

  • Internal Standard

  • Collagen-coated plates (if performing a plated assay)

  • Incubator (37°C, 5% CO2)

  • Centrifuge

  • LC-MS/MS system

Procedure:

  • Hepatocyte Preparation:

    • Rapidly thaw the cryopreserved hepatocytes in a 37°C water bath.

    • Transfer the cells to pre-warmed thawing medium and centrifuge to pellet the cells.

    • Resuspend the hepatocytes in incubation medium and determine cell viability and concentration using a method like the trypan blue exclusion assay.

    • Dilute the cell suspension to the desired final concentration (e.g., 0.5 x 10^6 viable cells/mL).

  • Incubation:

    • Add the test compound or positive control to the hepatocyte suspension to a final concentration of 1 µM.

    • Incubate the cell suspension at 37°C in a humidified incubator with 5% CO2, with gentle shaking.

  • Sampling and Reaction Termination:

    • At designated time points (e.g., 0, 15, 30, 60, and 120 minutes), withdraw an aliquot of the cell suspension.

    • Immediately quench the metabolic activity by adding the aliquot to cold acetonitrile containing an internal standard.

  • Sample Processing and Analysis:

    • Vortex the samples and centrifuge to pellet the cell debris and precipitated proteins.

    • Transfer the supernatant for LC-MS/MS analysis to quantify the remaining parent compound.

Part 3: Data Analysis and Interpretation

The data generated from these assays are used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

1. Calculation of In Vitro Half-Life (t½):

The percentage of the parent compound remaining at each time point is plotted on a semi-logarithmic scale (ln % remaining vs. time). The slope of the linear regression of this plot gives the elimination rate constant (k).

  • Slope = -k

  • t½ = 0.693 / k

2. Calculation of In Vitro Intrinsic Clearance (CLint):

The intrinsic clearance is calculated using the following equations:

  • For Microsomal Stability: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume in µL / mg of microsomal protein in incubation)

  • For Hepatocyte Stability: CLint (µL/min/10^6 cells) = (0.693 / t½) * (incubation volume in µL / number of hepatocytes in millions)

Comparative Analysis: Interpreting Your Results

To provide a practical context for interpreting the data you will generate for your 6-Bromo-1-chloro-5-fluoroisoquinoline derivatives, we will consider the expected outcomes for our positive controls, verapamil and warfarin.

CompoundExpected Metabolic StabilityRationaleExpected In Vitro t½ (Human Liver Microsomes)Expected In Vitro CLint (Human Liver Microsomes)
Verapamil Low (Rapidly Metabolized)Extensively metabolized by CYP3A4.[6]< 15 minHigh
Warfarin Moderate to High (Slowly Metabolized)Metabolized by multiple CYPs, but at a slower rate.[4][7]> 30 minLow to Moderate

Note: The actual values can vary between laboratories and batches of microsomes or hepatocytes. The key is the relative difference in stability between compounds.

By comparing the t½ and CLint of your novel compounds to these well-characterized drugs, you can classify their metabolic stability. A compound with a short t½ and high CLint, similar to verapamil, is likely to be rapidly cleared in vivo. Conversely, a compound with a longer t½ and lower CLint, more akin to warfarin, may have a longer duration of action.

Part 4: Predicting Metabolic Pathways of Halogenated Isoquinolines

The presence of bromo, chloro, and fluoro substituents on the isoquinoline core will significantly influence the metabolic pathways.

  • Cytochrome P450-Mediated Oxidation: Aromatic hydroxylation is a common metabolic pathway for isoquinolines. The position of this hydroxylation will be directed by the electronic effects of the halogens. The electron-withdrawing nature of the halogens may deactivate certain positions on the aromatic rings to oxidative metabolism.

  • Dehalogenation: While the carbon-halogen bond is generally strong, metabolic dehalogenation can occur, particularly for bromo and chloro substituents.

  • Phase II Conjugation: If Phase I metabolism introduces a hydroxyl group, this can be a site for subsequent Phase II conjugation reactions, such as glucuronidation or sulfation, which further increase the water solubility of the compound and facilitate its excretion.

Conclusion

This guide provides a robust framework for the systematic evaluation of the metabolic stability of novel compounds derived from the 6-Bromo-1-chloro-5-fluoroisoquinoline scaffold. By employing the detailed protocols for liver microsomal and hepatocyte stability assays, and by using well-characterized compounds for comparison, researchers can generate reliable data to inform the selection and optimization of drug candidates. A thorough understanding of a compound's metabolic fate is a cornerstone of modern drug discovery, and the methodologies outlined herein will empower your research team to make data-driven decisions on the path to developing new and effective therapeutics.

References

  • Interpretation of In Vitro Metabolic Stability Studies for Racemic Mixtures. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

  • Grbac, R. T., Stanley, F. A., Ambo, T., Barbara, J. E., Haupt, L. J., Smith, B. D., Buckley, D. B., & Kazmi, F. (n.d.). High Content Automated Metabolic Stability and CYP Inhibition Cocktail Screening Assays for Early Drug Development. XenoTech. Retrieved from [Link]

  • How to Conduct an In Vitro Metabolic Stability Study. (2025, May 29). Patsnap. Retrieved from [Link]

  • Metabolic Stability and Metabolite Analysis of Drugs. (n.d.). Creative Diagnostics. Retrieved from [Link]

  • Metabolic Stability. (n.d.). Pharma Focus Asia. Retrieved from [Link]

  • Masimirembwa, C. M., Bredberg, U., & Andersson, T. B. (2003). Metabolic stability for drug discovery and development: pharmacokinetic and biochemical challenges. Clinical Pharmacokinetics, 42(6), 515–528. Retrieved from [Link]

  • In Vitro Metabolism and In Vivo Pharmacokinetics Profiles of Hydroxy-α-Sanshool. (2024, January 24). MDPI. Retrieved from [Link]

  • The metabolic stability curve of HAS and Verapamil in hepatocytes and boiled hepatocytes of humans, monkeys, dogs, rats, and mice. (n.d.). ResearchGate. Retrieved from [Link]

  • Kaminsky, L. S., & Fasco, M. J. (1991). Characteristics of warfarin hydroxylation catalyzed by human liver microsomes. Drug Metabolism and Disposition, 19(5), 957-963. Retrieved from [Link]

  • Sun, L., Li, Y., & Sun, J. (2004). In vitro identification of metabolites of verapamil in rat liver microsomes. Acta Pharmacologica Sinica, 25(1), 121-128. Retrieved from [Link]

  • Thijssen, H. H., & Baars, L. G. (1995). Human liver microsomal metabolism of the enantiomers of warfarin and acenocoumarol: P450 isozyme diversity determines the differences in their pharmacokinetics. British Journal of Clinical Pharmacology, 40(2), 147–153. Retrieved from [Link]

  • Effect of verapamil on the pharmacokinetics of hydroxycamptothecin and its potential mechanism. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

  • Verapamil and Warfarin Interaction: Important Safety Information. (n.d.). Empathia AI. Retrieved from [Link]

  • Stereospecific Metabolism of R- and S-Warfarin by Human Hepatic Cytosolic Reductases. (n.d.). American Society for Pharmacology and Experimental Therapeutics. Retrieved from [Link]

  • Human liver microsomal metabolism of the enantiomers of warfarin and acenocoumarol: P450 isozyme diversity determines the differences in their pharmacokinetics. (n.d.). Semantic Scholar. Retrieved from [Link]

  • 6-Bromo-1-chloro-isoquinoline. (n.d.). PubChem. Retrieved from [Link]

  • How to use hepatocytes for intrinsic clearance prediction? (2025, May 29). Patsnap. Retrieved from [Link]

  • Microsomal Stability Assay & Protocol. (n.d.). AxisPharm. Retrieved from [Link]

  • Lentz, K. A., & Srinivas, N. R. (2005). Verapamil quantification in human plasma by liquid chromatography coupled to tandem mass spectrometry. An application for bioequivalence study. Journal of Chromatography B, 828(1-2), 103-109. Retrieved from [Link]

  • Hamann, S. R., & Blouin, R. A. (1983). Clinical pharmacokinetics of verapamil. Clinical Pharmacokinetics, 8(1), 26-41. Retrieved from [Link]

  • De Zanger, B., Deferm, N., & Annaert, P. (2015). Verapamil hepatic clearance in four preclinical rat models: towards activity-based scaling. Biopharmaceutics & Drug Disposition, 36(6), 385–399. Retrieved from [Link]

  • How to calculate in vitro intrinsic clearance? (2019, July 12). ResearchGate. Retrieved from [Link]

  • Metabolic Stability Assessed by Liver Microsomes and Hepatocytes. (n.d.). Springer Nature. Retrieved from [Link]

  • HPLC MS/MS method development for the quantitative determination of verapamil hydrochloride from Caco-2 cell monolayers. (2020, July 31). Pharmacia. Retrieved from [Link]

  • Divya, B., & Annapurna, M. M. (2021). A Systematic Review on the Analytical Techniques for the Quantification of Verapamil. Acta Scientific Pharmaceutical Sciences, 5(5), 56-59. Retrieved from [Link]

  • Determination of verapamil through LC-ESI-MS/MS in a case of fatal intoxication. (2025, August 9). ResearchGate. Retrieved from [Link]

  • GUIDANCE DOCUMENT ON THE DETERMINATION OF IN VITRO INTRINSIC CLEARANCE USING CRYOPRESERVED HEPATOCYTES (RT-HEP) OR LIVER S9 SUB. (2018, July 6). O.N.E. Retrieved from [Link]

  • Verapamil hepatic clearance in four preclinical rat models: Towards activity-based scaling. (2025, August 10). ResearchGate. Retrieved from [Link]

  • Determination of half-life for the estimation of in vitro intrinsic... (n.d.). ResearchGate. Retrieved from [Link]

Sources

Safety & Regulatory Compliance

Safety

A Researcher's Guide to the Compliant Disposal of 6-Bromo-1-chloro-5-fluoroisoquinoline

This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of 6-Bromo-1-chloro-5-fluoroisoquinoline. As a multi-halogenated heterocyclic compound, this substance requires rigorous hand...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of 6-Bromo-1-chloro-5-fluoroisoquinoline. As a multi-halogenated heterocyclic compound, this substance requires rigorous handling and disposal procedures to protect laboratory personnel and the environment. This document moves beyond a simple checklist, explaining the scientific rationale behind each step to ensure a culture of safety and regulatory adherence in your laboratory.

Core Principle: Treat as Regulated Hazardous Waste

Due to its chemical structure—a complex aromatic system containing bromine, chlorine, and fluorine—6-Bromo-1-chloro-5-fluoroisoquinoline must be presumed to be biologically active, potentially toxic, and environmentally persistent. Safety Data Sheets (SDS) for structurally analogous compounds, such as 6-Bromo-1-chloroisoquinoline and other halogenated heterocycles, consistently classify them as hazardous substances requiring disposal at a licensed treatment facility.[1][2][3]

The fundamental principle is that this compound, its solutions, and anything contaminated by it must never be disposed of via standard laboratory drains or in the regular trash.[3][4] The only acceptable pathway is through your institution's designated hazardous waste management program, typically managed by the Environmental Health & Safety (EH&S) department.

Hazard Profile and Essential Personal Protective Equipment (PPE)

Before handling the compound for any purpose, including disposal, a thorough risk assessment is mandatory. The primary hazards associated with similar halogenated isoquinolines include skin, eye, and respiratory irritation.[2][5] Therefore, robust personal protection is non-negotiable.

Table 1: Hazard Summary and Required PPE

Hazard CategoryDescriptionRequired Personal Protective Equipment (PPE)Rationale
Skin Irritation Causes skin irritation upon contact.[2]Gloves: Nitrile or other chemically resistant gloves appropriate for halogenated organic compounds. Consult manufacturer compatibility charts.To prevent direct skin contact and potential absorption.
Eye Irritation Causes serious eye irritation or damage.[2][5]Eye/Face Protection: Chemical safety goggles and a face shield when handling larger quantities or when there is a splash risk.To provide a complete barrier against splashes and airborne particles.
Respiratory Irritation May cause respiratory irritation if inhaled as a dust or aerosol.[2][5]Engineering Controls: Handle only within a certified chemical fume hood.To prevent inhalation of the compound.
Ingestion Toxicity Presumed to be toxic if swallowed.[1][6]Administrative Controls: Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.[1]To prevent accidental ingestion.
Clothing N/AProtective Clothing: A buttoned lab coat must be worn.To protect personal clothing and underlying skin from contamination.

Step-by-Step Waste Collection and Segregation Protocol

Proper segregation at the point of generation is the most critical step in a compliant waste management system. Mixing incompatible waste streams can lead to dangerous chemical reactions and significantly complicates the final disposal process.[7]

Protocol for Waste Collection:

  • Designate a Waste Stream: Establish a dedicated hazardous waste container for "Halogenated Organic Solids" or "Halogenated Organic Liquids." Never mix halogenated waste with non-halogenated organic waste.[8][9]

  • Select a Compatible Container:

    • For Solid Waste: Use a high-density polyethylene (HDPE) or glass container with a secure, screw-top lid. Ensure the container is clean, dry, and in good condition.[4]

    • For Liquid Waste (e.g., solutions in solvents): Use a designated, chemically compatible solvent waste container (often HDPE or coated glass). The container must be rated for the solvent in use (e.g., flammable-rated can for flammable solvents).

  • Label the Container Immediately: Before adding any waste, affix a "Hazardous Waste" label provided by your institution's EH&S department.[4][10]

    • Fill in all required information: the full chemical name "6-Bromo-1-chloro-5-fluoroisoquinoline," and list any solvents present. Do not use abbreviations.[4]

    • The label must clearly state the hazards (e.g., "Irritant," "Toxic").

  • Waste Addition:

    • Always add waste inside a chemical fume hood.

    • Keep the waste container securely closed at all times, except when actively adding waste.[8][11] This prevents the release of volatile compounds and protects the container from spills.

  • Segregate Contaminated Materials:

    • Sharps: Needles, contaminated broken glassware, or other contaminated sharps must be placed in a designated, puncture-resistant sharps container labeled as hazardous chemical waste.[7]

    • Labware: Disposable plasticware, pipette tips, and gloves heavily contaminated with the compound should be collected in a lined, sealed container labeled as "Solid Halogenated Waste."

    • Aqueous Solutions: Do not dispose of aqueous solutions containing this compound down the drain.[11] They must be collected as aqueous hazardous waste.

On-Site Storage: The Satellite Accumulation Area (SAA)

Laboratories must designate a Satellite Accumulation Area (SAA) for the temporary storage of hazardous waste containers.[10][11] This area must be under the direct control of the laboratory personnel.

SAA Compliance Checklist:

  • Location: The SAA must be at or near the point of waste generation and within the line of sight of laboratory staff.[10]

  • Container Management:

    • Containers must be kept securely capped.[11]

    • Store in secondary containment (such as a chemical-resistant tray) to contain any potential leaks.[4]

    • Segregate incompatible waste containers (e.g., acids from bases, oxidizers from organics).[11]

  • Volume Limits: An SAA may hold up to 55 gallons of non-acute hazardous waste. Once a container is full, it must be dated and moved to the central accumulation area within three days.[11]

Final Disposal Pathway and Decontamination

The only compliant final disposal route is through your institutional EH&S program for pickup by a licensed hazardous waste vendor.

Disposal Workflow Diagram

G cluster_lab In-Laboratory Procedures cluster_container Waste Container Setup cluster_ehs Institutional Disposal Pathway gen Point of Generation (Solid, Liquid, Contaminated Labware) select_cont 1. Select Compatible Container (e.g., HDPE Bottle) gen->select_cont label_cont 2. Affix & Complete Hazardous Waste Label select_cont->label_cont Immediate Action collect 3. Collect Waste in Fume Hood (Segregate Solids, Liquids, Sharps) label_cont->collect saa 4. Store in Satellite Accumulation Area (SAA) (Capped, Secondary Containment) collect->saa pickup 5. Request EH&S Pickup (When container is full or project ends) saa->pickup Hand-off vendor 6. Licensed Hazardous Waste Vendor pickup->vendor destroy 7. Final Destruction (e.g., High-Temperature Incineration) vendor->destroy caption Figure 1. Disposal Workflow for 6-Bromo-1-chloro-5-fluoroisoquinoline.

Caption: Figure 1. Disposal Workflow for 6-Bromo-1-chloro-5-fluoroisoquinoline.

Ultimate Destruction Method

For halogenated organic compounds, high-temperature incineration in a specialized hazardous waste facility is the preferred method of destruction.[3][12] This process ensures the complete breakdown of the molecule into less harmful components and incorporates "scrubbing" technology to neutralize acidic gases (like HCl, HBr, and HF) that are produced.[3]

Decontamination and Empty Container Disposal

An "empty" container that held 6-Bromo-1-chloro-5-fluoroisoquinoline is not safe for regular trash until properly decontaminated.

Protocol for Empty Containers:

  • Triple Rinse: Rinse the container three times with a suitable laboratory solvent (e.g., acetone or ethanol) that can effectively dissolve the compound.[4][13]

  • Collect Rinsate: Every drop of this rinsate is considered hazardous waste and must be collected and added to your "Halogenated Organic Liquids" waste container.[4]

  • Air Dry: Allow the rinsed container to air dry completely in a fume hood.[13]

  • Deface Label: Completely remove or deface the original manufacturer's label.[13]

  • Final Disposal: Once triple-rinsed and dry, the container may be disposed of in the regular laboratory trash or recycling, according to your institution's policy.[13]

By adhering to these scientifically grounded and procedurally sound protocols, you ensure the safety of yourself and your colleagues, maintain regulatory compliance, and uphold your responsibility to environmental stewardship.

References

  • Laboratory Hazardous Waste Disposal Guidelines. Central Washington University.[Link]

  • HAZARDOUS WASTE DISPOSAL PROCEDURES HANDBOOK. Lehigh University Campus Safety Division.[Link]

  • Hazardous Waste Disposal Procedures. The University of Chicago Environmental Health and Safety.[Link]

  • Laboratory Waste Disposal Safety Protocols. National Science Teaching Association (NSTA).[Link]

  • Managing Hazardous Chemical Waste in the Lab. LabManager.[Link]

  • SAFETY DATA SHEET - 7-Bromo-1-chloroisoquinoline. Thermo Fisher Scientific.[Link]

  • Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich.[Link]

  • Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group, University of Illinois Urbana-Champaign.[Link]

  • EPA Drinking Water Guidance on Disinfection By-Products. Environmental Protection Agency (EPA).[Link]

  • Halogenated Waste Classification Sheet. University of Wisconsin-Milwaukee.[Link]

  • EPA Method 551.1: Determination of Chlorination Disinfection Byproducts, Chlorinated Solvents, And Halogenated Pesticides/Herbicides. Environmental Protection Agency (EPA).[Link]

  • Halogenated Wastes Safe Disposal: Polychlorinated biphenyls. ResearchGate.[Link]

  • Green halogenation of aromatic heterocycles using ammonium halide and hydrogen peroxide in acetic acid solvent. ResearchGate.[Link]

  • Guidance Manual for Disposal of Chlorinated Water. Vita-D-Chlor.[Link]

  • Chlorine and Chlorinated Hydrocarbon Manufacturing Industry. U.S. Environmental Protection Agency (EPA).[Link]

  • Guidance and Summary of Information Regarding the RCRA Used Oil Rebuttable Presumption. U.S. Environmental Protection Agency (EPA).[Link]

  • Guidelines for Disposing of PFAs. MCF Environmental Services.[Link]

  • Fluorine (F-18) Safety Sheet. University of Washington Environmental Health & Safety.[Link]

Sources

Handling

A Comprehensive Guide to Personal Protective Equipment for Handling 6-Bromo-1-chloro-5-fluoroisoquinoline

Hazard Analysis: Understanding the Risks of Halogenated Isoquinolines While a specific Safety Data Sheet (SDS) for 6-Bromo-1-chloro-5-fluoroisoquinoline is not publicly available, data from structurally related compounds...

Author: BenchChem Technical Support Team. Date: January 2026

Hazard Analysis: Understanding the Risks of Halogenated Isoquinolines

While a specific Safety Data Sheet (SDS) for 6-Bromo-1-chloro-5-fluoroisoquinoline is not publicly available, data from structurally related compounds, such as other halogenated isoquinolines and benzenes, provide critical insights into its potential hazards. Analysis of compounds like 1-Bromo-3-chloro-5-fluorobenzene, 7-Bromo-1-chloroisoquinoline, and 6-Bromo-1-chloro-isoquinoline suggests that 6-Bromo-1-chloro-5-fluoroisoquinoline should be handled as a substance that is:

  • Acutely Toxic: PubChem classifies 6-Bromo-1-chloro-isoquinoline as acutely toxic if swallowed.[1]

  • Corrosive and Irritating: It is expected to cause serious eye irritation and skin irritation upon contact.[1][2][3][4]

  • Respiratory Tract Irritant: Inhalation of dust or vapors may lead to respiratory irritation.[2][4]

The presence of multiple halogen atoms (Bromine, Chlorine, and Fluorine) on an aromatic isoquinoline core suggests that this compound may have enhanced reactivity and toxicological properties. Therefore, a cautious and comprehensive approach to personal protection is paramount.

The Core Principle: A Multi-Layered PPE Strategy

A robust personal protective equipment (PPE) strategy is not merely about wearing gloves and a lab coat; it is a systematic approach to risk mitigation. The following sections detail the essential PPE and the rationale for their use when handling 6-Bromo-1-chloro-5-fluoroisoquinoline.

Primary Protection: Engineering Controls

Before considering PPE, it is crucial to emphasize the role of engineering controls as the first line of defense. All handling of 6-Bromo-1-chloro-5-fluoroisoquinoline, including weighing, dissolving, and transferring, must be conducted within a certified chemical fume hood. This ensures that any dust or vapors are effectively contained and exhausted, minimizing the risk of inhalation. Eyewash stations and safety showers must be readily accessible and tested regularly.[2][3]

Essential Personal Protective Equipment

The following table summarizes the recommended PPE for handling 6-Bromo-1-chloro-5-fluoroisoquinoline.

Body PartPPE RecommendationRationale and Best Practices
Eyes & Face Chemical splash goggles and a face shieldStandard safety glasses are insufficient.[5] Chemical splash goggles provide a seal around the eyes to protect against splashes, while a face shield offers an additional layer of protection for the entire face from larger splashes.[6][7]
Hands Double-gloving with nitrile glovesGiven the potential for skin irritation and absorption, double-gloving is recommended.[6] Nitrile gloves offer good resistance to a range of chemicals.[7] The outer glove should be removed and disposed of immediately after handling the compound or in case of known contamination.
Body Chemical-resistant lab coatA standard cotton lab coat may not provide adequate protection. A lab coat made of a chemical-resistant material, such as polyester or a poly-cotton blend, should be worn. It must be fully buttoned with sleeves rolled down.
Respiratory N95 respirator (for powders) or organic vapor respirator (for solutions)If there is a risk of inhaling fine powders, a NIOSH-approved N95 respirator is necessary. When working with solutions, especially if heating or aerosolizing, an organic vapor respirator with the appropriate cartridge should be used.[6] All respirator use requires prior fit-testing and training.[6]
Feet Closed-toe, chemical-resistant shoesTo protect against spills, sturdy, closed-toe shoes made of a non-porous material are mandatory.[8]

Step-by-Step PPE Protocol for Handling 6-Bromo-1-chloro-5-fluoroisoquinoline

This protocol provides a procedural guide for donning and doffing PPE to ensure maximum safety.

Donning PPE
  • Footwear: Ensure you are wearing appropriate closed-toe shoes before entering the laboratory.

  • Lab Coat: Put on your chemical-resistant lab coat and fasten all buttons.

  • Respirator (if required): Perform a seal check and don your fit-tested respirator.

  • Eye and Face Protection: Put on your chemical splash goggles, followed by a face shield.

  • Gloves: Don the first pair of nitrile gloves, ensuring they are pulled over the cuffs of your lab coat. Don a second pair of nitrile gloves over the first pair.

Doffing PPE (to be performed in a designated area)
  • Outer Gloves: Remove the outer pair of gloves by peeling them off from the cuff, turning them inside out. Dispose of them in the designated hazardous waste container.

  • Face Shield and Goggles: Remove the face shield, followed by the goggles, handling them by the sides.

  • Lab Coat: Unbutton your lab coat and remove it by rolling it down your arms, ensuring the contaminated exterior is folded inward.

  • Inner Gloves: Remove the inner pair of gloves using the same technique as the outer pair.

  • Respirator (if used): Remove your respirator last.

  • Hand Hygiene: Immediately wash your hands thoroughly with soap and water.

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE based on the experimental procedure.

PPE_Selection_Workflow PPE Selection for 6-Bromo-1-chloro-5-fluoroisoquinoline Handling start Start: Assess Procedure weighing Weighing Solid Compound start->weighing dissolving Dissolving in Solvent start->dissolving reaction Running Reaction start->reaction workup Reaction Workup / Extraction start->workup disposal Waste Disposal start->disposal ppe_base Base PPE: - Chemical Splash Goggles - Face Shield - Double Nitrile Gloves - Chemical-Resistant Lab Coat - Closed-toe Shoes weighing->ppe_base ppe_powder Add: - N95 Respirator weighing->ppe_powder Risk of aerosolization dissolving->ppe_base ppe_vapor Add: - Organic Vapor Respirator dissolving->ppe_vapor Volatile solvent reaction->ppe_base reaction->ppe_vapor Heating or refluxing workup->ppe_base workup->ppe_vapor Use of volatile solvents disposal->ppe_base

Caption: PPE selection workflow based on the handling procedure.

Disposal Plan: Managing Contaminated Materials

All materials contaminated with 6-Bromo-1-chloro-5-fluoroisoquinoline, including gloves, disposable lab coats, and any absorbent materials from spills, must be treated as hazardous waste.

  • Solid Waste: Place all contaminated solid materials in a designated, clearly labeled, and sealed hazardous waste container.

  • Liquid Waste: Collect all liquid waste containing the compound in a compatible, sealed, and labeled container. Halogenated waste streams should be segregated from non-halogenated waste.

  • Disposal: All waste must be disposed of through the institution's environmental health and safety office, following all local, state, and federal regulations.[2][3]

Emergency Procedures: Preparedness is Key

In the event of an exposure, immediate action is critical.

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[2][9] Seek medical attention.

  • Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open.[2][9] Seek immediate medical attention.

  • Inhalation: Move the individual to fresh air.[2][9] If breathing is difficult, provide oxygen. Seek medical attention.

  • Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical attention.

Conclusion: A Commitment to Safety and Scientific Integrity

The responsible handling of novel chemical compounds is a cornerstone of scientific excellence. By adhering to this comprehensive PPE guide for 6-Bromo-1-chloro-5-fluoroisoquinoline, researchers can confidently pursue their work while ensuring their personal safety and the integrity of their research environment. This proactive approach to safety not only protects individuals but also fosters a culture of trust and responsibility within the scientific community.

References

  • Fisher Scientific. (2025, December 21). Safety Data Sheet for 1-Bromo-3-chloro-5-fluorobenzene.
  • Thermo Fisher Scientific. (2025, December 22). Safety Data Sheet for Pentane, 1-bromo-5-chloro-.
  • PubChem. (n.d.). 6-Bromo-1-chloro-isoquinoline. National Center for Biotechnology Information. Retrieved from [Link]

  • Thermo Fisher Scientific. (2025, October 24). Safety Data Sheet for 7-Bromo-1-chloroisoquinoline.
  • Cloe, C. (2024, April 25). Discover the Various Types of PPE for Optimal Chemical Safety. Retrieved from [Link]

  • Occupational Safety and Health Administration. (n.d.). Guidance For Hazard Determination. Retrieved from [Link]

  • NIOSH. (2006, December 6). Personal Protective Equipment for Use in Handling Hazardous Drugs. Retrieved from [Link]

  • Fisher Scientific. (2025, December 24). Safety Data Sheet for 6-Bromoquinoline.
  • Princeton University Environmental Health & Safety. (n.d.). Section 6C: Protective Equipment. Retrieved from [Link]

  • PubChem. (n.d.). 7-Bromo-3-chloro-1-(trifluoromethyl)isoquinoline. National Center for Biotechnology Information. Retrieved from [Link]

  • Fisher Scientific. (n.d.). Safety Data Sheet for 1,Bromo-3,5-difluorobenzene.
  • Allan Chemical Corporation. (2025, October 23). How to Choose PPE for Chemical Work. Retrieved from [Link]

  • Health and Safety Authority. (n.d.). A Guide to Non-Respiratory Personal Protective Equipment (PPE). Retrieved from [Link]

  • Fisher Scientific. (n.d.). Safety Data Sheet for 1-Pentene, 5-bromo-.

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
6-Bromo-1-chloro-5-fluoroisoquinoline
Reactant of Route 2
Reactant of Route 2
6-Bromo-1-chloro-5-fluoroisoquinoline
© Copyright 2026 BenchChem. All Rights Reserved.